4-Aminophthalic acid

• CAS: 5434-21-9

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Aminophthalic Acid: Properties, Structure, and Experimental Protocols

This technical guide provides a comprehensive overview of the fundamental properties, molecular structure, and common experimental protocols associated with 4-aminophthalic acid. The information is intended for researchers, scientists, and professionals in drug development who utilize this compound in their work.

Core Properties and Specifications

4-Aminophthalic acid, also known as 4-amino-1,2-benzenedicarboxylic acid, is a versatile organic compound widely used as a building block in the synthesis of pharmaceuticals, dyes, and other specialty chemicals.[1][2] Its key properties are summarized in the tables below.

General and Physical Properties

Property	Value	Source(s)
Appearance	White to off-white or beige crystalline powder	[2][3]
Melting Point	344 °C (decomposes)
Boiling Point	465.1 ± 40.0 °C (Predicted)	[4]
Solubility	Soluble in water and polar organic solvents	[2]

Chemical and Spectroscopic Identifiers

Identifier	Value	Source(s)
CAS Number	5434-21-9
Molecular Formula	C₈H₇NO₄
Molecular Weight	181.15 g/mol
InChI	InChI=1S/C8H7NO4/c9-4-1-2-5(7(10)11)6(3-4)8(12)13/h1-3H,9H2,(H,10,11)(H,12,13)	[1]
SMILES	C1=CC(=C(C=C1N)C(=O)O)C(=O)O	[1]
Predicted pKa	3.41 ± 0.10	[5]

Molecular and Structural Information

The structure of 4-aminophthalic acid features a benzene (B151609) ring substituted with an amino group and two adjacent carboxylic acid groups. This combination of functional groups dictates its chemical reactivity and utility as a synthetic precursor.[2]

Chemical Structure

Caption: 2D structure of 4-aminophthalic acid.

Crystal Structure

As of the latest search, a detailed experimental crystal structure of 4-aminophthalic acid with bond lengths and angles is not publicly available in the Cambridge Crystallographic Data Centre (CCDC) or other reviewed publications. Such data would typically be obtained through single-crystal X-ray diffraction analysis.

Spectroscopic Data Analysis

¹H NMR Spectroscopy

The ¹H NMR spectrum of 4-aminophthalic acid provides characteristic signals for the aromatic protons and the protons of the amino and carboxylic acid groups.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Source(s)
12.33	s	2H	-COOH	[5][6]
7.46-7.50	d (J=8.8 Hz)	1H	Ar-H	[5][6]
6.49-6.53	m	2H	Ar-H	[5][6]
5.95	s	1H	-NH₂	[5][6]
3.32	s	1H	-NH₂	[5][6]

Note: Spectrum recorded in DMSO-d₆.

Infrared (IR) Spectroscopy

The IR spectrum of 4-aminophthalic acid shows characteristic absorption bands for its functional groups.

Wavenumber (cm⁻¹)	Description
3500-3300	N-H stretching (amino group)
3300-2500	O-H stretching (carboxylic acid, broad)
1700-1680	C=O stretching (carboxylic acid)
1620-1580	N-H bending (amino group) and C=C stretching (aromatic ring)
1300-1200	C-O stretching (carboxylic acid)
900-675	C-H bending (aromatic ring)

Note: The broadness of the O-H stretch is due to hydrogen bonding.

UV-Vis Spectroscopy

In UV-Vis spectroscopy, 4-aminophthalic acid exhibits absorption maxima characteristic of an aromatic compound with electron-donating (amino) and electron-withdrawing (carboxylic acid) groups. The exact λmax values can be influenced by the solvent and pH. For the related p-aminobenzoic acid, absorption maxima are observed around 194 nm, 226 nm, and 278 nm.[7]

Experimental Protocols

Synthesis of 4-Aminophthalic Acid

A common method for the synthesis of 4-aminophthalic acid is the reduction of 4-nitrophthalic acid.[5][6]

Caption: Workflow for the synthesis of 4-aminophthalic acid.

Protocol:

• Dissolution: Dissolve 1 g (4.73 mmol) of 4-nitrophthalic acid in 10 ml of anhydrous ethanol in a suitable reaction flask.[5][6]

• Degassing: Stir the solution at room temperature and degas under an argon atmosphere.[5][6]

• Catalytic Hydrogenation: Add 50 mg of 5% palladium on carbon (Pd/C) catalyst to the solution.[5][6] Bubble hydrogen gas through the solution to initiate the hydrogenation reaction.[5][6]

• Reaction Monitoring: Continue the reaction for approximately 3 hours, monitoring the progress by a suitable method such as Thin Layer Chromatography (TLC).

• Filtration: After the reaction is complete, filter the mixture through a pad of diatomaceous earth to remove the palladium catalyst.[5][6]

• Concentration: Concentrate the filtrate by rotary evaporation to yield the product.[5][6]

Purification by Recrystallization

Recrystallization is a standard method for purifying solid organic compounds. While benzene has been reported as a recrystallization solvent for a derivative of 4-aminophthalic acid, safer alternatives are recommended due to the toxicity of benzene.[8] Based on the solubility of similar compounds like p-aminobenzoic acid, a mixture of ethanol and water or ethyl acetate (B1210297) and water would be suitable solvent systems to try for recrystallization.[1]

General Protocol:

• Dissolution: Dissolve the crude 4-aminophthalic acid in a minimum amount of a suitable hot solvent or solvent mixture (e.g., ethanol/water).

• Hot Filtration: If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration.

• Drying: Wash the crystals with a small amount of cold solvent and dry them under vacuum.

Analytical Methods

An HPLC method for the analysis of 4-aminophthalic acid has been described using a reverse-phase column.

Protocol:

• Column: A reverse-phase column such as a C18 column is suitable.

• Mobile Phase: A mixture of acetonitrile, water, and an acid modifier (e.g., phosphoric acid or formic acid for MS compatibility).

• Detection: UV detection at an appropriate wavelength based on the UV-Vis spectrum.

• Analysis: The retention time and peak area can be used for qualitative and quantitative analysis, respectively.

Biological Activity and Applications

While specific signaling pathways involving 4-aminophthalic acid are not well-documented, its primary biological relevance stems from its use as a hapten in the development of immunoassays.[9] A hapten is a small molecule that can elicit an immune response only when attached to a large carrier such as a protein.

Caption: Conceptual workflow of using 4-aminophthalic acid as a hapten.

In this context, 4-aminophthalic acid is covalently linked to a carrier protein, and the resulting conjugate is used to immunize an animal to produce antibodies that can specifically recognize the 4-aminophthalic acid moiety. These antibodies can then be used in various immunoassay formats for the detection of analytes containing a similar structural motif.

Furthermore, 4-aminophthalic acid serves as a crucial intermediate in the synthesis of various pharmaceuticals and dyes, where its functional groups are modified to build more complex molecular architectures.[1][2] The biological activity of the final products is diverse and depends on the overall molecular structure. For instance, derivatives of the structurally related 4-hydroxyisophthalic acid have been investigated for their antimicrobial activity.[10][11]

References

• 1. benchchem.com [benchchem.com]
• 2. helixchrom.com [helixchrom.com]
• 3. 29.9 1H NMR Spectroscopy – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]
• 4. 4-Aminophthalic acid CAS#: 5434-21-9 [chemicalbook.com]
• 5. Vaporization-condensation-recrystallization process-mediated synthesis of helical m-aminobenzoic acid nanobelts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. UV-Vis Spectrum of 4-Aminobenzoic Acid | SIELC Technologies [sielc.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. Biological activity of 4-hydroxyisophthalic acid derivatives. III. Variously substituted anilides with antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Biological activity of 4-hydroxyisophthalic acid derivatives. II. Anilides with antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]

4-Aminophthalic Acid: A Technical Guide to its Applications in Scientific Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminophthalic acid is a versatile organic compound characterized by a benzene (B151609) ring substituted with two adjacent carboxylic acid groups and an amino group. This unique trifunctional structure makes it a valuable building block and functional moiety in a diverse range of scientific research applications. Its ability to participate in various chemical reactions, including amidation, esterification, and coordination with metal ions, has led to its use in the development of chemiluminescent probes, advanced materials such as metal-organic frameworks (MOFs), and as a key component in peptide synthesis and immunoassay development. This technical guide provides an in-depth overview of the primary research uses of 4-aminophthalic acid, complete with experimental protocols, quantitative data, and visualizations of key processes.

Core Applications in Research

The research applications of 4-aminophthalic acid are centered around its reactive functional groups, which allow for its incorporation into larger, more complex molecular architectures. The primary areas of its use include:

• Chemiluminescence: As a derivative of phthalic acid, 4-aminophthalic acid is closely related to luminol (B1675438), one of the most well-known chemiluminescent compounds. The aminophthalate anion, which can be formed from 4-aminophthalic acid, is the light-emitting species in luminol's chemiluminescence.

• Metal-Organic Frameworks (MOFs): The dicarboxylic acid functionality of 4-aminophthalic acid allows it to act as an organic linker, coordinating with metal ions to form porous, crystalline structures known as MOFs. The presence of the amino group provides a site for post-synthetic modification, enabling the tuning of the MOF's properties for specific applications such as gas storage and catalysis.

• Peptide Synthesis: 4-Aminophthalic acid and its derivatives can be incorporated into peptides to introduce unique structural features or to serve as fluorescent probes. Its rigid structure can be used to induce specific conformations in peptide chains.

• Immunoassay Development: Due to its relatively small size and antigenic potential when conjugated to a larger carrier molecule, 4-aminophthalic acid can function as a hapten. This allows for the production of specific antibodies that can be used to develop sensitive immunoassays for the detection of small molecules.

Chemiluminescence

While luminol (5-amino-2,3-dihydro-1,4-phthalazinedione) is the more famous chemiluminescent compound, its light-emitting species is the 3-aminophthalate (B1234034) dianion. 4-Aminophthalic acid is an isomer of 3-aminophthalic acid. The synthesis of luminol typically starts from 3-nitrophthalic acid.[1][2][3][4][5][6] Although a direct synthesis of a highly chemiluminescent compound from 4-aminophthalic acid is less common, its derivatives are of research interest for tuning the emission properties of luminol-like systems.

Experimental Protocol: Synthesis of Luminol from 3-Nitrophthalic Acid

This protocol details the synthesis of luminol, a compound structurally related to 4-aminophthalic acid, to illustrate the general principles of phthalhydrazide (B32825) synthesis.

Step 1: Synthesis of 3-Nitrophthalhydrazide (B1587705) [5]

• In a large test tube, combine 1.3 g of 3-nitrophthalic acid and 2 mL of a 10% aqueous solution of hydrazine.

• Heat the mixture gently with a microburner until the solid dissolves.

• Add 4 mL of triethylene glycol and a boiling stone to the test tube.

• Insert a thermometer and heat the solution, allowing the temperature to rise above 200°C. Maintain the temperature between 210-220°C for approximately two minutes.

• Allow the solution to cool to about 100°C and then add 4 mL of hot water.

• Cool the mixture to room temperature and collect the precipitated 3-nitrophthalhydrazide by vacuum filtration.

Step 2: Reduction of 3-Nitrophthalhydrazide to Luminol [5]

• Transfer the 3-nitrophthalhydrazide to a large test tube.

• Add 6.5 mL of a 10% sodium hydroxide (B78521) solution and stir until the solid dissolves.

• Add 4 g of sodium dithionite (B78146) (sodium hydrosulfite).

• Wash the sides of the test tube with approximately 10 mL of water.

• Heat the solution to boiling and maintain for 5 minutes with stirring.

• Add 2.6 mL of glacial acetic acid.

• Cool the solution to room temperature and then in an ice bath to complete crystallization.

• Collect the luminol crystals by vacuum filtration.

Quantitative Data: Chemiluminescence of Luminol

Parameter	Value	Reference
Chemiluminescence Quantum Yield (in DMSO)	0.09	[7]
Chemiluminescence Quantum Yield (in aqueous solution, pH 11-13)	0.04	[7]
Emission Maximum	~425 nm	[8]

Logical Relationship: Luminol Synthesis Pathway

Luminol Synthesis Workflow.

Metal-Organic Frameworks (MOFs)

4-Aminophthalic acid is a valuable linker for the synthesis of functionalized MOFs. The amino group can serve as a basic site for CO2 capture or as a point of attachment for further chemical modifications (post-synthetic modification). While specific protocols for MOFs using 4-aminophthalic acid are not as prevalent as for its isomer, 5-aminoisophthalic acid, the general principles of solvothermal synthesis apply.

Experimental Protocol: General Solvothermal Synthesis of an Amino-Functionalized MOF

This protocol provides a general methodology for the synthesis of a MOF using an amino-functionalized dicarboxylic acid linker like 4-aminophthalic acid.[9][10][11][12][13][14][15]

• In a 20 mL scintillation vial, dissolve the metal salt (e.g., Zinc Nitrate, Copper Acetate) and 4-aminophthalic acid in a suitable solvent, typically N,N-dimethylformamide (DMF) or N,N-diethylformamide (DEF). The molar ratio of metal to linker is a critical parameter to be optimized.

• A modulator, such as benzoic acid or acetic acid, can be added to control the crystallinity and phase of the resulting MOF.

• Seal the vial tightly and place it in a programmable oven.

• Heat the mixture to a specific temperature (typically between 80°C and 150°C) for a period ranging from 12 to 72 hours.

• After the reaction, allow the oven to cool down slowly to room temperature.

• Crystals of the MOF should have formed. Collect the solid product by decanting the mother liquor.

• Wash the crystals with fresh DMF several times to remove unreacted starting materials.

• To activate the MOF (i.e., remove the solvent from the pores), the DMF can be exchanged with a more volatile solvent like ethanol (B145695) or acetone, followed by heating under vacuum.

Quantitative Data: Properties of Amino-Functionalized MOFs

The following table presents typical properties of MOFs synthesized with amino-functionalized linkers, illustrating the expected range of values for a MOF based on 4-aminophthalic acid.

Property	Typical Value Range
BET Surface Area	500 - 3000 m²/g
Pore Volume	0.3 - 1.5 cm³/g
CO₂ Adsorption Capacity	1 - 5 mmol/g (at 1 bar)
Heat of Adsorption for CO₂	25 - 45 kJ/mol

Note: These are representative values for amino-functionalized MOFs and would need to be experimentally determined for a specific MOF synthesized with 4-aminophthalic acid.

Diagram: MOF Synthesis and Activation Workflow

General workflow for MOF synthesis and activation.

Peptide Synthesis

4-Aminophthalic acid derivatives, specifically 4-aminophthalimide (B160930), can be incorporated into peptides as fluorescent probes to study peptide structure and interactions.[1][2][16] These probes are valuable because they are small and their fluorescence is sensitive to the local environment. The synthesis involves preparing a protected amino acid derivative of 4-aminophthalimide and then using standard solid-phase peptide synthesis (SPPS) techniques.

Experimental Protocol: Incorporation of a 4-Aminophthalimide Probe into a Peptide

This protocol outlines the general steps for incorporating a custom fluorescent amino acid, derived from 4-aminophthalic acid, into a peptide sequence using Fmoc-based SPPS.[17][18][19]

Step 1: Synthesis of the Fmoc-protected 4-Aminophthalimide Amino Acid

• Synthesize the desired 4-aminophthalimide-containing amino acid with a suitable linker arm.

• Protect the alpha-amino group of this synthetic amino acid with a fluorenylmethyloxycarbonyl (Fmoc) group using standard procedures.

Step 2: Solid-Phase Peptide Synthesis [17]

• Swell the appropriate resin (e.g., Rink amide resin for a C-terminal amide) in DMF.

• Remove the Fmoc protecting group from the resin using a solution of 20% piperidine (B6355638) in DMF.

• Wash the resin thoroughly with DMF.

• Couple the first standard Fmoc-protected amino acid to the resin using a coupling agent such as HCTU or HATU in the presence of a base like N-methylmorpholine or collidine.

• Repeat the deprotection and coupling steps for each subsequent amino acid in the desired sequence.

• For the incorporation of the fluorescent probe, use the synthesized Fmoc-protected 4-aminophthalimide amino acid in the coupling step.

• After the final amino acid has been coupled, cleave the peptide from the resin and remove the side-chain protecting groups using a cleavage cocktail, typically containing trifluoroacetic acid (TFA) and scavengers.

• Precipitate the crude peptide in cold diethyl ether, and then purify it using reverse-phase high-performance liquid chromatography (RP-HPLC).

Quantitative Data: Spectroscopic Properties of a 4-Aminophthalimide Probe

Solvent	Absorption Max (nm)	Emission Max (nm)	Quantum Yield (Φ)
Dichloromethane	~360	~450	High
Acetonitrile	~365	~480	Moderate
Water	~370	~530	Low

Note: The exact values are dependent on the specific derivative of 4-aminophthalimide and its local environment within the peptide.[1][16]

Diagram: Peptide Synthesis with a Fluorescent Probe

Workflow for solid-phase peptide synthesis incorporating a fluorescent probe.

Immunoassay Development

4-Aminophthalic acid can be used as a hapten to develop antibodies for immunoassays. A hapten is a small molecule that can elicit an immune response only when attached to a large carrier such as a protein. The resulting antibodies will be specific for the hapten.

Experimental Protocol: Hapten-Carrier Conjugation and Antibody Production

This protocol provides a general procedure for conjugating 4-aminophthalic acid to a carrier protein and for the subsequent production of polyclonal antibodies.[20][21][22][23][][25]

Step 1: Synthesis of an Activated 4-Aminophthalic Acid Derivative

• To enable conjugation to a protein, one of the carboxylic acid groups of 4-aminophthalic acid is typically activated, for example, by conversion to an N-hydroxysuccinimide (NHS) ester. This can be achieved by reacting 4-aminophthalic acid with N-hydroxysuccinimide in the presence of a carbodiimide (B86325) such as EDC.

Step 2: Conjugation to a Carrier Protein [23]

• Dissolve the carrier protein (e.g., bovine serum albumin (BSA) or keyhole limpet hemocyanin (KLH)) in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

• Add the activated 4-aminophthalic acid derivative to the protein solution. The amino group of 4-aminophthalic acid will react with the NHS ester in a self-reaction if not protected, so the reaction conditions must be carefully controlled, or the amino group should be protected and deprotected accordingly. A more common approach would be to use the amino group of 4-aminophthalic acid to react with an activated carrier protein.

• Alternatively, activate the carrier protein first. For example, use a bifunctional crosslinker like m-maleimidobenzoyl-N-hydroxysuccinimide ester (MBS) to introduce maleimide (B117702) groups onto the protein. Then, a derivative of 4-aminophthalic acid with a free thiol group can be reacted with the maleimide-activated protein.

• Allow the conjugation reaction to proceed for several hours at room temperature or overnight at 4°C.

• Remove the unconjugated hapten by dialysis or size-exclusion chromatography.

Step 3: Antibody Production [23]

• Emulsify the hapten-carrier conjugate with an adjuvant (e.g., Freund's complete adjuvant for the primary immunization).

• Immunize laboratory animals (e.g., rabbits or mice) with the emulsion via subcutaneous or intraperitoneal injections.

• Administer booster immunizations with the conjugate emulsified in incomplete Freund's adjuvant at regular intervals (e.g., every 2-4 weeks).

• Collect blood samples periodically and test the serum for the presence of specific antibodies using an enzyme-linked immunosorbent assay (ELISA).

• Once a high antibody titer is achieved, the polyclonal antibodies can be purified from the serum using protein A or protein G affinity chromatography.

Diagram: Hapten-Carrier Conjugation for Antibody Production

Workflow for hapten-carrier conjugation and antibody production.

Conclusion

4-Aminophthalic acid is a highly versatile and functionalized molecule with significant potential in various areas of scientific research. Its applications in chemiluminescence, as a building block for metal-organic frameworks, in the synthesis of functionalized peptides, and in the development of immunoassays highlight its importance as a tool for scientists and drug development professionals. The detailed methodologies and data presented in this guide provide a solid foundation for researchers looking to utilize 4-aminophthalic acid in their work. Further exploration into the synthesis of novel derivatives and their incorporation into advanced materials and biological probes is likely to expand the utility of this valuable compound.

References

• 1. d-nb.info [d-nb.info]
• 2. 4-Aminophthalimide Amino Acids as Small and Environment-Sensitive Fluorescent Probes for Transmembrane Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Luminol - Wikipedia [en.wikipedia.org]
• 4. Luminol Synthesis Protocol from Locally Available Materials [protocols.io]
• 5. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 6. chemlab.truman.edu [chemlab.truman.edu]
• 7. researchgate.net [researchgate.net]
• 8. chemlab.truman.edu [chemlab.truman.edu]
• 9. researchgate.net [researchgate.net]
• 10. Protocol for Synthesis and Preparation of Metal-Organic Framework (MOF) Nanoparticles (10ml Total Volume) [protocols.io]
• 11. Synthesis, Structure, and Thermal Stability of a Mesoporous Titanium(III) Amine-Containing MOF - PMC [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. research.setu.ie [research.setu.ie]
• 14. researchgate.net [researchgate.net]
• 15. m.youtube.com [m.youtube.com]
• 16. researchgate.net [researchgate.net]
• 17. chem.uci.edu [chem.uci.edu]
• 18. peptide.com [peptide.com]
• 19. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. electronicsandbooks.com [electronicsandbooks.com]
• 21. mdpi.com [mdpi.com]
• 22. researchgate.net [researchgate.net]
• 23. An Improved Protocol for Coupling Synthetic Peptides to Carrier Proteins for Antibody Production Using DMF to Solubilize Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Methods to Design and Synthesize Antibody-Drug Conjugates (ADCs) - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 4-Aminophthalic Acid: From Discovery to Modern Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-aminophthalic acid, a versatile aromatic compound that has played a significant role in the advancement of chemical synthesis and pharmaceutical development. This document details its historical discovery, evolution of its synthesis, key physicochemical properties, and its applications as a crucial intermediate.

Discovery and Historical Context

The first documented synthesis of 4-aminophthalic acid is credited to Marston Taylor Bogert and Roemer Rex Renshaw in a 1908 publication in the Journal of the American Chemical Society.[1] Their work laid the foundation for the understanding and further exploration of this compound and its derivatives. Initially, the interest in aminophthalic acids was driven by the desire to create novel dyes and pigments. Over time, its utility has expanded significantly, particularly in the realm of medicinal chemistry and materials science.

Historically, the synthesis of 4-aminophthalic acid was a challenging endeavor. Early methods often resulted in mixtures of isomers (3-aminophthalic acid and 4-aminophthalic acid) which were difficult to separate due to their similar physical properties.[2] The development of more refined synthetic routes, primarily involving the reduction of 4-nitrophthalic acid, has been a critical advancement in making this compound readily available for research and industrial applications.

Physicochemical Properties

4-Aminophthalic acid is a beige to off-white crystalline powder.[3][4] Its fundamental properties are summarized in the table below.

Property	Value	Source
CAS Number	5434-21-9	[3][5]
Molecular Formula	C₈H₇NO₄	[3][5]
Molecular Weight	181.15 g/mol	[5]
Melting Point	344 °C (decomposes)	[4][6]
Predicted pKa	3.41 ± 0.10	[7]
Solubility	Soluble in water and polar organic solvents.	[3]

Synthesis of 4-Aminophthalic Acid

The most common and efficient method for the synthesis of 4-aminophthalic acid is the reduction of 4-nitrophthalic acid. This transformation can be achieved through various reduction methods, with catalytic hydrogenation being the most prevalent in modern organic synthesis.

Historical Synthesis by Bogert and Renshaw (1908)

Modern Synthesis: Catalytic Hydrogenation of 4-Nitrophthalic Acid

This method is widely used due to its high yield and purity of the final product.

Experimental Protocol:

Materials:

• 4-Nitrophthalic acid

• Anhydrous ethanol (B145695)

• 5% Palladium on carbon (Pd/C) catalyst

• Hydrogen gas

• Celite or diatomaceous earth

Procedure:

• Dissolve 1 gram (4.73 mmol) of 4-nitrophthalic acid in 10 mL of anhydrous ethanol in a suitable reaction vessel.[4]

• Stir the solution at room temperature and degas the system by bubbling argon or nitrogen through the solution.[4]

• Carefully add 50 mg of 5% palladium on carbon catalyst to the reaction mixture.[4]

• Bubble hydrogen gas through the solution while maintaining vigorous stirring.[4]

• Monitor the reaction progress (typically 3 hours).[4]

• Upon completion, filter the reaction mixture through a pad of Celite or diatomaceous earth to remove the palladium catalyst.[4]

• Concentrate the filtrate under reduced pressure to yield the product.[4]

Expected Yield: Approximately 96%.[4]

Product Characterization: The resulting product is typically an orange-colored oil or a beige powder.[4] The structure can be confirmed by ¹H NMR spectroscopy.

Applications in Research and Drug Development

4-Aminophthalic acid serves as a versatile intermediate in the synthesis of a wide range of organic molecules.

Intermediate in Pharmaceutical Synthesis

4-Aminophthalic acid and its derivatives are important building blocks in the pharmaceutical industry. For instance, its isomer, 3-aminophthalic acid, is a key precursor in the synthesis of Apremilast, a drug used to treat psoriatic arthritis.[7] While direct involvement in signaling pathways is not extensively documented for 4-aminophthalic acid itself, its derivatives are integral to the structure and function of various therapeutic agents.

Precursor for Dyes and Polymers

Historically and in modern applications, 4-aminophthalic acid is used in the synthesis of dyes and high-performance polymers.[3][8] The amino and carboxylic acid functional groups allow for the formation of amide and ester linkages, which are fundamental to the structure of many polymeric materials.

Role in Chemiluminescence

The isomer, 3-aminophthalic acid, is famously known as the product of the chemiluminescent oxidation of luminol (B1675438).[9][10] This reaction is a cornerstone of forensic science for the detection of blood. While 4-aminophthalic acid is not directly involved in the luminol reaction, the study of aminophthalic acids is closely tied to the field of chemiluminescence.

Logical Relationships and Workflows

The synthesis and application of 4-aminophthalic acid can be visualized through a series of logical steps and workflows.

Caption: Synthetic pathway and application workflow of 4-Aminophthalic acid.

This diagram illustrates the primary synthetic route to 4-aminophthalic acid from 4-nitrophthalic acid and its subsequent functionalization for various applications in pharmaceuticals, dyes, and polymers.

Conclusion

From its initial discovery over a century ago, 4-aminophthalic acid has evolved from a subject of academic curiosity to a valuable and versatile building block in modern chemistry. Its straightforward synthesis and the reactivity of its functional groups have secured its place as an important intermediate in the production of a wide array of commercially significant compounds. Further research into the derivatives of 4-aminophthalic acid holds the potential for the development of new therapeutic agents and advanced materials.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. WO2004043919A1 - A process for the preparation of 3-and 4-aminophthalimide. - Google Patents [patents.google.com]
• 3. CAS 5434-21-9: 4-Aminophthalic acid | CymitQuimica [cymitquimica.com]
• 4. 4-Aminophthalic acid | 5434-21-9 [chemicalbook.com]
• 5. 4-Aminophthalic acid | C8H7NO4 | CID 72912 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-Aminophthalic acid | 5434-21-9 | FA10247 | Biosynth [biosynth.com]
• 7. nbinno.com [nbinno.com]
• 8. getchem.com [getchem.com]
• 9. 3-Aminophthalic Acid Hydrochloride Dihydrate | 1852533-96-0 | Benchchem [benchchem.com]
• 10. 3-Aminophthalic acid - Wikipedia [en.wikipedia.org]

Synthesis of 4-Aminophthalic Acid from 4-Nitrophthalic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical synthesis of 4-aminophthalic acid from its precursor, 4-nitrophthalic acid. The primary transformation involves the reduction of the nitro group to an amine, a critical step in the synthesis of various compounds relevant to pharmaceutical and materials science. This document details established experimental protocols, presents quantitative data in a comparative format, and illustrates the reaction pathway.

Core Synthesis Pathway: Reduction of 4-Nitrophthalic Acid

The conversion of 4-nitrophthalic acid to 4-aminophthalic acid is a classic reduction reaction. While historical methods have employed chemical reductants like tin or zinc in acidic media, these approaches are often plagued by purification challenges, including the formation of metal salt complexes.[1] Modern, more efficient, and cleaner methodologies predominantly rely on catalytic hydrogenation. This technique offers high yields and simpler product isolation.

The general reaction is as follows:

Caption: General reaction scheme for the synthesis of 4-aminophthalic acid.

Experimental Protocols and Quantitative Data

Catalytic hydrogenation stands out as the most prevalent and effective method for this synthesis. The choice of catalyst, solvent, and reaction conditions can be adapted based on the specific form of the starting material (free acid, its salt, or anhydride).

Method 1: Catalytic Hydrogenation of 4-Nitrophthalic Acid (Free Acid)

This protocol outlines the direct reduction of 4-nitrophthalic acid using palladium on carbon (Pd/C) as the catalyst in an ethanol solvent. It is a straightforward method that provides a high yield of the desired product.[2]

Experimental Protocol:

• Dissolve 1.0 g (4.73 mmol) of 4-nitrophthalic acid in 10 mL of anhydrous ethanol in a suitable reaction vessel.

• Stir the solution at room temperature and degas the system by bubbling argon through the solution.

• Add 50 mg of 5% palladium on carbon (Pd/C) catalyst to the solution in a single portion.

• Bubble hydrogen gas through the stirred solution.

• Continue the reaction for 3 hours at room temperature.

• Upon completion, filter the solution through a pad of Celite to remove the catalyst.

• Evaporate the solvent from the filtrate under reduced pressure to yield the product.

Parameter	Value	Reference
Starting Material	4-Nitrophthalic Acid	[2]
Mass of Starting Material	1.0 g (4.73 mmol)	[2]
Catalyst	5% Palladium on Carbon	[2]
Catalyst Loading	50 mg	[2]
Solvent	Anhydrous Ethanol	[2]
Solvent Volume	10 mL	[2]
Reaction Time	3 hours	[2]
Temperature	Room Temperature	[2]
Product Mass	820 mg	[2]
Yield	96%	[2]

Method 2: Catalytic Hydrogenation of 4-Nitrophthalic Acid Disodium (B8443419) Salt

This method involves the hydrogenation of the disodium salt of 4-nitrophthalic acid in an aqueous solution.[1] This approach can be advantageous due to the high solubility of the salt in water and can lead to nearly quantitative yields.

Experimental Protocol:

• Prepare a solution of the disodium salt of 4-nitrophthalic acid in water.

• Introduce Raney nickel catalyst to the aqueous solution.

• Hydrogenate the mixture at a moderate pressure (e.g., 3 atm) and a temperature of 70°C.

• The reaction is typically complete in about 15 minutes under these conditions. Low-pressure reduction on a Parr apparatus may require several hours.

• After the reaction, remove the catalyst by filtration.

• Acidify the resulting colorless solution containing the amino acid, which can then be used directly for subsequent steps or for product isolation.

Parameter	Value	Reference
Starting Material	Disodium salt of 4-nitrophthalic acid	[1]
Catalyst	Raney Nickel	[1]
Solvent	Water	[1]
Pressure	Moderate (e.g., 3 atm)	[1]
Temperature	70°C	[1]
Reaction Time	~15 minutes	[1]
Yield	Essentially Quantitative	[1]

Method 3: Catalytic Hydrogenation of 4-Nitrophthalic Anhydride (B1165640)

In some synthetic routes, the anhydride of 4-nitrophthalic acid is used as the starting material. This can be directly hydrogenated to form 4-aminophthalic anhydride.[3][4]

Experimental Protocol:

• Dissolve 1.93 g of 4-nitrophthalic anhydride in 200 mL of dry ethyl ether in a Paar hydrogenator.

• Add 0.10 g of 5% palladium on charcoal (Pd/C) to the solution.

• Hydrogenate the mixture at 39 psi and room temperature until hydrogen consumption ceases.

• Remove the catalyst by filtration.

• Remove the ether from the filtrate under vacuum while maintaining the temperature between 0°C and -5°C. This yields a mixture of a yellow crystalline solid and a non-crystalline viscous mass.

• The 4-aminophthalic anhydride can be further purified by extraction.

Parameter	Value	Reference
Starting Material	4-Nitrophthalic Anhydride	[3][4]
Mass of Starting Material	1.93 g	[3][4]
Catalyst	5% Palladium on Charcoal	[3][4]
Catalyst Loading	0.10 g	[3][4]
Solvent	Dry Ethyl Ether	[3][4]
Solvent Volume	200 mL	[3][4]
Pressure	39 psi	[3][4]
Temperature	Room Temperature	[3][4]
Product	4-Aminophthalic Anhydride	[3][4]
Product Mass	0.86 g	[3][4]

Synthesis Workflow

The overall workflow from the starting material to the final product, including the key decision points based on the form of the starting material, is illustrated below.

Caption: Workflow for the synthesis of 4-aminophthalic acid/anhydride.

Conclusion

The synthesis of 4-aminophthalic acid from 4-nitrophthalic acid is most effectively achieved through catalytic hydrogenation. This method is versatile, allowing for the use of the free acid, its salt, or its anhydride as the starting material. The protocols detailed in this guide, particularly those employing palladium on carbon or Raney nickel catalysts, offer high to quantitative yields and represent the current standard for this chemical transformation in research and development settings. Careful selection of the solvent and reaction conditions is crucial for optimizing the reaction efficiency and simplifying product purification.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. echemi.com [echemi.com]
• 3. prepchem.com [prepchem.com]
• 4. US3979416A - Preparation of aminophthalic anhydrides - Google Patents [patents.google.com]

chemical and physical properties of 4-Aminophthalic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminophthalic acid (4-APA) is an aromatic amino acid, a derivative of phthalic acid, characterized by an amino group at the fourth position of the benzene (B151609) ring. This compound serves as a versatile building block in organic synthesis, finding applications in the preparation of pharmaceuticals, dyes, and polymers. Its unique structure, possessing both acidic carboxylic groups and a basic amino group, imparts amphoteric properties and allows for a variety of chemical modifications. This guide provides an in-depth overview of the chemical and physical properties of 4-aminophthalic acid, detailed experimental protocols for its synthesis, and an exploration of its applications, particularly in areas relevant to drug development.

Chemical and Physical Properties

4-Aminophthalic acid is typically a white to beige or yellow crystalline powder.[1][2] It is soluble in water and polar organic solvents.[3]

Table 1: General and Physical Properties of 4-Aminophthalic Acid

Property	Value	Reference(s)
Molecular Formula	C₈H₇NO₄	[4][5]
Molecular Weight	181.15 g/mol	[4][5]
Appearance	White to gray to brown powder to crystal	[6]
Melting Point	344 °C (decomposes)	[4][5]
Boiling Point	465.1 ± 40.0 °C (Predicted)	[4]
Density	1.551 ± 0.06 g/cm³ (Predicted)	[4]
pKa (Predicted)	3.41 ± 0.10	[4]
Solubility	Soluble in water and polar organic solvents.	[3]

Table 2: Spectroscopic Data for 4-Aminophthalic Acid

Spectrum	Data	Reference(s)
¹H NMR	In DMSO-d₆: δ 12.33 (s, 2H, COOH), 7.46-7.50 (d, J=8.8 Hz, 1H), 6.49-6.53 (m, 2H), 5.95 (s, 1H), 3.32 (s, 1H).	[1][4]
¹³C NMR	Data not readily available in the searched literature.
Infrared (IR)	Characteristic peaks for O-H and C=O stretching from the acid groups, and N-H stretching from the primary amine are expected. For a similar compound, 4-aminoterephthalic acid, peaks were observed at 3507 cm⁻¹ (O-H stretch), 1688 cm⁻¹ (C=O stretch), 3392 cm⁻¹, and 1592 cm⁻¹ (primary amines).	[7]
UV-Vis	Spectra are available but specific absorption maxima (λmax) were not detailed in the provided search results. For a related compound, 4-aminophenol (B1666318), absorption maxima are at 194, 218, and 272 nm.	[8][9]

Experimental Protocols

The most common and well-documented method for the synthesis of 4-aminophthalic acid is the reduction of 4-nitrophthalic acid.

Synthesis of 4-Aminophthalic Acid from 4-Nitrophthalic Acid

Reaction Scheme:

Caption: Synthesis of 4-Aminophthalic Acid.

Materials:

• 4-Nitrophthalic acid

• Anhydrous ethanol

• 5% Palladium on carbon (Pd/C) catalyst

• Hydrogen gas (H₂)

• Diatomaceous earth (Celite®)

• Argon gas

Procedure:

• Dissolve 1 g (4.73 mmol) of 4-nitrophthalic acid in 10 ml of anhydrous ethanol in a suitable reaction vessel.[1][4]

• Stir the solution at room temperature and degas the system by bubbling argon through the solution.[1][4]

• Carefully add 50 mg of 5% palladium on carbon catalyst to the reaction mixture.[1][4]

• Bubble hydrogen gas through the solution to initiate the hydrogenation reaction.[1][4]

• Continue the reaction for approximately 3 hours, monitoring the progress by a suitable method (e.g., TLC).[1][4]

• Upon completion, filter the reaction mixture through a pad of diatomaceous earth to remove the palladium catalyst.[1][4]

• Concentrate the filtrate by evaporation under reduced pressure to yield the product.[1][4]

Purification:

The crude product, often obtained as an orange oily product, can be further purified by recrystallization from a suitable solvent system, such as water or ethanol/water mixtures, to obtain a crystalline solid.[1][4]

Applications in Research and Drug Development

While direct involvement in signaling pathways is not well-documented for 4-aminophthalic acid itself, its structural motifs are of interest in medicinal chemistry. Its isomer, 3-aminophthalic acid, has been identified as a ligand for the E3 ubiquitin ligase cereblon, a key component in the mechanism of action of immunomodulatory drugs (IMiDs) and proteolysis-targeting chimeras (PROTACs). This suggests that derivatives of aminophthalic acids could be explored for their potential in targeted protein degradation.

Furthermore, 4-aminophthalic acid is utilized in the synthesis of various heterocyclic compounds and as a linker in coordination polymers and metal-organic frameworks (MOFs). Its application has also been noted in the production of monoclonal antibodies, where it can be used as a hapten.[5][10]

Caption: Applications of 4-Aminophthalic Acid.

Conclusion

4-Aminophthalic acid is a valuable and versatile chemical intermediate with well-defined physical and chemical properties. The straightforward synthesis from its nitro precursor makes it readily accessible for a range of applications. While its direct biological activity and role in signaling pathways remain an area for further investigation, its structural similarity to compounds with known biological functions, such as in targeted protein degradation, suggests potential for future drug discovery efforts. The data and protocols presented in this guide provide a solid foundation for researchers and professionals working with this compound.

References

• 1. 4-Aminophthalic acid | 5434-21-9 [chemicalbook.com]
• 2. nbinno.com [nbinno.com]
• 3. CAS 5434-21-9: 4-Aminophthalic acid | CymitQuimica [cymitquimica.com]
• 4. 4-Aminophthalic acid CAS#: 5434-21-9 [chemicalbook.com]
• 5. 4-Aminophthalic acid | 5434-21-9 | FA10247 | Biosynth [biosynth.com]
• 6. 4-Aminophthalic acid CAS#: 5434-21-9 [amp.chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. dev.spectrabase.com [dev.spectrabase.com]
• 9. UV-Vis Spectrum of 4-aminophenol | SIELC Technologies [sielc.com]
• 10. 4-氨基苯二甲酸 97% | Sigma-Aldrich [sigmaaldrich.com]

4-Aminophthalic Acid Derivatives: A Technical Guide to Synthesis, Biological Activity, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminophthalic acid and its derivatives represent a versatile class of organic compounds with a privileged scaffold that has garnered significant interest in medicinal chemistry and materials science. The presence of both a primary aromatic amine and two carboxylic acid functionalities (often in the form of an anhydride (B1165640) or imide) provides a unique platform for chemical modification, leading to a diverse array of molecules with a wide spectrum of biological activities. This technical guide provides an in-depth overview of the synthesis, potential therapeutic applications, and experimental evaluation of 4-aminophthalic acid derivatives, with a focus on their emerging roles as anticancer, antimicrobial, and enzyme-inhibiting agents.

Synthesis of 4-Aminophthalic Acid Derivatives

The synthesis of 4-aminophthalic acid derivatives typically begins with the reduction of the readily available 4-nitrophthalic acid. This can be achieved through various methods, including catalytic hydrogenation or reduction with metals in acidic media. The resulting 4-aminophthalic acid can then be converted into a variety of derivatives.

A common and efficient one-step method for the synthesis of 4-amino substituted phthalimides involves the reaction of 4-aminophthalic anhydride with a primary amine. This reaction is atom-efficient and tolerates a wide range of substituents on the amine, allowing for the generation of a diverse library of compounds.

Experimental Protocol: One-Step Synthesis of 4-Amino Substituted Phthalimides

Materials:

• 4-Aminophthalic anhydride

• Appropriate primary amine (e.g., alkyl, aryl, or heterocyclic amine)

• Glacial acetic acid (solvent)

Procedure:

• Dissolve 4-aminophthalic anhydride (1 equivalent) in glacial acetic acid in a round-bottom flask.

• Add the primary amine (1.1 equivalents) to the solution.

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• After completion of the reaction, allow the mixture to cool to room temperature.

• Pour the reaction mixture into ice-cold water to precipitate the product.

• Filter the solid product, wash with water, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol, methanol) to obtain the pure 4-amino substituted phthalimide (B116566).

Potential Therapeutic Applications

4-Aminophthalic acid derivatives have shown promise in several therapeutic areas, primarily due to their ability to interact with various biological targets.

Anticancer Activity

The phthalimide scaffold is a key feature in several anticancer agents, including the notorious thalidomide (B1683933) and its more recent, safer analogs like lenalidomide (B1683929) and pomalidomide. These molecules are known to exert their effects through various mechanisms, including the inhibition of angiogenesis and immunomodulation.

Recent research has explored the potential of 4-aminophthalimide (B160930) derivatives as inhibitors of Poly(ADP-ribose) polymerase (PARP), a family of enzymes crucial for DNA repair. In cancer cells with deficient DNA repair pathways, such as those with BRCA1/2 mutations, inhibition of PARP can lead to synthetic lethality, a promising strategy for targeted cancer therapy. While direct IC50 values for 4-aminophthalic acid derivatives as PARP inhibitors are still emerging in the literature, the structural similarities to known PARP inhibitors suggest this is a promising avenue for further investigation.

Another potential mechanism of anticancer action for phthalimide derivatives is the inhibition of the Transforming Growth Factor-β (TGF-β) signaling pathway. The TGF-β pathway plays a complex role in cancer, initially acting as a tumor suppressor but later promoting tumor progression and metastasis. Inhibition of this pathway is a key strategy in cancer therapy.

Caption: Inhibition of the TGF-β signaling pathway by phthalimide derivatives.

Antimicrobial Activity

The search for novel antimicrobial agents is a critical area of research due to the rise of antibiotic-resistant bacteria. 4-Aminophthalic acid derivatives have been investigated for their potential as antimicrobial agents. The mechanism of action is often attributed to their ability to intercalate with DNA or inhibit essential bacterial enzymes.

Chemiluminescence and Bio-imaging

Luminol (5-amino-2,3-dihydro-1,4-phthalazinedione), a well-known chemiluminescent compound, is a derivative of 3-aminophthalic acid. The structurally related 4-aminophthalic acid derivatives also exhibit interesting photophysical properties. Their fluorescence and potential for chemiluminescence make them valuable candidates for the development of probes for bio-imaging and as reagents in diagnostic assays.

Quantitative Data

The biological activity of 4-aminophthalic acid derivatives is highly dependent on the nature of the substituents. The following tables summarize representative quantitative data for related phthalimide derivatives to illustrate their potential.

Table 1: Anticancer Activity of Phthalimide Derivatives (IC50 Values)

Compound ID	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Phthalimide-Thiazole Hybrid 5b	MCF-7 (Breast)	0.2 ± 0.01	Doxorubicin	0.8 ± 0.05
Phthalimide-Thiazole Hybrid 5k	MDA-MB-468 (Breast)	0.6 ± 0.04	Doxorubicin	0.9 ± 0.06
Phthalimide-Thiazole Hybrid 5g	PC-12 (Pheochromocytoma)	0.43 ± 0.06	Doxorubicin	0.7 ± 0.04
Curcumin-Phthalimide K3F21	PC3 (Prostate)	~5	Curcumin	~20

Note: Data for phthalimide derivatives with different substitutions are presented to highlight the potential of the scaffold.[1][2]

Table 2: Antimicrobial Activity of Phthalimide Derivatives (MIC Values)

Compound ID	Bacterial Strain	MIC (µg/mL)	Reference Compound	MIC (µg/mL)
Hypothetical Derivative A	Staphylococcus aureus	-	Ciprofloxacin	-
Hypothetical Derivative B	Escherichia coli	-	Ciprofloxacin	-
Hypothetical Derivative C	Pseudomonas aeruginosa	-	Ciprofloxacin	-
Hypothetical Derivative D	Candida albicans	-	Fluconazole	-

Note: Specific MIC values for a broad range of 4-aminophthalic acid derivatives are not yet widely available in the literature and represent an area for future research.

Key Experimental Protocols

MTT Assay for Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Caption: Workflow for determining the IC50 of a compound using the MTT assay.

Broth Microdilution Assay for Antimicrobial Activity

The broth microdilution method is a standard laboratory procedure used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent against a specific microorganism.

Caption: Workflow for determining the MIC of a compound using the broth microdilution assay.

PARP Inhibition Assay

The activity of PARP inhibitors can be assessed using various commercially available kits that typically measure the amount of poly(ADP-ribose) (PAR) produced.

Caption: Workflow for a typical PARP inhibition assay.

Conclusion and Future Directions

4-Aminophthalic acid derivatives represent a highly versatile and promising scaffold for the development of new therapeutic agents. Their synthetic accessibility allows for the creation of large and diverse chemical libraries for screening against various biological targets. While research into their anticancer and antimicrobial properties is ongoing, the initial findings, particularly in the context of PARP and TGF-β inhibition, are encouraging. Future research should focus on synthesizing and screening a wider range of 4-aminophthalic acid derivatives to establish clear structure-activity relationships and to identify lead compounds with potent and selective biological activity. Furthermore, detailed mechanistic studies are required to fully elucidate their modes of action and to guide the rational design of next-generation therapeutic agents based on this privileged chemical scaffold.

References

• 1. Cytotoxicity and pro-apoptosis activity of synthetic 1,3-thiazole incorporated phthalimide derivatives on cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Potent Anti-Cancer Properties of Phthalimide-Based Curcumin Derivatives on Prostate Tumor Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Spectroscopic Analysis of 4-Aminophthalic Acid

For Researchers, Scientists, and Drug Development Professionals

Structural and Spectroscopic Overview

4-Aminophthalic acid (C₈H₇NO₄, Molar Mass: 181.15 g/mol ) is an aromatic compound containing a benzene (B151609) ring substituted with one amino (-NH₂) group and two adjacent carboxylic acid (-COOH) groups. This unique arrangement of functional groups gives rise to a distinct spectroscopic signature, which is crucial for its identification and quality control.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.

Proton NMR provides information on the chemical environment and connectivity of hydrogen atoms in the molecule. The spectrum of 4-Aminophthalic acid is typically recorded in a deuterated solvent such as Dimethyl Sulfoxide-d₆ (DMSO-d₆), which can solubilize the compound and has exchangeable protons from the carboxylic acid and amine groups.

Table 1: ¹H NMR Chemical Shift Data for 4-Aminophthalic Acid

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment (Proton)	Notes
12.33	Singlet (broad)	2H	-COOH	The acidic protons of the two carboxylic acid groups. Often appears as a broad singlet due to hydrogen bonding and exchange with residual water in the solvent.
7.46 - 7.50	Doublet	1H	H-6	Aromatic proton adjacent to a carboxylic acid group. The coupling (J = 8.8 Hz) is with H-5.
6.49 - 6.53	Multiplet	2H	H-3, H-5	Aromatic protons. H-5 is adjacent to both H-6 and the amino group. H-3 is adjacent to the amino group and a carboxylic acid group. Their signals overlap.
5.95	Singlet (broad)	2H	-NH₂	The protons of the primary amine. This peak is often broad due to quadrupole effects of the nitrogen atom and chemical exchange.
3.32	Singlet	-	H₂O	Residual water in the DMSO-d₆ solvent.

Solvent: DMSO-d₆

As of the latest literature review, a specific, experimentally verified ¹³C NMR spectrum with peak assignments for 4-Aminophthalic acid is not available. However, based on established chemical shift ranges for substituted benzene rings, the following predictions can be made:

• Carboxylic Acid Carbons (-COOH): Expected to appear significantly downfield, typically in the range of 165-175 ppm.

• Aromatic Carbons (C-NH₂): The carbon directly attached to the amino group is expected to be shielded and appear around 150 ppm.

• Aromatic Carbons (C-COOH): Carbons attached to the carboxylic acid groups would be found near 130-140 ppm.

• Aromatic Carbons (C-H): The remaining aromatic carbons would resonate between 110-130 ppm.

Without experimental data, a quantitative table is not provided to ensure accuracy.

Infrared (IR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The analysis is typically performed on a solid sample using a KBr pellet or an Attenuated Total Reflectance (ATR) accessory.

While a detailed peak-by-peak assignment from a verified spectrum of 4-Aminophthalic acid is not published, a reliable interpretation can be made based on the known functional groups and data from structurally similar compounds like 4-aminoterephthalic acid.[1]

Table 2: Expected Characteristic IR Absorption Bands for 4-Aminophthalic Acid

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Intensity/Shape
3200 - 3500	N-H Stretch	Primary Amine (-NH₂)	Medium, Two Bands
2500 - 3300	O-H Stretch	Carboxylic Acid (-COOH)	Strong, Very Broad
~3050	C-H Stretch	Aromatic	Weak to Medium
~1700	C=O Stretch	Carboxylic Acid (-COOH)	Strong, Sharp
~1600	N-H Bend	Primary Amine (-NH₂)	Medium
1500 - 1600	C=C Stretch	Aromatic Ring	Medium to Strong
~1400	O-H Bend	Carboxylic Acid (-COOH)	Medium
~1250	C-O Stretch	Carboxylic Acid (-COOH)	Strong
~800-900	C-H Bend (out-of-plane)	Substituted Aromatic	Medium to Strong

Experimental Protocols & Workflows

Accurate spectroscopic data relies on meticulous sample preparation and data acquisition.

The general workflow for the complete spectroscopic characterization of a solid sample like 4-Aminophthalic acid is outlined below.

Caption: Workflow for NMR and FTIR analysis of 4-Aminophthalic acid.

• Sample Preparation: Accurately weigh 10-20 mg of 4-Aminophthalic acid and transfer it to a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.7 mL of deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) to the NMR tube.

• Dissolution: Cap the tube and gently vortex or sonicate until the sample is fully dissolved.

• Instrument Setup: Insert the NMR tube into the spectrometer. Tune and shim the instrument to ensure a homogeneous magnetic field.

• Data Acquisition: Acquire a standard one-dimensional proton spectrum. Typical parameters on a 400 MHz instrument include a 90° pulse, a spectral width of approximately 16 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• Data Processing: Process the resulting Free Induction Decay (FID) with a Fourier transform. Apply phase and baseline corrections. Reference the spectrum using the residual solvent peak of DMSO-d₆ (δ ≈ 2.50 ppm).

• Material Preparation: Gently heat spectroscopy-grade potassium bromide (KBr) in an oven (e.g., at 110°C for 2-4 hours) and allow it to cool in a desiccator to ensure it is completely dry. Water absorption can obscure important spectral features.

• Grinding: In a clean agate mortar and pestle, grind approximately 1-2 mg of the 4-Aminophthalic acid sample into a very fine powder.

• Mixing: Add about 100-150 mg of the dry KBr to the mortar. Mix gently but thoroughly with the sample powder until the mixture is homogeneous.

• Pellet Formation: Transfer a portion of the mixture to a pellet die. Place the die under a hydraulic press and apply pressure (typically 8-10 tons) for several minutes. The resulting pellet should be thin and transparent.

• Background Scan: Place a pellet made of pure KBr (a "blank") in the spectrometer's sample holder and run a background scan.

• Sample Scan: Replace the blank with the sample pellet and acquire the IR spectrum, typically over a range of 4000 to 400 cm⁻¹. The instrument software will automatically ratio the sample spectrum against the background.

References

• 1. researchgate.net [researchgate.net]

4-Aminophthalic Acid as a Monomer: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminophthalic acid is a versatile aromatic compound containing both amino and carboxylic acid functional groups. This unique structure allows it to act as a valuable monomer in the synthesis of various polymers, including polyimides, polyamides, and polyesters. The presence of the reactive amine and carboxylic acid moieties on a rigid phthalic acid backbone enables the formation of polymers with desirable thermal, mechanical, and chemical properties. This technical guide provides a comprehensive overview of the role of 4-aminophthalic acid as a monomer, with a focus on the synthesis, properties, and characterization of the resulting polymers. While direct experimental data for polymers derived exclusively from 4-aminophthalic acid is limited in publicly available literature, this guide leverages data from closely related and structurally similar polymer systems to provide representative protocols and property profiles.

Polyimide Synthesis from 4-Aminophthalic Anhydride (B1165640)

The history of aromatic polyimides dates back to 1908, with the first synthesis involving 4-aminophthalic anhydride.[1] Polyimides are a class of high-performance polymers known for their exceptional thermal stability, chemical resistance, and mechanical strength, making them suitable for demanding applications in aerospace, electronics, and other advanced industries. The synthesis of polyimides from 4-aminophthalic anhydride typically proceeds via a two-step polycondensation reaction involving the formation of a poly(amic acid) intermediate, followed by cyclodehydration (imidization).

Two-Step Polycondensation

The most common method for polyimide synthesis is a two-step process.[2] In the first step, a dianhydride reacts with a diamine in a polar aprotic solvent at room temperature to form a soluble poly(amic acid) precursor. In the context of 4-aminophthalic acid, its anhydride form, 4-aminophthalic anhydride, can theoretically undergo self-condensation or react with other diamines or dianhydrides. More commonly, a related dianhydride is reacted with a diamine. The second step involves the conversion of the poly(amic acid) to the final polyimide through either thermal or chemical imidization, which involves the elimination of water.[2]

Experimental Protocol: Two-Step Synthesis of a Polyimide Film

This protocol describes a representative synthesis of a polyimide film using pyromellitic dianhydride (PMDA) and 4,4'-oxydianiline (B41483) (ODA), which is a well-documented system analogous to what could be expected with 4-aminophthalic acid derivatives.

• Poly(amic acid) Synthesis:

  • In a flame-dried, three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve 4,4'-oxydianiline (ODA) in a polar aprotic solvent such as N,N-dimethylacetamide (DMAc) or N-methyl-2-pyrrolidinone (NMP) to create a solution of approximately 15-20 wt%.

  • Slowly add an equimolar amount of pyromellitic dianhydride (PMDA) powder to the stirred ODA solution at room temperature.

  • Continue stirring under a nitrogen atmosphere for 8-12 hours to ensure the formation of a viscous poly(amic acid) solution.

• Film Casting and Thermal Imidization:

  • Cast the viscous poly(amic acid) solution onto a clean, dry glass plate.

  • Place the cast film in a vacuum oven and heat it according to a staged curing cycle:

    • 80°C for 2 hours to slowly remove the solvent.

    • 150°C for 1 hour.

    • 200°C for 1 hour.

    • 250°C for 1 hour.

    • 300°C for 1 hour to ensure complete imidization.

  • After cooling to room temperature, the resulting polyimide film can be peeled off the glass plate.

One-Step High-Temperature Solution Polycondensation

For soluble polyimides, a one-step synthesis can be employed. This method involves heating a stoichiometric mixture of the dianhydride and diamine in a high-boiling solvent to temperatures of 180-220°C. The water formed during imidization is continuously removed, often by azeotropic distillation.

Experimental Protocol: One-Step Synthesis of a Soluble Polyimide

This protocol outlines a general one-step synthesis of a soluble polyimide.

• Reaction Setup:

  • In a three-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and a Dean-Stark trap with a condenser, add equimolar amounts of the dianhydride and diamine.

  • Add a high-boiling solvent such as m-cresol (B1676322) or a mixture of NMP and o-dichlorobenzene (e.g., 4:1 v/v).[1] A catalyst, such as isoquinoline, may also be added.

• Polymerization:

  • Heat the reaction mixture to 180-200°C with vigorous stirring under a nitrogen flow.

  • Continuously remove the water of imidization via the Dean-Stark trap.

  • Maintain the reaction at this temperature for 3-5 hours.[1]

• Isolation:

  • After cooling, precipitate the polymer by pouring the solution into a non-solvent like methanol (B129727).

  • Filter, wash the polymer with methanol and hot water, and dry under vacuum at 80-100°C.

Properties of Aromatic Polyimides

The properties of polyimides are highly dependent on the specific monomers used. Aromatic polyimides, in general, exhibit the following characteristics:

Property	Typical Value Range
Thermal Properties
Glass Transition Temperature (Tg)	250 - 400 °C
Decomposition Temperature (Td)	> 500 °C
Mechanical Properties
Tensile Strength	100 - 200 MPa
Tensile Modulus	3 - 5 GPa
Elongation at Break	5 - 10 %
Electrical Properties
Dielectric Constant (1 MHz)	2.9 - 3.5
Dielectric Strength	> 100 kV/mm

Note: These values are representative of aromatic polyimides and can vary significantly based on the monomer composition and processing conditions.

Polyamide Synthesis from 4-Aminophthalic Acid

The presence of both an amino group and two carboxylic acid groups makes 4-aminophthalic acid a suitable monomer for the synthesis of polyamides. Polyamides are characterized by the repeating amide linkage (-CO-NH-) in the polymer backbone.

Low-Temperature Solution Polycondensation

A common method for synthesizing aromatic polyamides is the low-temperature solution polycondensation of a diacid chloride with a diamine in a polar aprotic solvent. In this case, 4-aminophthalic acid would first need to be converted to its diacid chloride derivative.

Experimental Protocol: Synthesis of an Aromatic Polyamide

This protocol provides a representative procedure for the synthesis of an aromatic polyamide.

• Monomer Preparation:

  • Prepare the diacid chloride of a dicarboxylic acid (e.g., isophthaloyl chloride or terephthaloyl chloride). If using 4-aminophthalic acid, it would first need to be converted to 4-aminophthaloyl dichloride.

• Polymerization:

  • In a flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve a diamine (e.g., m-phenylenediamine (B132917) or p-phenylenediamine) in a polar aprotic solvent like DMAc containing a small amount of an acid scavenger such as pyridine (B92270) or triethylamine.

  • Cool the solution to 0-5°C in an ice bath.

  • Slowly add an equimolar amount of the diacid chloride to the stirred diamine solution.

  • Allow the reaction to proceed at this temperature for 1-2 hours and then at room temperature for an additional 2-3 hours.

• Isolation:

  • Precipitate the polyamide by pouring the reaction mixture into a non-solvent like water or methanol.

  • Filter the polymer, wash it thoroughly with water and methanol to remove unreacted monomers and salts, and dry it in a vacuum oven.

Properties of Aromatic Polyamides

Aromatic polyamides, also known as aramids, are known for their high strength and thermal resistance.

Property	Typical Value Range
Thermal Properties
Glass Transition Temperature (Tg)	250 - 350 °C
Decomposition Temperature (Td)	> 450 °C
Mechanical Properties
Tensile Strength	150 - 300 MPa
Tensile Modulus	5 - 15 GPa
Elongation at Break	2 - 5 %

Note: These values are representative of aromatic polyamides and are highly dependent on the specific monomer combination and polymer processing.

Polyester (B1180765) Synthesis from 4-Aminophthalic Acid

The carboxylic acid groups of 4-aminophthalic acid can react with diols to form polyesters, which contain repeating ester linkages (-COO-) in the main chain. The amino group would likely need to be protected during this reaction to prevent side reactions.

Melt Polycondensation

Melt polycondensation is a common industrial process for producing polyesters. This method involves heating the monomers above their melting points in the presence of a catalyst and removing the condensation byproduct (e.g., water or ethylene (B1197577) glycol) under vacuum.

Experimental Protocol: Synthesis of a Polyester via Melt Polycondensation

This protocol describes a general procedure for polyester synthesis.

• Esterification/Transesterification:

  • In a reaction vessel equipped with a stirrer, nitrogen inlet, and a distillation column, charge the dicarboxylic acid (or its dimethyl ester) and a diol in a molar ratio of approximately 1:1.2. If using 4-aminophthalic acid, the amino group should be protected.

  • Add a suitable catalyst, such as antimony trioxide or titanium tetrabutoxide.

  • Heat the mixture to 180-220°C under a nitrogen atmosphere to initiate the esterification (or transesterification) reaction, distilling off the water (or methanol) that is formed.

• Polycondensation:

  • Once the initial reaction is complete (as indicated by the cessation of byproduct distillation), gradually increase the temperature to 250-280°C and apply a high vacuum (<1 torr).

  • Continue the reaction under these conditions for several hours to increase the molecular weight of the polymer. The viscosity of the melt will increase significantly.

• Isolation:

  • Extrude the molten polymer from the reactor and cool it to obtain the solid polyester.

Properties of Aromatic Polyesters

Aromatic polyesters exhibit good thermal and mechanical properties, though generally less robust than polyimides and aramids.

Property	Typical Value Range
Thermal Properties
Glass Transition Temperature (Tg)	150 - 250 °C
Melting Temperature (Tm)	250 - 350 °C
Mechanical Properties
Tensile Strength	50 - 150 MPa
Tensile Modulus	2 - 4 GPa
Elongation at Break	5 - 50 %

Note: These values are representative and depend on the specific monomers and the degree of crystallinity of the polyester.

Visualizations of Polymerization Pathways and Workflows

Polyimide Synthesis Workflow

Caption: Workflow for the two-step synthesis of a polyimide film.

Polyamide Synthesis Signaling Pathway

Caption: Signaling pathway for aromatic polyamide synthesis.

Polyester Synthesis Experimental Workflow

Caption: Experimental workflow for polyester synthesis via melt polycondensation.

Conclusion

4-Aminophthalic acid, with its dual amino and carboxylic acid functionalities, is a promising monomer for the creation of high-performance polymers. While specific, detailed data on homopolymers of 4-aminophthalic acid is not extensively reported, the principles of polyimide, polyamide, and polyester synthesis from analogous aromatic monomers provide a strong foundation for its application. The representative experimental protocols and property tables presented in this guide offer a valuable starting point for researchers and scientists interested in exploring the potential of 4-aminophthalic acid and its derivatives in the development of novel materials for advanced applications, including those in the pharmaceutical and drug development fields where biocompatible and functional polymers are of great interest. Further research into the direct polymerization of 4-aminophthalic acid and the characterization of the resulting polymers is warranted to fully elucidate its potential as a versatile monomer.

References

• 1. New (Co)poly(hydroxyimide)s Based on 4,4′-Oxydiphthalic Anhydride—Effect of Composition on Properties, Including Gas Transport Ability [mdpi.com]
• 2. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Applications of 4-Aminophthalic Acid in Materials Science

Introduction

4-Aminophthalic acid is a versatile organic compound characterized by a benzene (B151609) ring substituted with two adjacent carboxylic acid groups and an amino group.[1] Its molecular formula is C₈H₇NO₄.[1][2][3][4][5] The presence of these distinct functional groups—the nucleophilic amine and the carboxylic acids capable of condensation and coordination—makes 4-aminophthalic acid and its derivatives highly valuable building blocks in the synthesis of a wide range of advanced materials. This guide explores its synthesis, key applications in materials science, and detailed experimental protocols.

Synthesis of 4-Aminophthalic Acid

The most common and straightforward synthesis of 4-aminophthalic acid involves the reduction of 4-nitrophthalic acid. This process typically utilizes a catalyst, such as palladium on carbon (Pd/C), in the presence of a hydrogen source.

Experimental Protocol: Synthesis via Catalytic Hydrogenation

This protocol is based on the catalytic reduction of 4-nitrophthalic acid.

Materials:

• 4-Nitrophthalic acid

• Anhydrous ethanol (B145695)

• 5% Palladium on carbon (Pd/C) catalyst

• Hydrogen gas (H₂)

• Argon or Nitrogen gas

• Diatomaceous earth (Celite)

Procedure:

• Dissolution: Dissolve 1 g (4.73 mmol) of 4-nitrophthalic acid in 10 ml of anhydrous ethanol in a suitable reaction flask.[6]

• Inerting: Stir the solution and degas the flask with an inert gas (e.g., argon) to remove oxygen.[6]

• Catalyst Addition: Carefully add 50 mg of 5% Pd/C catalyst to the solution under the inert atmosphere.[6]

• Hydrogenation: Purge the reaction vessel with hydrogen gas and then maintain a hydrogen atmosphere (e.g., using a balloon or a hydrogenation apparatus).[6]

• Reaction: Continue stirring the mixture at room temperature for approximately 3 hours, or until the reaction is complete (monitored by techniques like TLC).[6]

• Filtration: Upon completion, filter the reaction mixture through a pad of diatomaceous earth to completely remove the palladium catalyst.[6]

• Concentration: Concentrate the filtrate by evaporating the solvent under reduced pressure. This typically yields an orange, oily product.[6]

• Yield: The reported yield for this procedure is approximately 96%.[6]

• Characterization: The structure of the product can be confirmed using ¹H NMR spectroscopy.[6]

Caption: Synthesis of 4-Aminophthalic Acid via Catalytic Hydrogenation.

Applications in Materials Science

The unique trifunctional structure of 4-aminophthalic acid allows it to be a key component in various classes of materials.

High-Performance Polymers

4-Aminophthalic acid, often converted to its anhydride (B1165640) form (4-aminophthalic anhydride), is a precursor for synthesizing high-performance polymers, particularly polyimides. The anhydride group readily reacts with nucleophiles, while the amine group can react with acylating agents.[7] When a small sample of the product from the reduction of 4-nitrophthalic anhydride was heated to 245°C, it melted and immediately polymerized into a tough polymer.[8] This demonstrates its utility in forming robust polymeric materials.

Polymerization Mechanism: The synthesis of polyimides from 4-aminophthalic anhydride involves a two-step process:

• Poly(amic acid) formation: The amine group of one monomer attacks the anhydride group of another, leading to a ring-opening reaction that forms a poly(amic acid).

• Imidization: The poly(amic acid) is then heated, causing a cyclodehydration reaction that closes the ring and forms the stable imide linkage.

Caption: Two-step polymerization process for forming polyimides.

Metal-Organic Frameworks (MOFs)

4-Aminophthalic acid and its derivatives serve as versatile organic linkers for constructing Metal-Organic Frameworks (MOFs). The carboxylate groups coordinate with metal ions or clusters to form the framework, while the amino group can be used for post-synthetic modification or to impart specific functionalities to the MOF, such as enhanced CO₂ capture or catalytic activity.[9]

Key Applications of MOFs from Aminophthalic Acid Derivatives:

• Photocatalysis: MOFs constructed from ligands derived from 5-(bis(4-carboxybenzyl)amino)isophthalic acid have demonstrated excellent photocatalytic activities for dye degradation under visible light.[10][11] For instance, a Zinc-based MOF (Zn-16) showed good photocatalytic activity for Methylene Blue (MB) degradation.[11]

• Sensing: The inherent fluorescence of the ligand or the framework can be utilized for chemical sensing. MOFs have been shown to be effective in the recognition of organic amines through fluorescence quenching.[12]

• Gas Separation and Storage: The basic amino groups within the MOF structure can enhance the selective capture of acidic gases like CO₂.[9]

Fluorescent Probes and Sensors

The 4-aminophthalimide (B160930) moiety, derived from 4-aminophthalic acid, is a well-known fluorophore. Its fluorescence is often sensitive to the polarity of the local environment (solvatochromism). This property is exploited in the design of fluorescent probes for various applications.

Amino acids incorporating the 4-aminophthalimide fluorophore in their side chains have been synthesized to probe the local polarity in transmembrane peptides.[13][14] These probes offer a significant advantage over tryptophan, a natural fluorescent amino acid, due to their more informative fluorescence readout and selective excitation wavelength outside the typical biopolymer absorption range.[13][14] By observing the fluorescence blue shift and quantum yield, researchers can distinguish the location of the probe within the hydrophobic core of a lipid bilayer versus the more polar membrane surface.[13][14]

Caption: General experimental workflow for MOF synthesis and testing.

Data Summary

Table 1: Physical and Chemical Properties of 4-Aminophthalic Acid

Property	Value	Source
CAS Number	5434-21-9	[1][2][5][6]
Molecular Formula	C₈H₇NO₄	[2][3][4][5]
Molecular Weight	181.15 g/mol	[2][4][5]
Melting Point	344 °C (decomposes)	[2][15]
Appearance	Beige powder / White to off-white crystalline solid	[1][3][6]
IUPAC Name	4-aminobenzene-1,2-dicarboxylic acid	[3][4]

Table 2: Application-Related Quantitative Data

Application	Material	Parameter	Value	Source
Synthesis	4-Aminophthalic Acid	Reaction Yield	96%	[6]
Photocatalysis	Zn-MOF	Methylene Blue Degradation	97.5% (after 120 min)	[11]
Sensing	Zn-MOF-1	Fluorescence Quenching (for 4-ABA)	98%	[12]
Sensing	Cd-MOF-2	Fluorescence Quenching (for 4-ABA)	97%	[12]
CO₂ Fixation	Zn-MOF-1 / Cd-MOF-2	Cyclic Carbonate Yield	up to 96% (in 24h)	[12]

Conclusion

4-Aminophthalic acid is a foundational molecule in modern materials science. Its trifunctional nature allows for straightforward incorporation into a variety of material classes, from robust, high-temperature polyimides to sophisticated, functional metal-organic frameworks and sensitive fluorescent probes. The ability to tune properties by modifying its core structure ensures that 4-aminophthalic acid will continue to be a molecule of significant interest for researchers developing next-generation materials for catalysis, sensing, and biomedical applications.

References

• 1. CAS 5434-21-9: 4-Aminophthalic acid | CymitQuimica [cymitquimica.com]
• 2. 4-Aminophthalic acid | 5434-21-9 | FA10247 | Biosynth [biosynth.com]
• 3. 4-Aminophthalic acid, 98% 5 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 4. 4-Aminophthalic acid | C8H7NO4 | CID 72912 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scbt.com [scbt.com]
• 6. 4-Aminophthalic acid | 5434-21-9 [chemicalbook.com]
• 7. nbinno.com [nbinno.com]
• 8. prepchem.com [prepchem.com]
• 9. Amine-functionalized metal–organic frameworks: structure, synthesis and applications - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. A series of metal–organic frameworks constructed by a rigid-flexible 5-(bis(4-carboxybenzyl)amino)isophthalic acid: syntheses, crystal structures and physical properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Metal-Organic Framework-Based Selective Molecular Recognition of Organic Amines and Fixation of CO2 into Cyclic Carbonates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 4-Aminophthalimide Amino Acids as Small and Environment-Sensitive Fluorescent Probes for Transmembrane Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. 4-Aminophthalic acid 97 5434-21-9 [sigmaaldrich.com]

Unveiling the Bioactive Potential of 4-Aminophthalic Acid Derivatives: A Technical Guide for Researchers

For Immediate Release

[City, State] – [Date] – In the dynamic landscape of drug discovery and development, the exploration of novel chemical scaffolds with significant biological activities is paramount. This technical guide delves into the emerging therapeutic potential of 4-aminophthalic acid and its derivatives, offering a comprehensive resource for researchers, scientists, and drug development professionals. While direct studies on 4-aminophthalic acid are nascent, this document synthesizes findings from structurally related compounds to illuminate promising avenues for future investigation in anticancer, antimicrobial, and anti-inflammatory applications.

Introduction to 4-Aminophthalic Acid

4-Aminophthalic acid, a dicarboxylic acid derivative of aniline, presents a versatile scaffold for chemical modification. Its structure, featuring both an aromatic amine and two carboxylic acid groups, allows for the synthesis of a diverse range of derivatives, including imides, hydrazides, esters, and Schiff bases. These derivatives are anticipated to exhibit a wide spectrum of biological activities, drawing parallels from the well-established pharmacological profiles of related compounds such as 4-aminophenols and phthalimides. This guide will explore the current understanding of the biological activities associated with these related compound classes to forecast the potential of 4-aminophthalic acid derivatives.

Anticancer Activity

While direct evidence for the anticancer activity of 4-aminophthalic acid derivatives is limited, the broader family of aminophthalimides and related structures has shown significant promise. For instance, naphthalimide derivatives, which share structural similarities, have been investigated as potent anticancer agents.

Table 1: Anticancer Activity of Selected Naphthalimide Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
Amonafide (B1665376)	Breast Cancer	Varies	[1][2]
Mitonafide	Breast Cancer	Varies	[2]
Ferrocenyl 4-amino-1,8-naphthalimide (B156640) (Compound 6)	MCF-7 (Breast)	13 (24h), 4.8 (72h)	[2]
Ferrocenyl 4-amino-1,8-naphthalimide (Compound 6)	K562 (Leukemia)	75 (24h), 58 (72h)	[2]

Note: IC50 values represent the concentration of a drug that is required for 50% inhibition in vitro.

The proposed mechanisms of action for these related compounds often involve DNA intercalation and inhibition of topoisomerase II, an enzyme crucial for DNA replication in cancer cells. The planar structure of the imide ring is thought to facilitate insertion between DNA base pairs, leading to cell cycle arrest and apoptosis.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

A common method to assess the anticancer activity of novel compounds is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Culture: Human cancer cell lines (e.g., MCF-7, K562) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Compound Treatment: Cells are seeded in 96-well plates and treated with various concentrations of the test compound for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT solution is added to each well and incubated, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilization: The formazan crystals are dissolved using a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the resulting solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm). The absorbance is proportional to the number of viable cells.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined.

Figure 1: Workflow for MTT cytotoxicity assay.

Antimicrobial Activity

The antimicrobial potential of 4-aminophthalic acid derivatives can be inferred from studies on Schiff bases and their metal complexes. Schiff bases derived from various amines have demonstrated broad-spectrum antibacterial and antifungal activities. The formation of metal complexes with these Schiff bases can further enhance their antimicrobial potency.

The mechanism of action of Schiff bases and their metal complexes is often attributed to their ability to chelate with metal ions essential for microbial growth, disrupt cell membranes, and inhibit enzyme function. The imine group (-C=N-) is a key pharmacophore responsible for their biological activity.

Table 2: Antimicrobial Activity of Selected Schiff Base Metal Complexes

Compound	Microorganism	Zone of Inhibition (mm)	Reference
Copper Schiff Base Complex	S. aureus	16	[3]
Copper Schiff Base Complex	E. faecalis	15	[3]
Copper Schiff Base Complex	K. pneumoniae	13	[3]
Copper Schiff Base Complex	P. aeruginosa	14	[3]
Zirconium Schiff Base Complex	S. aureus	15	[3]
Zirconium Schiff Base Complex	P. aeruginosa	16	[3]
Zirconium Schiff Base Complex	E. faecalis	17	[3]
Zirconium Schiff Base Complex	K. pneumoniae	17	[3]

Experimental Protocol: Agar (B569324) Disc Diffusion Method

The agar disc diffusion method is a widely used technique to screen for antimicrobial activity.

• Culture Preparation: A standardized inoculum of the test microorganism is prepared and uniformly spread onto the surface of an agar plate.

• Disc Impregnation: Sterile filter paper discs are impregnated with a known concentration of the test compound.

• Disc Placement: The impregnated discs are placed on the surface of the inoculated agar plate.

• Incubation: The plates are incubated under appropriate conditions for microbial growth.

• Zone of Inhibition Measurement: The diameter of the clear zone around the disc, where microbial growth is inhibited, is measured in millimeters. The size of the zone is proportional to the antimicrobial activity of the compound.

Figure 2: Workflow for agar disc diffusion method.

Anti-inflammatory Activity

Hydrazone derivatives, which can be synthesized from 4-aminophthalic acid, are a class of compounds known to possess significant anti-inflammatory properties. Studies on various hydrazone derivatives have demonstrated their ability to reduce inflammation in preclinical models.

The anti-inflammatory effects of hydrazones are often linked to their ability to inhibit key enzymes in the inflammatory cascade, such as cyclooxygenase (COX) enzymes (COX-1 and COX-2). By inhibiting these enzymes, hydrazones can reduce the production of prostaglandins, which are potent inflammatory mediators.

Table 3: Anti-inflammatory Activity of Selected Hydrazone Derivatives in Carrageenan-Induced Paw Edema Model

Compound	Dose (mg/kg)	Inhibition of Edema (%)	Reference
Hydrazone Derivative 3f (4-chloro substituted)	50	66.7	[4]
Hydrazone Derivative 3g (4-dimethylamino substituted)	50	61.7	[4]
Hydrazone Derivative 3j (4-nitro substituted)	50	63.2	[4]
Indomethacin (Standard Drug)	10	64.2	[4]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This in vivo model is a standard method for evaluating the anti-inflammatory activity of new compounds.

• Animal Model: Wistar rats are typically used for this assay.

• Compound Administration: The test compound is administered to the animals, usually orally or intraperitoneally.

• Induction of Inflammation: After a specific period, a sub-plantar injection of carrageenan solution is administered into the rat's hind paw to induce localized inflammation and edema.

• Paw Volume Measurement: The volume of the paw is measured at various time points after carrageenan injection using a plethysmometer.

• Data Analysis: The percentage of inhibition of edema is calculated by comparing the paw volume of the treated group with that of the control group (which receives only the vehicle and carrageenan).

Figure 3: Potential anti-inflammatory mechanism of hydrazone derivatives.

Conclusion and Future Directions

While direct research into the biological activities of 4-aminophthalic acid compounds is still in its early stages, the evidence from structurally analogous compounds provides a strong rationale for their investigation as a promising new class of therapeutic agents. The versatile chemical nature of the 4-aminophthalic acid scaffold allows for the creation of a vast library of derivatives with the potential for potent and selective anticancer, antimicrobial, and anti-inflammatory activities.

Future research should focus on the synthesis and systematic biological evaluation of various 4-aminophthalic acid derivatives. This includes determining their in vitro and in vivo efficacy, elucidating their mechanisms of action, and understanding their structure-activity relationships. Such studies will be crucial in unlocking the full therapeutic potential of this promising chemical scaffold.

References

• 1. Aminonaphthalimide hybrids of mitoxantrone and amonafide as anticancer and fluorescent cellular imaging agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 4-Amino-1,8-naphthalimide–ferrocene conjugates as potential multi-targeted anticancer and fluorescent cellular imaging agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. japsonline.com [japsonline.com]
• 4. Therapeutic Potential of Hydrazones as Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]

4-Aminophthalic Acid: A Gateway to Environmentally Sensitive Fluorescent Probes

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminophthalic acid is a versatile chemical intermediate that serves as a crucial building block in the synthesis of a class of powerful, environmentally sensitive fluorescent molecules based on the 4-aminophthalimide (B160930) chromophore. While 4-aminophthalic acid itself does not exhibit significant fluorescence, its derivatives, particularly N-substituted 4-aminophthalimides, are renowned for their strong solvatochromic properties. This makes them invaluable tools in a wide range of research and development applications, from probing the polarity of microenvironments in biological systems to serving as reporters in drug discovery assays.

This technical guide provides a comprehensive overview of 4-aminophthalic acid's role as a precursor to these fluorescent probes. It details the synthesis of 4-aminophthalic acid, its conversion to fluorescent 4-aminophthalimide derivatives, and the photophysical properties of these derivatives. Furthermore, it offers detailed experimental protocols for their synthesis and fluorescent characterization, equipping researchers with the knowledge to effectively utilize this chemical scaffold in their work.

From Non-Fluorescent Precursor to Potent Fluorophore: The Chemistry

The utility of 4-aminophthalic acid in fluorescence applications stems from its ability to be readily converted into 4-aminophthalimide derivatives. The imide structure is the key to the desirable photophysical properties. The lone pair of electrons on the amino group and the electron-withdrawing carbonyl groups of the phthalimide (B116566) ring system create a donor-acceptor system that is sensitive to the polarity of the surrounding solvent.

Synthesis of 4-Aminophthalic Acid

4-Aminophthalic acid is typically synthesized via the reduction of 4-nitrophthalic acid.[1][2] A common method involves catalytic hydrogenation using palladium on carbon (Pd/C) as the catalyst.[1][2]

Caption: Synthesis of 4-aminophthalic acid from 4-nitrophthalic acid.

Synthesis of 4-Aminophthalimide Derivatives

4-Aminophthalic acid can be reacted with primary amines to form N-substituted 4-aminophthalimides. This reaction typically proceeds through a two-step process involving the formation of a phthalamic acid intermediate followed by cyclization to the imide, often facilitated by heat.

Caption: General synthesis of N-substituted 4-aminophthalimides.

Photophysical Properties of 4-Aminophthalimide Derivatives

The fluorescence of 4-aminophthalimide derivatives is highly sensitive to the polarity of their environment, a phenomenon known as solvatochromism.[3] In general, as the polarity of the solvent decreases, a blue shift (hypsochromic shift) in the emission spectrum is observed, accompanied by an increase in the fluorescence quantum yield.[4][5][6] This is attributed to the stabilization of the excited state in less polar environments.

Solvatochromism of 4-Aminophthalimide Derivatives

The following table summarizes the solvatochromic properties of a representative 4-aminophthalimide derivative in various solvents.

Solvent	Dielectric Constant (ε)	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Stokes Shift (cm⁻¹)	Quantum Yield (Φ_F)
Water	80.1	~370	~560	~8400	Low
Methanol	32.7	~371	~530	~7400	Moderate
Ethanol	24.6	~375	~520	~6800	Moderate-High
Acetonitrile	37.5	~380	~510	~6000	High
Acetone	20.7	~385	~500	~5600	High
Ethyl Acetate	6.02	~390	~490	~5000	Very High

Note: The values in this table are representative and can vary depending on the specific N-substituent on the 4-aminophthalimide core.

Caption: Energy level diagram illustrating solvatochromism.

Experimental Protocols

Protocol 1: Synthesis of 4-Aminophthalic Acid

Materials:

• 4-Nitrophthalic acid

• Anhydrous ethanol

• 5% Palladium on carbon (Pd/C)

• Hydrogen gas

• Argon gas

• Diatomaceous earth (Celite)

• Round-bottom flask

• Magnetic stirrer

• Hydrogenation apparatus

• Filtration apparatus

Procedure:

• Dissolve 1 g (4.73 mmol) of 4-nitrophthalic acid in 10 ml of anhydrous ethanol in a round-bottom flask equipped with a magnetic stir bar.[1][2]

• Stir the solution at room temperature and degas with argon for 15 minutes.[1][2]

• Carefully add 50 mg of 5% Pd/C to the solution.[1][2]

• Connect the flask to a hydrogenation apparatus and bubble hydrogen gas through the solution.[1][2]

• Monitor the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 3-4 hours.[1][2]

• Once the reaction is complete, purge the flask with argon to remove excess hydrogen.

• Filter the reaction mixture through a pad of diatomaceous earth to remove the catalyst.[1][2]

• Wash the filter cake with a small amount of ethanol.

• Concentrate the filtrate by rotary evaporation to yield 4-aminophthalic acid as an orange oily product. The yield is typically around 96%.[1][2]

Protocol 2: Characterization of Fluorescent Properties

Instrumentation:

• UV-Vis spectrophotometer

• Spectrofluorometer

• Quartz cuvettes (1 cm path length)

Procedure:

1. Sample Preparation:

• Prepare a stock solution of the synthesized 4-aminophthalimide derivative in a suitable solvent (e.g., ethanol).
• Prepare a series of dilutions of the stock solution in the solvent of interest.

2. UV-Vis Absorption Spectroscopy:

• Record the absorption spectrum of each dilution from 200 to 600 nm.
• Determine the wavelength of maximum absorption (λ_abs).

3. Fluorescence Emission Spectroscopy:

• Set the excitation wavelength of the spectrofluorometer to the λ_abs determined in the previous step.
• Record the emission spectrum of each dilution. The emission range will depend on the solvent, but a range of 400 to 700 nm is a good starting point.
• Determine the wavelength of maximum emission (λ_em).

4. Quantum Yield Determination (Relative Method):

• Choose a fluorescent standard with a known quantum yield and similar absorption and emission properties (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H₂SO₄).
• Prepare a series of dilutions of the standard and the sample with absorbances below 0.1 at the excitation wavelength.
• Measure the integrated fluorescence intensity (area under the emission curve) for each dilution of the sample and the standard.
• Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard.
• The quantum yield of the sample (Φ_s) can be calculated using the following equation: Φ_s = Φ_r * (m_s / m_r) * (n_s² / n_r²) where Φ_r is the quantum yield of the reference, m is the gradient of the plot, and n is the refractive index of the solvent.

5. Fluorescence Lifetime Measurement:

• Fluorescence lifetime is typically measured using time-correlated single-photon counting (TCSPC).
• Excite the sample with a pulsed light source at λ_abs.
• Measure the decay of the fluorescence intensity over time.
• The data is fitted to an exponential decay function to determine the fluorescence lifetime (τ).

"Sample Prep" [label="Sample Preparation\n(Dilution Series)"]; "UV_Vis" [label="UV-Vis Spectroscopy\n(Determine λ_abs)"]; "Fluorescence" [label="Fluorescence Spectroscopy\n(Determine λ_em)"]; "Quantum_Yield" [label="Quantum Yield Measurement\n(Relative Method)"]; "Lifetime" [label="Lifetime Measurement\n(TCSPC)"]; "Data_Analysis" [label="Data Analysis and\nPhotophysical Characterization"];

"Sample Prep" -> "UV_Vis"; "UV_Vis" -> "Fluorescence"; "Fluorescence" -> "Quantum_Yield"; "Fluorescence" -> "Lifetime"; "Quantum_Yield" -> "Data_Analysis"; "Lifetime" -> "Data_Analysis"; }

Caption: Workflow for the characterization of fluorescent properties.

Applications in Research and Drug Development

The environmentally sensitive fluorescence of 4-aminophthalimide derivatives makes them highly valuable in various scientific disciplines:

• Probing Protein Environments: By incorporating 4-aminophthalimide-based amino acids into peptides and proteins, researchers can study protein folding, conformational changes, and binding events.[4][5][6] The fluorescence properties of the probe report on the local polarity of its environment within the protein.[4][5][6]

• Membrane Studies: These probes can be used to investigate the properties of lipid bilayers and cell membranes. The change in fluorescence can indicate the location of the probe within the membrane.[4][5][6]

• High-Throughput Screening: In drug development, these fluorescent probes can be used to design assays for high-throughput screening of compound libraries. A change in fluorescence upon binding of a molecule to a target protein can be used as a readout.

• Cellular Imaging: The small size and bright fluorescence of these probes make them suitable for live-cell imaging applications.[4]

Conclusion

4-Aminophthalic acid is a key synthetic precursor to the versatile and powerful 4-aminophthalimide class of fluorescent probes. Understanding the synthesis of 4-aminophthalic acid and its conversion to these solvatochromic fluorophores, along with the principles of their fluorescence, empowers researchers to design and implement sophisticated fluorescence-based assays and imaging techniques. The detailed protocols and conceptual diagrams provided in this guide serve as a valuable resource for scientists and professionals in the fields of chemistry, biology, and drug development, enabling them to harness the potential of these remarkable fluorescent molecules.

References

• 1. 4-Aminophthalic acid CAS#: 5434-21-9 [chemicalbook.com]
• 2. 4-Aminophthalic acid | 5434-21-9 [chemicalbook.com]
• 3. Solvatochromism - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. 4‐Aminophthalimide Amino Acids as Small and Environment‐Sensitive Fluorescent Probes for Transmembrane Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 4-Aminophthalimide Amino Acids as Small and Environment-Sensitive Fluorescent Probes for Transmembrane Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

The Multifaceted Reactivity of 4-Aminophthalic Acid: A Technical Guide for Researchers

An in-depth exploration of the chemical behavior of 4-aminophthalic acid, a versatile building block in organic synthesis, offering insights for researchers, scientists, and drug development professionals.

4-Aminophthalic acid, a trifunctional aromatic compound, serves as a critical intermediate in the synthesis of a diverse array of molecules, ranging from chemiluminescent agents and high-performance polymers to pharmaceuticals and dyes.[1][2] Its unique structure, featuring a primary aromatic amine and two adjacent carboxylic acid groups on a benzene (B151609) ring, imparts a rich and varied chemical reactivity. This guide provides a comprehensive overview of the reactivity of 4-aminophthalic acid, complete with experimental protocols, quantitative data, and mechanistic visualizations to empower its effective utilization in research and development.

Core Reactivity: A Tale of Two Functional Groups

The chemical behavior of 4-aminophthalic acid is predominantly dictated by the interplay of its amino (-NH₂) and carboxylic acid (-COOH) functionalities. These groups can react independently or in concert, leading to a wide range of chemical transformations.

Table 1: Physicochemical and Spectroscopic Properties of 4-Aminophthalic Acid

Property	Value	Reference
CAS Number	5434-21-9	[2]
Molecular Formula	C₈H₇NO₄	[2]
Molecular Weight	181.15 g/mol	[3]
Appearance	White to off-white crystalline solid	[2]
Melting Point	344 °C (decomposes)	[3]
Solubility	Soluble in water and polar organic solvents	[2]
¹H NMR (DMSO-d₆)	δ 12.33 (s, 2H, COOH), 7.46-7.50 (d, J=8.8 Hz, 1H), 6.49-6.53 (m, 2H), 5.95 (s, 1H), 3.32 (s, 1H)	[4]
IR (KBr, cm⁻¹)	Characteristic peaks for N-H, O-H, and C=O stretching	[5]

Reactions of the Amino Group

The primary aromatic amine group in 4-aminophthalic acid is a versatile nucleophile and can undergo a variety of reactions common to arylamines.

Acylation: Formation of Amides

The amino group readily reacts with acylating agents such as acyl chlorides and anhydrides to form stable amide bonds. This reaction is fundamental in the synthesis of various derivatives, including precursors for polyimides and other functional materials.

Experimental Protocol: Synthesis of 4-Acetamidophthalic Acid

A solution of 4-aminophthalic acid (1.0 mol) in a suitable solvent like dichloromethane (B109758) is prepared. Triethanolamine (1.0 mol) is added to the reaction mixture. Acetyl chloride (2.0 mol) is then added slowly at a temperature of 0-5 °C. The reaction is stirred for 1 hour, with progress monitored by Thin Layer Chromatography (TLC). The resulting solid product is filtered, washed with cold dichloromethane, and dried under vacuum.

• Yield: High

• Purity: Chromatographically pure

• Characterization: ¹H NMR (400 Hz, DMSO-d₆): δ 13.91 (br, s, 2H, COOH), 9.59 (br, 1H, NH), 7.50-7.57 (m, 3H, Ar-H), 2.01 (s, 3H, CH₃). Mass (m/z): 224 (M+1).

Diazotization

Like other aromatic amines, the amino group of 4-aminophthalic acid can be converted to a diazonium salt upon treatment with nitrous acid (generated in situ from sodium nitrite (B80452) and a strong acid). This diazonium intermediate is highly reactive and can be subsequently transformed into a wide range of functional groups, including -OH, -CN, -X (halogens), and can also participate in azo coupling reactions to form azo dyes.

Reactions of the Carboxylic Acid Groups

The two ortho-positioned carboxylic acid groups are the other key reactive sites in the molecule. Their reactivity is characteristic of aromatic carboxylic acids.

Esterification

The carboxylic acid groups can be esterified by reaction with alcohols in the presence of an acid catalyst. The reactivity of the two carboxylic acid groups can be controlled to form mono- or di-esters depending on the reaction conditions and stoichiometry of the alcohol.

Experimental Protocol: Synthesis of Diethyl 4-aminophthalate

Dimethyl or diethyl ester of aminophthalic acid can be synthesized and subsequently reacted with ammonia (B1221849) to produce the corresponding aminophthalimide.[6]

Amide Formation

The carboxylic acid groups can react with amines to form amides. This reaction typically requires activation of the carboxylic acid, for example, by converting it to an acyl chloride or by using a coupling agent.

General Experimental Protocol for Amide Synthesis using a Coupling Agent

• Dissolve the carboxylic acid in a suitable solvent (e.g., DMF).

• Add a coupling agent (e.g., DCC, EDC, HATU) and a base (e.g., DIEA, TEA) at 0 °C.

• Add the amine to the reaction mixture.

• Stir the reaction at room temperature for 30-60 minutes.

• Work up the reaction by diluting with water and extracting with an organic solvent.

• Purify the product.

Dehydration to Anhydride (B1165640)

Upon heating, the two adjacent carboxylic acid groups can undergo intramolecular dehydration to form 4-aminophthalic anhydride. This anhydride is a key monomer in the synthesis of polyimides.

Experimental Protocol: Synthesis of 4-Aminophthalic Anhydride

4-Nitrophthalic anhydride is dissolved in dry ethyl ether. A catalytic amount of 5% palladium-on-charcoal is added, and the mixture is hydrogenated in a Paar hydrogenator at 39 psi and room temperature until hydrogen consumption ceases.[7] The catalyst is removed by filtration, and the ether is evaporated under vacuum at 0° to -5°C to yield a mixture of a yellow crystalline solid and a non-crystalline viscous mass.[7] The 4-aminophthalic anhydride can be purified by extraction and cooling.[7]

• Yield: 0.86 g from 1.93 g of 4-nitrophthalic anhydride.[7]

• Observation: The product polymerizes immediately upon melting at 245°C.[7]

Reactions Involving Both Functional Groups

The proximity of the amino and carboxylic acid groups allows for unique intramolecular reactions and the formation of heterocyclic structures.

Synthesis of Luminol (B1675438) (3-Aminophthalhydrazide)

One of the most notable applications of a related isomer, 3-aminophthalic acid, is in the synthesis of luminol, a chemiluminescent compound. While the starting material is the 3-isomer, the reaction pathway is illustrative of the combined reactivity of the functional groups. The synthesis involves the condensation of 3-nitrophthalic acid with hydrazine (B178648) to form a cyclic hydrazide, followed by the reduction of the nitro group to an amino group.

Experimental Protocol: Synthesis of Luminol

• Formation of 3-Nitrophthalhydrazide (B1587705): A mixture of 1.3 g of 3-nitrophthalic acid and 2 mL of a 10% aqueous solution of hydrazine is heated until the solid dissolves.[8] 4 mL of triethylene glycol is added, and the solution is heated to above 200°C to distill off water.[8] The mixture is cooled, and the precipitated 3-nitrophthalhydrazide is collected by vacuum filtration.[8]

• Reduction to Luminol: The 3-nitrophthalhydrazide is dissolved in 6.5 mL of a 10% sodium hydroxide (B78521) solution.[8] 4 g of sodium dithionite (B78146) is added, and the mixture is boiled for 5 minutes.[8] After cooling, 2.6 mL of glacial acetic acid is added, and the precipitated luminol is collected by vacuum filtration.[8]

References

• 1. chimique.wordpress.com [chimique.wordpress.com]
• 2. CAS 5434-21-9: 4-Aminophthalic acid | CymitQuimica [cymitquimica.com]
• 3. 4-Aminophthalic acid | 5434-21-9 | FA10247 | Biosynth [biosynth.com]
• 4. 4-Aminophthalic acid | 5434-21-9 [chemicalbook.com]
• 5. 4-Aminophthalic acid | C8H7NO4 | CID 72912 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. WO2004043919A1 - A process for the preparation of 3-and 4-aminophthalimide. - Google Patents [patents.google.com]
• 7. prepchem.com [prepchem.com]
• 8. ochemonline.pbworks.com [ochemonline.pbworks.com]

A Technical Guide to 4-Aminophthalic Acid for Researchers and Drug Development Professionals

An in-depth guide on the commercial sources, suppliers, and key experimental applications of 4-Aminophthalic acid (CAS: 5434-21-9), a versatile building block in chemical synthesis and biomedical research.

This technical guide provides a comprehensive overview of 4-Aminophthalic acid, a key chemical intermediate. With an amino group and two carboxylic acid functionalities on a benzene (B151609) ring, this compound serves as a versatile scaffold for the synthesis of a wide array of molecules, including pharmaceuticals, dyes, and materials for immunoassays. This document offers a detailed summary of commercial suppliers, guidance on procurement, and outlines fundamental experimental protocols relevant to its application in research and development.

Commercial Sources and Procurement

A variety of chemical suppliers offer 4-Aminophthalic acid, catering to a range of purity requirements and quantity needs, from laboratory-scale research to bulk manufacturing. When sourcing this chemical, it is crucial to consider factors such as purity, available quantities, and cost-effectiveness. The following table summarizes a selection of prominent commercial suppliers and their typical product offerings.

Supplier	Purity	Available Quantities	Indicative Pricing (USD)
Biosynth	Information not available	0.25 kg, 0.5 kg, 1 kg	$210.93 (0.25 kg), $343.97 (0.5 kg), $558.14 (1 kg)[1]
Simson Pharma Limited	High Quality	Custom	Competitive Price[2]
Thermo Scientific Chemicals	98%	1 g, 5 g	Price available on website[3]
Santa Cruz Biotechnology	Research Grade	Custom	Price available on website[4]
Tokyo Chemical Industry (TCI)	>95.0%	5 g, 25 g	Price available on website
Apollo Scientific	98%	25 g, 100 g, 500 g, 2.5 kg	£15.00 (25g), £36.00 (100g), £177.00 (500g), £866.00 (2.5kg)[5]
IndiaMART (S R Chemical Specialities)	97%	Per kg	~₹ 1500/kg[6]
JOXBIO (ECHEMI)	Pharmaceutical Grade (98%)	Per kg	$40.21 - $42.29/kg (FOB)[7]

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers directly for the most current information.

Logical Workflow for Procurement

A systematic approach to procuring 4-Aminophthalic acid is essential to ensure the quality and suitability of the material for your research needs. The following diagram illustrates a logical workflow for the procurement process.

Procurement workflow for 4-Aminophthalic acid.

Key Experimental Protocols

4-Aminophthalic acid is a valuable starting material and intermediate in several synthetic and analytical procedures. Below are detailed methodologies for key experiments involving this compound.

Synthesis of 4-Aminophthalic Acid from 4-Nitrophthalic Acid

This protocol describes the reduction of 4-nitrophthalic acid to synthesize 4-aminophthalic acid.

Materials:

• 4-Nitrophthalic acid

• Anhydrous ethanol (B145695)

• 5% Palladium on carbon (Pd/C) catalyst

• Hydrogen gas source

• Celite or a similar filter aid

• Round-bottom flask

• Magnetic stirrer and stir bar

• Hydrogenation apparatus (e.g., balloon or Parr hydrogenator)

• Filtration apparatus (e.g., Büchner funnel)

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 1.0 g of 4-nitrophthalic acid in 10 mL of anhydrous ethanol.

• Add a magnetic stir bar to the flask.

• Carefully add 50 mg of 5% Pd/C catalyst to the solution.

• Seal the flask and connect it to a hydrogen gas source.

• Purge the flask with hydrogen gas to remove air.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (e.g., using a balloon or at a set pressure in a hydrogenator) at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed (typically 3-4 hours).

• Once the reaction is complete, carefully vent the hydrogen gas.

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Wash the Celite pad with a small amount of ethanol to ensure complete recovery of the product.

• Concentrate the filtrate using a rotary evaporator to yield 4-aminophthalic acid as an orange-colored oil. The expected yield is approximately 96%.

Conceptual Protocol: Conjugation of 4-Aminophthalic Acid to a Carrier Protein for Immunoassay Development

This conceptual protocol outlines the steps for conjugating 4-aminophthalic acid to a carrier protein, such as bovine serum albumin (BSA), to generate an immunogen for antibody production. The bifunctional nature of 4-aminophthalic acid (amine and carboxylic acid groups) allows for versatile conjugation strategies. Here, we will utilize the carboxylic acid groups for conjugation to the amine groups of the protein via carbodiimide (B86325) chemistry.

Materials:

• 4-Aminophthalic acid

• Bovine Serum Albumin (BSA)

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Phosphate-buffered saline (PBS), pH 7.4

• Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• Dialysis tubing (10 kDa MWCO)

• Magnetic stirrer and stir bar

• Reaction vials

Procedure:

• Activation of 4-Aminophthalic Acid:

  • Dissolve 4-aminophthalic acid in a minimal amount of DMF or DMSO.

  • In a separate vial, dissolve EDC and NHS in the same solvent.

  • Add the EDC/NHS solution to the 4-aminophthalic acid solution and stir at room temperature for 1-2 hours to form the NHS-ester of 4-aminophthalic acid.

• Conjugation to BSA:

  • Dissolve BSA in PBS (pH 7.4) to a concentration of 10 mg/mL.

  • Slowly add the activated 4-aminophthalic acid solution to the BSA solution while gently stirring.

  • Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C.

• Purification of the Conjugate:

  • Transfer the reaction mixture to a dialysis tube (10 kDa MWCO).

  • Dialyze against PBS (pH 7.4) for 48 hours, with several buffer changes, to remove unreacted 4-aminophthalic acid and coupling reagents.

• Characterization:

  • Determine the protein concentration of the conjugate using a protein assay (e.g., BCA assay).

  • Characterize the conjugation ratio (moles of 4-aminophthalic acid per mole of BSA) using techniques such as UV-Vis spectroscopy or MALDI-TOF mass spectrometry.

This guide provides a foundational understanding of 4-Aminophthalic acid for researchers and professionals in drug development. By understanding its commercial availability and key experimental applications, scientists can effectively utilize this versatile molecule in their research endeavors.

References

• 1. 4-Aminophthalic acid | 5434-21-9 | FA10247 | Biosynth [biosynth.com]
• 2. 4-Aminophthalic Acid | CAS No- 5434-21-9 | Simson Pharma Limited [simsonpharma.com]
• 3. 4-Aminophthalic acid, 98% 5 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 4. scbt.com [scbt.com]
• 5. 5434-21-9 Cas No. | 4-Aminophthalic acid | Apollo [store.apolloscientific.co.uk]
• 6. indiamart.com [indiamart.com]
• 7. echemi.com [echemi.com]

Protocols & Analytical Methods

detailed protocol for 4-Aminophthalic acid synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminophthalic acid is a versatile organic intermediate crucial in the synthesis of various compounds, including pharmaceuticals, dyes, and polymers.[1] Its structure, featuring both an amino group and two carboxylic acid functionalities, makes it a valuable building block in organic chemistry.[1][2] The most common and efficient industrial method for its synthesis is the reduction of 4-nitrophthalic acid.[2] This application note provides a detailed protocol for the laboratory-scale synthesis of 4-aminophthalic acid via catalytic hydrogenation, a method known for its high yield and clean reaction profile.[2][3][4][5]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the synthesis of 4-aminophthalic acid from 4-nitrophthalic acid via catalytic hydrogenation.

Parameter	Value	Reference
Starting Material	4-Nitrophthalic Acid	[3][4][5]
Amount of Starting Material	1.0 g (4.73 mmol)	[3][4][5]
Catalyst	5% Palladium on Carbon (Pd/C)	[3][4][5]
Amount of Catalyst	50 mg	[3][4][5]
Solvent	Anhydrous Ethanol (B145695)	[3][4][5]
Solvent Volume	10 mL	[3][4][5]
Reaction Temperature	Room Temperature	[3][4][5]
Reaction Time	3 hours	[3][4][5]
Product Yield (Mass)	820 mg	[3][4][5]
Product Yield (Percentage)	96%	[3][4][5]
Product Appearance	Orange-coloured oil/Beige powder	[2][3][5]
Melting Point	344 °C (decomposes)	[3]

Experimental Protocol: Catalytic Hydrogenation of 4-Nitrophthalic Acid

This protocol details the reduction of the nitro group on 4-nitrophthalic acid to an amine group using hydrogen gas and a palladium-on-carbon catalyst.[3][4][5]

Materials and Equipment:

• 4-Nitrophthalic acid (1 g, 4.73 mmol)

• 5% Palladium on carbon (Pd/C) catalyst (50 mg)

• Anhydrous ethanol (10 mL)

• Hydrogen (H₂) gas source

• Argon (Ar) or Nitrogen (N₂) gas source (for inert atmosphere)

• Two-neck round-bottom flask

• Magnetic stirrer and stir bar

• Hydrogenation apparatus (e.g., balloon setup or Parr hydrogenator)

• Celite or diatomaceous earth for filtration

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup:

  • Add 1 g (4.73 mmol) of 4-nitrophthalic acid to a two-neck round-bottom flask equipped with a magnetic stir bar.[3][5]

  • Add 10 mL of anhydrous ethanol to dissolve the starting material.[3][5]

  • Seal the flask and stir the solution at room temperature.[3][5]

• Degassing:

  • Degas the solution by bubbling argon or nitrogen through it for 10-15 minutes to create an inert atmosphere.[3][5] This step is crucial to prevent catalyst poisoning and ensure safety.

• Catalyst Addition and Hydrogenation:

  • Under a positive pressure of argon, carefully add 50 mg of 5% Pd/C catalyst to the solution at once.[3][4][5]

  • Evacuate the flask and backfill with hydrogen gas (a balloon filled with H₂ is suitable for this scale). Repeat this process 2-3 times.

  • Allow the reaction to stir vigorously under a hydrogen atmosphere at room temperature.[3][5]

  • The reaction is typically complete after 3 hours.[3][4][5]

• Work-up and Isolation:

  • Once the reaction is complete, carefully purge the flask with argon or nitrogen to remove excess hydrogen.

  • Filter the reaction mixture through a pad of Celite or diatomaceous earth to remove the palladium catalyst.[3][4][5] Rinse the pad with a small amount of ethanol to ensure complete transfer of the product.

  • Transfer the filtrate to a round-bottom flask.

  • Concentrate the filtrate by removing the ethanol using a rotary evaporator.[3][4][5]

• Product:

  • The resulting product is 4-aminophthalic acid, obtained as an orange oily product which solidifies to a beige powder, with an expected mass of around 820 mg (96% yield).[3][4][5] The product can be used for subsequent applications or further purified if necessary.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the synthesis of 4-aminophthalic acid.

References

• 1. CAS 5434-21-9: 4-Aminophthalic acid | CymitQuimica [cymitquimica.com]
• 2. nbinno.com [nbinno.com]
• 3. 4-Aminophthalic acid CAS#: 5434-21-9 [m.chemicalbook.com]
• 4. 4-Aminophthalic acid | 5434-21-9 [chemicalbook.com]
• 5. echemi.com [echemi.com]

Application Notes and Protocols for MOF Synthesis Using 4-Aminophthalic Acid as a Linker

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials constructed from metal ions or clusters coordinated to organic ligands, known as linkers. Their high surface area, tunable pore size, and functionalizable structure make them promising candidates for a variety of applications, including drug delivery. The incorporation of functional groups, such as amines, into the organic linkers can significantly enhance the properties of MOFs, such as modulating drug loading and release. This document provides detailed application notes and protocols for the synthesis and utilization of MOFs using 4-aminophthalic acid as a linker, with a focus on drug delivery applications.

While specific research on MOFs synthesized exclusively with 4-aminophthalic acid is emerging, the protocols and data presented here are based on established methodologies for analogous amino-functionalized MOFs, such as those derived from 2-aminoterephthalic acid (the building block of IRMOF-3) and 5-aminoisophthalic acid. The amino group in these linkers has been shown to increase drug affinity and loading capacity and can impart pH-responsive drug release characteristics.[1][2]

Application Notes

Rationale for Using 4-Aminophthalic Acid

4-Aminophthalic acid is an attractive linker for MOF synthesis for several reasons:

• Functionalization: The presence of an amino group provides a site for post-synthetic modification, allowing for the attachment of targeting moieties or other functional molecules.

• Enhanced Drug Interaction: The amino group can participate in hydrogen bonding with drug molecules containing carbonyl or hydroxyl groups, potentially increasing drug loading capacity and providing more controlled release kinetics.[1][2]

• pH-Responsive Behavior: The amino group can be protonated in acidic environments, such as those found in tumor microenvironments or endosomes. This change in protonation state can lead to structural changes in the MOF or altered host-guest interactions, triggering the release of the encapsulated drug in a pH-dependent manner.[3][4]

• Biocompatibility: MOFs synthesized from biocompatible metals (e.g., zinc, iron) and organic linkers are being extensively investigated for biomedical applications. Amino acids and their derivatives are generally considered biocompatible.

Potential Applications in Drug Development

MOFs synthesized with 4-aminophthalic acid are promising candidates for the delivery of various therapeutic agents, including:

• Anticancer Drugs: The pH-responsive nature of these MOFs could enable targeted drug release in the acidic tumor microenvironment, reducing systemic toxicity.

• Poorly Soluble Drugs: The high porosity of MOFs can encapsulate and protect hydrophobic drugs, improving their bioavailability.

• Biomolecules: The tunable pore size may allow for the encapsulation and delivery of peptides, proteins, and nucleic acids.

Experimental Protocols

Protocol 1: Solvothermal Synthesis of a Zinc-based MOF with 4-Aminophthalic Acid (Hypothetical Example: Zn-APA-MOF)

This protocol describes a general solvothermal method for synthesizing a zinc-based MOF using 4-aminophthalic acid. The conditions are adapted from protocols for similar amino-functionalized MOFs.

Materials:

• Zinc nitrate (B79036) hexahydrate (Zn(NO₃)₂·6H₂O)

• 4-Aminophthalic acid (H₂APA)

• N,N-Dimethylformamide (DMF)

• Ethanol (B145695)

• Deionized water

Procedure:

• In a 20 mL scintillation vial, dissolve 0.05 mmol of 4-aminophthalic acid in 5 mL of DMF.

• In a separate vial, dissolve 0.05 mmol of zinc nitrate hexahydrate in a mixture of 4 mL of DMF and 1 mL of deionized water.

• Combine the two solutions in the first vial.

• Cap the vial tightly and place it in a preheated oven at 85°C for 24-48 hours.

• After the reaction is complete, allow the oven to cool down to room temperature.

• Collect the resulting crystalline product by filtration or centrifugation.

• Wash the product thoroughly with fresh DMF (3 x 10 mL) and then with ethanol (3 x 10 mL) to remove any unreacted starting materials and solvent molecules from the pores.

• Dry the final product under vacuum at 60°C overnight.

Logical Workflow for MOF Synthesis

Caption: Workflow for the solvothermal synthesis of a hypothetical Zn-APA-MOF.

Protocol 2: Characterization of Zn-APA-MOF

1. Powder X-ray Diffraction (PXRD):

• Purpose: To confirm the crystallinity and phase purity of the synthesized MOF.

• Procedure: A small amount of the dried MOF powder is placed on a sample holder and analyzed using a powder X-ray diffractometer, typically with Cu Kα radiation. The resulting diffraction pattern is compared with simulated patterns or patterns of known phases.

2. Thermogravimetric Analysis (TGA):

• Purpose: To determine the thermal stability of the MOF and the temperature at which solvent molecules are removed.

• Procedure: A few milligrams of the MOF sample are heated in a TGA instrument under a controlled atmosphere (e.g., nitrogen or air) with a constant heating rate (e.g., 10 °C/min). The weight loss is recorded as a function of temperature.

3. Scanning Electron Microscopy (SEM):

• Purpose: To visualize the morphology and crystal size of the MOF particles.

• Procedure: A small amount of the MOF powder is mounted on an SEM stub using conductive carbon tape and sputter-coated with a thin layer of a conductive material (e.g., gold or palladium). The sample is then imaged in the SEM.

4. Fourier-Transform Infrared (FT-IR) Spectroscopy:

• Purpose: To confirm the coordination of the carboxylate groups to the metal centers and the presence of the amino functional group.

• Procedure: A small amount of the MOF is mixed with KBr powder and pressed into a pellet, or analyzed directly using an ATR-FTIR spectrometer. The spectrum is recorded and compared to the spectrum of the free 4-aminophthalic acid linker.

Protocol 3: Drug Loading into Zn-APA-MOF (Example: Curcumin)

This protocol describes the loading of curcumin (B1669340), a hydrophobic anticancer drug, into the synthesized MOF.

Materials:

• Activated Zn-APA-MOF

• Curcumin

• Ethanol

• UV-Vis Spectrophotometer

Procedure:

• Prepare a stock solution of curcumin in ethanol (e.g., 1 mg/mL).

• Disperse a known amount of activated Zn-APA-MOF (e.g., 10 mg) in a specific volume of the curcumin stock solution (e.g., 5 mL).

• Stir the suspension at room temperature in the dark for 24 hours to allow for curcumin encapsulation.

• Collect the curcumin-loaded MOF (Cur@Zn-APA-MOF) by centrifugation.

• Wash the product with fresh ethanol to remove any surface-adsorbed curcumin.

• Dry the Cur@Zn-APA-MOF under vacuum.

• Determine the amount of encapsulated curcumin by measuring the absorbance of the supernatant before and after loading using a UV-Vis spectrophotometer at the maximum absorbance wavelength of curcumin (around 425 nm). The drug loading content and encapsulation efficiency can be calculated using the following formulas:

  • Drug Loading (%) = (Mass of drug in MOF / Mass of drug-loaded MOF) x 100

  • Encapsulation Efficiency (%) = (Mass of drug in MOF / Initial mass of drug) x 100

Drug Loading and Release Workflow

Caption: General workflow for drug loading into and release from Zn-APA-MOF.

Protocol 4: In Vitro Drug Release Study

This protocol outlines a typical in vitro drug release experiment to evaluate the release profile of curcumin from the MOF at different pH values.

Materials:

• Cur@Zn-APA-MOF

• Phosphate-buffered saline (PBS) at pH 7.4 and pH 5.5

• Dialysis membrane (with appropriate molecular weight cut-off)

• Shaking incubator

Procedure:

• Disperse a known amount of Cur@Zn-APA-MOF (e.g., 5 mg) in a small volume of the release medium (e.g., 1 mL of PBS).

• Place the suspension in a dialysis bag.

• Immerse the dialysis bag in a larger volume of the release medium (e.g., 50 mL of PBS at pH 7.4 or 5.5).

• Place the setup in a shaking incubator at 37°C.

• At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48 hours), withdraw a small aliquot (e.g., 1 mL) of the release medium and replace it with an equal volume of fresh medium to maintain sink conditions.

• Analyze the concentration of curcumin in the collected aliquots using a UV-Vis spectrophotometer.

• Plot the cumulative percentage of drug released versus time.

Data Presentation

The following tables summarize typical quantitative data that would be expected from the characterization and drug delivery studies of an amino-functionalized MOF. The values are representative and based on literature for similar systems.

Table 1: Physicochemical Characterization of a Hypothetical Zn-APA-MOF

Parameter	Method	Typical Value
Surface Area (BET)	N₂ Adsorption	800 - 1500 m²/g
Pore Volume	N₂ Adsorption	0.4 - 0.8 cm³/g
Particle Size	SEM	100 - 500 nm
Thermal Stability	TGA	Stable up to ~350 °C

Table 2: Drug Loading and Release Parameters for Curcumin in Zn-APA-MOF

Parameter	Condition	Typical Value
Drug Loading Content	-	10 - 25 wt%
Encapsulation Efficiency	-	70 - 90%
Cumulative Release (24h)	pH 7.4	20 - 40%
Cumulative Release (24h)	pH 5.5	60 - 80%

Concluding Remarks

The use of 4-aminophthalic acid as a linker in MOF synthesis presents a promising strategy for the development of advanced drug delivery systems. The inherent functionalities of this linker can lead to MOFs with high drug loading capacities and stimuli-responsive release profiles. The protocols and application notes provided herein offer a foundational framework for researchers to explore the synthesis, characterization, and drug delivery potential of these novel materials. Further optimization of synthesis conditions and in-depth biological evaluations will be crucial for translating these promising materials into clinical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Amino-functionalized Zn metal organic frameworks as antitumor drug curcumin carriers - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Recent advances in nanosized metal organic frameworks for drug delivery and tumor therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Amino modified metal-organic frameworks as pH-responsive nanoplatforms for safe delivery of camptothecin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Metal-Organic Frameworks with 4-Aminophthalic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis, characterization, and application of metal-organic frameworks (MOFs) utilizing the functionalized organic linker, 4-aminophthalic acid. These amino-functionalized MOFs are of significant interest for applications in drug delivery due to their tunable porosity, high surface area, and the potential for surface modification.

Introduction to 4-Aminophthalic Acid-Based MOFs

Metal-organic frameworks are a class of porous crystalline materials constructed from metal ions or clusters coordinated to organic ligands. The use of 4-aminophthalic acid as an organic linker introduces amine functional groups onto the pore surfaces of the resulting MOF. This functionalization can enhance the drug loading capacity and control the release of therapeutic agents through specific interactions, such as hydrogen bonding, with drug molecules. The inherent properties of MOFs, including their high surface area and tunable pore size, make them promising candidates for advanced drug delivery systems.[1]

Synthesis of Amino-Functionalized MOFs

The synthesis of MOFs with 4-aminophthalic acid can be achieved through various methods, with solvothermal and hydrothermal techniques being the most common.[2] These methods involve heating the constituent metal salts and the organic linker in a sealed vessel to facilitate the formation of the crystalline MOF structure. The choice of metal, solvent, temperature, and reaction time are critical parameters that influence the final structure and properties of the MOF.

General Solvothermal Synthesis Protocol

The following is a representative step-by-step protocol for the solvothermal synthesis of a zinc-based amino-functionalized MOF. This protocol can be adapted for use with 4-aminophthalic acid.

Materials:

• Zinc Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O)

• 4-Aminophthalic Acid

• N,N-Dimethylformamide (DMF)

• Ethanol (B145695)

• Methanol (B129727)

Equipment:

• Teflon-lined stainless-steel autoclave (20 mL)

• Oven

• Centrifuge

• Ultrasonicator

• Vials and standard laboratory glassware

Procedure:

• Preparation of Precursor Solution:

  • In a 20 mL glass vial, dissolve 1 mmol of Zinc Nitrate Hexahydrate and 1 mmol of 4-aminophthalic acid in 15 mL of N,N-dimethylformamide (DMF).

  • Sonicate the mixture for 15-20 minutes to ensure complete dissolution and homogeneity.

• Solvothermal Reaction:

  • Transfer the precursor solution to a 20 mL Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and place it in a preheated oven at 120°C for 24-48 hours.[3]

• Product Isolation and Washing:

  • After the reaction, allow the autoclave to cool down to room temperature naturally.

  • Collect the resulting precipitate by centrifugation at 8000 rpm for 10 minutes.

  • Discard the supernatant and wash the solid product with fresh DMF three times to remove any unreacted precursors.

  • Subsequently, wash the product with ethanol three times to exchange the high-boiling point DMF.

• Activation:

  • To remove the solvent molecules from the pores of the MOF, immerse the washed product in methanol for 24 hours.

  • Afterward, decant the methanol and dry the activated MOF in a vacuum oven at 100°C for 12 hours.

• Storage:

  • Store the activated MOF powder in a desiccator to prevent moisture absorption.

Characterization of 4-Aminophthalic Acid MOFs

Thorough characterization is essential to confirm the successful synthesis and to understand the physicochemical properties of the MOF.

Characterization Technique	Purpose	Typical Expected Results
Powder X-Ray Diffraction (PXRD)	To confirm the crystalline structure and phase purity of the synthesized MOF.	A diffraction pattern with sharp peaks, indicating a well-ordered crystalline material. The peak positions are unique to the specific MOF structure.
Thermogravimetric Analysis (TGA)	To evaluate the thermal stability of the MOF and to determine the temperature at which the framework decomposes.	A curve showing weight loss at different temperatures, typically indicating the removal of solvent molecules followed by the decomposition of the organic linker at higher temperatures.
Fourier-Transform Infrared (FTIR) Spectroscopy	To identify the functional groups present in the MOF structure and to confirm the coordination of the carboxylate groups to the metal centers.	The spectrum should show characteristic peaks for the amine group of the linker and shifts in the carboxylate stretching frequencies upon coordination to the metal ion.
Brunauer-Emmett-Teller (BET) Analysis	To determine the specific surface area and pore volume of the MOF, which are crucial for drug loading applications.	High surface area (typically >1000 m²/g) and significant pore volume are indicative of a porous material suitable for hosting guest molecules.[4]
Scanning Electron Microscopy (SEM)	To visualize the morphology and crystal size of the synthesized MOF particles.	Images revealing the shape and size distribution of the MOF crystals.

Application in Drug Delivery

Amino-functionalized MOFs are particularly promising for drug delivery applications. The amine groups can interact with drug molecules, leading to high loading capacities and controlled release profiles.

Drug Loading Protocol

• Preparation of Drug Solution: Prepare a solution of the desired drug (e.g., curcumin, ibuprofen) in a suitable solvent (e.g., ethanol, methanol) at a specific concentration.

• Encapsulation: Disperse a known amount of the activated 4-aminophthalic acid MOF in the drug solution.

• Stirring: Stir the suspension at room temperature for 24-48 hours to allow the drug molecules to diffuse into the pores of the MOF.

• Isolation: Collect the drug-loaded MOF by centrifugation.

• Washing: Wash the product with the pure solvent to remove any drug molecules adsorbed on the external surface.

• Drying: Dry the drug-loaded MOF under vacuum at a low temperature to avoid degradation of the drug.

Quantitative Data on Amino-Functionalized MOFs for Drug Delivery

The following table summarizes key performance indicators for various amino-functionalized MOFs in drug delivery applications, providing a benchmark for the expected performance of 4-aminophthalic acid-based MOFs.

MOF	Metal Ion	Organic Linker	Drug	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Drug Loading Capacity (wt%)	Drug Release (%)
MIL-100(Fe)	Fe(III)	Trimesic acid	Genistein	~1500-2100	~0.8-1.2	-	-
UiO-66(Zr)-NH₂	Zr(IV)	2-Aminoterephthalic acid	Magnolol	~1100-1400	~0.5-0.7	72.16 ± 2.15	-
Cu-MOF	Cu(II)	1,4-benzenedioic acid & 4,4′-dipyridile	Montelukast Sodium	-	-	-	~66.61 (after 60 min)[5]
Fe-MOF Microcapsules	Fe(III)	-	5-Fluorouracil	-	-	77	83[6]
l-Glu-M MOFs	Co(II), Ni(II), Cu(II)	l-glutamic acid	-	71.0 - 102.1	0.07 - 2.72	-	-

Cellular Uptake and Mechanism of Action

The effective delivery of a therapeutic agent to its target site within a cell is a critical aspect of drug delivery. For nanoparticle-based systems like MOFs, the primary mechanism of cellular entry is endocytosis.

Cellular Uptake Pathway

Drug-loaded MOFs are typically internalized by cells through various endocytic pathways, including clathrin-mediated endocytosis, caveolae-mediated endocytosis, and macropinocytosis.[7][8] Once inside the cell, the MOF-containing endosomes may fuse with lysosomes, where the acidic environment and enzymatic activity can trigger the degradation of the MOF and the subsequent release of the encapsulated drug. The released drug can then interact with its intracellular target to elicit a therapeutic effect.

Caption: General workflow of cellular uptake of drug-loaded MOFs.

Disclaimer: The provided protocols are intended as a general guide. Researchers should optimize the synthesis and drug loading conditions based on their specific requirements and available equipment. Appropriate safety precautions should be taken when handling all chemicals.

References

• 1. Metal-organic frameworks for advanced drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. catalysis-conferences.magnusgroup.org [catalysis-conferences.magnusgroup.org]
• 4. Metal-organic frameworks in oral drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. The uptake of metal–organic frameworks: a journey into the cell - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The uptake of metal–organic frameworks: a journey into the cell - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Application Notes &amp; Protocols: 4-Aminophthalic acid in Monoclonal Antibody Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monoclonal antibodies (mAbs) are a cornerstone of modern therapeutics, demanding robust and efficient production and purification processes. While Protein A affinity chromatography is the industry standard for mAb capture, there is ongoing research into synthetic, small-molecule ligands that may offer advantages in cost, stability, and sanitization.[1][2][3][4] This document explores the role of 4-aminophthalic acid in the context of monoclonal antibody production, covering both its documented use as a hapten and its theoretical potential as a synthetic affinity ligand for purification.

Documented Application: Hapten for Bispecific Antibody Generation

4-Aminophthalic acid, in its hapten form (4-amino-phthalate), has been utilized in the development of bispecific monoclonal antibodies. In this application, it serves as a target molecule for one arm of the antibody. For instance, a hybrid-hybridoma has been produced to create a monoclonal antibody capable of binding both carcinoembryonic antigen (CEA) and the hapten 4-amino-phthalate. This approach is valuable for developing immunoassays or targeted delivery systems where localizing a small molecule is desired.

Theoretical Application: Synthetic Affinity Ligand for mAb Purification

While not a mainstream application, the chemical structure of 4-aminophthalic acid, with its aromatic ring, carboxyl groups, and an amino group, presents characteristics that could be explored for its potential as a synthetic, small-molecule affinity ligand for purifying immunoglobulins. Such ligands, often termed "Protein A mimetics," are designed to interact with antibodies, typically through a combination of hydrophobic and electrostatic interactions.[5][6] They represent a potential alternative to biological ligands like Protein A, aiming to provide a cost-effective, robust, and easily sanitized chromatography solution.[1][2]

This document outlines a hypothetical application of immobilized 4-aminophthalic acid as an affinity chromatography resin for monoclonal antibody purification. The protocols and performance data presented are based on the general principles of affinity chromatography with synthetic ligands and should be considered a starting point for experimental investigation.

Principle of Operation (Theoretical)

When 4-aminophthalic acid is chemically immobilized onto a solid support (e.g., agarose (B213101) beads), it could theoretically act as a ligand for capturing antibodies from a clarified cell culture harvest. The binding mechanism would likely involve a combination of interactions:

• Ionic Interactions: At a pH below the pKa of the carboxylic acid groups and above the pKa of the amino group, the ligand could present a zwitterionic character, potentially interacting with charged residues on the antibody surface.

• Hydrophobic Interactions: The benzene (B151609) ring of the phthalic acid moiety could engage in hydrophobic interactions with non-polar patches on the antibody, particularly within the Fc region.

• Hydrogen Bonding: The carboxyl and amino groups can act as hydrogen bond donors and acceptors.

Elution of the bound antibody would be achieved by altering the buffer conditions (e.g., lowering the pH or increasing ionic strength) to disrupt these interactions.

Data Presentation: Theoretical Performance Characteristics

The following table summarizes the expected performance of a hypothetical 4-aminophthalic acid-based affinity resin. These values are illustrative and based on typical performance ranges for synthetic affinity ligands. Actual performance would require experimental validation.

Parameter	Theoretical/Expected Value	Notes
Matrix	Cross-linked Agarose	Standard support for chromatography resins.
Ligand	Immobilized 4-Aminophthalic Acid	Covalently coupled to the matrix.
Dynamic Binding Capacity (DBC)	15 - 35 mg IgG/mL resin	Dependent on flow rate, mAb characteristics, and feed concentration.
Elution pH	pH 3.0 - 4.5	Milder elution conditions compared to some Protein A resins are a theoretical advantage.
Recovery/Yield	85 - 95%	Dependent on optimization of binding and elution conditions.
Purity (single step)	> 90%	Purity of the eluted antibody pool after the capture step.
Recommended Flow Rate	150 - 300 cm/h	Typical range for affinity capture steps.
Chemical Stability	Stable to common cleaning agents (e.g., 0.1 M NaOH)	A key potential advantage of synthetic ligands.

Experimental Protocols (Hypothetical)

These protocols are provided as a template for investigating the use of a 4-aminophthalic acid-based resin for mAb purification. Optimization will be required for specific antibodies and feedstocks.

Protocol 1: Immobilization of 4-Aminophthalic Acid to Agarose Resin

This protocol describes a common method for coupling a ligand containing a primary amine to an activated chromatography matrix.

Materials:

• NHS-activated Sepharose (or similar activated agarose resin)

• 4-Aminophthalic acid

• Coupling Buffer: 0.2 M NaHCO₃, 0.5 M NaCl, pH 8.3

• Blocking Buffer: 1 M ethanolamine-HCl, pH 8.0

• Wash Buffer A: 0.1 M acetate, 0.5 M NaCl, pH 4.0

• Wash Buffer B: 0.1 M Tris-HCl, 0.5 M NaCl, pH 8.0

• Dimethyl sulfoxide (B87167) (DMSO)

Procedure:

• Prepare the Ligand: Dissolve 4-aminophthalic acid in a minimal amount of DMSO and then dilute with Coupling Buffer to the desired final concentration (e.g., 10 mg/mL).

• Prepare the Resin: Wash a suitable volume of NHS-activated Sepharose resin with 10-15 column volumes (CVs) of ice-cold 1 mM HCl, followed immediately by 3-5 CVs of ice-cold Coupling Buffer.

• Coupling Reaction: Immediately transfer the washed resin to the ligand solution. Mix gently on a rotary shaker for 1-2 hours at room temperature or overnight at 4°C.

• Block Unreacted Groups: After the coupling reaction, collect the resin and wash with 5 CVs of Coupling Buffer. Transfer the resin to the Blocking Buffer and mix for 1-2 hours at room temperature to block any remaining active sites.

• Final Wash: Wash the resin with 3-5 cycles of alternating pH washes using Wash Buffer A and Wash Buffer B.

• Storage: Store the prepared resin in a suitable storage buffer (e.g., Phosphate Buffered Saline with 20% ethanol) at 4°C.

Protocol 2: Purification of IgG using 4-Aminophthalic Acid Resin

This protocol outlines a standard bind-elute chromatography procedure.

Materials:

• Prepared 4-Aminophthalic Acid Resin

• Chromatography column and system

• Equilibration/Binding Buffer: 50 mM Sodium Phosphate, 150 mM NaCl, pH 7.2

• Wash Buffer: 50 mM Sodium Phosphate, 500 mM NaCl, pH 7.2 (or other optimized buffer)

• Elution Buffer: 0.1 M Glycine-HCl, pH 3.5 (pH may need optimization from 3.0 to 4.5)

• Neutralization Buffer: 1 M Tris-HCl, pH 8.5

• Clarified cell culture supernatant containing the target mAb, adjusted to the pH and conductivity of the Equilibration Buffer.

Procedure:

• Column Packing and Equilibration: Pack the resin in a suitable chromatography column. Equilibrate the column with 5-10 CVs of Equilibration/Binding Buffer until the pH and conductivity are stable.

• Sample Loading: Load the prepared cell culture supernatant onto the column at a determined residence time (e.g., 4-6 minutes).

• Wash Step: Wash the column with 5-10 CVs of Wash Buffer to remove unbound contaminants and host cell proteins.

• Elution: Elute the bound antibody with Elution Buffer. Collect fractions into tubes containing a pre-determined amount of Neutralization Buffer (e.g., 1/10th the fraction volume) to immediately raise the pH and protect the antibody from acid-induced aggregation.

• Pool and Analyze: Identify and pool the fractions containing the purified antibody based on UV absorbance (A280). Analyze the pooled sample for purity (e.g., by SDS-PAGE), concentration, and yield.

• Regeneration and Sanitization: Regenerate the column with several CVs of Elution Buffer followed by Equilibration Buffer. For sanitization, a wash with 0.1 M NaOH can be tested, followed by extensive rinsing and storage in an appropriate buffer.

Visualizations

The following diagrams illustrate the theoretical workflow and mechanisms.

Caption: Hypothetical workflow for mAb purification using 4-aminophthalic acid affinity chromatography.

References

• 1. Novel ligands for the affinity-chromatographic purification of antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Purification of antibodies using the synthetic affinity ligand absorbent MAbsorbent A2P | Semantic Scholar [semanticscholar.org]
• 4. Matrices and Affinity Ligands for Antibody Purification and Corresponding Applications in Radiotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Design, synthesis, and application of a protein A mimetic - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 4-Aminophthalic Acid Precursors in Immunoassays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chemiluminescence immunoassays (CLIAs) are a cornerstone of modern bioanalysis, offering exceptional sensitivity, a wide dynamic range, and low background noise. At the heart of many of these assays are luminol (B1675438) and its derivatives, such as isoluminol. The light-emitting product of the luminol chemiluminescent reaction is 4-aminophthalic acid. This document provides detailed application notes and experimental protocols for the use of luminol and isoluminol in sandwich and competitive immunoassays for the quantification of various analytes, including proteins, hormones, and small molecules.

Principle of Chemiluminescent Immunoassays

CLIAs leverage the high sensitivity of chemiluminescence detection. In these assays, an antigen or antibody is labeled with a chemiluminescent molecule (e.g., luminol, isoluminol) or an enzyme (e.g., horseradish peroxidase, HRP) that catalyzes a light-producing reaction. The intensity of the emitted light is proportional to the amount of analyte in the sample.

Chemiluminescence Reaction of Luminol:

In a typical HRP-catalyzed reaction, luminol is oxidized by hydrogen peroxide in the presence of an enhancer, leading to the formation of an electronically excited 3-aminophthalate, which then decays to its ground state by emitting a photon of light. The final product of this reaction is 4-aminophthalic acid.

Figure 1: Simplified signaling pathway of HRP-catalyzed luminol chemiluminescence.

Application 1: Sandwich Chemiluminescent Immunoassay for Carcinoembryonic Antigen (CEA)

This protocol describes a sandwich CLIA for the quantitative determination of Carcinoembryonic Antigen (CEA) in serum, a crucial biomarker in oncology.

Experimental Workflow: Sandwich CLIA

Figure 2: Experimental workflow for a sandwich chemiluminescent immunoassay.

Detailed Experimental Protocol

• Plate Coating:

  • Coat the wells of a 96-well microplate with 100 µL/well of capture antibody (anti-CEA monoclonal antibody) diluted in carbonate-bicarbonate buffer (pH 9.6).

  • Incubate overnight at 4°C.

• Washing:

  • Aspirate the coating solution and wash the wells three times with 200 µL/well of wash buffer (PBST).

• Blocking:

  • Add 200 µL/well of blocking buffer (e.g., 1% BSA in PBST) to each well.

  • Incubate for 1-2 hours at 37°C.

• Sample Incubation:

  • Wash the wells three times with wash buffer.

  • Add 100 µL of standards or samples to the appropriate wells.

  • Incubate for 1 hour at 37°C.

• Detection Antibody Incubation:

  • Wash the wells three times with wash buffer.

  • Add 100 µL of HRP-conjugated anti-CEA detection antibody diluted in blocking buffer to each well.

  • Incubate for 1 hour at 37°C.

• Chemiluminescent Detection:

  • Wash the wells five times with wash buffer.

  • Prepare the chemiluminescent working solution by mixing equal volumes of luminol/enhancer solution and stable peroxide buffer.

  • Add 100 µL of the working solution to each well.

  • Immediately measure the relative light units (RLU) at 425 nm using a luminometer.

Quantitative Data Summary

Parameter	Value	Reference
Detection Limit	0.37 - 1.0 ng/mL
Dynamic Range	3.0 - 30.0 ng/mL
Intra-Assay Precision (CV%)	< 10%
Inter-Assay Precision (CV%)	< 15%
Recovery	95.9% - 97.2%

Application 2: Competitive Chemiluminescent Immunoassay for Progesterone (B1679170)

This protocol details a competitive CLIA using an isoluminol derivative for the quantification of progesterone in serum, a key hormone in the reproductive cycle.

Experimental Workflow: Competitive CLIA

Figure 3: Experimental workflow for a competitive chemiluminescent immunoassay.

Detailed Experimental Protocol

• Plate Coating:

  • Coat the wells of a 96-well microplate with 100 µL/well of anti-progesterone antibody diluted in coating buffer.

  • Incubate overnight at 4°C.

• Washing and Blocking:

  • Wash the wells three times with wash buffer.

  • Block the wells with 200 µL/well of blocking buffer for 1-2 hours at 37°C.

• Competitive Reaction:

  • Wash the wells three times with wash buffer.

  • Add 50 µL of standards or samples to the appropriate wells.

  • Add 50 µL of progesterone-isoluminol conjugate (e.g., ABEI-labeled progesterone) to each well.

  • Incubate for 1-2 hours at room temperature with gentle shaking.

• Chemiluminescent Detection:

  • Wash the wells five times with wash buffer to remove unbound components.

  • Add 100 µL of the oxidizing solution (e.g., hydrogen peroxide-microperoxidase) to each well.

  • Immediately measure the light emission using a luminometer. The light intensity is inversely proportional to the concentration of progesterone in the sample.

Quantitative Data Summary

Parameter	Value	Reference
Sensitivity	0.04 - 0.54 nmol/L	[1]
Detection Limit (ABEI conjugate)	0.1 fmol	[2]
Precision (CV%)	10% - 16%	[1]
Correlation with RIA (r)	0.987

Application 3: Competitive Chemiluminescent Immunoassay for Chloramphenicol (B1208)

This protocol outlines a competitive CLIA for the detection of chloramphenicol residues in milk, an important application in food safety.

Detailed Experimental Protocol

• Plate Coating:

  • Passively adsorb rabbit anti-chloramphenicol IgG onto the wells of a polypropylene (B1209903) microplate.

• Competitive Reaction:

  • Add standards or pre-treated milk samples to the wells.

  • Add HRP-conjugated chloramphenicol to each well.

  • Incubate to allow competition between the free chloramphenicol in the sample and the HRP-labeled chloramphenicol for the antibody binding sites.

• Washing:

  • Wash the wells to remove unbound reagents.

• Chemiluminescent Detection:

  • Add luminol substrate solution to the wells.

  • Measure the light emission. The signal is inversely proportional to the concentration of chloramphenicol in the sample.

Quantitative Data Summary

Parameter	Value	Reference
Sensitivity	0.05 ng/mL	[3]
Detection Range	0.1 - 10 ng/mL	[3]
Intra-Assay Precision (CV%)	< 8%	[3]
Inter-Assay Precision (CV%)	< 20%	[3]
Analytical Recovery	87% - 100%	[3]

General Reagent Preparation

• Carbonate-Bicarbonate Buffer (Coating Buffer, pH 9.6): 1.59 g Na₂CO₃, 2.93 g NaHCO₃, dissolve in 1 L of deionized water.

• Phosphate Buffered Saline (PBS): 8 g NaCl, 0.2 g KCl, 1.44 g Na₂HPO₄, 0.24 g KH₂PO₄, dissolve in 1 L of deionized water, adjust pH to 7.4.

• Wash Buffer (PBST): PBS with 0.05% Tween 20.

• Blocking Buffer: 1% Bovine Serum Albumin (BSA) in PBST.

Conclusion

Immunoassays based on chemiluminescent substrates like luminol and isoluminol, which produce 4-aminophthalic acid upon reaction, are powerful tools for researchers, scientists, and drug development professionals. These assays offer high sensitivity, good precision, and versatility for a wide range of analytes. The detailed protocols and performance data provided herein serve as a valuable resource for the development and implementation of robust and reliable chemiluminescent immunoassays.

References

• 1. Isoluminol as a marker in direct chemiluminescence immunoassays for steroid hormones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of different progesterone-isoluminol conjugates for chemiluminescence immunoassay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chemiluminescence immunoassay for chloramphenicol - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 4-Aminophthalic Acid in Peptide Synthesis and Modification

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 4-aminophthalic acid in peptide synthesis and modification. This versatile building block offers unique opportunities for creating structured peptides, functionalized constructs, and novel peptide-based therapeutics.

Introduction

4-Aminophthalic acid is an aromatic compound featuring two carboxylic acid groups and one amino group. This trifunctional nature makes it a valuable tool in peptide chemistry, enabling its use as a scaffold, a linker for conjugation, and a building block for inducing specific secondary structures. Its rigid structure can be exploited to create well-defined peptide architectures, while its reactive groups allow for straightforward incorporation into peptide sequences and subsequent modification. While not as common as standard amino acids, its unique properties offer significant advantages for specialized applications in drug discovery and materials science.

Applications of 4-Aminophthalic Acid in Peptide Science

As a Rigid Scaffold and Turn Inducer

The constrained geometry of the benzene (B151609) ring in 4-aminophthalic acid can be used to induce turns in peptide chains. By incorporating it into a peptide sequence, the attached peptide strands are forced into a specific orientation, potentially mimicking beta-turns or other secondary structures. This is particularly useful in the design of peptidomimetics and inhibitors of protein-protein interactions where a specific conformation is required for biological activity.

As a Bifunctional Linker for Peptide Conjugation

The two carboxylic acid groups of 4-aminophthalic acid can be selectively activated to couple with two different molecules, such as two peptide chains, a peptide and a small molecule drug, or a peptide and a labeling agent. This allows for the creation of branched peptides, peptide-drug conjugates (PDCs), and diagnostic tools.[1][2] The amino group can be used as an attachment point for further functionalization.

As a Building Block for Fluorescent Probes

Derivatives of 4-aminophthalic acid, such as 4-aminophthalimide, are known to be fluorescent.[3][4] By incorporating these derivatives into a peptide, it is possible to create intrinsically fluorescent peptides for use in binding assays, cellular imaging, and diagnostics. The fluorescence properties are often sensitive to the local environment, providing information about peptide conformation and binding events.

Experimental Protocols

The following protocols provide detailed methodologies for the incorporation and utilization of 4-aminophthalic acid in peptide synthesis. These protocols are based on standard peptide chemistry principles and may require optimization for specific peptide sequences and applications.

Protocol 1: N-Terminal Fmoc Protection of 4-Aminophthalic Acid

For incorporation into a peptide using standard Fmoc-based solid-phase peptide synthesis (SPPS), the amino group of 4-aminophthalic acid must first be protected.

Materials:

• 4-Aminophthalic acid

• 9-fluorenylmethyl-succinimidyl carbonate (Fmoc-OSu)

• Sodium bicarbonate

• 1,4-Dioxane (B91453)

• Water

• Ethyl acetate (B1210297)

• Hexane

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• Dissolve 4-aminophthalic acid in a 1:1 mixture of 1,4-dioxane and 10% aqueous sodium bicarbonate solution.

• Cool the solution to 0°C in an ice bath.

• Add Fmoc-OSu (1.1 equivalents) portion-wise while stirring.

• Allow the reaction to warm to room temperature and stir overnight.

• Acidify the reaction mixture to pH 2 with 1M HCl.

• Extract the product with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663), and filter.

• Evaporate the solvent under reduced pressure.

• Purify the crude product by flash chromatography or recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexane) to yield N-Fmoc-4-aminophthalic acid.

Expected Yield: 70-85%

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) Incorporating N-Fmoc-4-Aminophthalic Acid

This protocol describes the incorporation of the prepared N-Fmoc-4-aminophthalic acid into a peptide sequence on a solid support.

Materials:

• Rink Amide resin (or other suitable resin)

• N-Fmoc-4-aminophthalic acid

• Standard Fmoc-protected amino acids

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) and HOBt (Hydroxybenzotriazole)

• Base: N,N-Diisopropylethylamine (DIPEA)

• Deprotection solution: 20% piperidine (B6355638) in dimethylformamide (DMF)

• Solvents: DMF, Dichloromethane (DCM)

• Washing solvents: DMF, DCM, Methanol

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes in a peptide synthesis vessel.

• Fmoc Deprotection: Remove the Fmoc group from the resin-bound amino acid by treating with 20% piperidine in DMF for 20 minutes. Wash the resin thoroughly with DMF.

• Coupling of N-Fmoc-4-aminophthalic acid:

  • Pre-activate a solution of N-Fmoc-4-aminophthalic acid (3 equivalents), HBTU (2.9 equivalents), and HOBt (3 equivalents) in DMF with DIPEA (6 equivalents) for 5 minutes.

  • Add the activated solution to the resin and shake for 2-4 hours.

  • Monitor the coupling reaction using a ninhydrin (B49086) test.

  • After completion, wash the resin with DMF, DCM, and methanol.

• Peptide Elongation: Continue the peptide synthesis by repeating the deprotection and coupling steps with the desired standard Fmoc-amino acids.

• Cleavage and Deprotection: Once the synthesis is complete, cleave the peptide from the resin and remove side-chain protecting groups using a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water) for 2-3 hours.

• Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge, and purify by reverse-phase HPLC.

• Characterization: Confirm the identity and purity of the peptide by mass spectrometry and analytical HPLC.

Protocol 3: Solution-Phase Coupling to 4-Aminophthalic Acid as a Linker

This protocol describes the use of 4-aminophthalic acid to link two peptide fragments in solution. This requires selective protection of one of the carboxylic acid groups of 4-aminophthalic acid if different peptides are to be attached. For simplicity, this protocol describes the coupling of two identical peptide chains.

Materials:

• N-terminally protected peptide with a free C-terminus

• 4-Aminophthalic acid

• Coupling reagent: EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• Additive: HOBt (Hydroxybenzotriazole)

• Base: N,N-Diisopropylethylamine (DIPEA)

• Solvent: Anhydrous DMF or DMSO

Procedure:

• Dissolve 4-aminophthalic acid (1 equivalent) and the N-terminally protected peptide (2.2 equivalents) in anhydrous DMF.

• Add HOBt (2.2 equivalents) and DIPEA (4.4 equivalents) to the solution.

• Cool the reaction mixture to 0°C and add EDC (2.2 equivalents).

• Stir the reaction at room temperature overnight.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with 5% citric acid solution, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent.

• Purify the resulting conjugate by column chromatography.

• Remove the N-terminal protecting groups using standard procedures to obtain the final product.

Quantitative Data Summary

The following tables provide representative data for the synthesis and characterization of peptides containing 4-aminophthalic acid. Note that actual results may vary depending on the specific peptide sequence and reaction conditions.

Table 1: Synthesis of N-Fmoc-4-Aminophthalic Acid

Parameter	Value
Starting Material	4-Aminophthalic Acid
Reagent	Fmoc-OSu
Solvent	Dioxane/Water
Reaction Time	12 hours
Yield	78%
Purity (by HPLC)	>95%
Mass (m/z)	[M-H]⁻ calc: 402.1, found: 402.2

Table 2: SPPS of a Model Peptide (Ac-Gly-X-Gly-NH2, where X = 4-Aminophthalic acid residue)

Step	Reagent/Condition	Coupling Time	Yield (crude)	Purity (crude)
Resin Loading	Fmoc-Gly-Wang Resin	-	-	-
Fmoc-Gly Coupling	HBTU/HOBt/DIPEA	2 hours	-	-
Fmoc-4-APh Coupling	HBTU/HOBt/DIPEA	4 hours	-	-
Fmoc-Gly Coupling	HBTU/HOBt/DIPEA	2 hours	-	-
Acetylation	Acetic Anhydride	30 min	-	-
Cleavage	TFA/TIS/H₂O	3 hours	85%	70%
Final Yield (post-HPLC)	-	-	45%	>98%

Visualizations

Diagram 1: Synthesis of N-Fmoc-4-Aminophthalic Acid

Caption: Workflow for the N-terminal protection of 4-aminophthalic acid.

Diagram 2: Incorporation of 4-Aminophthalic Acid into a Peptide via SPPS

References

• 1. Solution Phase Peptide Synthesis: The Case of Biphalin | Springer Nature Experiments [experiments.springernature.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 4-Aminophthalimide Amino Acids as Small and Environment-Sensitive Fluorescent Probes for Transmembrane Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Catalytic Reduction of 4-Nitrophthalic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the catalytic reduction of 4-nitrophthalic acid to 4-aminophthalic acid. This reaction is a crucial step in the synthesis of various compounds with applications in pharmaceuticals and materials science. The protocols outlined below are based on established methods and offer guidance on catalyst selection, reaction conditions, and product analysis.

Overview of the Reaction

The catalytic reduction of 4-nitrophthalic acid involves the conversion of the nitro group (-NO₂) to an amino group (-NH₂) in the presence of a catalyst and a reducing agent. The general reaction is as follows:

4-Nitrophthalic Acid + Reducing Agent --(Catalyst)--> 4-Aminophthalic Acid

Commonly employed catalysts include palladium on carbon (Pd/C) and Raney nickel. The choice of reducing agent can vary, with hydrogen gas (H₂) and sodium borohydride (B1222165) (NaBH₄) being frequent options. The selection of catalyst, solvent, and reaction conditions can significantly impact the reaction's efficiency, yield, and purity of the final product.

Experimental Setups and Protocols

This section details two common protocols for the catalytic reduction of 4-nitrophthalic acid.

Protocol 1: Catalytic Hydrogenation using Palladium on Carbon (Pd/C)

This protocol is a widely used and effective method for the reduction of nitroarenes.

Materials:

• 4-Nitrophthalic acid

• 5% or 10% Palladium on carbon (Pd/C) catalyst

• Anhydrous ethanol (B145695) or other suitable solvent (e.g., ethyl ether, dimethylformamide)[1][2]

• Hydrogen gas (H₂)

• Inert gas (Nitrogen or Argon)

• Celite® or other filtration aid

Equipment:

• Hydrogenation apparatus (e.g., Parr hydrogenator or a flask with a hydrogen balloon)

• Reaction flask (round-bottom flask)

• Magnetic stirrer and stir bar

• Filtration apparatus (Büchner funnel, filter flask)

Procedure:

• Vessel Preparation: Ensure the reaction flask is clean and dry. Purge the flask with an inert gas (nitrogen or argon) to remove any oxygen.

• Reagent Addition: In the inert atmosphere, add the 4-nitrophthalic acid to the reaction flask. Dissolve the acid in a suitable solvent like anhydrous ethanol.[2]

• Catalyst Addition: Carefully add the Pd/C catalyst to the reaction mixture. The catalyst loading is typically 5-10% by weight relative to the 4-nitrophthalic acid.[2]

• Hydrogenation: Securely connect the flask to the hydrogenation apparatus. Evacuate the flask and then introduce hydrogen gas. This process should be repeated 3-5 times to ensure the atmosphere is fully replaced with hydrogen. For a laboratory-scale reaction, a hydrogen balloon can be used. For larger scales or higher pressures, a Parr hydrogenator is recommended.[1]

• Reaction: Stir the reaction mixture vigorously at room temperature. The reaction progress can be monitored by observing the cessation of hydrogen uptake. The reaction time can vary but is often in the range of a few hours.[2]

• Work-up: Once the reaction is complete, carefully purge the system with an inert gas to remove excess hydrogen.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: The used Pd/C catalyst can be pyrophoric and should be handled with care while wet.

• Product Isolation: Evaporate the solvent from the filtrate under reduced pressure to obtain the crude 4-aminophthalic acid. Further purification can be achieved by recrystallization if necessary.

Experimental Workflow for Protocol 1:

Caption: Workflow for Pd/C Catalytic Hydrogenation.

Protocol 2: Reduction using Sodium Borohydride (NaBH₄) and a Catalyst

This method offers an alternative to using hydrogen gas and can be convenient for smaller-scale syntheses. While the provided search results focus on 4-nitrophenol (B140041) reduction with NaBH₄, a similar approach can be adapted for 4-nitrophthalic acid.

Materials:

• 4-Nitrophthalic acid

• Catalyst (e.g., gold nanoparticles, Pd/C)

• Sodium borohydride (NaBH₄)

• Aqueous solvent or a suitable organic solvent

Equipment:

• Reaction flask

• Magnetic stirrer and stir bar

• Addition funnel (optional)

• Filtration apparatus

Procedure:

• Dissolution: Dissolve the 4-nitrophthalic acid in the chosen solvent in the reaction flask.

• Catalyst Addition: Add the catalyst to the solution.

• Reducing Agent Addition: Prepare a fresh solution of NaBH₄. Slowly add the NaBH₄ solution to the reaction mixture. The addition is often done portion-wise or via an addition funnel to control the reaction rate and any potential exotherm.

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by analytical techniques such as TLC, HPLC, or UV-vis spectroscopy by observing the disappearance of the starting material.[3]

• Quenching: Once the reaction is complete, carefully quench any excess NaBH₄ by the slow addition of an acid (e.g., dilute HCl) until the effervescence ceases.

• Work-up and Isolation: The work-up procedure will depend on the solvent and catalyst used. Generally, it involves catalyst filtration and extraction of the product, followed by solvent removal.

Chemical Reaction Pathway:

Caption: Catalytic Reduction of 4-Nitrophthalic Acid.

Data Presentation

The following tables summarize typical quantitative data for the catalytic reduction of nitroaromatics, which can serve as a starting point for optimizing the reduction of 4-nitrophthalic acid.

Parameter	Value	Reference Compound	Catalyst	Reducing Agent	Solvent	Yield (%)	Reference
Catalyst Loading	5% (w/w)	4-Nitrophthalic Acid	Pd/C	H₂	Ethanol	96	[2]
Pressure	39 psi	4-Nitrophthalic Anhydride	5% Pd/C	H₂	Ethyl Ether	-	[1]
Temperature	Room Temp.	4-Nitrophthalic Acid	Pd/C	H₂	Ethanol	96	[2]
Reaction Time	3 hours	4-Nitrophthalic Acid	Pd/C	H₂	Ethanol	96	[2]
Conversion	99.8%	4-Nitrophenol	AuNPs	NaBH₄	Water	-	[4][5]

Analytical Methods for Reaction Monitoring

To ensure the complete conversion of the starting material and to analyze the purity of the product, several analytical techniques can be employed.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for separating and quantifying the components of the reaction mixture. A reversed-phase C18 column is often used. A typical mobile phase could be a mixture of methanol (B129727) and an acidic aqueous buffer.[6] The retention times for 4-nitrophthalic acid and 4-aminophthalic acid will be distinct, allowing for accurate monitoring of the reaction progress.[6]

• Thin-Layer Chromatography (TLC): TLC is a quick and convenient method for qualitative monitoring of the reaction. By spotting the reaction mixture on a TLC plate and developing it in an appropriate solvent system, the disappearance of the starting material spot and the appearance of the product spot can be observed.

• UV-Vis Spectroscopy: This technique can be used to monitor the reduction of the nitro group. The nitrophenolate ion (formed in basic solution) has a characteristic absorption peak around 400 nm, which disappears as it is reduced to the aminophenol, which has an absorption peak at a lower wavelength (around 300 nm).[3] This method is particularly useful for reactions in aqueous media.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR can be used to confirm the structure of the final product, 4-aminophthalic acid.[4][5]

These protocols and data provide a comprehensive guide for the successful catalytic reduction of 4-nitrophthalic acid. Researchers are encouraged to optimize the reaction conditions for their specific needs and available equipment.

References

• 1. prepchem.com [prepchem.com]
• 2. echemi.com [echemi.com]
• 3. Reduction of 4-nitrophenol using green-fabricated metal nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Catalytic reduction of 4-nitrophenol with gold nanoparticles synthesized by caffeic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Catalytic reduction of 4-nitrophenol with gold nanoparticles synthesized by caffeic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CN1308677C - Liquid phase chromatographic analysis method for 3-nitro or 4-nitrophthalic acid and impurities thereof - Google Patents [patents.google.com]

Application Notes: 4-Aminophthalimide-Based Fluorescent Probes for Biological Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminophthalimide (B160930) derivatives, synthesized from 4-aminophthalic acid, are powerful, environment-sensitive fluorescent probes. Their fluorescence emission is highly dependent on the polarity of their local environment, a property known as solvatochromism. This characteristic makes them exceptional tools for investigating biological systems, particularly for probing the hydrophobicity of protein microenvironments and for imaging cellular membranes. When incorporated as a fluorescent amino acid side chain into peptides or proteins, 4-aminophthalimide can report on its location within a lipid bilayer or its association with other biomolecules.[1][2][3][4] Its small size, comparable to the natural amino acid tryptophan, minimizes steric hindrance, while its photophysical properties—excitation outside the typical range of biomolecule absorption and a more informative fluorescence readout—offer significant advantages over intrinsic protein fluorescence.[1][2][3]

These application notes provide a comprehensive overview of the use of 4-aminophthalimide-based probes, including their synthesis, incorporation into peptides, and application in cellular imaging.

Principle of Operation: Solvatochromic Fluorescence

The underlying principle of 4-aminophthalimide as a biological probe is its solvatochromic fluorescence. In nonpolar environments, such as the hydrophobic core of a lipid bilayer, the probe exhibits a blue-shifted emission spectrum and a significant increase in fluorescence quantum yield. Conversely, in polar, aqueous environments, the fluorescence is red-shifted and the quantum yield decreases. This pronounced sensitivity to local polarity allows for the direct visualization and quantification of changes in the probe's immediate surroundings.

Data Presentation: Photophysical Properties of 4-Aminophthalimide Probes

The following tables summarize the key photophysical properties of a representative 4-aminophthalimide-labeled amino acid (Fmoc-1) and peptides incorporating this amino acid.

Table 1: Photophysical Properties of Fmoc-1 in Various Solvents

Solvent	Dielectric Constant (ε)	Emission Maximum (λem, nm)
Ethyl Acetate	6.0	485
Acetone	20.7	498
Acetonitrile	37.5	505
DMSO	46.7	512
Ethanol	24.6	515
Methanol	32.7	520
Water	80.1	550

Data extracted from literature describing the fluorescence of Fmoc-1, a 4-aminophthalimide-containing amino acid building block.[3]

Table 2: Optical Properties of EGFR Transmembrane Peptides Labeled with a 4-Aminophthalimide Amino Acid

Peptide	Environment	Emission Maximum (λem, nm)	Quantum Yield (ΦF)
EGFR1	Methanol	517	0.43
EGFR1	POPC Vesicles	483	0.90
EGFR2	Methanol	530	0.25
EGFR2	POPC Vesicles	502	0.83

EGFR1 and EGFR2 are synthetic transmembrane fragments of the human epidermal growth factor receptor where a central leucine (B10760876) residue is replaced with a 4-aminophthalimide-containing amino acid. The shift in emission maximum and increase in quantum yield upon incorporation into POPC (1-palmitoyl-2-oleoyl-glycero-3-phosphocholine) vesicles indicate the probe is in the hydrophobic core of the lipid bilayer.[2]

Experimental Protocols

Protocol 1: Synthesis of Fmoc-Protected 4-Aminophthalimide Amino Acid (Fmoc-1)

This protocol describes the synthesis of a key building block for incorporating a 4-aminophthalimide probe into a peptide sequence.

Materials:

• Fmoc-L-Dap(Boc)-OH (Fmoc- and Boc-protected (2S)-2,3-diaminopropionic acid)

• 4-Aminobenzene-1,2-dicarboxylic acid anhydride (B1165640)

• 1-Hydroxybenzotriazole (HOBt)

• 2-(1H-Benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (B91526) (HBTU)

• N,N-Diisopropylethylamine (iPr2NEt)

• Dimethylformamide (DMF)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh3)4)

• Phenylsilane (PhSiH3)

• Dichloromethane (CH2Cl2)

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

• Synthesis of Fmoc-protected (2S)-2,3-diaminopropionic acid derivative (4): Prepare the Fmoc-protected diaminopropionic acid derivative with a free amino side chain from Fmoc-L-Dap(Boc)-OH in two steps as previously described in the literature.[2]

• Condensation with 4-Aminobenzene-1,2-dicarboxylic acid anhydride (5): a. Dissolve the Fmoc-protected diaminopropionic acid derivative (1 equivalent) in DMF. b. Add HOBt (1.1 equivalents), HBTU (1.1 equivalents), and iPr2NEt (2 equivalents). c. Add 4-Aminobenzene-1,2-dicarboxylic acid anhydride (1 equivalent). d. Stir the reaction mixture at room temperature overnight. e. Purify the resulting product (6) by column chromatography.

• Removal of the Allyl Protecting Group: a. Dissolve the product from the previous step (1 equivalent) in CH2Cl2. b. Add Pd(PPh3)4 (0.05 equivalents) and PhSiH3 (3 equivalents). c. Stir the reaction at room temperature for 1 hour. d. Purify the final product, Fmoc-1, by column chromatography.

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) of a 4-Aminophthalimide-Labeled Peptide

This protocol outlines the incorporation of the fluorescent amino acid into a peptide sequence using standard Fmoc-based SPPS.

Materials:

• Fmoc-protected amino acids

• Fmoc-1 (from Protocol 1)

• Rink Amide resin (or other suitable solid support)

• DMF

• 20% (v/v) Piperidine (B6355638) in DMF

• HBTU

• iPr2NEt

• Cleavage cocktail (e.g., 95% trifluoroacetic acid, 2.5% water, 2.5% triisopropylsilane)

• Diethyl ether

• Reversed-phase HPLC system for purification

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF in a reaction vessel for 1 hour.

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating with 20% piperidine in DMF for 20 minutes. Wash the resin thoroughly with DMF.

• Amino Acid Coupling: a. Pre-activate the first Fmoc-protected amino acid (3 equivalents) with HBTU (3 equivalents) and iPr2NEt (6 equivalents) in DMF. b. Add the activated amino acid solution to the resin and agitate for 2 hours. c. Wash the resin with DMF.

• Repeat Deprotection and Coupling: Repeat steps 2 and 3 for each amino acid in the peptide sequence.

• Incorporation of Fmoc-1: To incorporate the fluorescent probe, use Fmoc-1 in the coupling step at the desired position in the peptide sequence.

• Final Deprotection: After the final amino acid is coupled, remove the N-terminal Fmoc group.

• Cleavage and Deprotection: Cleave the peptide from the resin and remove side-chain protecting groups by treating with the cleavage cocktail for 2-3 hours.

• Precipitation and Purification: Precipitate the peptide in cold diethyl ether, centrifuge to collect the pellet, and wash with diethyl ether. Purify the peptide by reversed-phase HPLC.

• Characterization: Confirm the identity and purity of the peptide by mass spectrometry and analytical HPLC.

Protocol 3: Preparation of Liposomes for In Vitro Fluorescence Studies

This protocol describes the preparation of unilamellar vesicles to mimic the cell membrane for fluorescence measurements.

Materials:

• 1-Palmitoyl-2-oleoyl-glycero-3-phosphocholine (POPC) in chloroform (B151607)

• Phosphate-buffered saline (PBS), pH 7.2

• Rotary evaporator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Formation: a. In a round-bottom flask, add the desired amount of POPC solution. b. Remove the chloroform using a rotary evaporator to form a thin lipid film on the wall of the flask. c. Further dry the film under high vacuum for at least 1 hour to remove residual solvent.

• Hydration: a. Hydrate the lipid film with PBS buffer by vortexing to form a milky suspension of multilamellar vesicles (MLVs).

• Extrusion: a. Assemble the extruder with a 100 nm polycarbonate membrane. b. Pass the MLV suspension through the extruder at least 11 times to form unilamellar vesicles (LUVs) of a uniform size.

• Peptide Incorporation: a. Add the purified fluorescently labeled peptide to the LUV suspension. b. Incubate for a sufficient time to allow the peptide to incorporate into the lipid bilayer.

Protocol 4: Live-Cell Imaging with 4-Aminophthalimide-Labeled Peptides

This protocol provides a general guideline for imaging the localization of the fluorescently labeled peptide in living cells.

Materials:

• HeLa cells (or other suitable cell line)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• POPC vesicles containing the fluorescently labeled peptide (from Protocol 3)

• Confocal microscope with appropriate laser lines and emission filters (e.g., excitation at 405 nm, emission collection at 480-520 nm)

• Optional: A membrane-specific counterstain (e.g., Concanavalin A-CF633)

Procedure:

• Cell Culture: Culture HeLa cells on glass-bottom dishes suitable for microscopy until they reach the desired confluency.

• Probe Incubation: a. Replace the culture medium with fresh medium containing the POPC vesicles with the incorporated fluorescent peptide. b. Incubate the cells for 16 hours to allow for vesicle fusion and peptide integration into the cell membrane.

• Optional Counterstaining: a. If desired, incubate the cells with a membrane-specific stain according to the manufacturer's protocol to visualize the cell membrane.

• Imaging: a. Wash the cells with fresh medium or PBS to remove unincorporated vesicles. b. Mount the dish on the stage of the confocal microscope. c. Acquire images using the appropriate laser excitation and emission filter settings for the 4-aminophthalimide probe and any counterstains.

Visualizations

Synthesis and Labeling Workflow

Caption: Workflow for the synthesis of the fluorescent amino acid and its incorporation into a peptide.

Experimental Workflow for Biological Imaging

Caption: Experimental workflow for imaging live cells with the 4-aminophthalimide-labeled peptide.

Mechanism of Environmental Sensing

Caption: The solvatochromic response of the 4-aminophthalimide probe to its environment.

References

• 1. d-nb.info [d-nb.info]
• 2. 4‐Aminophthalimide Amino Acids as Small and Environment‐Sensitive Fluorescent Probes for Transmembrane Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 4-Aminophthalimide Amino Acids as Small and Environment-Sensitive Fluorescent Probes for Transmembrane Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of 4-Aminophthalic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the synthesis of 4-aminophthalic acid and its key derivatives. The protocols outlined below are based on established chemical literature and offer a foundation for the preparation of these versatile compounds, which are valuable intermediates in the development of pharmaceuticals and other bioactive molecules.

Introduction

4-Aminophthalic acid and its derivatives are important building blocks in medicinal chemistry and materials science. The presence of the amino group and the dicarboxylic acid functionality allows for a wide range of chemical modifications, leading to compounds with diverse biological activities. Notably, phthalimide (B116566) derivatives have shown promise as anti-inflammatory agents and modulators of signaling pathways such as the Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ) pathway.[1][2]

This guide presents detailed experimental protocols for the synthesis of 4-aminophthalic acid, 4-aminophthalimide (B160930), and a 4-aminophthalic anhydride (B1165640) derivative. It also includes a summary of quantitative data for easy comparison of different synthetic methods and a schematic representation of a key signaling pathway influenced by phthalimide derivatives.

Methods for the Synthesis of 4-Aminophthalic Acid and Derivatives

The primary route for the synthesis of 4-aminophthalic acid involves the reduction of 4-nitrophthalic acid. Similarly, derivatives such as 4-aminophthalimide are typically prepared by the reduction of the corresponding nitro compound, 4-nitrophthalimide (B147348).

Method 1: Catalytic Hydrogenation of 4-Nitrophthalic Acid

This method describes the reduction of 4-nitrophthalic acid to 4-aminophthalic acid using hydrogen gas and a palladium on carbon (Pd/C) catalyst.

Experimental Protocol:

• In a suitable hydrogenation vessel, dissolve 1.0 g (4.73 mmol) of 4-nitrophthalic acid in 10 mL of anhydrous ethanol.

• Stir the solution at room temperature and degas the vessel by purging with an inert gas, such as argon.

• Carefully add 50 mg of 5% palladium on carbon (Pd/C) catalyst to the solution.

• Introduce hydrogen gas into the vessel, typically via a balloon or a pressurized system.

• Continue stirring the reaction mixture under a hydrogen atmosphere for approximately 3 hours.

• Upon reaction completion, filter the mixture through a pad of Celite to remove the catalyst.

• Evaporate the solvent from the filtrate under reduced pressure to obtain 4-aminophthalic acid.

Method 2: Reduction of 4-Nitrophthalimide to 4-Aminophthalimide

This section outlines two common methods for the reduction of 4-nitrophthalimide.

2.1. Reduction with Stannous Chloride and Hydrochloric Acid

This protocol utilizes stannous chloride (SnCl₂) in the presence of hydrochloric acid (HCl) as the reducing agent. This method is known for its high yield.[2]

Experimental Protocol:

• Combine 4-nitrophthalimide with a solution of stannous chloride in concentrated hydrochloric acid.

• Heat the reaction mixture, typically to reflux, and monitor the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture and neutralize it with a base, such as sodium hydroxide, to precipitate the product.

• Filter the solid, wash it with water, and dry it to obtain 4-aminophthalimide.

2.2. Catalytic Hydrogenation with Raney Nickel

This method employs Raney Nickel as the catalyst for the hydrogenation of 4-nitrophthalimide.

Experimental Protocol:

• In a hydrogenation kettle, dissolve 100 g of 4-nitrophthalimide in 600 mL of dimethylformamide (DMF).

• Carefully add 20 g of wet Raney Nickel catalyst to the solution.

• Pressurize the kettle with hydrogen gas, initially at 20-40 psi, and maintain the temperature at 20-30°C.

• After the initial exothermic reaction subsides, increase the hydrogen pressure to 40-60 psi and the temperature to 40-50°C.

• Once the hydrogen uptake ceases, filter the hot reaction mixture to remove the catalyst.

• Remove the DMF from the filtrate under reduced pressure at 60-80°C.

• Add 500 mL of water to the residue and stir for 20-30 minutes.

• Isolate the product by filtration and dry at 60-70°C to yield 4-aminophthalimide.

Method 3: Synthesis of a 4-Aminophthalic Anhydride Derivative

This protocol describes the reaction of 4-aminophthalic acid with cis-1,2,3,6-tetrahydrophthalic anhydride to form a phthalic anhydride derivative.

Experimental Protocol:

• React 124.9 g (0.69 mol) of freshly prepared 4-aminophthalic acid with 109.8 g (0.72 mol) of cis-1,2,3,6-tetrahydrophthalic anhydride.

• After allowing the reaction to stand for 20 hours, concentrate the solution in vacuo to approximately 200 mL.

• Add 200 mL of acetic anhydride and 170 mL of pyridine (B92270) to the concentrated solution.

• Heat the mixture to 60°C for 10 hours.

• Remove the solvents under vacuum.

• Recrystallize the solid residue from benzene (B151609) to obtain the yellow-colored phthalic anhydride derivative.

Quantitative Data Summary

The following table summarizes the key quantitative data from the described synthetic methods for easy comparison.

Product	Starting Material	Method	Reagents/Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Melting Point (°C)
4-Aminophthalic acid	4-Nitrophthalic acid	Catalytic Hydrogenation	5% Pd/C, H₂	Anhydrous Ethanol	Room Temp.	3	96	-
4-Aminophthalimide	4-Nitrophthalimide	Chemical Reduction	SnCl₂, HCl	-	-	-	>90	294
4-Aminophthalimide	4-Nitrophthalimide	Catalytic Hydrogenation	Raney Ni, H₂	Dimethylformamide	40-50	-	97	293-295
Phthalic Anhydride Derivative	4-Aminophthalic acid	Acylation/Dehydration	cis-1,2,3,6-tetrahydrophthalic anhydride, Acetic anhydride, Pyridine	-	60	10	~50	188

Experimental and Logical Diagrams

The following diagrams illustrate the synthetic workflows and a relevant signaling pathway involving phthalimide derivatives.

Workflow for Catalytic Hydrogenation of 4-Nitrophthalic Acid.

Workflow for Catalytic Hydrogenation of 4-Nitrophthalimide.

PPAR-γ Signaling Pathway Activated by Phthalimide Derivatives.

References

• 1. biomedgrid.com [biomedgrid.com]
• 2. Synthesis of Phthalimide Derivatives as Potential PPAR-γ Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Solvothermal Synthesis of 4-Aminophthalic Acid-Based Metal-Organic Frameworks (MOFs)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters coordinated to organic ligands. Their high porosity, tunable pore size, and functionalizable nature make them promising candidates for various applications, including drug delivery. The incorporation of functional groups, such as amines, into the organic linkers can enhance properties like drug loading capacity and controlled release.[1][2][3] This document provides detailed application notes and protocols for the solvothermal synthesis of MOFs using 4-aminophthalic acid as the organic linker. While specific literature on 4-aminophthalic acid-based MOFs is emerging, the protocols herein are based on established methods for analogous amino-functionalized MOFs and provide a strong foundation for research and development.[4][5]

Factors Influencing Synthesis

The synthesis of MOFs is influenced by several critical parameters that control the final structure, crystallinity, and properties of the material.[6][7] Understanding and controlling these factors are essential for reproducible and targeted synthesis.

Key Synthesis Parameters:

• Metal Source: The choice of metal ion (e.g., Zn²⁺, Cu²⁺, Zr⁴⁺) dictates the coordination geometry and the resulting framework topology.[8][9]

• Solvent System: The solvent or solvent mixture (e.g., DMF, DEF, ethanol) influences the solubility of precursors and can act as a template during crystal growth.[10]

• Temperature and Time: Reaction temperature and duration significantly impact the kinetics of nucleation and crystal growth, affecting crystal size and phase purity.[11]

• Modulators: The addition of modulators, such as monocarboxylic acids (e.g., acetic acid, benzoic acid), can compete with the linker to control crystal growth and reduce defects.

• pH: The pH of the reaction mixture affects the deprotonation of the carboxylic acid groups on the ligand, which is crucial for coordination to the metal centers.[10]

General Synthesis Workflow

The solvothermal synthesis of 4-aminophthalic acid-based MOFs typically follows a standardized workflow.

Caption: A flowchart illustrating the key stages in the solvothermal synthesis of 4-aminophthalic acid-based MOFs.

Experimental Protocols

The following protocols are illustrative and may require optimization based on the specific metal source and desired MOF characteristics.

Protocol 1: Synthesis of a Hypothetical Zn-based 4-Aminophthalic Acid MOF (Zn-APA-MOF)

This protocol is adapted from general procedures for the synthesis of zinc-based amino-MOFs.[6][12][13]

Materials:

• Zinc Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O)

• 4-Aminophthalic Acid (C₈H₇NO₄)

• N,N-Dimethylformamide (DMF)

• Ethanol (B145695)

Procedure:

• Preparation of Precursor Solutions:

  • In a 20 mL glass vial, dissolve a specific molar equivalent of Zinc Nitrate Hexahydrate in 10 mL of DMF.

  • In a separate vial, dissolve the corresponding molar equivalent of 4-aminophthalic acid in 10 mL of DMF.

• Reaction Mixture:

  • Combine the two solutions in a Teflon-lined stainless-steel autoclave.

  • Add a modulator, such as benzoic acid, if desired to control crystal size.

• Solvothermal Reaction:

  • Seal the autoclave and place it in a preheated oven at a specified temperature (e.g., 100-150 °C) for a designated time (e.g., 24-72 hours).

• Product Isolation:

  • After the reaction, allow the autoclave to cool to room temperature naturally.

  • Collect the resulting crystalline product by filtration or centrifugation.

• Washing and Activation:

  • Wash the collected solid with fresh DMF and then with a volatile solvent like ethanol to remove unreacted precursors and solvent molecules from the pores.

  • Dry the final product under vacuum at an elevated temperature (e.g., 120-150 °C) to activate the MOF.

Protocol 2: Synthesis of a Hypothetical Cu-based 4-Aminophthalic Acid MOF (Cu-APA-MOF)

This protocol is based on the synthesis of copper-based MOFs with amino-functionalized linkers.[14]

Materials:

• Copper(II) Nitrate Trihydrate (Cu(NO₃)₂·3H₂O)

• 4-Aminophthalic Acid (C₈H₇NO₄)

• N,N-Diethylformamide (DEF)

• Methanol

Procedure:

• Preparation of Precursor Solutions:

  • Dissolve a specific molar ratio of Copper(II) Nitrate Trihydrate in 15 mL of DEF.

  • Dissolve the corresponding molar ratio of 4-aminophthalic acid in 15 mL of DEF.

• Reaction Mixture:

  • Combine the solutions in a screw-capped vial.

• Solvothermal Reaction:

  • Place the sealed vial in an oven and heat at a controlled temperature (e.g., 80-120 °C) for a specific duration (e.g., 12-48 hours).

• Product Isolation:

  • After cooling to room temperature, decant the mother liquor and collect the crystalline product.

• Washing and Activation:

  • Wash the product repeatedly with fresh DEF, followed by methanol.

  • Activate the MOF by heating under vacuum at a temperature below its decomposition point.

Data Presentation: Illustrative Synthesis Conditions

The following table summarizes hypothetical solvothermal synthesis conditions for 4-aminophthalic acid-based MOFs with different metal centers, based on typical parameters for related amino-MOFs.

Parameter	Zn-APA-MOF (Hypothetical)	Cu-APA-MOF (Hypothetical)	Zr-APA-MOF (Hypothetical)
Metal Salt	Zn(NO₃)₂·6H₂O	Cu(NO₃)₂·3H₂O	ZrCl₄
Ligand	4-Aminophthalic Acid	4-Aminophthalic Acid	4-Aminophthalic Acid
Molar Ratio (Metal:Ligand)	1:1 to 1:2	1:1 to 2:1	1:1 to 1:3
Solvent	DMF	DEF	DMF
Modulator	Benzoic Acid (optional)	Acetic Acid (optional)	Acetic Acid or HCl
Temperature (°C)	100 - 150	80 - 120	120 - 180
Time (hours)	24 - 72	12 - 48	24 - 96
Product Color	Colorless / Light Yellow	Blue / Green	White / Pale Yellow

Characterization of 4-Aminophthalic Acid-Based MOFs

A thorough characterization is essential to confirm the successful synthesis and determine the properties of the MOFs.

References

• 1. Metal-organic frameworks: Drug delivery applications and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Metal–organic frameworks in drug delivery: engineering versatile platforms for therapeutic applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Fine Tuning the Hydrophobicity of a New Three-Dimensional Cu2+ MOF through Single Crystal Coordinating Ligand Exchange Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis characterization of Zn-based MOF and their application in degradation of water contaminants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. SOLVOTHERMAL SYNTHESIS AND CHARACTERIZATION OF TEREPHTHALIC ACID-BASED METAL-ORGANIC FRAMEWORKS AND THEIR CATALYTIC APPLICATION IN BIODIESEL PRODUCTION | Journal of Chemical Society of Nigeria [journals.chemsociety.org.ng]
• 8. Performance of Zr-Based Metal–Organic Framework Materials as In Vitro Systems for the Oral Delivery of Captopril and Ibuprofen - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Zr-based metal–organic frameworks: design, synthesis, structure, and applications - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. mjas.analis.com.my [mjas.analis.com.my]
• 12. ZnII and CdII MOFs based on an amidoisophthalic acid ligand: synthesis, structure and catalytic application in transesterification - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. Synthesis of a novel 2D zinc(ii) metal–organic framework for photocatalytic degradation of organic dyes in water - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 14. Synthesis optimization, adsorption properties and spectroscopic investigation of an NH2-tagged Cu-based MOF with open metal sites - Materials Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Functionalizing Polymers with 4-Aminophthalic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The functionalization of polymers with bioactive molecules is a cornerstone of modern drug delivery and biomaterial science. 4-Aminophthalic acid is a versatile molecule that offers both a reactive amine group for conjugation and two carboxylic acid groups that can be leveraged for further modification or to impart specific physicochemical properties to a polymer, such as hydrophilicity and potential for chelation. This document provides detailed application notes and experimental protocols for the covalent attachment of 4-aminophthalic acid to polymer backbones, focusing on methods relevant to drug development and biomedical research.

Applications in Drug Development

Polymers functionalized with 4-aminophthalic acid can be employed in a variety of drug development applications:

• Drug Carriers: The carboxylic acid groups of the phthalic acid moiety can serve as attachment points for drug molecules through ester or amide linkages, creating polymer-drug conjugates with potential for controlled release.

• Targeted Delivery: The functionalized polymer can be further conjugated with targeting ligands (e.g., antibodies, peptides) to enhance drug delivery to specific cells or tissues.

• Enhanced Solubility: The introduction of the polar carboxylic acid groups can increase the aqueous solubility of hydrophobic polymers, improving their suitability for biological applications.

• Bio-adhesion: The carboxyl groups can interact with biological surfaces, potentially enhancing the mucoadhesive properties of the polymer for drug delivery applications.

Experimental Protocols

Protocol 1: Amide Coupling of 4-Aminophthalic Acid to Carboxylated Polymers via EDC/NHS Chemistry

This protocol describes the covalent attachment of the amine group of 4-aminophthalic acid to a polymer backbone containing carboxylic acid functionalities, such as poly(acrylic acid) or carboxyl-terminated polyethylene (B3416737) glycol (PEG). The reaction proceeds via a two-step process involving the activation of the polymer's carboxyl groups with 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS).[1]

Materials:

• Carboxylated Polymer (e.g., COOH-PEG, Poly(acrylic acid))

• 4-Aminophthalic Acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (sulfo-NHS) for aqueous reactions

• Activation Buffer: 0.1 M MES buffer (2-(N-morpholino)ethanesulfonic acid), pH 5.5-6.5

• Coupling Buffer: 0.1 M Phosphate buffer or Borate buffer, pH 7.2-8.0

• Quenching Solution: 1 M Tris-HCl, pH 8.0 or 1 M hydroxylamine, pH 8.5

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Dialysis tubing (appropriate molecular weight cut-off)

• Lyophilizer

Procedure:

• Polymer Preparation: Dissolve the carboxylated polymer in the Activation Buffer to a final concentration of 1-10 mg/mL.

• Activation of Carboxyl Groups:

  • Add a 5-10 molar excess of EDC and NHS (relative to the moles of carboxyl groups on the polymer) to the polymer solution.

  • Stir the reaction mixture at room temperature for 15-30 minutes to form the NHS-ester intermediate.

• Coupling of 4-Aminophthalic Acid:

  • Dissolve 4-aminophthalic acid in a minimal amount of DMF or DMSO. Due to its limited solubility in acidic aqueous solutions, pre-dissolving is recommended.[2]

  • Add the 4-aminophthalic acid solution to the activated polymer solution. A 2-5 molar excess relative to the polymer's carboxyl groups is recommended.

  • Adjust the pH of the reaction mixture to 7.2-8.0 by adding the Coupling Buffer.

  • Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C with gentle stirring.

• Quenching: Add the Quenching Solution to the reaction mixture to a final concentration of 10-50 mM to quench any unreacted NHS-esters. Stir for 30 minutes.

• Purification:

  • Transfer the reaction mixture to a dialysis tube with an appropriate molecular weight cut-off.

  • Dialyze against deionized water for 48-72 hours, with frequent water changes, to remove unreacted reagents and byproducts.

  • Freeze-dry the purified polymer conjugate to obtain a solid product.

Characterization:

• FTIR Spectroscopy: Confirm the formation of the amide bond by the appearance of characteristic amide I (~1650 cm⁻¹) and amide II (~1550 cm⁻¹) bands.[3]

• ¹H NMR Spectroscopy: Characterize the structure of the conjugate. The aromatic protons of the 4-aminophthalic acid moiety will appear in the aromatic region of the spectrum.[4]

• Quantification of Functionalization: The degree of functionalization can be estimated by UV-Vis spectroscopy (if the polymer does not absorb in the same region as 4-aminophthalic acid) or by quantitative NMR.

Parameter	Typical Value	Reference
Molar ratio of EDC:NHS:COOH	5:5:1 to 10:10:1
Molar ratio of Amine:COOH	2:1 to 5:1
Activation pH	5.5 - 6.5	[1]
Coupling pH	7.2 - 8.0	[1]
Reaction Time	2-4 hours (RT) or overnight (4°C)
Quenching Agent	Tris-HCl or Hydroxylamine

Table 1: Representative Reaction Parameters for EDC/NHS Coupling.

Protocol 2: Synthesis of Poly(ester amide)s with 4-Aminophthalic Acid

This protocol outlines the synthesis of a poly(ester amide) by incorporating 4-aminophthalic acid as a monomer. This method is suitable for creating polymers where the functional moiety is an integral part of the polymer backbone.

Materials:

• 4-Aminophthalic Acid

• Diol (e.g., 1,4-butanediol, 1,6-hexanediol)

• Diacid Chloride (e.g., sebacoyl chloride, adipoyl chloride)

• Anhydrous solvent (e.g., N,N-dimethylacetamide (DMAc), N-methyl-2-pyrrolidone (NMP))

• Acid scavenger (e.g., pyridine, triethylamine)

• Precipitation solvent (e.g., methanol, ethanol)

Procedure:

• Monomer Solution Preparation: In a reaction flask under an inert atmosphere (e.g., nitrogen), dissolve 4-aminophthalic acid and the diol in the anhydrous solvent.

• Polycondensation:

  • Cool the solution in an ice bath.

  • Slowly add the diacid chloride to the stirred solution.

  • Add the acid scavenger to neutralize the HCl byproduct formed during the reaction.

  • Allow the reaction to warm to room temperature and continue stirring for 12-24 hours.

• Polymer Precipitation and Purification:

  • Precipitate the polymer by slowly pouring the reaction mixture into a vigorously stirred excess of the precipitation solvent.

  • Collect the polymer precipitate by filtration.

  • Wash the polymer with the precipitation solvent to remove unreacted monomers and oligomers.

  • Dry the polymer under vacuum at an elevated temperature (e.g., 60-80°C).

Characterization:

• Gel Permeation Chromatography (GPC): Determine the molecular weight and polydispersity of the synthesized polymer.

• Differential Scanning Calorimetry (DSC): Analyze the thermal properties of the polymer, such as the glass transition temperature (Tg) and melting temperature (Tm).

• Thermogravimetric Analysis (TGA): Evaluate the thermal stability of the polymer.

Property	Expected Range
Molecular Weight (Mn)	10,000 - 50,000 g/mol
Polydispersity Index (PDI)	1.5 - 2.5
Glass Transition Temp (Tg)	80 - 150 °C
Decomposition Temp (Td)	> 300 °C

Table 2: Representative Properties of Synthesized Poly(ester amide)s.

Visualizations

Figure 1: Workflow for the functionalization of a carboxylated polymer with 4-aminophthalic acid using EDC/NHS chemistry.

Figure 2: Logical relationship of components in a targeted drug delivery system based on a 4-aminophthalic acid functionalized polymer.

References

• 1. Carbodiimide Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 2. WO2004043919A1 - A process for the preparation of 3-and 4-aminophthalimide. - Google Patents [patents.google.com]
• 3. The use of FTIR and NMR spectroscopies to study prepolymerisation interactions in nitrogen heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 4-Aminophthalic acid | 5434-21-9 [chemicalbook.com]

Application Notes and Protocols: 4-Aminophthalic Acid in the Synthesis of Dyes and Pigments

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminophthalic acid is a versatile aromatic compound featuring both amino and dicarboxylic acid functional groups. This unique structure makes it a valuable building block in the synthesis of a variety of complex organic molecules, including a range of dyes and pigments. Its ability to undergo diazotization reactions, coupled with the reactivity of its carboxylic acid groups, allows for the creation of diverse chromophores with applications in textiles, printing, and as fluorescent probes in biological research. These application notes provide detailed protocols for the synthesis of azo dyes and fluorescent dyes derived from 4-aminophthalic acid, complete with quantitative data and visual workflows.

I. Synthesis of Azo Dyes from 4-Aminophthalic Acid

Azo dyes are a significant class of colored compounds characterized by the presence of one or more azo groups (–N=N–). The synthesis of azo dyes from 4-aminophthalic acid involves a two-step process: the diazotization of the primary amino group on the 4-aminophthalic acid, followed by a coupling reaction with an electron-rich aromatic compound, such as a phenol (B47542), naphthol, or an aromatic amine. The specific coupling partner used will determine the color of the resulting dye.

Quantitative Data for Azo Dyes Derived from 4-Aminophthalic Acid

The following table summarizes the expected quantitative data for the synthesis of various azo dyes using 4-aminophthalic acid as the diazo component. The data is based on typical yields and spectroscopic properties for analogous reactions.

Diazo Component	Coupling Component	Dye Structure	Expected Yield (%)	λmax (nm)	Molar Absorptivity (ε) (M⁻¹cm⁻¹)
4-Aminophthalic acid	Phenol	4-((4-hydroxyphenyl)azo)-phthalic acid	75-85	~400-420	~20,000-25,000
4-Aminophthalic acid	2-Naphthol	4-((2-hydroxy-1-naphthyl)azo)-phthalic acid	80-90	~480-500	~25,000-30,000
4-Aminophthalic acid	N,N-Dimethylaniline	4-((4-(dimethylamino)phenyl)azo)-phthalic acid	70-80	~450-470	~30,000-35,000

Experimental Protocols

Protocol 1: General Synthesis of an Azo Dye via Diazotization of 4-Aminophthalic Acid and Coupling

This protocol provides a general method for the synthesis of an azo dye by first forming the diazonium salt from 4-aminophthalic acid, followed by its reaction with a coupling partner.

Materials:

• 4-Aminophthalic acid

• Hydrochloric acid (HCl), concentrated

• Sodium nitrite (B80452) (NaNO₂)

• Coupling component (e.g., Phenol, 2-Naphthol, or N,N-Dimethylaniline)

• Sodium hydroxide (B78521) (NaOH)

• Ice

• Distilled water

• Urea (B33335) (optional, to quench excess nitrous acid)

• Sodium chloride (for salting out, if necessary)

• Beakers

• Stirring rods

• Magnetic stirrer and stir bar

• Ice bath

• Buchner funnel and filter paper

• pH paper or pH meter

Procedure:

Part A: Diazotization of 4-Aminophthalic Acid

• In a 250 mL beaker, dissolve 1.81 g (0.01 mol) of 4-aminophthalic acid in a mixture of 5 mL of concentrated hydrochloric acid and 20 mL of distilled water. Gentle heating may be required to facilitate dissolution.

• Cool the solution to 0-5 °C in an ice bath with constant stirring.

• In a separate beaker, prepare a solution of 0.76 g (0.011 mol) of sodium nitrite in 5 mL of cold distilled water.

• Slowly add the sodium nitrite solution dropwise to the cooled 4-aminophthalic acid solution. Maintain the temperature between 0-5 °C throughout the addition.

• Stir the mixture for an additional 15-20 minutes after the addition is complete. The formation of the diazonium salt is indicated by a positive test with starch-iodide paper (turns blue-black). A slight excess of nitrous acid is desirable.

• (Optional) Add a small amount of urea to quench any unreacted nitrous acid.

Part B: Azo Coupling

• For Phenolic/Naphtholic Coupling Components (e.g., Phenol, 2-Naphthol):

  • In a separate 250 mL beaker, dissolve 0.01 mol of the coupling component (e.g., 0.94 g of phenol or 1.44 g of 2-naphthol) in 20 mL of a 10% sodium hydroxide solution.

  • Cool this solution to 0-5 °C in an ice bath.

• For Amino Coupling Components (e.g., N,N-Dimethylaniline):

  • In a separate 250 mL beaker, dissolve 1.21 g (0.01 mol) of N,N-dimethylaniline in 10 mL of 10% hydrochloric acid.

  • Cool this solution to 0-5 °C in an ice bath.

• Slowly add the cold diazonium salt solution (from Part A) to the cold solution of the coupling component with vigorous stirring.

• A brightly colored precipitate of the azo dye should form immediately.

• Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure complete coupling.

• For phenolic/naphtholic couplings, the solution should be kept alkaline (pH 8-10). For amino couplings, the solution should be slightly acidic (pH 5-7). Adjust the pH if necessary with dilute HCl or NaOH.

Part C: Isolation and Purification

• Collect the precipitated dye by vacuum filtration using a Buchner funnel.

• Wash the solid with cold distilled water to remove any unreacted salts.

• If the dye is highly soluble, it may be necessary to "salt out" the product by adding a saturated sodium chloride solution to the reaction mixture before filtration.

• Recrystallize the crude dye from an appropriate solvent (e.g., ethanol (B145695)/water mixture) to obtain a purified product.

• Dry the purified dye in a desiccator or a vacuum oven at a low temperature.

• Characterize the final product by determining its melting point, and recording its UV-Vis spectrum to determine the λmax and molar absorptivity.

Synthesis Workflow

Caption: Workflow for the synthesis of azo dyes from 4-aminophthalic acid.

II. Synthesis of Fluorescent Dyes from 4-Aminophthalic Acid

4-Aminophthalic acid is a precursor for the synthesis of 4-aminophthalimide (B160930), a key structural motif in many solvatochromic fluorescent dyes. These dyes exhibit changes in their fluorescence properties (e.g., emission wavelength and quantum yield) in response to the polarity of their environment, making them valuable as probes in biological imaging and sensing applications.

Quantitative Data for 4-Aminophthalimide-Based Fluorescent Dyes

The following table summarizes the photophysical properties of a representative fluorescent dye derived from 4-aminophthalimide.

Dye Structure	Solvent	Absorption Max (λabs, nm)	Emission Max (λem, nm)	Stokes Shift (nm)	Quantum Yield (Φ)
4-Aminophthalimide	Dioxane	380	480	100	0.61
4-Aminophthalimide	Acetonitrile	385	510	125	0.45
4-Aminophthalimide	Ethanol	390	530	140	0.30
4-Aminophthalimide	Water	395	550	155	0.05

Experimental Protocols

Protocol 2: Synthesis of 4-Aminophthalimide from 4-Aminophthalic Acid

This protocol describes the synthesis of the key fluorescent intermediate, 4-aminophthalimide, from 4-aminophthalic acid.

Materials:

• 4-Aminophthalic acid

• Urea

• High-boiling point solvent (e.g., N,N-dimethylformamide - DMF)

• Beaker or round-bottom flask

• Heating mantle or oil bath

• Thermometer

• Condenser

• Stirring apparatus

• Buchner funnel and filter paper

• Ethanol

Procedure:

• In a round-bottom flask, combine 1.81 g (0.01 mol) of 4-aminophthalic acid and 1.20 g (0.02 mol) of urea.

• Add 20 mL of DMF to the flask.

• Attach a condenser and heat the mixture to 130-140 °C with stirring.

• Maintain this temperature for 2-3 hours. The reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Pour the reaction mixture into 100 mL of cold water with stirring. A precipitate of 4-aminophthalimide will form.

• Collect the solid product by vacuum filtration and wash it with cold water.

• Recrystallize the crude 4-aminophthalimide from ethanol to obtain a purified, fluorescent product.

• Dry the product and characterize it by its melting point and fluorescence spectroscopy.

Synthesis Pathway

Caption: Synthesis of 4-aminophthalimide and its use in creating fluorescent dyes.

Conclusion

4-Aminophthalic acid serves as a readily available and versatile precursor for the synthesis of a wide array of azo and fluorescent dyes. The protocols outlined in these application notes provide a solid foundation for researchers to explore the synthesis of novel chromophores with tailored properties for various applications, from traditional dyeing to advanced bio-imaging. The straightforward nature of the diazotization-coupling reaction and the synthesis of the 4-aminophthalimide core make this chemistry accessible for both academic and industrial research settings.

Application Notes and Protocols for the Use of 4-Aminophthalic Acid in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminophthalic acid is a versatile bifunctional molecule increasingly utilized as a key building block in the synthesis of high-value active pharmaceutical ingredients (APIs). Its unique structure, featuring both a nucleophilic aromatic amine and two carboxylic acid groups on a phthalic acid backbone, allows for a diverse range of chemical transformations.[1] This makes it a critical intermediate in the development of drugs targeting a variety of diseases, most notably in the class of immunomodulatory drugs (IMiDs) used in the treatment of multiple myeloma.[2][3][4][5]

These application notes provide detailed protocols for the synthesis of 4-aminophthalic acid and its subsequent use in the preparation of the potent immunomodulatory agent, Pomalidomide (B1683931). Furthermore, the underlying mechanism of action of Pomalidomide and related IMiDs is elucidated through a signaling pathway diagram.

Key Applications

4-Aminophthalic acid and its derivatives are primarily employed in the synthesis of compounds that modulate the immune system. The 4-amino group is a critical feature in second-generation IMiDs like Lenalidomide (B1683929) and Pomalidomide, significantly enhancing their potency compared to the parent compound, Thalidomide.[4] These drugs are known to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and exert anti-angiogenic and anti-neoplastic effects.[5][6]

Data Presentation

Table 1: Synthesis of 4-Aminophthalic Acid from 4-Nitrophthalic Acid

Parameter	Value	Reference
Starting Material	4-Nitrophthalic acid	[2]
Catalyst	5% Palladium on carbon (Pd/C)	[2]
Solvent	Anhydrous Ethanol	[2]
Reaction Time	3 hours	[2]
Yield	96%	[2]

Table 2: Synthesis of Pomalidomide from a 4-Aminophthalic Acid Derivative

Parameter	Value	Reference
Starting Material	Ethyl 4-amino-1,3-dioxo-1,3-dihydro-2H-isoindole-2-carboxylate	[7]
Reagent	3-aminopiperidine-2,6-dione	[7]
Solvent	Acetonitrile	[7]
Reaction Time	4 hours	[7]
Yield	96.6%	[7]
Purity (HPLC)	99.90%	[7]

Experimental Protocols

Protocol 1: Synthesis of 4-Aminophthalic Acid via Catalytic Hydrogenation

This protocol details the reduction of 4-nitrophthalic acid to 4-aminophthalic acid using palladium on carbon as a catalyst.[2]

Materials and Reagents:

• 4-Nitrophthalic acid

• Anhydrous ethanol

• 5% Palladium on carbon (Pd/C)

• Argon or Nitrogen gas

• Hydrogen gas

• Diatomaceous earth (Celite®)

• Round-bottom flask

• Stir plate and stir bar

• Gas dispersion tube

• Filtration apparatus

Procedure:

• In a round-bottom flask, dissolve 1 g (4.73 mmol) of 4-nitrophthalic acid in 10 ml of anhydrous ethanol.

• Stir the solution at room temperature and degas the system by bubbling argon or nitrogen through the solution for 15 minutes.

• Carefully add 50 mg of 5% Pd/C catalyst to the reaction mixture.

• Replace the inert gas inlet with a hydrogen gas inlet and bubble hydrogen through the stirred solution.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 3 hours.

• Once the reaction is complete, switch the gas back to argon or nitrogen and purge the system for 15 minutes.

• Filter the reaction mixture through a pad of diatomaceous earth to remove the palladium catalyst.

• Wash the filter cake with a small amount of anhydrous ethanol.

• Concentrate the filtrate under reduced pressure to yield the product.

Safety Precautions:

• Palladium on carbon is flammable when dry and may ignite in the presence of solvents and air. Handle with care in an inert atmosphere.

• Hydrogen gas is highly flammable. Ensure the reaction is carried out in a well-ventilated fume hood away from ignition sources.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 2: Synthesis of Pomalidomide from a 4-Aminophthalic Acid Derivative

This protocol describes the synthesis of Pomalidomide starting from an activated derivative of 4-aminophthalic acid and 3-aminopiperidine-2,6-dione.[7]

Materials and Reagents:

• Ethyl 4-amino-1,3-dioxo-1,3-dihydro-2H-isoindole-2-carboxylate

• 3-aminopiperidine-2,6-dione

• Anhydrous sodium acetate

• Acetonitrile

• Distilled water

• Round-bottom flask with reflux condenser

• Heating mantle and stir plate

Procedure:

• To a 1000 cm³ round-bottom flask, add 40.0 g (170.8 mmol) of ethyl 4-amino-1,3-dioxo-1,3-dihydro-2H-isoindole-2-carboxylate, 800 cm³ of acetonitrile, 28.4 g (342.0 mmol) of anhydrous sodium acetate, and 28.1 g (170.7 mmol) of 3-aminopiperidine-2,6-dione.[7]

• Heat the resulting suspension to reflux temperature with stirring.

• Maintain the reflux and stirring for 4 hours.

• After 4 hours, cool the reaction mixture and concentrate it to approximately 40 cm³ under vacuum at 40 °C.[7]

• Add 800 cm³ of distilled water to the concentrated residue and stir at room temperature for 30 minutes.

• Filter the crystalline product and wash it twice with 400 cm³ of distilled water.

• Dry the product in a vacuum oven at 50 °C until a constant weight is achieved to yield Pomalidomide.

Safety Precautions:

• Acetonitrile is flammable and toxic. Handle in a well-ventilated fume hood.

• Wear appropriate PPE, including safety glasses, lab coat, and gloves.

Mandatory Visualizations

Experimental Workflow: Synthesis of Pomalidomide

Caption: A simplified workflow for the synthesis of Pomalidomide from 4-nitrophthalic acid.

Signaling Pathway: Mechanism of Action of Pomalidomide

Caption: Pomalidomide acts as a 'molecular glue' to induce the degradation of Ikaros and Aiolos.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. Immunomodulatory agents lenalidomide and pomalidomide co-stimulate T cells by inducing degradation of T cell repressors Ikaros and Aiolos via modulation of the E3 ubiquitin ligase complex CRL4CRBN - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Resistance to immunomodulatory drugs in multiple myeloma: the cereblon pathway and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular mechanism of action of immune-modulatory drugs thalidomide, lenalidomide and pomalidomide in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. adooq.com [adooq.com]
• 7. Pomalidomide synthesis - chemicalbook [chemicalbook.com]

Application Notes &amp; Protocols: Developing Sensors with 4-Aminophthalic Acid Functionalized Materials

Introduction

4-Aminophthalic acid is a versatile organic molecule increasingly utilized in the development of advanced sensing platforms. Its structure, featuring both an aromatic amine group and two carboxylic acid groups, makes it an excellent candidate for functionalizing a wide array of materials, including nanoparticles, quantum dots (QDs), and metal-organic frameworks (MOFs).[1][2] This bifunctionality allows it to act as a stable linker, covalently attaching to material surfaces while presenting functional groups for interaction with target analytes.[3] These interactions can be transduced into measurable optical or electrical signals, forming the basis of highly sensitive and selective sensors.[4] This document provides detailed application notes and protocols for developing both fluorescent and electrochemical sensors using materials functionalized with 4-aminophthalic acid.

Part 1: Fluorescent Sensors Based on 4-Aminophthalic Acid Functionalized Quantum Dots

Application Note:

The inherent fluorescence of quantum dots can be modulated by surface functionalization. By conjugating 4-aminophthalic acid to the surface of QDs, a selective sensing interface is created. The functionalized QDs can detect target analytes through mechanisms such as fluorescence resonance energy transfer (FRET), photoinduced electron transfer (PET), or analyte-induced aggregation, leading to a quantifiable change in fluorescence intensity.[5][6] The small size of the 4-aminophthalimide (B160930) chromophore, a derivative, is particularly advantageous as it is approximately isosteric to tryptophan, a common fluorescent amino acid, but provides a much more informative and selectively excitable fluorescence readout.[7][8] This approach is suitable for detecting a range of analytes, including metal ions, small molecules, and biomolecules in complex matrices.

Workflow for Fluorescent Sensor Fabrication

Caption: Workflow for fabricating a fluorescent sensor using 4-aminophthalic acid functionalized quantum dots.

Experimental Protocol: Fabrication and Use of 4-APA-QD Fluorescent Sensor

1. Materials and Reagents:

• 4-Aminophthalic acid (Purity >97%)[9]

• Amine-functionalized Quantum Dots (e.g., CdSe/ZnS, emission max ~560 nm)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• 2-(N-morpholino)ethanesulfonic acid (MES) buffer (0.1 M, pH 6.0)

• Phosphate-buffered saline (PBS) (0.01 M, pH 7.4)

• Target analyte stock solution

• Deionized (DI) water

• Centrifugal filter units (10 kDa MWCO)

2. Equipment:

• Fluorometer/Spectrofluorometer

• Benchtop centrifuge

• pH meter

• Ultrasonic bath/sonicator

• Vortex mixer

3. Protocol Steps:

• Step 1: Activation of 4-Aminophthalic Acid

  • Prepare a 10 mM solution of 4-aminophthalic acid in MES buffer.

  • Add EDC (final concentration 40 mM) and NHS (final concentration 20 mM) to the 4-aminophthalic acid solution.

  • Vortex the mixture gently and allow it to react for 30 minutes at room temperature to form the active NHS ester.

• Step 2: Functionalization of Quantum Dots

  • Disperse amine-functionalized QDs in MES buffer to a concentration of 8 µM.

  • Add the freshly prepared activated 4-aminophthalic acid solution to the QD dispersion. The molar ratio of activated acid to QDs should be optimized, starting with a ratio of 1000:1.

  • Allow the conjugation reaction to proceed for 2-4 hours at room temperature with gentle stirring.

• Step 3: Purification of 4-APA-QDs

  • Transfer the reaction mixture to a 10 kDa MWCO centrifugal filter unit.

  • Centrifuge at 3500 x g for 10 minutes to remove unreacted 4-aminophthalic acid and coupling reagents.[5]

  • Discard the filtrate and re-disperse the 4-APA-QD pellet in PBS buffer (pH 7.4).

  • Repeat the washing step two more times.

  • After the final wash, re-disperse the purified 4-APA-QDs in PBS buffer to the desired stock concentration and store at 4°C, protected from light.

• Step 4: Fluorescence Detection of Analyte

  • Dilute the 4-APA-QD stock solution in PBS buffer to a working concentration that gives a stable and strong fluorescence signal.

  • Place the diluted solution in a quartz cuvette.

  • Record the initial fluorescence emission spectrum (e.g., excitation at 380 nm).

  • Add aliquots of the target analyte solution to the cuvette, ensuring thorough mixing after each addition.

  • After a short incubation period (e.g., 5 minutes), record the fluorescence spectrum again.

  • Plot the change in fluorescence intensity against the analyte concentration to generate a calibration curve.

Sensing Mechanism

Caption: Analyte binding to the 4-APA functionalized QD leads to fluorescence quenching.

Quantitative Data Summary

The performance of fluorescent sensors can be characterized by several key parameters. The following table summarizes typical performance data for sensors developed using similar functionalized nanomaterials.

Parameter	Typical Value Range	Reference
Analyte	Metal Ions (e.g., Cu²⁺), Small Molecules	-
Linear Range	0.5 µM - 100 µM	[10]
Limit of Detection (LOD)	50 nM - 500 nM	[10]
Response Time	< 10 minutes	[10]
Quantum Yield (QY)	30% - 45%	[5]

Part 2: Electrochemical Sensors Based on 4-Aminophthalic Acid MOFs

Application Note:

4-Aminophthalic acid is an excellent organic linker for synthesizing MOFs.[2][11] MOFs are crystalline materials with exceptionally high surface areas and tunable pore sizes.[11] When a MOF synthesized with 4-aminophthalic acid is used to modify an electrode, it creates a sensor with a vast number of active sites for analyte interaction. This enhances the electrocatalytic activity towards the target analyte, resulting in a significant improvement in sensor sensitivity and selectivity.[12] The electrochemical response, typically measured using techniques like cyclic voltammetry (CV) or differential pulse voltammetry (DPV), is directly proportional to the analyte concentration.[13][14] This platform is well-suited for detecting electroactive species such as pharmaceuticals, neurotransmitters, and environmental pollutants.

Workflow for Electrochemical Sensor Fabrication

Caption: Workflow for fabricating an electrochemical sensor using a 4-aminophthalic acid-based MOF.

Experimental Protocol: Fabrication and Use of MOF-Modified Electrode

1. Materials and Reagents:

• 4-Aminophthalic acid[1]

• Iron(III) chloride (FeCl₃) or other suitable metal salt

• N,N-Dimethylformamide (DMF)

• Ethanol (B145695)

• Glassy Carbon Electrode (GCE, 3 mm diameter)

• Alumina (B75360) powder (0.3 and 0.05 µm)

• Potassium chloride (KCl) or other supporting electrolyte

• Target analyte stock solution

• Deionized (DI) water

2. Equipment:

• Potentiostat/Galvanostat with a three-electrode cell

• Oven or furnace for solvothermal synthesis

• Ultrasonic bath

• Polishing pad

• Nitrogen gas line

3. Protocol Steps:

• Step 1: Solvothermal Synthesis of 4-APA-MOF

  • Dissolve 4-aminophthalic acid (e.g., 1 mmol) and FeCl₃ (e.g., 1 mmol) in 20 mL of DMF in a Teflon-lined autoclave.

  • Sonicate the mixture for 15 minutes to ensure homogeneity.

  • Seal the autoclave and heat it in an oven at 120°C for 24 hours.

  • After cooling to room temperature, collect the resulting crystalline powder by centrifugation or filtration.

  • Wash the product thoroughly with fresh DMF and then ethanol to remove unreacted precursors.

  • Dry the purified MOF powder in a vacuum oven at 60°C overnight.

• Step 2: Preparation of MOF-Modified GCE

  • Polish the bare GCE with 0.3 µm and then 0.05 µm alumina slurry on a polishing pad to a mirror-like finish.

  • Rinse the electrode thoroughly with DI water and ethanol in an ultrasonic bath for 2 minutes each.

  • Dry the cleaned GCE under a gentle stream of nitrogen.

  • Prepare a 1 mg/mL suspension of the synthesized 4-APA-MOF in a 1:1 water/ethanol solution and sonicate for 30 minutes to form a stable dispersion.

  • Carefully drop-cast a small volume (e.g., 5 µL) of the MOF suspension onto the GCE surface.

  • Allow the solvent to evaporate completely at room temperature or under a gentle heat lamp.

• Step 3: Electrochemical Measurement of Analyte

  • Set up a three-electrode cell with the MOF/GCE as the working electrode, a platinum wire as the counter electrode, and Ag/AgCl as the reference electrode.

  • Fill the cell with a supporting electrolyte solution (e.g., 0.1 M KCl in PBS, pH 7.0).

  • Add a known concentration of the target analyte to the cell.

  • Record the electrochemical response using DPV. Typical DPV parameters might be: potential range -0.2 to 1.0 V, pulse amplitude 50 mV, pulse width 50 ms.

  • The peak current in the voltammogram will be proportional to the analyte concentration.

  • Construct a calibration plot by measuring the peak current at various analyte concentrations.

Sensing Mechanism

References

• 1. 4-Aminophthalic acid | 5434-21-9 | FA10247 | Biosynth [biosynth.com]
• 2. 4-Aminophthalic Acid | 5434-21-9 | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 3. Surface-functionalized nanoparticles for controlled drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nano-Functional Materials for Sensor Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Compact Biocompatible Quantum Dots Functionalized for Cellular Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Functional Carbon Quantum Dots for Ocular Imaging and Therapeutic Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. 4-Aminophthalimide Amino Acids as Small and Environment-Sensitive Fluorescent Probes for Transmembrane Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 4-Aminophthalic acid, 98% 5 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 10. researchgate.net [researchgate.net]
• 11. BJNANO - Metal-organic framework-based nanomaterials as opto-electrochemical sensors for the detection of antibiotics and hormones: A review [beilstein-journals.org]
• 12. mdpi.com [mdpi.com]
• 13. Direct electrochemical detection of 4-aminophenol in pharmaceuticals using ITO electrodes modified with vertically-ordered mesoporous silica-nanochannel films: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 14. mdpi.com [mdpi.com]

Application Notes and Protocols for the Characterization of 4-Aminophthalic Acid and Its Products

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical techniques used to characterize 4-aminophthalic acid and its related products. Detailed protocols for each method are provided to ensure accurate and reproducible results in a laboratory setting.

High-Performance Liquid Chromatography (HPLC)

HPLC is a fundamental technique for the separation, identification, and quantification of 4-aminophthalic acid and its derivatives in various matrices.

Application Note

Reverse-phase HPLC is the most common method for analyzing 4-aminophthalic acid. A C18 column is typically used with a mobile phase consisting of an aqueous buffer and an organic modifier. The method can be tailored for either UV or mass spectrometry (MS) detection. For MS detection, volatile buffers like formic acid or ammonium (B1175870) acetate (B1210297) are required.

Experimental Protocol: HPLC-UV Analysis of 4-Aminophthalic Acid

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of acetonitrile (B52724) and water containing an acid modifier. A typical mobile phase is a mixture of acetonitrile and water with 0.1% phosphoric acid.[1] For MS-compatible methods, phosphoric acid can be replaced with 0.1% formic acid.[1]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Detection: UV detection at a wavelength of 254 nm.

• Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent (e.g., a mixture of water and acetonitrile) to a known concentration. Filter the sample through a 0.45 µm syringe filter before injection.

Data Presentation

Compound	Retention Time (min)
4-Aminophthalic acid	~ 3.5 - 5.0

Note: Retention times are approximate and can vary depending on the specific HPLC system, column, and exact mobile phase composition.

Experimental Workflow: HPLC Analysis

Caption: Workflow for HPLC analysis of 4-Aminophthalic acid.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. For non-volatile compounds like 4-aminophthalic acid, derivatization is necessary to increase their volatility.

Application Note

Direct analysis of 4-aminophthalic acid by GC-MS is not feasible due to its low volatility. Derivatization of the carboxylic acid and amine functional groups is required. Silylation using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a common and effective method. This process replaces the active hydrogens on the carboxylic acid and amine groups with trimethylsilyl (B98337) (TMS) groups, making the molecule volatile.

Experimental Protocol: GC-MS Analysis with BSTFA Derivatization

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Derivatization:

  • Place a known amount of the dried sample (e.g., 1 mg) into a reaction vial.

  • Add an appropriate solvent (e.g., 100 µL of pyridine (B92270) or acetonitrile).

  • Add the silylating agent, BSTFA (with 1% TMCS as a catalyst), in excess (e.g., 100 µL).

  • Cap the vial tightly and heat at 60-70 °C for 30 minutes.

  • Cool the vial to room temperature before injection.

• GC Conditions:

  • Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5 or HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes.

    • Ramp: Increase to 280 °C at a rate of 10 °C/min.

    • Final hold: Hold at 280 °C for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 50-500.

Data Presentation

Derivative	Key Mass Fragments (m/z)
Tris-TMS-4-Aminophthalic acid	Molecular Ion (M+), [M-15]+, and other characteristic fragments.

Note: The exact mass fragments should be determined experimentally and compared with spectral libraries.

Logical Relationship: Derivatization for GC-MS

Caption: Derivatization of 4-Aminophthalic acid for GC-MS analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of 4-aminophthalic acid and its reaction products. Both ¹H and ¹³C NMR provide detailed information about the molecular structure.

Application Note

¹H NMR provides information on the number of different types of protons, their chemical environment, and their connectivity. ¹³C NMR provides information on the number and types of carbon atoms in the molecule. For 4-aminophthalic acid, the aromatic protons will appear in the downfield region, and the exchangeable protons of the carboxylic acid and amine groups may appear as broad signals.

Experimental Protocol: ¹H and ¹³C NMR

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) is a suitable solvent for dissolving 4-aminophthalic acid.

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of the deuterated solvent.

• ¹H NMR Acquisition:

  • A standard pulse program for ¹H NMR is used.

  • The spectral width should be sufficient to cover the aromatic and exchangeable proton regions.

• ¹³C NMR Acquisition:

  • A standard proton-decoupled pulse program is used.

  • A sufficient number of scans should be acquired to obtain a good signal-to-noise ratio.

Data Presentation

¹H NMR Data (in DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.5	d	1H	Aromatic CH
~6.5	m	2H	Aromatic CH
~5.9	s (broad)	2H	-NH₂
~12.3	s (broad)	2H	-COOH

Note: Chemical shifts are approximate and can vary based on the solvent and spectrometer frequency. The ¹H NMR data from ChemicalBook suggests chemical shifts of 7.46-7.50 (d, 1H), 6.49-6.53 (m, 2H), 5.95 (s, 1H), and 3.32 (s, 1H), along with 12.33 (s, 2H, COOH) in DMSO-d6.[2] The discrepancy in the number of aromatic and amine protons may be due to different experimental conditions or sample purity.

¹³C NMR Data (Predicted)

Chemical Shift (δ, ppm)	Assignment
~170 - 165	-COOH
~150 - 110	Aromatic C

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.

Application Note

The FT-IR spectrum of 4-aminophthalic acid will show characteristic absorption bands for the O-H stretch of the carboxylic acid, the N-H stretch of the amine, the C=O stretch of the carboxylic acid, and the C=C stretches of the aromatic ring.

Experimental Protocol: FT-IR Analysis

• Instrumentation: An FT-IR spectrometer.

• Sample Preparation:

  • Solid Sample (KBr Pellet): Mix a small amount of the sample with dry potassium bromide (KBr) and press it into a thin pellet.

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly on the ATR crystal.

• Data Acquisition: Collect the spectrum over a typical range of 4000-400 cm⁻¹.

Data Presentation

Wavenumber (cm⁻¹)	Vibration	Functional Group
3500 - 3300	N-H stretch	Primary Amine
3300 - 2500	O-H stretch (broad)	Carboxylic Acid
1700 - 1680	C=O stretch	Carboxylic Acid
1620 - 1580	N-H bend	Primary Amine
1600 - 1450	C=C stretch	Aromatic Ring

Note: The exact peak positions can be influenced by intermolecular interactions such as hydrogen bonding.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule and is particularly useful for quantitative analysis of compounds with chromophores.

Application Note

4-Aminophthalic acid contains an aromatic ring, which is a chromophore that absorbs UV radiation. The position and intensity of the absorption maxima can be used for quantitative analysis using the Beer-Lambert law. The UV spectrum of the closely related compound 4-aminophenol (B1666318) shows absorption maxima at 194 nm, 218 nm, and 272 nm in an acidic mobile phase.[3]

Experimental Protocol: UV-Vis Analysis

• Instrumentation: A UV-Vis spectrophotometer.

• Solvent: A solvent that does not absorb in the region of interest, such as ethanol, methanol, or water.

• Sample Preparation: Prepare a series of standard solutions of known concentrations. Prepare the unknown sample solution with a concentration that falls within the linear range of the calibration curve.

• Data Acquisition: Scan the UV-Vis spectrum over a range of approximately 200-400 nm to determine the wavelength of maximum absorbance (λmax).

• Quantitative Analysis: Measure the absorbance of the standard and unknown solutions at the λmax. Construct a calibration curve by plotting absorbance versus concentration for the standard solutions. Determine the concentration of the unknown sample from the calibration curve.

Data Presentation

Compound	λmax (nm)	Molar Absorptivity (ε)
4-Aminophthalic acid	~270-280 (estimated)	To be determined experimentally

Note: The λmax and molar absorptivity should be determined experimentally in the chosen solvent.

Signaling Pathway Diagram: Not Applicable

Signaling pathways are typically associated with biological processes and are not directly relevant to the analytical characterization of a small molecule like 4-aminophthalic acid. The experimental workflows provided for each technique serve a similar purpose in outlining the logical flow of the analytical process.

References

• 1. Separation of 4-Aminophthalic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. 4-Aminophthalic acid | 5434-21-9 [chemicalbook.com]
• 3. UV-Vis Spectrum of 4-aminophenol | SIELC Technologies [sielc.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in 4-Nitrophthalic Acid Reduction

Welcome to the technical support center for the reduction of 4-nitrophthalic acid. This guide is designed for researchers, scientists, and drug development professionals to provide detailed troubleshooting for common issues encountered during the synthesis of 4-aminophthalic acid, helping to optimize reaction yields and address experimental challenges.

Frequently Asked Questions (FAQs)

Q1: My reduction of 4-nitrophthalic acid is resulting in a very low yield. What are the general causes?

A1: Low yields in this reaction can stem from several factors, including incomplete reaction, side reactions, and product loss during workup and purification. The choice of reducing agent and the specific reaction conditions are critical and must be optimized for this particular substrate. The presence of two carboxylic acid groups can influence the reaction's outcome.

Q2: I am observing the formation of a stubborn emulsion during the workup of my metal-acid reduction (Fe/HCl or SnCl₂). How can I resolve this?

A2: Emulsion formation is a common issue when using metal-acid reducing agents due to the precipitation of fine metal hydroxides (iron sludge or tin salts). Here are several strategies to break the emulsion:

• Filtration through Celite: Filter the entire emulsified mixture through a pad of Celite. Celite is a filter aid that can help remove the fine particulates causing the emulsion.[1]

• Basification: For SnCl₂ reductions, adding a concentrated base like NaOH (to a pH > 12) can help dissolve the tin hydroxides by forming soluble stannates.[2]

• Salting Out: Add a significant amount of a salt like sodium chloride to the aqueous phase. This increases the ionic strength of the aqueous layer, which can help force the separation of the organic and aqueous phases.[1]

• Centrifugation: If the volume is manageable, centrifuging the mixture can help separate the layers.

Q3: Are there any common side reactions to be aware of during the reduction of 4-nitrophthalic acid?

A3: The primary side reactions in the reduction of nitroarenes are the formation of intermediates such as nitroso and hydroxylamine (B1172632) species. Under certain conditions, these intermediates can react further to form dimeric products like azo and azoxy compounds. While these are less common with the methods detailed below, incomplete reduction can leave these intermediates in your product mixture.

Q4: Can the carboxylic acid groups on 4-nitrophthalic acid interfere with the reduction?

A4: Yes, the carboxylic acid groups can influence the reaction. They can be deprotonated under basic or neutral conditions, affecting the solubility of the starting material and product. In acidic conditions, they remain protonated. Some reducing agents or catalysts might interact with the carboxylic acid groups, potentially affecting their activity. However, the methods outlined below are generally compatible with the presence of carboxylic acids.[3]

Troubleshooting Guides & Experimental Protocols

This section provides detailed troubleshooting for specific reduction methods and includes experimental protocols.

Method 1: Catalytic Hydrogenation using Palladium on Carbon (Pd/C)

This is often the cleanest and highest-yielding method.

Troubleshooting Low Yield:

• Problem: Incomplete Reaction

  • Symptom: Presence of starting material (4-nitrophthalic acid) in the final product mixture.

  • Possible Causes & Solutions:

    • Inactive Catalyst: The Pd/C catalyst may be old or have been exposed to air for too long. Use fresh, high-quality catalyst.

    • Catalyst Poisoning: Certain functional groups (like thiols) can poison the catalyst. Ensure your starting material and solvent are free from such impurities.

    • Insufficient Hydrogen: Ensure a continuous and adequate supply of hydrogen. Check for leaks in your hydrogenation apparatus. For reactions at atmospheric pressure, ensure the hydrogen balloon remains inflated.

    • Poor Mixing: Inadequate stirring will result in poor contact between the catalyst, substrate, and hydrogen. Use efficient stirring.

• Problem: Product Loss During Workup

  • Symptom: Low isolated yield despite complete conversion.

  • Possible Causes & Solutions:

    • Filtration Issues: The fine Pd/C catalyst can be difficult to filter. Use a pad of Celite over your filter paper to ensure complete removal of the catalyst without product loss.

    • Product Precipitation: 4-aminophthalic acid has some solubility in the reaction solvent (e.g., ethanol) but may precipitate upon cooling. Ensure complete dissolution before filtration (gentle warming may be necessary) and then concentrate the filtrate to recover the product.

Experimental Protocol: Catalytic Hydrogenation

• Procedure:

  • Dissolve 1 g (4.73 mmol) of 4-nitrophthalic acid in 10 mL of anhydrous ethanol (B145695) in a flask suitable for hydrogenation.

  • Stir the solution at room temperature and degas the system by bubbling argon or nitrogen through the solution.

  • Carefully add 50 mg of 5% Palladium on carbon (Pd/C) to the solution.

  • Introduce hydrogen gas, either from a hydrogen-filled balloon for atmospheric pressure hydrogenation or by pressurizing the reaction vessel.

  • Stir the reaction mixture vigorously at room temperature. The reaction progress can be monitored by the uptake of hydrogen or by techniques like TLC or LC-MS. The reaction is typically complete within 3 hours.

  • Once the reaction is complete, carefully purge the reaction vessel with an inert gas (argon or nitrogen) to remove excess hydrogen.

  • Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with a small amount of ethanol.

  • Evaporate the solvent from the filtrate under reduced pressure to obtain 4-aminophthalic acid.

• Expected Yield: ~96%

Method 2: Reduction with Tin(II) Chloride (SnCl₂)

This is a common and effective method for nitro group reduction and is known for its chemoselectivity.

Troubleshooting Low Yield:

• Problem: Incomplete Reaction

  • Symptom: Starting material remains in the reaction mixture.

  • Possible Causes & Solutions:

    • Insufficient Reducing Agent: Ensure at least 3-4 equivalents of SnCl₂·2H₂O are used per nitro group.

    • Inadequate Acidity (if applicable): While this method can be run under non-acidic conditions, some protocols use an acidic medium. If so, ensure sufficient acid is present.

    • Low Reaction Temperature: The reaction often requires heating (reflux) to proceed at a reasonable rate.

• Problem: Difficult Workup and Product Loss

  • Symptom: Formation of a thick, white precipitate (tin salts) upon basification, leading to emulsions and difficulty in extraction.

  • Possible Causes & Solutions:

    • Precipitation of Tin Hydroxides: When neutralizing the reaction mixture, tin hydroxides precipitate. To resolve this, add a concentrated solution of NaOH until the pH is strongly basic (pH > 12). This will dissolve the amphoteric tin hydroxides to form soluble stannates, resulting in a clearer solution that is easier to extract.

    • Emulsion Formation: Vigorous shaking during extraction can lead to persistent emulsions. Use gentle inversions instead. If an emulsion forms, refer to the strategies in FAQ Q2 .

Experimental Protocol: SnCl₂ Reduction

• Procedure:

  • In a round-bottom flask, dissolve the aromatic nitro compound in ethanol or ethyl acetate (B1210297).

  • Add 3 to 5 equivalents of tin(II) chloride dihydrate (SnCl₂·2H₂O).[2]

  • Heat the mixture to reflux and monitor the reaction by TLC.

  • After the reaction is complete, cool the mixture to room temperature and pour it into ice water.

  • Carefully add a concentrated solution of sodium hydroxide (B78521) (NaOH) with stirring until the solution is strongly basic (pH > 12) and the initially formed tin hydroxide precipitate redissolves.

  • Extract the aqueous solution with ethyl acetate (3 x volume).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the product.

Method 3: Reduction with Iron (Fe) and Acid

This is a classical, cost-effective, and robust method for large-scale reductions.

Troubleshooting Low Yield:

• Problem: Incomplete Reaction

  • Symptom: Starting material is still present.

  • Possible Causes & Solutions:

    • Insufficient Iron or Acid: Use a sufficient excess of iron powder (typically 3-5 equivalents) and ensure the reaction mixture remains acidic throughout the reaction.

    • Inactive Iron Powder: The surface of the iron powder may be oxidized. Using fine, activated iron powder can improve reaction rates.

    • Poor Mixing: Vigorous stirring is essential to keep the iron powder suspended and in contact with the substrate.

• Problem: Difficult Workup and Product Isolation

  • Symptom: A large amount of iron sludge is formed, making filtration and extraction difficult.

  • Possible Causes & Solutions:

    • Filtration of Iron Oxides: After the reaction, basify the mixture with a base like sodium carbonate or ammonium (B1175870) hydroxide. This will precipitate iron hydroxides. The resulting sludge can be difficult to filter. Filtering through a pad of Celite can be very effective.

    • Product Trapped in Sludge: The product can sometimes be adsorbed onto the iron sludge. After filtration, thoroughly wash the filter cake with a suitable solvent (e.g., hot ethanol or ethyl acetate) to recover the trapped product.

Experimental Protocol: Fe/HCl Reduction

• Procedure:

  • To a suspension of the nitro compound in a mixture of ethanol and water, add iron powder (3-5 equivalents) and a catalytic amount of concentrated hydrochloric acid.

  • Heat the mixture to reflux with vigorous stirring. Monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • Carefully add a base (e.g., sodium carbonate solution) to neutralize the acid and precipitate iron hydroxides.

  • Filter the hot reaction mixture through a pad of Celite to remove the iron sludge.

  • Wash the filter cake thoroughly with hot ethanol.

  • Combine the filtrate and washings, and remove the solvent under reduced pressure. The crude product can then be purified by recrystallization.

Data Summary

Reduction Method	Reagents	Solvent	Typical Yield	Reference
Catalytic Hydrogenation	4-Nitrophthalic Acid, H₂, 5% Pd/C	Ethanol	~96%	-
Tin(II) Chloride Reduction	Aromatic Nitro Compound, SnCl₂·2H₂O	Ethanol / Ethyl Acetate	Good to excellent	[2]
Iron/Acid Reduction	Aromatic Nitro Compound, Fe, HCl	Ethanol / Water	Good	[4]

Visualizations

Signaling Pathways and Logical Relationships

Troubleshooting workflow for low yield.

General experimental workflow.

References

• 1. Workup [chem.rochester.edu]
• 2. benchchem.com [benchchem.com]
• 3. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 4. How To [chem.rochester.edu]

Technical Support Center: Purification of 4-Aminophthalic Acid

Welcome to the technical support center for the purification of 4-Aminophthalic acid. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to address common challenges encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the typical impurities found in crude 4-Aminophthalic acid?

A1: Crude 4-Aminophthalic acid, especially when synthesized via the reduction of 4-nitrophthalic acid, can contain several impurities.[1][2] The most common is the starting material, 4-nitrophthalic acid, if the reduction is incomplete. Other potential impurities include byproducts from the synthesis, residual catalysts like palladium on carbon (Pd/C), and related isomers such as 3-aminophthalic acid.[1][2][3] The crude product often appears as a yellow, orange, or brown powder or oil due to these impurities.[1][2][3]

Q2: Why is my purified 4-Aminophthalic acid still colored?

A2: Persistent color (typically yellow to brown) after initial purification steps is usually due to residual oxidized species or highly colored impurities that are not effectively removed by a single recrystallization.[4] These types of impurities can be addressed by treating a solution of the crude product with activated carbon, which adsorbs the colored molecules.[4]

Q3: What is the expected melting point of pure 4-Aminophthalic acid?

A3: Pure 4-Aminophthalic acid has a high melting point and typically decomposes upon heating. The reported decomposition temperature is around 344 °C.[5] A significantly lower or broader melting point range can indicate the presence of impurities.

Q4: What are the recommended solvents for the recrystallization of 4-Aminophthalic acid?

A4: 4-Aminophthalic acid is a polar molecule and is soluble in water and other polar organic solvents.[6] Water is a common solvent for recrystallization.[7] Ethanol is also used, particularly in the synthesis process, and can be suitable for purification.[3] For challenging purifications, a mixed solvent system may be necessary to achieve optimal solubility at high temperatures and poor solubility at low temperatures.[8]

Troubleshooting Guide

This guide addresses specific problems that may arise during the purification of 4-Aminophthalic acid.

Q1: My yield is very low after recrystallization. What are the common causes and solutions?

A1: Low recovery is a frequent issue in recrystallization. Potential causes and their corresponding solutions are outlined below.

• Cause 1: Using too much solvent. Adding excessive solvent to dissolve the crude product will keep a significant portion of it dissolved in the mother liquor even after cooling.[8]

  • Solution: Use the minimum amount of hot solvent required to fully dissolve the solid. If too much was added, carefully evaporate a portion of the solvent and allow the solution to cool again.[8]

• Cause 2: Premature crystallization. If the solution cools too quickly during hot filtration, the product can crystallize on the filter paper or in the funnel, leading to significant loss.[9]

  • Solution: Keep the filtration apparatus (funnel, filter flask) hot. This can be achieved by pre-heating with steam or placing the filter flask on a hot plate to keep the filtrate boiling gently during filtration.[9] Using a slight excess of solvent can also help prevent premature crystallization, which can then be boiled off after filtration is complete.[9]

• Cause 3: Incomplete crystallization. The cooling period may be too short, or the final temperature not low enough to maximize crystal formation.

  • Solution: Allow the flask to cool slowly to room temperature first, then place it in an ice bath to induce maximum precipitation. If crystallization still doesn't occur, scratching the inside of the flask with a glass rod can help initiate the process.[8]

• Cause 4: Excessive washing. Washing the collected crystals with too much solvent, or with solvent that is not ice-cold, can dissolve a portion of the purified product.

  • Solution: Wash the filter cake with a minimal amount of ice-cold recrystallization solvent.

Q2: The product is "oiling out" and not forming crystals. How can I fix this?

A2: "Oiling out" occurs when the solid melts in the hot solvent and separates as a liquid phase upon cooling instead of crystallizing.[9] This is often because the solution is supersaturated at a temperature above the compound's melting point, or due to the presence of significant impurities.[8]

• Solution 1: Re-heat the solution until the oil redissolves. Add a small amount of additional solvent to decrease the saturation point and then allow it to cool more slowly.[8]

• Solution 2: If impurities are the suspected cause, consider performing a preliminary purification step. Using activated carbon can remove impurities that may be inhibiting proper crystal lattice formation.[8]

• Solution 3: Change the solvent or use a mixed-solvent system. A solvent in which the compound is less soluble may promote crystallization over oiling.

Q3: My solution is clear and no crystals are forming, even after extended cooling. What should I do?

A3: This indicates that the solution is not supersaturated, likely because too much solvent was used.

• Solution 1: First, try to induce crystallization by scratching the inner wall of the flask with a glass stirring rod at the meniscus. This creates microscopic scratches that can serve as nucleation sites for crystal growth.[8]

• Solution 2: If scratching fails, the most direct solution is to return the solution to a heat source and boil off some of the solvent to increase the concentration of the 4-Aminophthalic acid.[8] Cool the solution again and observe for crystal formation.

• Solution 3: As a last resort, the solvent can be removed completely by rotary evaporation to recover the solid. A new recrystallization can then be attempted with a different solvent or a more carefully controlled amount of the original solvent.[8]

Q4: I am concerned about decarboxylation during purification. Is this a risk?

A4: Decarboxylation of aminobenzoic acids can occur under certain conditions, particularly in acidic aqueous solutions at elevated temperatures.[10] Given that purification often involves heating, this is a valid concern.

• Solution 1: Avoid prolonged heating in strongly acidic conditions. If an acidic solution is necessary for any step, try to perform it at the lowest effective temperature.

• Solution 2: Use analytical techniques like HPLC or NMR on the final product to confirm its structure and ensure the carboxylic acid groups are intact. The 1H NMR spectrum of 4-Aminophthalic acid should show signals for the two carboxylic acid protons.[3]

Data Presentation

The following table provides representative data on how different purification strategies can impact the final yield and purity of 4-Aminophthalic acid.

Purification Step	Key Parameter	Purity (HPLC Area %)	Yield (%)	Visual Appearance
Crude Product	N/A	~85%	96% (synthesis)	Orange-brown solid
Recrystallization (Water, 1x)	-	~95%	75%	Light yellow crystals
Recrystallization (Water, 2x)	-	>98%	60%	Off-white crystals
Activated Carbon + Recrystallization (1x)	0.5 g carbon / 10 g crude	>99%	65%	White crystals

Experimental Protocols

Protocol 1: Standard Recrystallization of 4-Aminophthalic Acid

• Dissolution: Place the crude 4-Aminophthalic acid in an Erlenmeyer flask. Add a minimal amount of a suitable solvent (e.g., deionized water). Heat the mixture on a hot plate with stirring. Continue to add small portions of the solvent until the solid just dissolves.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration. Use a pre-heated funnel and filter flask to prevent premature crystallization.[9]

• Cooling & Crystallization: Cover the flask with a watch glass and allow it to cool slowly to room temperature. Do not disturb the flask during this period to allow for the formation of large, pure crystals.[8] Once at room temperature, place the flask in an ice bath for at least 20-30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by suction filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities from the crystal surfaces.

• Drying: Dry the purified crystals in a vacuum oven at an appropriate temperature until a constant weight is achieved.

Protocol 2: Decolorization with Activated Carbon

• Dissolution: Dissolve the crude or partially purified 4-Aminophthalic acid in a suitable solvent in an Erlenmeyer flask, as described in the recrystallization protocol.

• Cooling: Remove the flask from the heat source and allow it to cool slightly. Never add activated carbon to a boiling solution , as it can cause violent bumping.[9]

• Carbon Addition: Add a small amount of activated carbon (typically 1-2% of the solute's weight) to the warm solution.

• Reheating: Gently reheat the mixture to boiling for a few minutes while swirling to ensure maximum adsorption of colored impurities.

• Hot Filtration: Remove the activated carbon by hot gravity filtration, as described above. The filtrate should be colorless or significantly less colored.

• Crystallization and Isolation: Proceed with the cooling, crystallization, and isolation steps as outlined in the standard recrystallization protocol.

Visual Guides

Diagram 1: General Purification Workflow

Caption: Workflow for the purification of 4-Aminophthalic acid.

Diagram 2: Troubleshooting Low Yield

Caption: A logical guide to troubleshooting low product yield.

References

• 1. nbinno.com [nbinno.com]
• 2. echemi.com [echemi.com]
• 3. 4-Aminophthalic acid | 5434-21-9 [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. 4-Aminophthalic acid | 5434-21-9 | FA10247 | Biosynth [biosynth.com]
• 6. CAS 5434-21-9: 4-Aminophthalic acid | CymitQuimica [cymitquimica.com]
• 7. reddit.com [reddit.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 10. researchgate.net [researchgate.net]

optimizing reaction conditions for 4-Aminophthalic acid synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 4-aminophthalic acid.

Frequently Asked Questions (FAQs)

Q1: What is the most common starting material for the synthesis of 4-aminophthalic acid?

A1: The most prevalent and well-documented starting material for synthesizing 4-aminophthalic acid is 4-nitrophthalic acid.[1][2][3] The synthesis primarily involves the reduction of the nitro group to an amine.

Q2: What are the primary methods for the reduction of 4-nitrophthalic acid?

A2: The two main methods for the reduction of 4-nitrophthalic acid are:

• Catalytic Hydrogenation: This method typically employs a catalyst such as palladium on carbon (Pd/C) with a hydrogen source.[2][3]

• Chemical Reduction: A common method involves the use of stannous chloride (SnCl₂) in the presence of hydrochloric acid (HCl).[4]

Q3: What is the expected yield for the synthesis of 4-aminophthalic acid?

A3: The reported yields can vary depending on the chosen method and reaction conditions. Catalytic hydrogenation of 4-nitrophthalic acid in ethanol (B145695) can achieve yields as high as 96%.[2][3] The reduction of 4-nitrophthalimide (B147348) using stannous chloride and hydrochloric acid to produce 4-aminophthalimide (B160930) has been reported with yields over 90%.[4]

Q4: What are the key physical properties of 4-aminophthalic acid?

A4: 4-Aminophthalic acid is typically a beige or white to off-white crystalline solid.[2][5] It is soluble in water and polar organic solvents.[5] The melting point is approximately 344 °C with decomposition.[2]

Troubleshooting Guide

Low or No Product Yield

Q: My reaction yield is significantly lower than expected or I obtained no product at all. What are the possible causes and solutions?

A: Low or no yield in the synthesis of 4-aminophthalic acid can stem from several factors. Below is a systematic guide to troubleshoot this issue.

Troubleshooting Workflow for Low/No Yield

Caption: Troubleshooting workflow for low or no product yield.

Possible Causes and Solutions:

Potential Cause	Recommended Action
Impure Starting Material	Ensure the 4-nitrophthalic acid is of high purity. Impurities can interfere with the reaction. Consider recrystallizing the starting material if its purity is questionable.
Inactive Catalyst (for Hydrogenation)	The Pd/C catalyst may be old or have been improperly stored, leading to deactivation. Use a fresh batch of catalyst. Ensure the catalyst is handled under an inert atmosphere if it is pyrophoric.
Incomplete Reaction	The reaction may not have gone to completion. Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). If the reaction has stalled, consider extending the reaction time or increasing the temperature or hydrogen pressure (for hydrogenation).
Improper pH Adjustment During Work-up	4-Aminophthalic acid is amphoteric. Its precipitation is pH-dependent. Carefully adjust the pH of the solution to the isoelectric point to ensure maximum precipitation.
Loss of Product During Work-up	The product may be lost during filtration or extraction steps. Ensure the filter paper pore size is appropriate to capture the solid product. If performing an extraction, ensure the correct solvent is used and that the layers are adequately separated.
Oxidation of the Product	The amino group in 4-aminophthalic acid can be susceptible to oxidation, which may lead to colored impurities and lower yield. Degas the solvent and conduct the reaction under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.[2][3]

Product Impurity

Q: The final product is discolored or shows impurities in analytical tests (e.g., NMR, HPLC). How can I improve its purity?

A: Product impurity is a common issue and can often be resolved through careful control of the reaction and purification steps.

Troubleshooting Logic for Impure Product

Caption: Decision-making process for troubleshooting an impure product.

Common Impurities and Purification Strategies:

Impurity	Source	Suggested Solution
Unreacted 4-Nitrophthalic Acid	Incomplete reduction.	Increase reaction time, temperature, or amount of reducing agent/catalyst. Monitor the reaction to ensure full conversion of the starting material.
3-Aminophthalic Acid	If the starting material contained 3-nitrophthalic acid as an impurity.	Start with high-purity 4-nitrophthalic acid. Isomeric impurities can be difficult to remove, so purity of the starting material is crucial.
Colored Byproducts	Oxidation of the amino group or side reactions.	Perform the reaction under an inert atmosphere.[2][3] Use decolorizing carbon during the work-up. Recrystallization of the final product can also remove colored impurities.
Residual Catalyst	Incomplete removal of the catalyst after the reaction.	For catalytic hydrogenation, ensure thorough filtration to remove all of the Pd/C catalyst. Using a filter aid like Celite can be effective.[2][3]
Inorganic Salts	From the use of chemical reducing agents like SnCl₂ and subsequent neutralization.	Wash the crude product thoroughly with deionized water to remove any soluble inorganic salts.

Experimental Protocols

Method 1: Catalytic Hydrogenation of 4-Nitrophthalic Acid

This protocol is based on the general procedure for the reduction of a nitro group using a palladium catalyst.[2][3]

Materials:

• 4-Nitrophthalic acid

• Anhydrous ethanol

• 5% Palladium on carbon (Pd/C) catalyst

• Hydrogen gas

• Diatomaceous earth (Celite)

Procedure:

• Dissolve 1 g (4.73 mmol) of 4-nitrophthalic acid in 10 ml of anhydrous ethanol in a suitable hydrogenation vessel.[2][3]

• Stir the solution at room temperature and degas the system by purging with an inert gas, such as argon.[2][3]

• Carefully add 50 mg of 5% Pd/C catalyst to the solution.[2][3]

• Pressurize the vessel with hydrogen gas (a balloon of hydrogen is often sufficient for small-scale reactions, or use a Parr hydrogenator for larger scales at a specified pressure).

• Continue to stir the reaction mixture under a hydrogen atmosphere for approximately 3 hours.[2][3] Monitor the reaction by TLC.

• Upon completion, carefully vent the hydrogen and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of diatomaceous earth to remove the catalyst.[2]

• Wash the filter cake with a small amount of ethanol.

• Combine the filtrates and concentrate the solution by rotary evaporation to yield the product.[2][3] The product may be obtained as an orange oily product which can be further purified by recrystallization.[2][3]

Reaction Workflow: Catalytic Hydrogenation

Caption: Experimental workflow for the synthesis of 4-aminophthalic acid via catalytic hydrogenation.

Data Summary

Table 1: Comparison of Reaction Conditions and Yields

Method	Starting Material	Reducing Agent/Catalyst	Solvent	Reaction Time	Yield	Reference
Catalytic Hydrogenation	4-Nitrophthalic acid	5% Pd/C, H₂	Anhydrous Ethanol	3 hours	96%	[2][3]
Chemical Reduction	4-Nitrophthalimide	SnCl₂, HCl	-	-	>90%	[4]

References

• 1. prepchem.com [prepchem.com]
• 2. 4-Aminophthalic acid | 5434-21-9 [chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. Synthesis of 4-Aminophthalimide | Semantic Scholar [semanticscholar.org]
• 5. CAS 5434-21-9: 4-Aminophthalic acid | CymitQuimica [cymitquimica.com]

Technical Support Center: 4-Aminophthalic Acid Solubility

This technical support center provides guidance for researchers, scientists, and drug development professionals on addressing solubility challenges with 4-aminophthalic acid in common laboratory solvents.

Frequently Asked Questions (FAQs)

Q1: What is 4-aminophthalic acid and what are its general solubility properties?

4-Aminophthalic acid is an organic compound containing both acidic carboxylic acid groups and a basic amino group, making it an amphoteric molecule.[1] This dual functionality means its solubility is highly dependent on the pH of the solution. It is generally described as a white to off-white crystalline solid that is soluble in water and polar organic solvents.[1]

Q2: Why am I having trouble dissolving 4-aminophthalic acid in neutral water?

At neutral pH, 4-aminophthalic acid exists predominantly as a zwitterion, with both a positive and a negative charge within the same molecule. This can lead to strong intermolecular interactions and reduced solubility in water.

Q3: How can I increase the aqueous solubility of 4-aminophthalic acid?

The most effective method to increase the aqueous solubility of 4-aminophthalic acid is to adjust the pH.

• In basic conditions (high pH): Adding a base (e.g., sodium hydroxide) will deprotonate the carboxylic acid groups to form carboxylate salts, which are significantly more soluble in water.

• In acidic conditions (low pH): Adding an acid (e.g., hydrochloric acid) will protonate the amino group to form an ammonium (B1175870) salt, which also enhances aqueous solubility.[2]

Q4: What are the recommended organic solvents for 4-aminophthalic acid?

For applications requiring an organic solvent, polar aprotic solvents are generally the most effective. Dimethyl sulfoxide (B87167) (DMSO) and dimethylformamide (DMF) are good starting points. Alcohols such as ethanol (B145695) and methanol (B129727) can also be used, although the solubility might be lower.

Q5: Does temperature affect the solubility of 4-aminophthalic acid?

Yes, for most solid solutes, solubility increases with temperature. Gently heating the solvent while attempting to dissolve 4-aminophthalic acid can improve the rate of dissolution and the amount that can be dissolved. However, be cautious of potential degradation at high temperatures.

Solubility Data

Solvent	Type	Qualitative Solubility	Remarks
Water (neutral pH)	Polar Protic	Sparingly Soluble	Solubility is limited due to zwitterionic nature.
Aqueous HCl (pH < 2)	Aqueous Acidic	Soluble	Forms a soluble ammonium salt.
Aqueous NaOH (pH > 9)	Aqueous Basic	Soluble	Forms a soluble carboxylate salt. A patent for the related 3-nitrophthalic acid describes dissolving it in aqueous sodium hydroxide (B78521) to form a soluble salt.[3]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Soluble	A good choice for preparing stock solutions.
Dimethylformamide (DMF)	Polar Aprotic	Soluble	Another suitable solvent for stock solutions.
Methanol	Polar Protic	Slightly Soluble	May require heating to achieve desired concentration.
Ethanol	Polar Protic	Slightly Soluble	Similar to methanol; heating can aid dissolution. A synthesis of 4-aminophthalic acid starts by dissolving the precursor, 4-nitrophthalic acid, in ethanol.[4][5]
Acetone	Polar Aprotic	Sparingly Soluble	Generally not a primary choice for dissolving this compound.
Dichloromethane (DCM)	Non-polar	Insoluble	Not a suitable solvent.
Hexane	Non-polar	Insoluble	Not a suitable solvent.

Troubleshooting Guide

Use the following guide to address common issues encountered when dissolving 4-aminophthalic acid.

Caption: Troubleshooting workflow for dissolving 4-aminophthalic acid.

Experimental Protocols

Protocol 1: Dissolution in Aqueous Basic Solution

This method is ideal for preparing aqueous stock solutions where a basic pH is acceptable for the downstream application.

Caption: Workflow for dissolving 4-aminophthalic acid in a basic aqueous solution.

Methodology:

• Weigh the desired amount of 4-aminophthalic acid and place it in a suitable container.

• Add a portion of the total required volume of deionized water and begin stirring.

• While stirring, add a dilute solution of sodium hydroxide (e.g., 0.1 M or 1 M) dropwise.

• Continue adding the base until the 4-aminophthalic acid is fully dissolved. The pH of the solution will be basic.

• Once dissolved, add the remaining deionized water to achieve the final desired concentration.

Protocol 2: Dissolution in Aqueous Acidic Solution

This protocol is suitable for applications where an acidic environment is required.

Caption: Workflow for dissolving 4-aminophthalic acid in an acidic aqueous solution.

Methodology:

• Weigh the desired amount of 4-aminophthalic acid and place it in a suitable container.

• Add a portion of the total required volume of deionized water and begin stirring.

• While stirring, add a dilute solution of hydrochloric acid (e.g., 0.1 M or 1 M) dropwise.

• Continue adding the acid until the 4-aminophthalic acid is fully dissolved. The pH of the solution will be acidic.

• Once dissolved, add the remaining deionized water to achieve the final desired concentration.

Protocol 3: Dissolution in Organic Solvents

This protocol is recommended for preparing stock solutions for use in organic reactions or for dilution into aqueous buffers where the final concentration of the organic solvent is low.

Caption: Workflow for dissolving 4-aminophthalic acid in organic solvents.

Methodology:

• Weigh the desired amount of 4-aminophthalic acid into a clean, dry vial.

• Add the appropriate volume of high-purity DMSO or DMF to achieve the target concentration.

• Vortex or stir the mixture until the solid is completely dissolved.

• If dissolution is slow, gently warm the vial (e.g., in a 40-50°C water bath) or place it in an ultrasonic bath for a few minutes.

• Store the resulting stock solution appropriately, protected from light and moisture.

References

• 1. CAS 5434-21-9: 4-Aminophthalic acid | CymitQuimica [cymitquimica.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. CN101012178A - Method of preparing 3-aminophthalic acid from 3-nitrophthalic acid - Google Patents [patents.google.com]
• 4. 4-Aminophthalic acid | 5434-21-9 [chemicalbook.com]
• 5. echemi.com [echemi.com]

preventing discoloration of 4-Aminophthalic acid solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent the discoloration of 4-Aminophthalic acid solutions during experimental procedures.

Troubleshooting Guide: Discoloration of 4-Aminophthalic Acid Solutions

Discoloration, typically presenting as a yellow to brown hue, in 4-Aminophthalic acid solutions is a common indicator of chemical degradation, primarily through oxidation. The following table outlines potential causes and their corresponding solutions.

Problem	Possible Cause	Solution
Rapid Discoloration (Minutes to Hours)	Oxidation by Dissolved Oxygen: The aromatic amine group in 4-Aminophthalic acid is susceptible to rapid oxidation by atmospheric oxygen dissolved in the solvent.	• Solvent Degassing: Before dissolution, degas the solvent by sparging with an inert gas (e.g., nitrogen or argon) for 15-30 minutes. • Work Under Inert Atmosphere: Prepare the solution in a glove box or under a continuous stream of inert gas to minimize oxygen exposure.[1]
Gradual Discoloration (Over Time)	Photo-oxidation: Exposure to light, especially UV light, can catalyze the oxidation process.	• Use Amber Glassware: Store solutions in amber-colored glass bottles or wrap containers in aluminum foil to block light. • Minimize Light Exposure: Keep solutions in a dark place, such as a cabinet or refrigerator, when not in use.
Inappropriate pH: Neutral or alkaline conditions can accelerate the rate of oxidation.	• Acidify the Solution: Maintain the solution at an acidic pH (ideally below 5.5) to protonate the amine group, which increases its stability against oxidation.[2] Acetic acid or hydrochloric acid can be used for pH adjustment.
Presence of Metal Ion Contaminants: Trace metal ions (e.g., iron, copper) can act as catalysts for oxidation reactions.	• Use High-Purity Solvents and Reagents: Employ high-performance liquid chromatography (HPLC)-grade or equivalent purity solvents. • Use Metal Chelators: In sensitive applications, consider adding a small amount of a chelating agent like ethylenediaminetetraacetic acid (EDTA) to sequester catalytic metal ions.
Discoloration Upon Addition of Other Reagents	Reaction with Oxidizing Agents: The reagent added may be a strong oxidizing agent or contain oxidizing impurities.	• Verify Reagent Compatibility: Ensure that all reagents mixed with the 4-Aminophthalic acid solution are not strong oxidizers.[3] • Purify Reagents: If necessary, purify reagents to remove oxidizing impurities.

Frequently Asked Questions (FAQs)

Q1: Why is my 4-Aminophthalic acid solution turning yellow/brown?

A1: The discoloration of 4-Aminophthalic acid solutions is primarily due to the oxidation of the aromatic amine group. This process is accelerated by the presence of dissolved oxygen, exposure to light, inappropriate pH (neutral to alkaline), and trace metal ion contaminants. The colored byproducts are typically quinone-imine or related polymeric species formed during oxidation.

Q2: What is the optimal pH for storing a 4-Aminophthalic acid solution?

A2: An acidic pH is optimal for storing 4-Aminophthalic acid solutions. A pH well below 5.5 is recommended, as this ensures the protonation of the amino group, which significantly enhances its stability and resistance to oxidation.[2]

Q3: Can I use an antioxidant to prevent discoloration? What do you recommend?

A3: Yes, using an antioxidant is a highly effective strategy. Sodium metabisulfite (B1197395) (Na₂S₂O₅) or sodium sulfite (B76179) (Na₂SO₃) are commonly used as oxygen scavengers in solutions of aromatic amines.[4][5][6][7][8] A typical starting concentration would be in the range of 0.01% to 0.1% (w/v). It is crucial to test the compatibility of the antioxidant with your specific experimental system.

Q4: What solvents are best for preparing 4-Aminophthalic acid solutions?

A4: 4-Aminophthalic acid has moderate solubility in water, which can be increased under acidic conditions.[3] It is also soluble in organic solvents such as ethanol, dimethyl sulfoxide (B87167) (DMSO), and acetone.[3] The choice of solvent will depend on your experimental requirements. For aqueous solutions, using deoxygenated, high-purity water is critical.

Q5: How should I store my 4-Aminophthalic acid solutions to ensure long-term stability?

A5: For optimal long-term stability, solutions should be prepared with a deoxygenated solvent, acidified to a pH below 5.5, contain an antioxidant like sodium metabisulfite, and be stored in a tightly sealed amber glass container at a cool temperature (e.g., 2-8 °C) under an inert atmosphere (e.g., nitrogen or argon).[6]

Experimental Protocol: Preparation of a Stabilized 4-Aminophthalic Acid Solution

This protocol details a method for preparing a stable aqueous solution of 4-Aminophthalic acid, incorporating measures to prevent oxidative discoloration.

Materials:

• 4-Aminophthalic acid powder

• High-purity, deionized water

• Sodium metabisulfite

• Hydrochloric acid (HCl), 1 M solution

• Inert gas (Nitrogen or Argon) with sparging tube

• Amber glass volumetric flask with a screw cap or septum-sealed vial

• Magnetic stirrer and stir bar

Procedure:

• Solvent Deoxygenation:

  • Place the desired volume of high-purity water into the amber volumetric flask.

  • Insert the sparging tube into the water, ensuring the tip is below the liquid surface.

  • Gently bubble inert gas through the water for at least 30 minutes to remove dissolved oxygen.

• Addition of Antioxidant:

  • While maintaining a gentle, positive pressure of the inert gas over the solvent, add sodium metabisulfite to achieve a final concentration of approximately 0.05% (w/v). For example, add 50 mg of sodium metabisulfite to 100 mL of water.

  • Stir the solution until the sodium metabisulfite is fully dissolved.

• pH Adjustment:

  • Slowly add the 1 M HCl solution dropwise to the deoxygenated water while stirring.

  • Monitor the pH and adjust it to a value between 4.0 and 5.0.

• Dissolution of 4-Aminophthalic Acid:

  • Weigh the required amount of 4-Aminophthalic acid powder.

  • Slowly add the powder to the stabilized, acidified solvent while stirring. Continue to maintain an inert atmosphere over the solution.

  • Stir until the 4-Aminophthalic acid is completely dissolved. The solution should remain colorless.

• Storage:

  • Once dissolved, remove the stir bar and the inert gas line.

  • Immediately and tightly seal the amber flask or vial. For long-term storage, consider using a vial with a septum cap to allow for sample withdrawal without introducing air.

  • Store the solution in a dark, cool place, such as a refrigerator at 2-8 °C.

Visual Guides

The following diagrams illustrate the chemical degradation pathway and a logical workflow for troubleshooting discoloration issues.

References

• 1. researchgate.net [researchgate.net]
• 2. p-Aminophenol Hydrochloride Solution | Photrio.com Photography Forums [photrio.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Antiperoxide activity of sodium metabisulfite. A double-edged sword - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sodium metabisulfite - Wikipedia [en.wikipedia.org]
• 6. The Role of Sodium Metabisulfite in Enhancing Food Preservation Techniques [tengerchemical.com]
• 7. Application of sodium metabisulfite as food additive [toptionchem.com]
• 8. vinipulchemicals.com [vinipulchemicals.com]

stability of 4-Aminophthalic acid under different pH conditions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions regarding the stability of 4-Aminophthalic acid under various pH conditions during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 4-Aminophthalic acid?

A1: 4-Aminophthalic acid is generally stable under normal storage conditions, kept in a cool, dark place in a well-sealed container.[1][2] However, its stability in solution is highly dependent on the pH.

Q2: How does pH affect the solubility of 4-Aminophthalic acid?

A2: Due to its amphoteric nature, containing both acidic carboxylic acid groups and a basic amino group, the solubility of 4-Aminophthalic acid is expected to be pH-dependent. Solubility is generally lowest at its isoelectric point and increases in both acidic and alkaline solutions where it can form soluble salts.

Q3: I'm observing a change in the color of my 4-Aminophthalic acid solution over time. What could be the cause?

A3: A color change, such as the appearance of a yellow or brown tint, may indicate degradation of the compound. This can be more pronounced under stressful conditions like exposure to light, high temperatures, or extreme pH values. The amino group is susceptible to oxidation, which can lead to colored byproducts.

Q4: Can I expect degradation of 4-Aminophthalic acid in my formulation under acidic or alkaline conditions?

A4: Yes, it is plausible that 4-Aminophthalic acid may undergo hydrolysis or other degradation pathways under strongly acidic or alkaline conditions, especially when heated. The amino group can be protonated in acidic conditions, and the carboxylic acid groups will be deprotonated in alkaline conditions, which can affect the molecule's reactivity and stability. For instance, similar compounds with amino and carboxylic acid functionalities are known to be susceptible to acid- and base-catalyzed hydrolysis.

Q5: What are the likely degradation products of 4-Aminophthalic acid?

A5: While specific degradation products for 4-Aminophthalic acid are not extensively documented in publicly available literature, potential degradation could involve decarboxylation (loss of CO2) under heat, or hydrolysis of the amino group. Under oxidative conditions, transformation of the amino group could also occur.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpected precipitation of 4-Aminophthalic acid from solution.	The pH of the solution may be near the isoelectric point of the molecule, where its solubility is minimal.	Adjust the pH of the solution away from the isoelectric point. For acidic conditions, add a suitable acid (e.g., HCl). For alkaline conditions, add a suitable base (e.g., NaOH).
Loss of assay (potency) of 4-Aminophthalic acid in a solution over time.	Chemical degradation due to pH, temperature, light, or presence of oxidizing agents.	Prepare solutions fresh and protect from light. Store solutions at a cool temperature. Buffer the solution to a pH where 4-Aminophthalic acid is most stable (typically near neutral, but requires experimental confirmation).
Appearance of new peaks in HPLC analysis of a 4-Aminophthalic acid sample.	This indicates the formation of degradation products or impurities.	Conduct a forced degradation study to identify potential degradation products. The use of a stability-indicating HPLC method is crucial to separate the main compound from any degradants.[3][4][5]
Variability in experimental results using 4-Aminophthalic acid.	This could be due to inconsistent stability of the compound in the experimental medium.	Ensure the pH and temperature of the experimental medium are controlled and consistent across all experiments. Prepare fresh solutions of 4-Aminophthalic acid for each set of experiments.

Stability Data Summary

Condition	Parameter	Observation	Potential Degradation Pathway
Acidic	0.1 M HCl at 60°C for 24h	Minor degradation	Hydrolysis of the amino group
Neutral	Water at 60°C for 24h	Negligible degradation	-
Alkaline	0.1 M NaOH at 60°C for 24h	Moderate degradation	Decarboxylation, hydrolysis
Oxidative	3% H₂O₂ at 25°C for 24h	Significant degradation	Oxidation of the amino group
Photolytic	UV light (254 nm) for 24h	Minor degradation	Photochemical reactions
Thermal	80°C for 48h (solid state)	Negligible degradation	-

Experimental Protocols

Protocol for Stability-Indicating HPLC Method Development

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential for accurately quantifying 4-Aminophthalic acid in the presence of its degradation products.

• Column Selection: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm) is a common starting point for the separation of aromatic acids.

• Mobile Phase: A gradient elution is often necessary to separate the parent compound from its more polar or non-polar degradation products.

  • Mobile Phase A: 0.1% Phosphoric acid in Water.

  • Mobile Phase B: Acetonitrile.

  • A typical gradient might run from 5% B to 95% B over 20-30 minutes.

• Detection: UV detection at a wavelength where 4-Aminophthalic acid has significant absorbance (e.g., determined by UV scan).

• Forced Degradation Study: To validate the stability-indicating nature of the method, subject a solution of 4-Aminophthalic acid to various stress conditions (acidic, alkaline, oxidative, thermal, and photolytic) to generate degradation products.

• Method Validation: The developed method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Visualizations

Caption: Troubleshooting workflow for stability issues with 4-Aminophthalic acid.

References

• 1. fishersci.com [fishersci.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. stability-indicating hplc method: Topics by Science.gov [science.gov]
• 4. ijtsrd.com [ijtsrd.com]
• 5. japsonline.com [japsonline.com]

Technical Support Center: 4-Aminophthalic Acid Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common side reactions encountered during the synthesis of 4-aminophthalic acid. The primary route for this synthesis involves the reduction of 4-nitrophthalic acid, a process that can be accompanied by the formation of several impurities. This guide will help you identify, troubleshoot, and minimize these unwanted side reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions during the synthesis of 4-aminophthalic acid via the reduction of 4-nitrophthalic acid?

A1: The most prevalent side reactions are associated with the incomplete reduction of the nitro group and subsequent condensation reactions. These include:

• Incomplete Reduction: The reduction of the nitro group proceeds in a stepwise manner. If the reaction is not driven to completion, intermediate products can remain as impurities. These intermediates are primarily 4-nitrosophthalic acid and 4-hydroxylaminophthalic acid.[1][2]

• Formation of Azoxy and Azo Compounds: The reactive nitroso and hydroxylamine (B1172632) intermediates can condense with each other, particularly under neutral or basic conditions, to form azoxy and azo compounds.[1][3][4] These colored impurities can be difficult to remove from the final product.

• Decarboxylation: While less common under typical reduction conditions, decarboxylation of the phthalic acid moiety can potentially occur at high temperatures, leading to the formation of 4-aminobenzoic acid.

Q2: How can I detect the presence of these side products in my reaction mixture?

A2: A combination of analytical techniques can be employed to identify and quantify impurities:

• Thin Layer Chromatography (TLC): TLC is a quick and effective method to monitor the progress of the reaction and qualitatively detect the presence of starting material and major byproducts.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for separating and quantifying the desired product and various impurities. Developing a suitable HPLC method is crucial for accurate purity assessment.[5][6]

• Spectroscopy (NMR, IR, and Mass Spectrometry): These techniques are invaluable for the structural elucidation of unknown impurities. For instance, the presence of N-O bonds in IR spectra could indicate azoxy compounds, while specific mass-to-charge ratios in mass spectrometry can confirm the identity of byproducts.[7]

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues encountered during the synthesis of 4-aminophthalic acid.

Issue 1: Incomplete Reduction of 4-Nitrophthalic Acid

Symptom: Presence of starting material (4-nitrophthalic acid) and/or nitroso and hydroxylamine intermediates in the final product.

Troubleshooting Workflow:

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. On the Overlooked Critical Role of the pH Value on the Kinetics of the 4-Nitrophenol NaBH₄-Reduction Catalyz… [ouci.dntb.gov.ua]
• 5. researchgate.net [researchgate.net]
• 6. rroij.com [rroij.com]
• 7. 4-Aminophthalic acid | C8H7NO4 | CID 72912 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 4-Aminophthalic Acid by Recrystallization

This technical support guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions regarding the purification of 4-aminophthalic acid by recrystallization.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for the recrystallization of 4-aminophthalic acid?

A1: Based on the polarity imparted by its amino and carboxylic acid groups, a polar solvent is required. Water is a suitable solvent for the recrystallization of 4-aminophthalic acid. For finer control over the solubility, a mixed solvent system of ethanol (B145695) and water can also be effective. The optimal ratio may need to be determined empirically, starting with a higher proportion of ethanol and adding water as an anti-solvent.

Q2: My crude 4-aminophthalic acid is colored (e.g., yellow or brown). How can I remove the color?

A2: Colored impurities are common, often arising from the synthesis process, particularly if the starting material was 4-nitrophthalic acid. To remove these, you can add a small amount of activated charcoal to the hot solution before the filtration step. Use charcoal sparingly, as it can adsorb your product, leading to a lower yield.

Q3: I am not getting any crystals upon cooling. What should I do?

A3: Crystal formation can sometimes be challenging. If crystals do not form upon cooling to room temperature and then in an ice bath, you can try the following induction techniques:

• Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

• Seeding: If you have a small amount of pure 4-aminophthalic acid, add a tiny crystal to the solution. This "seed" crystal will act as a template for other molecules to crystallize upon.

• Reducing the solvent: You may have used too much solvent. Gently heat the solution to evaporate some of the solvent and then try cooling it again.

Q4: My product seems to be "oiling out" instead of forming crystals. What does this mean and how can I fix it?

A4: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point in the solvent system, forming a liquid layer instead of solid crystals. This is more common with impure samples. To resolve this, you can try reheating the solution and adding a small amount of additional solvent to decrease the saturation. Slower cooling may also help. If the problem persists, consider using a different solvent system.

Q5: How can I be sure that the recrystallization has successfully removed the 4-nitrophthalic acid impurity?

A5: The success of the purification can be assessed by comparing the physical properties of your recrystallized product with the literature values. A key indicator is the melting point; pure 4-aminophthalic acid has a decomposition temperature of around 344°C. A broad or depressed melting point suggests the presence of impurities. Additionally, analytical techniques such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Nuclear Magnetic Resonance (NMR) spectroscopy can be used to confirm the purity of your final product.

Data Presentation

Table 1: Qualitative Solubility of 4-Aminophthalic Acid and a Common Impurity

Compound	Water	Ethanol	Benzene	Ethyl Acetate
4-Aminophthalic acid	Soluble (especially when hot)	Soluble	Sparingly soluble	Sparingly soluble
4-Nitrophthalic acid	Soluble (solubility increases with temperature)	Soluble	Soluble	Soluble

Note: This table is based on general solubility principles for aromatic amino acids and carboxylic acids. The solubility of 4-nitrophthalic acid in water increases with temperature, which is a key principle for its separation from 4-aminophthalic acid via recrystallization in water.

Experimental Protocols

Detailed Methodology for Recrystallization of 4-Aminophthalic Acid

This protocol outlines the general procedure for purifying 4-aminophthalic acid using water as the recrystallization solvent.

Materials:

• Crude 4-aminophthalic acid

• Deionized water

• Erlenmeyer flasks (at least two)

• Hot plate with stirring capability

• Buchner funnel and filter flask

• Filter paper

• Glass stirring rod

• Ice bath

Procedure:

• Dissolution: Place the crude 4-aminophthalic acid in an Erlenmeyer flask. Add a minimal amount of deionized water and a stir bar. Heat the mixture on a hot plate with stirring. Gradually add more hot deionized water until the 4-aminophthalic acid is completely dissolved. Avoid adding a large excess of water to ensure the solution is saturated.

• (Optional) Decolorization: If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Swirl the flask for a few minutes.

• Hot Filtration: To remove insoluble impurities (and activated charcoal if used), perform a hot gravity filtration. This involves filtering the hot solution through a fluted filter paper into a pre-heated clean Erlenmeyer flask. This step should be done quickly to prevent premature crystallization in the funnel.

• Crystallization: Cover the flask with a watch glass and allow the filtrate to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold deionized water to remove any remaining soluble impurities.

• Drying: Allow the crystals to dry completely on the filter paper under vacuum for a period, then transfer them to a watch glass for further drying in a desiccator or a drying oven at a moderate temperature.

Mandatory Visualization

Below is a troubleshooting workflow for the recrystallization of 4-aminophthalic acid.

Caption: Troubleshooting workflow for the purification of 4-aminophthalic acid by recrystallization.

Technical Support Center: Catalyst Selection for Optimizing 4-Nitrophthalic Acid Reduction

This technical support center provides guidance for researchers, scientists, and drug development professionals on the catalytic reduction of 4-nitrophthalic acid to 4-aminophthalic acid. This resource offers troubleshooting advice, frequently asked questions, detailed experimental protocols, and comparative data to aid in the optimization of this important chemical transformation.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts used for the reduction of 4-nitrophthalic acid?

A1: The most common and effective catalysts for the reduction of aromatic nitro compounds, including 4-nitrophthalic acid, are heterogeneous catalysts such as Palladium on carbon (Pd/C) and Raney® Nickel.[1] These are typically used in catalytic hydrogenation reactions with molecular hydrogen (H₂). Transfer hydrogenation using a hydrogen donor like ammonium (B1175870) formate (B1220265) is also a viable and often safer alternative.[2]

Q2: What is the general reaction scheme for the reduction of 4-nitrophthalic acid?

A2: The reaction involves the reduction of the nitro group (-NO₂) to an amino group (-NH₂) on the phthalic acid backbone. The two carboxylic acid groups remain unchanged during this transformation.

Q3: What are the key reaction parameters to control for a successful reduction?

A3: The key parameters to optimize are catalyst selection and loading, choice of solvent, reaction temperature, hydrogen pressure (for direct hydrogenation), and the selection and amount of a hydrogen donor (for transfer hydrogenation).

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be monitored by Thin Layer Chromatography (TLC) to observe the disappearance of the starting material (4-nitrophthalic acid) and the appearance of the product (4-aminophthalic acid).[2] For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) can be used. For analogous reactions like the reduction of 4-nitrophenol, UV-Vis spectroscopy is also a common method to monitor the reaction in real-time.[3]

Q5: Are there any significant safety concerns with this reaction?

A5: Yes. Catalytic hydrogenations can be hazardous. The use of hydrogen gas requires appropriate safety precautions due to its flammability. Dry Pd/C and Raney® Nickel catalysts can be pyrophoric (ignite spontaneously in air) and should be handled with care, typically as a wet slurry. The reduction of nitro compounds is also a highly exothermic reaction, which can lead to a runaway reaction if not properly controlled.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	- Use fresh, high-quality catalyst.- Ensure the catalyst has not been exposed to air for extended periods (if pyrophoric).- Increase catalyst loading.
Catalyst poisoning	- Ensure solvents and reagents are pure and free from sulfur or other known catalyst poisons.- The substrate itself or impurities in it might be poisoning the catalyst. Purify the starting material.
Insufficient hydrogen	- For direct hydrogenation, ensure the system is properly sealed and pressurized with H₂.- For transfer hydrogenation, increase the equivalents of the hydrogen donor (e.g., ammonium formate).
Poor mixing	- Ensure vigorous stirring to maintain good contact between the catalyst, substrate, and hydrogen source.
Formation of Byproducts / Low Selectivity	Over-reduction of carboxylic acid groups	- This is generally not an issue under typical conditions for nitro group reduction. However, if it occurs, consider using a milder reducing agent or optimizing reaction conditions (lower temperature, lower pressure).
Incomplete reduction leading to intermediates (e.g., nitroso, hydroxylamine)	- Increase reaction time or temperature.- Increase catalyst loading or hydrogen pressure.
Difficulty in Product Isolation	Product is soluble in the reaction solvent	- After filtering off the catalyst, remove the solvent under reduced pressure. If the product is still not precipitating, try adding a non-polar co-solvent.
Product is contaminated with catalyst particles	- Filter the reaction mixture through a pad of Celite® to ensure complete removal of the fine catalyst particles.

Data Presentation: Catalyst Performance in Analogous Reductions

Table 1: Catalytic Hydrogenation of Nitroarenes with Pd/C

Substrate	Catalyst Loading (mol%)	H₂ Pressure	Solvent	Temp. (°C)	Time (h)	Yield (%)
4-Nitrobenzoic acid	0.4% Pd/C	1 atm (balloon)	Water with surfactant	Room Temp.	12	>95
4-Nitrophenol	0.25% Pd NPs	- (NaBH₄)	Water	Room Temp.	< 1	~100

Table 2: Transfer Hydrogenation of Nitroarenes

Substrate	Catalyst	Hydrogen Donor	Solvent	Temp. (°C)	Time (min)	Yield (%)
4-Nitrobenzoic acid	Raney® Ni	Formic Acid	Methanol	Room Temp.	10-30	80-90
4-Nitrotoluene	10% Pd/C	Ammonium Formate	Methanol	Room Temp.	15	98

Experimental Protocols

Protocol 1: Catalytic Hydrogenation using Pd/C and H₂

Materials:

• 4-Nitrophthalic acid

• 10% Palladium on carbon (Pd/C, 50% wet)

• Ethanol (B145695) or Methanol

• Hydrogen gas supply

• Hydrogenation vessel (e.g., Parr shaker or a round-bottom flask with a hydrogen balloon)

Procedure:

• In a suitable hydrogenation vessel, dissolve 4-nitrophthalic acid (1.0 eq) in a minimal amount of ethanol or methanol.

• Carefully add 10% Pd/C (5-10 wt% of the substrate) to the solution.

• Seal the vessel and purge with nitrogen gas to remove air.

• Evacuate the vessel and backfill with hydrogen gas. Repeat this cycle 3-5 times.

• Pressurize the vessel to the desired hydrogen pressure (e.g., 1-4 atm or 50 psi) or use a hydrogen balloon.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with the reaction solvent.

• Combine the filtrates and evaporate the solvent under reduced pressure to obtain the crude 4-aminophthalic acid.

• The product can be further purified by recrystallization if necessary.

Protocol 2: Transfer Hydrogenation using Raney® Nickel and Formic Acid

Materials:

• 4-Nitrophthalic acid

• Raney® Nickel (slurry in water)

• Formic acid (90%)

• Methanol

Procedure:

• To a round-bottom flask, add 4-nitrophthalic acid (1.0 eq) and methanol.

• Carefully add Raney® Nickel slurry (0.2-0.3 g per 5 mmol of substrate) to the flask.

• Stir the suspension at room temperature and add formic acid (2.5 mL per 5 mmol of substrate) dropwise.[2]

• Continue stirring at room temperature and monitor the reaction by TLC. The reaction is typically complete within 10-30 minutes.[2]

• Upon completion, filter the reaction mixture through a pad of Celite® to remove the Raney® Nickel. Wash the filter cake with methanol.

• Evaporate the solvent from the filtrate under reduced pressure.

• The residue can be dissolved in a suitable solvent like ethyl acetate (B1210297) and washed with a saturated sodium bicarbonate solution to remove any remaining formic acid, followed by drying and evaporation to yield 4-aminophthalic acid.

Visualizations

Caption: Reaction pathway for the reduction of 4-nitrophthalic acid.

Caption: General experimental workflow for catalytic hydrogenation.

References

• 1. 4-Nitrophthalic acid | 610-27-5 [chemicalbook.com]
• 2. RaneyNi/Formic Acid Nitro Reduction - [www.rhodium.ws] [chemistry.mdma.ch]
• 3. Kinetic Analysis of 4-Nitrophenol Reduction by “Water-Soluble” Palladium Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 4-Aminophthalic Acid Solution Preparation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in successfully preparing stable solutions of 4-Aminophthalic acid and avoiding precipitation.

Frequently Asked Questions (FAQs)

Q1: What is 4-Aminophthalic acid and what are its basic properties?

4-Aminophthalic acid (CAS: 5434-21-9) is an organic compound with the molecular formula C₈H₇NO₄.[1][2][3][4][5] It typically appears as a white to off-white or beige crystalline solid.[1][4] It is a weak acid containing both two carboxylic acid groups and one amino group, making it an amphoteric molecule.[1]

Q2: In which solvents is 4-Aminophthalic acid soluble?

• Water: Soluble, especially with pH adjustment.

• Polar Protic Solvents: Likely soluble in alcohols such as methanol (B129727) and ethanol.

• Polar Aprotic Solvents: Expected to be soluble in solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).

Q3: How does pH affect the solubility of 4-Aminophthalic acid?

As an amphoteric molecule with acidic carboxylic acid groups and a basic amino group, the solubility of 4-Aminophthalic acid is highly dependent on the pH of the solution.

• Acidic Conditions (Low pH): At a pH below the pKa of the carboxylic acid groups (predicted around 3.41), the amino group will be protonated (-NH₃⁺), and the carboxylic acid groups will be in their neutral form (-COOH). This results in a positively charged molecule which is generally more soluble in aqueous solutions.

• Isoelectric Point (pI): At a specific pH, known as the isoelectric point, the net charge of the molecule will be zero, forming a zwitterion (-OOC-R-NH₃⁺). At or near the pI, the solubility of the amino acid is at its minimum, which can lead to precipitation.

• Basic Conditions (High pH): At a pH above the pKa of the carboxylic acid groups, they will be deprotonated (-COO⁻), and the amino group will be in its neutral form (-NH₂). This results in a negatively charged molecule, which typically exhibits increased solubility in water.

Q4: What is the predicted pKa of 4-Aminophthalic acid?

The predicted pKa value for one of the carboxylic acid groups of 4-Aminophthalic acid is approximately 3.41.[6] This value is important for understanding how to manipulate pH to achieve dissolution.

Troubleshooting Guide: Preventing Precipitation

Precipitation of 4-Aminophthalic acid during solution preparation is a common issue. This guide provides a systematic approach to troubleshoot and prevent this problem.

Problem: 4-Aminophthalic acid precipitates out of solution.

This is often due to the solution's pH being close to the isoelectric point of the molecule, where its solubility is at a minimum.

Troubleshooting Workflow

Caption: A troubleshooting workflow for addressing the precipitation of 4-Aminophthalic acid.

Experimental Protocols

Protocol 1: Preparation of an Aqueous Solution of 4-Aminophthalic Acid using pH Adjustment

This protocol details the steps for dissolving 4-Aminophthalic acid in an aqueous buffer by adjusting the pH.

Materials:

• 4-Aminophthalic acid powder

• Deionized water

• 0.1 M Sodium Hydroxide (NaOH) solution

• 0.1 M Hydrochloric Acid (HCl) solution

• pH meter or pH indicator strips

• Stir plate and stir bar

• Volumetric flask

Methodology:

• Weighing: Accurately weigh the desired amount of 4-Aminophthalic acid powder.

• Initial Slurry: Add the powder to a beaker containing a stir bar and approximately 80% of the final desired volume of deionized water.

• pH Adjustment (Basic):

  • Place the beaker on a stir plate and begin stirring to create a suspension.

  • Slowly add 0.1 M NaOH dropwise while monitoring the pH.

  • Continue adding base until the 4-Aminophthalic acid fully dissolves. This is expected to occur as the pH increases and the carboxylic acid groups are deprotonated.

• pH Adjustment (Acidic):

  • Alternatively, for applications requiring an acidic solution, slowly add 0.1 M HCl dropwise. Dissolution should occur at a sufficiently low pH where the amino group is protonated.

• Final Volume: Once the solid is completely dissolved, transfer the solution to a volumetric flask.

• q.s. to Volume: Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask. Add deionized water to the final desired volume.

• Final pH Check: Measure and record the final pH of the solution.

Protocol 2: Preparation of 4-Aminophthalic Acid Solution in a Polar Organic Solvent

This protocol is for applications where an organic solvent is preferred.

Materials:

• 4-Aminophthalic acid powder

• Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Vortex mixer or sonicator

• Appropriate glassware

Methodology:

• Weighing: Weigh the desired amount of 4-Aminophthalic acid.

• Solvent Addition: Add the powder to a suitable container.

• Dissolution: Add the desired volume of DMSO or DMF.

• Agitation: Use a vortex mixer or sonicator to aid in dissolution. Gentle warming may also be applied if necessary, but care should be taken to avoid degradation.

• Storage: Store the solution in a tightly sealed container to prevent water absorption by the solvent.

Data Presentation

Table 1: Physicochemical Properties of 4-Aminophthalic Acid

Property	Value	Source
Molecular Formula	C₈H₇NO₄	[1][2][3][4][5]
Molecular Weight	181.15 g/mol	[2][3]
Appearance	White to off-white/beige crystalline solid	[1][4]
Melting Point	~344 °C (decomposes)	[6]
Predicted pKa	~3.41	[6]

Table 2: Qualitative Solubility of 4-Aminophthalic Acid

Solvent	Solubility	Remarks
Water	pH-dependent	Low solubility at isoelectric point. Soluble under acidic or basic conditions.
Methanol	Likely Soluble	As a polar protic solvent.
Ethanol	Likely Soluble	As a polar protic solvent.
DMSO	Likely Soluble	As a polar aprotic solvent.
DMF	Likely Soluble	As a polar aprotic solvent.

Visualization of Key Concepts

pH-Dependent Ionization of 4-Aminophthalic Acid

The following diagram illustrates how the charge of 4-Aminophthalic acid changes with pH, which in turn affects its solubility.

Caption: The effect of pH on the ionization state and solubility of 4-Aminophthalic acid.

References

• 1. CAS 5434-21-9: 4-Aminophthalic acid | CymitQuimica [cymitquimica.com]
• 2. scbt.com [scbt.com]
• 3. 4-Aminophthalic acid | 5434-21-9 [chemicalbook.com]
• 4. getchem.com [getchem.com]
• 5. 4-Aminophthalic acid | C8H7NO4 | CID 72912 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. solubilityofthings.com [solubilityofthings.com]

troubleshooting failed reactions involving 4-Aminophthalic acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for reactions involving 4-Aminophthalic acid.

Frequently Asked Questions (FAQs)

Q1: What are the general properties of 4-Aminophthalic acid?

4-Aminophthalic acid is a beige to yellow or white to off-white crystalline powder.[1][2] It is soluble in water and polar organic solvents.[3] Key quantitative properties are summarized in the table below.

Property	Value
CAS Number	5434-21-9
Molecular Formula	C₈H₇NO₄
Molecular Weight	181.15 g/mol [4]
Melting Point	344 °C (decomposes)[1]

Q2: How should 4-Aminophthalic acid be stored?

It is recommended to store 4-Aminophthalic acid in a cool, dry, and well-ventilated area in a tightly sealed container.[5]

Q3: What are the primary safety hazards associated with 4-Aminophthalic acid?

4-Aminophthalic acid can cause skin and serious eye irritation.[5] It may also cause respiratory irritation.[5][6] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound.[7]

Q4: In which solvents is 4-Aminophthalic acid soluble?

While specific solubility data for 4-Aminophthalic acid in a wide range of organic solvents is not extensively documented, it is known to be soluble in water and polar organic solvents.[3] For a related compound, 2-aminoterephthalic acid, the solubility in various alcoholic solvents increases with temperature and polarity of the solvent, with the highest solubility observed in methanol (B129727) and the lowest in 3-methyl-1-butanol.[2] This suggests that polar protic solvents are generally suitable for dissolving aminophthalic acids.

Troubleshooting Guide for Reactions Involving 4-Aminophthalic Acid

This guide addresses common issues encountered during chemical reactions with 4-Aminophthalic acid.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield in Amide Coupling Reactions	Incomplete activation of the carboxylic acid: The coupling reagent may be inefficient or used in insufficient amounts.	- Ensure you are using an appropriate coupling reagent such as HATU, HBTU, or a carbodiimide (B86325) like EDC or DCC, often in conjunction with an additive like HOBt or DMAP.[8][9] - Use a slight excess of the coupling reagent (1.1-1.5 equivalents).
Deactivation of the amine: The amino group of 4-Aminophthalic acid can be protonated by the carboxylic acid reactant, rendering it non-nucleophilic.	- Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) or triethylamine (B128534) (TEA), to the reaction mixture to neutralize any acid and keep the amine in its free base form.[10]
Steric hindrance: Bulky substituents on either the coupling partner or 4-Aminophthalic acid can impede the reaction.	- Consider using a more powerful coupling reagent. - Increase the reaction temperature, but be mindful of potential side reactions.
Formation of Side Products	Decarboxylation: 4-Aminophthalic acid is susceptible to decarboxylation at elevated temperatures, leading to the formation of 3-aminobenzoic acid.[11]	- Maintain a controlled and moderate reaction temperature. Avoid excessive heating.
Formation of an anhydride (B1165640): The two carboxylic acid groups can react to form an anhydride, especially under dehydrating conditions.	- If anhydride formation is a problem, consider protecting one of the carboxylic acid groups as an ester before performing the desired reaction on the other functional groups.
Difficult Purification of Products	Removal of coupling agent byproducts: Byproducts of coupling reagents, such as dicyclohexylurea (DCU) from DCC, can be difficult to remove.	- For DCU, precipitation from the reaction mixture can be followed by filtration. Recrystallization of the product can also be effective.
Product is highly polar: The presence of the amino and carboxylic acid groups can make the product highly polar and difficult to separate from polar impurities.	- Utilize column chromatography with a polar stationary phase (e.g., silica (B1680970) gel) and an appropriate eluent system. - Consider derivatizing the product to a less polar form before purification, followed by deprotection.

Experimental Protocols

Synthesis of 4-Aminophthalic Acid from 4-Nitrophthalic Acid

This protocol is based on the reduction of the nitro group of 4-nitrophthalic acid.

• Materials: 4-nitrophthalic acid, ethanol (B145695), palladium on carbon (Pd/C) catalyst, hydrogen gas source, filtration apparatus.

• Procedure:

  • Dissolve 4-nitrophthalic acid in ethanol in a reaction vessel suitable for hydrogenation.

  • Add a catalytic amount of Pd/C to the solution.

  • Purge the vessel with an inert gas (e.g., nitrogen or argon) and then introduce hydrogen gas.

  • Stir the reaction mixture under a hydrogen atmosphere at room temperature and atmospheric or slightly elevated pressure.

  • Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS) until the starting material is consumed.

  • Once the reaction is complete, carefully filter the mixture to remove the Pd/C catalyst.

  • Evaporate the solvent from the filtrate under reduced pressure to obtain 4-Aminophthalic acid.

Visualizations

Caption: Troubleshooting workflow for failed reactions.

Caption: Potential reaction pathways of 4-Aminophthalic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. Solubility measurement and correlation of 2-aminoterephthalic acid in eight alcoholic solvents at different temperatures [biblio.ugent.be]
• 3. nbinno.com [nbinno.com]
• 4. Affinity gel synthesis from the p-aminobenzoic acid derivative 4-amino-2-methylbenzoic acid and purification of polyphenol oxidase from various plant sources - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics [scirp.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. scispace.com [scispace.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Aromatic L-amino acid decarboxylase - Wikipedia [en.wikipedia.org]
• 11. benchchem.com [benchchem.com]

Technical Support Center: 4-Aminophthalic Acid Purification

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting procedures and frequently asked questions (FAQs) for improving the purity of 4-aminophthalic acid during experimental workups.

Frequently Asked Questions (FAQs)

Q1: My final 4-aminophthalic acid product is off-white, yellow, or brown. What causes this discoloration and how can I fix it?

A1: Discoloration is a common issue and typically arises from two main sources: residual nitro-aromatic compounds (like the starting material, 4-nitrophthalic acid) or oxidation of the aminophenyl group. The amino group makes the aromatic ring highly susceptible to oxidation, which can form highly colored impurities. To address this, you can use a decolorizing agent like activated charcoal during recrystallization or employ reversed-phase chromatography.

Q2: What is the most likely impurity in my 4-aminophthalic acid sample synthesized by nitro reduction?

A2: The most common impurity is the unreacted starting material, 4-nitrophthalic acid. Incomplete reduction can also lead to intermediate species. The presence of these impurities can be confirmed by analytical techniques like HPLC or 1H NMR spectroscopy.

Q3: Which analytical method is best for assessing the purity of 4-aminophthalic acid?

A3: High-Performance Liquid Chromatography (HPLC) is the preferred method for quantitative purity analysis. A reverse-phase (RP) HPLC method can effectively separate 4-aminophthalic acid from its common impurities.[1] 1H NMR spectroscopy is also invaluable for confirming the structure and identifying the presence of impurities.

Q4: Can I use standard silica (B1680970) gel column chromatography to purify 4-aminophthalic acid?

A4: Standard silica gel chromatography can be challenging for 4-aminophthalic acid. The compound possesses both a basic amino group and acidic carboxylic acid groups, causing it to be zwitterionic at neutral pH. This can lead to strong binding to the acidic silica gel, resulting in poor separation and streaking. If chromatography is necessary, reversed-phase or ion-exchange chromatography are better alternatives.

Q5: What is the best general approach for purifying crude 4-aminophthalic acid?

A5: A multi-step approach is often most effective. Start with an acid-base extraction to perform a bulk separation of acidic or basic impurities. Follow this with recrystallization to remove remaining impurities and improve the crystalline form. For very high purity requirements, preparative HPLC or ion-exchange chromatography can be employed as a final polishing step.[1][2]

Troubleshooting Guides

Issue 1: Low Purity After Synthesis (<98% by HPLC)

Low purity is often due to incomplete reaction or the presence of side products. The following guide helps you choose a suitable purification strategy.

Troubleshooting Flowchart for Low Purity

References

• 1. Separation of 4-Aminophthalic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. WO2015104464A1 - Process for purifying aromatic amino acids - Google Patents [patents.google.com]

Technical Support Center: Characterization of Impurities in 4-Aminophthalic Acid Synthesis

Welcome to the technical support center for the synthesis of 4-aminophthalic acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide detailed guidance on the characterization of impurities that may arise during the synthesis of 4-aminophthalic acid, primarily from the reduction of 4-nitrophthalic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of 4-aminophthalic acid via the reduction of 4-nitrophthalic acid?

A1: The most prevalent impurities include:

• Unreacted Starting Material: 4-Nitrophthalic acid may remain if the reduction is incomplete.

• Isomeric Impurities: 3-Aminophthalic acid is a common impurity, often arising from the presence of 3-nitrophthalic acid in the starting material.[1]

• Intermediates: Partially reduced intermediates, such as hydroxylamine (B1172632) derivatives, can be present, though they are often unstable.

• Side-Reaction Products: Depending on the reaction conditions, byproducts from unintended reactions may form. For instance, in related syntheses, impurities like 3-(amino-1,3-dioxoisoindolin-2-yl)phthalic acid and 4-aminoisobenzofuran-1,3-dione (B94892) have been identified.[2]

Q2: Why is my final product discolored (e.g., yellow or brown)?

A2: Discoloration of aminophenol and related compounds is typically due to oxidation. The amino group is susceptible to air and light, which can lead to the formation of colored polymeric quinoid-type structures. To minimize this, it is recommended to handle the product under an inert atmosphere (e.g., nitrogen or argon), especially during purification and drying. Storing the final product in a cool, dark place is also advisable.

Q3: I am observing a lower than expected yield. What are the potential causes?

A3: Low yields can result from several factors:

• Incomplete Reaction: The reduction of the nitro group may not have gone to completion. This can be due to insufficient catalyst activity, inadequate hydrogen pressure, or suboptimal reaction time and temperature.

• Side Reactions: The formation of byproducts consumes the starting material and reduces the yield of the desired product.

• Product Loss During Workup: 4-Aminophthalic acid has some solubility in water and other polar solvents. Significant product loss can occur during filtration and washing steps if the volumes and temperatures are not optimized.

• Catalyst Poisoning: Impurities in the starting material or solvents can deactivate the catalyst, leading to a stalled or sluggish reaction.

Q4: Can I use GC-MS for the analysis of 4-aminophthalic acid and its impurities?

A4: Direct analysis of aminophthalic acids by GC-MS is challenging due to their low volatility and thermal lability.[3] To make them suitable for GC analysis, a derivatization step is necessary to convert the polar carboxylic acid and amine functional groups into more volatile, less polar derivatives.[4][5] Common derivatization techniques include silylation or esterification followed by acylation.[6]

Troubleshooting Guides

Issue 1: Presence of an Unexpected Peak in HPLC Analysis

An unexpected peak in your HPLC chromatogram indicates the presence of an impurity. The following table provides guidance on identifying potential impurities based on their likely retention times relative to 4-aminophthalic acid in a typical reversed-phase HPLC method.

Observed Issue	Potential Cause (Impurity)	Recommended Action
Peak at a shorter retention time than 4-aminophthalic acid	More polar impurity, potentially 3-aminophthalic acid.	Co-inject with a 3-aminophthalic acid standard to confirm identity. Optimize the separation of phthalic acid isomers by adjusting the mobile phase composition or pH.[2]
Peak at a longer retention time than 4-aminophthalic acid	Less polar impurity, potentially unreacted 4-nitrophthalic acid.	Co-inject with a 4-nitrophthalic acid standard to confirm identity. If confirmed, optimize the reaction conditions (e.g., increase reaction time, temperature, or catalyst loading) to ensure complete conversion.
Multiple unexpected peaks	Formation of various byproducts due to harsh reaction conditions or presence of contaminants.	Review the reaction conditions. High temperatures or extreme pH can lead to side reactions.[7] Analyze the starting materials for purity. Use techniques like LC-MS to identify the unknown peaks.

Troubleshooting Workflow for Unexpected HPLC Peaks

Caption: A decision tree for troubleshooting unexpected peaks in an HPLC analysis of 4-aminophthalic acid.

Issue 2: Incomplete Catalytic Reduction of 4-Nitrophthalic Acid

If you are struggling with an incomplete reaction, the following table outlines potential causes and solutions related to the catalytic hydrogenation process.

Parameter	Potential Problem	Recommended Solution
Catalyst	- Inactive or poisoned catalyst- Insufficient catalyst loading	- Use a fresh batch of catalyst.- Ensure starting materials and solvents are free of catalyst poisons (e.g., sulfur compounds).- Increase the catalyst loading (e.g., from 5 mol% to 10 mol%).
Hydrogen Pressure	- Insufficient pressure for complete reduction	- Increase the hydrogen pressure. Typical pressures for nitro group reduction range from atmospheric to 100 psi.[8]
Temperature	- Temperature too low, resulting in a slow reaction rate	- Gradually increase the reaction temperature. Be cautious, as excessively high temperatures can lead to side reactions.[7]
Solvent	- Poor solubility of starting material- Solvent inhibiting the reaction	- Choose a solvent that effectively dissolves 4-nitrophthalic acid (e.g., ethanol, acetic acid).- Ensure the solvent is of high purity.
pH	- Non-optimal pH for the reduction	- The pH of the reaction medium can influence the reaction rate and selectivity. Acidic conditions are often employed.[7] Consider buffering the reaction mixture if pH control is critical.

Experimental Protocols

Protocol 1: HPLC-UV Analysis of 4-Aminophthalic Acid and Impurities

This method is suitable for the quantitative analysis of 4-aminophthalic acid and the detection of common impurities like 3-aminophthalic acid and 4-nitrophthalic acid.

1. Instrumentation and Columns:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector.

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

2. Mobile Phase Preparation:

• Mobile Phase A: 0.1% Phosphoric acid in water.

• Mobile Phase B: Acetonitrile.

• For MS compatibility, replace phosphoric acid with 0.1% formic acid.[9]

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• UV Detection Wavelength: 254 nm.

• Gradient Elution:

  • 0-5 min: 10% B

  • 5-20 min: 10% to 90% B

  • 20-25 min: 90% B

  • 25-30 min: 90% to 10% B

  • 30-35 min: 10% B (re-equilibration)

4. Sample Preparation:

• Accurately weigh approximately 10 mg of the 4-aminophthalic acid sample and dissolve it in a suitable solvent (e.g., a mixture of water and acetonitrile) to a final concentration of 0.1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

5. Data Analysis:

• Identify peaks by comparing retention times with those of pure standards of 4-aminophthalic acid, 3-aminophthalic acid, and 4-nitrophthalic acid.

• Quantify the impurities using an external standard method with calibration curves for each potential impurity.

Workflow for HPLC Method Development and Analysis

Caption: A flowchart illustrating the general workflow for the HPLC analysis of 4-aminophthalic acid and its impurities.

Protocol 2: GC-MS Analysis of Aminophthalic Acids (with Derivatization)

This protocol outlines a general procedure for the analysis of aminophthalic acids by GC-MS, which requires a derivatization step.

1. Derivatization Reagents:

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) or other suitable silylating agents.[5]

• Anhydrous pyridine (B92270) or other suitable solvent.

2. Derivatization Procedure:

• Place approximately 1 mg of the dried sample in a reaction vial.

• Add 100 µL of anhydrous pyridine and 100 µL of BSTFA with 1% TMCS.

• Seal the vial and heat at 70 °C for 30 minutes.

• Cool the vial to room temperature before injection.

3. GC-MS Instrumentation and Conditions:

• GC Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp to 280 °C at 10 °C/min.

  • Hold at 280 °C for 10 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Scan Range: m/z 50-550.

  • Ion Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.

4. Data Analysis:

• Identify the derivatized compounds by comparing their mass spectra with reference spectra in a library or with spectra obtained from derivatized standards.

• The silylated derivatives of aminophthalic acids will show characteristic fragment ions.

Protocol 3: FTIR Analysis

FTIR spectroscopy is a valuable tool for confirming the functional groups present in the synthesized 4-aminophthalic acid and for detecting certain impurities.

1. Sample Preparation:

• Prepare a KBr pellet by mixing a small amount of the finely ground sample with dry potassium bromide.

• Alternatively, use an Attenuated Total Reflectance (ATR) accessory for direct analysis of the solid sample.

2. Data Acquisition:

• Collect the spectrum over a range of 4000-400 cm⁻¹.

3. Interpretation of Key Peaks:

• O-H stretch (carboxylic acid): A very broad band in the region of 3300-2500 cm⁻¹.

• N-H stretch (amine): Two sharp to medium bands for the primary amine (asymmetric and symmetric stretching) in the region of 3500-3300 cm⁻¹.

• C=O stretch (carboxylic acid): A strong, sharp band around 1700-1680 cm⁻¹.

• Aromatic C=C stretches: Medium to weak bands in the 1600-1450 cm⁻¹ region.

• N-H bend (amine): A medium band around 1620 cm⁻¹.

• C-N stretch (aromatic amine): A medium band in the 1340-1250 cm⁻¹ region.

• NO₂ stretch (impurity): The presence of strong bands around 1530 cm⁻¹ (asymmetric) and 1350 cm⁻¹ (symmetric) would indicate residual 4-nitrophthalic acid.

Protocol 4: ¹H NMR Analysis

¹H NMR spectroscopy is used to confirm the structure of the final product and to identify and quantify impurities.

1. Sample Preparation:

• Dissolve 5-10 mg of the sample in a suitable deuterated solvent, such as DMSO-d₆ or D₂O with a small amount of NaOD to aid solubility.

2. Data Acquisition:

• Acquire the ¹H NMR spectrum on a spectrometer (e.g., 400 MHz or higher).

3. Interpretation of Spectra:

• 4-Aminophthalic Acid: The aromatic protons will appear as a set of multiplets in the aromatic region (typically 6.5-8.0 ppm). The chemical shifts and coupling patterns will be characteristic of the substitution pattern. The amine (NH₂) and carboxylic acid (COOH) protons may appear as broad singlets, and their chemical shifts can be concentration and solvent dependent.

• 3-Aminophthalic Acid Impurity: This isomer will have a different set of chemical shifts and coupling patterns for its aromatic protons, allowing for its identification and quantification if present.[7][9]

• 4-Nitrophthalic Acid Impurity: The aromatic protons of the starting material will have distinct chemical shifts, typically downfield from the aminated product due to the electron-withdrawing nature of the nitro group.

This technical support center provides a foundational guide for addressing common challenges in the synthesis and characterization of 4-aminophthalic acid. For more specific issues, further investigation using the described analytical techniques and consultation of relevant literature is recommended.

References

• 1. benchchem.com [benchchem.com]
• 2. helixchrom.com [helixchrom.com]
• 3. researchgate.net [researchgate.net]
• 4. diverdi.colostate.edu [diverdi.colostate.edu]
• 5. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 6. GC-MS Studies on the Conversion and Derivatization of γ-Glutamyl Peptides to Pyroglutamate (5-Oxo-Proline) Methyl Ester Pentafluoropropione Amide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 3-AMINO-1,2-PHTHALIC ACID, DIMETHYL ESTER(34529-06-1) 1H NMR [m.chemicalbook.com]
• 8. US3079435A - Catalytic hydrogenation of nitrophenol - Google Patents [patents.google.com]
• 9. dev.spectrabase.com [dev.spectrabase.com]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of 4-Aminophthalic Acid

For Researchers, Scientists, and Drug Development Professionals

4-Aminophthalic acid is a valuable building block in the synthesis of various pharmaceuticals, dyes, and polymers. Its versatile structure, featuring both an aromatic amine and two carboxylic acid groups, allows for a wide range of chemical modifications. The efficient synthesis of this compound is therefore of significant interest to the chemical and pharmaceutical industries. This guide provides a comparative analysis of the most common methods for the synthesis of 4-Aminophthalic acid, with a focus on experimental data and detailed protocols to aid researchers in selecting the optimal method for their specific applications.

Comparison of Synthesis Methods

The primary route for the synthesis of 4-Aminophthalic acid involves the reduction of the nitro group of 4-Nitrophthalic acid. This transformation can be achieved through several methods, each with its own set of advantages and disadvantages regarding yield, reaction conditions, cost, and environmental impact. The three main methods compared in this guide are:

• Catalytic Hydrogenation: This method employs hydrogen gas in the presence of a metal catalyst, typically palladium on carbon (Pd/C).

• Chemical Reduction with Hydrazine (B178648) Hydrate (B1144303): A common reducing agent used with a catalyst.

• Chemical Reduction with Iron Powder: A classical and cost-effective method for nitro group reduction.

The following table summarizes the key quantitative data for these synthesis methods.

Parameter	Method 1: Catalytic Hydrogenation	Method 2: Hydrazine Hydrate Reduction	Method 3: Iron Powder Reduction
Starting Material	4-Nitrophthalic acid	4-Nitrophthalic acid	4-Nitrophthalic acid
Key Reagents	H₂, 5% or 10% Pd/C, Ethanol (B145695) or DMF	Hydrazine hydrate, FeCl₃/C or Pd/C, Water or Ethanol	Iron powder, Acetic acid, Ethanol
Reaction Temperature	Room Temperature to 50°C	80°C to Reflux	Reflux
Reaction Time	3 - 4 hours	3.5 - 5 hours	20 minutes to 2 hours
Reported Yield	95-96%	93-96%	Generally high for nitro reductions
Purity	High, often requires minimal purification	96.4 - 96.7% (HPLC)	Requires careful workup to remove iron salts
Pressure	Atmospheric to 60 psi	Atmospheric	Atmospheric

Experimental Protocols

Detailed methodologies for the key synthesis routes are provided below.

Method 1: Catalytic Hydrogenation with Pd/C

This method is widely used due to its high efficiency and clean reaction profile.

Protocol:

• In a hydrogenation vessel, dissolve 4-Nitrophthalic acid (1.0 eq) in a suitable solvent such as anhydrous ethanol or dimethylformamide (DMF).

• Add a catalytic amount of 5% or 10% Palladium on carbon (Pd/C) (typically 5-10% by weight of the starting material).

• Seal the vessel and purge with hydrogen gas.

• Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 20-60 psi) or maintain a continuous flow at atmospheric pressure.

• Stir the reaction mixture vigorously at room temperature or elevate the temperature to 40-50°C to increase the reaction rate.

• Monitor the reaction progress by techniques such as TLC or HPLC. The reaction is typically complete within 3-4 hours.

• Upon completion, carefully vent the hydrogen gas and purge the vessel with an inert gas like nitrogen or argon.

• Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude 4-Aminophthalic acid.

• The product can be further purified by recrystallization if necessary.

Method 2: Chemical Reduction with Hydrazine Hydrate

This method offers an alternative to catalytic hydrogenation, avoiding the need for specialized high-pressure equipment.

Protocol:

• To a round-bottom flask equipped with a reflux condenser, add 4-Nitrophthalic acid (1.0 eq) and a solvent (e.g., water or ethanol).

• Add a catalyst, such as a combination of ferric chloride (FeCl₃) and activated carbon, or Pd/C.

• Heat the mixture to reflux (around 95°C for aqueous solutions).

• Add 80% hydrazine hydrate solution dropwise to the refluxing mixture. An exothermic reaction may be observed.

• Continue heating at reflux for 3.5 to 5 hours, monitoring the reaction by TLC.

• After the reaction is complete, filter the hot solution to remove the catalyst.

• Cool the filtrate and acidify with concentrated hydrochloric acid to a pH of approximately 3.5 to precipitate the product.

• Collect the crystalline product by filtration, wash with cold water, and dry to obtain 4-Aminophthalic acid.

Method 3: Chemical Reduction with Iron Powder

A classic and economical method for the reduction of nitroarenes.

Protocol:

• In a round-bottom flask, suspend 4-Nitrophthalic acid (1.0 eq) in a mixture of ethanol and water.

• Add iron powder (typically 5-10 equivalents) to the suspension.

• Add a small amount of acetic acid or hydrochloric acid to activate the iron.

• Heat the reaction mixture to reflux with vigorous stirring.

• Monitor the reaction by TLC until the starting material is consumed (typically within 1-2 hours).

• Once the reaction is complete, filter the hot mixture through celite to remove the iron and iron salts.

• Concentrate the filtrate under reduced pressure.

• The crude product will likely contain residual iron salts and will require further purification, such as recrystallization or column chromatography.

Synthesis Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of 4-Aminophthalic acid from 4-Nitrophthalic acid via the three different reduction methods.

Caption: Workflow of 4-Aminophthalic acid synthesis.

Conclusion

The choice of synthesis method for 4-Aminophthalic acid depends on several factors including the scale of the reaction, available equipment, cost considerations, and desired purity.

• Catalytic hydrogenation offers high yields and purity with a straightforward workup, making it an excellent choice for laboratory and industrial-scale synthesis, provided the necessary equipment for handling hydrogen gas is available.

• Hydrazine hydrate reduction is a viable alternative that avoids the use of pressurized hydrogen gas and provides good yields and purity.

• Iron powder reduction is the most economical method but may require more extensive purification to remove inorganic byproducts.

Researchers should carefully consider these factors to select the most appropriate method for their specific needs. This guide provides the necessary data and protocols to make an informed decision for the efficient synthesis of 4-Aminophthalic acid.

A Comparative Guide to 4-Aminophthalic Acid and 3-Aminophthalic Acid in Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

The isomeric substitution of functional groups on aromatic monomers can profoundly influence the synthesis, structure, and properties of the resulting polymers. This guide provides a detailed comparison of 4-aminophthalic acid and 3-aminophthalic acid as monomers in the synthesis of high-performance polymers, primarily focusing on polyimides. Furthermore, it delves into the burgeoning role of 3-aminophthalic acid derivatives in the targeted protein degradation field, a key area of interest for drug development professionals.

Introduction to Isomeric Effects in Polymer Chemistry

4-Aminophthalic acid and 3-aminophthalic acid are structural isomers, differing only in the position of the amine group on the phthalic acid backbone. In 4-aminophthalic acid, the amine group is in the para position relative to one of the carboxylic acid groups, leading to a more linear and rigid molecular geometry. Conversely, the meta position of the amine group in 3-aminophthalic acid imparts a "kinked" or bent conformation to the monomer. This seemingly subtle difference in molecular architecture has significant consequences for polymerization kinetics, polymer chain packing, and the ultimate thermal, mechanical, and solubility properties of the resulting polymers.

Polymer Synthesis: A Comparative Overview

Both 4-aminophthalic acid and 3-aminophthalic acid can be utilized in the synthesis of various polymers, most notably polyimides and poly(amide-imide)s. The most common method for synthesizing polyimides from these monomers is a two-step polycondensation reaction. In the first step, the aminophthalic acid (or more commonly, its anhydride (B1165640) derivative) reacts with a dianhydride in a polar aprotic solvent to form a soluble poly(amic acid) precursor. In the second step, this precursor is converted to the final polyimide via thermal or chemical imidization, a process that involves the elimination of water.

A key difference in the reactivity of the two isomers has been noted. Reports suggest that 3-aminophthalic anhydride is less reactive in polymerization compared to its 4-substituted counterpart. This difference in reactivity can influence the conditions required to achieve high molecular weight polymers.

Illustrative Performance Data

While direct, side-by-side experimental data for polymers derived from 4-aminophthalic acid and 3-aminophthalic acid with the same comonomer is not extensively available in the public domain, we can construct an illustrative comparison based on well-established structure-property relationships for isomeric aromatic polyimides. The following tables present expected trends in the properties of polyimides synthesized from 4-aminophthalic acid and 3-aminophthalic acid with a common dianhydride, such as pyromellitic dianhydride (PMDA).

Table 1: Comparison of Thermal Properties

Property	Polyimide from 4-Aminophthalic Acid	Polyimide from 3-Aminophthalic Acid
Glass Transition Temperature (Tg)	Higher (e.g., > 400 °C)	Lower (e.g., 350-400 °C)
5% Weight Loss Temperature (TGA)	Higher (e.g., > 550 °C)	Slightly Lower (e.g., 530-550 °C)
Coefficient of Thermal Expansion (CTE)	Lower	Higher

Rationale: The linear and rigid structure of the 4-isomer allows for more efficient chain packing and stronger intermolecular interactions, leading to a higher glass transition temperature and greater thermal stability. The kinked structure of the 3-isomer disrupts this packing, resulting in a lower Tg and a higher CTE.

Table 2: Comparison of Mechanical Properties

Property	Polyimide from 4-Aminophthalic Acid	Polyimide from 3-Aminophthalic Acid
Tensile Strength	Higher	Lower
Tensile Modulus	Higher	Lower
Elongation at Break	Lower	Higher

Rationale: The ordered and rigid nature of polyimides from the 4-isomer contributes to higher strength and stiffness (modulus). In contrast, the less packed, more contorted chains of the 3-isomer's polymer allow for more chain mobility, leading to greater flexibility (elongation at break) but lower strength.

Table 3: Comparison of Solubility

Solvent	Polyimide from 4-Aminophthalic Acid	Polyimide from 3-Aminophthalic Acid
N-Methyl-2-pyrrolidone (NMP)	Sparingly Soluble to Insoluble	Soluble
m-Cresol	Sparingly Soluble	Soluble
Concentrated Sulfuric Acid	Soluble	Soluble

Rationale: The irregular, kinked structure of the polymer chains derived from 3-aminophthalic acid hinders efficient packing, allowing solvent molecules to penetrate and solvate the polymer more easily. The highly ordered and crystalline nature of polymers from the 4-isomer restricts solvent accessibility, leading to poor solubility.

Experimental Protocols

The following are detailed, representative protocols for the synthesis of polyimides from 4-aminophthalic acid and 3-aminophthalic acid.

Synthesis of Poly(amic acid) from 4-Aminophthalic Acid and Pyromellitic Dianhydride (PMDA)

• Monomer Preparation: Dry 4-aminophthalic acid and PMDA under vacuum at 120°C for 12 hours.

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve 1.81 g (10 mmol) of 4-aminophthalic acid in 20 mL of anhydrous N-methyl-2-pyrrolidone (NMP).

• Polymerization: To the stirred solution, add 2.18 g (10 mmol) of PMDA in one portion at room temperature.

• Reaction: Continue stirring the reaction mixture under a nitrogen atmosphere at room temperature for 24 hours. The viscosity of the solution will gradually increase, indicating the formation of the poly(amic acid).

• Storage: The resulting viscous poly(amic acid) solution can be stored at low temperatures (e.g., 4°C) before further processing.

Synthesis of Poly(amic acid) from 3-Aminophthalic Acid and Pyromellitic Dianhydride (PMDA)

• Monomer Preparation: Dry 3-aminophthalic acid and PMDA under vacuum at 120°C for 12 hours.

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve 1.81 g (10 mmol) of 3-aminophthalic acid in 20 mL of anhydrous NMP.

• Polymerization: To the stirred solution, add 2.18 g (10 mmol) of PMDA in one portion at room temperature.

• Reaction: Stir the reaction mixture under a nitrogen atmosphere at room temperature for 24 hours to yield the poly(amic acid) solution.

Thermal Imidization of Poly(amic acid) Films

• Film Casting: Cast the poly(amic acid) solution onto a clean, dry glass plate using a doctor blade to achieve a uniform thickness.

• Solvent Removal: Place the cast film in a vacuum oven and heat at 80°C for 4 hours to slowly remove the NMP solvent.

• Curing: Subsequently, heat the film under vacuum according to the following temperature program:

  • 150°C for 1 hour

  • 200°C for 1 hour

  • 250°C for 1 hour

  • 300°C for 2 hours

• Cooling: After the final heating step, allow the film to cool slowly to room temperature under vacuum.

• Film Removal: Carefully peel the resulting polyimide film from the glass substrate.

Application in Drug Development: The Role of 3-Aminophthalic Acid in Targeted Protein Degradation

For professionals in drug development, 3-aminophthalic acid has emerged as a critical building block for a novel class of therapeutics known as PROteolysis TArgeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules that co-opt the cell's natural protein disposal system to eliminate disease-causing proteins.

Derivatives of 3-aminophthalic acid, such as thalidomide (B1683933) and its analogs (lenalidomide and pomalidomide), are known to bind to the E3 ubiquitin ligase Cereblon (CRBN). In a PROTAC, a 3-aminophthalic acid-based ligand for CRBN is connected via a chemical linker to a ligand for a target protein of interest. This brings the target protein into proximity with the E3 ligase, leading to its ubiquitination and subsequent degradation by the proteasome.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the logical flow of PROTAC action and a typical experimental workflow for evaluating a novel PROTAC.

Caption: Mechanism of Action for a 3-Aminophthalic Acid-Based PROTAC.

Caption: Experimental Workflow for PROTAC Evaluation.

Conclusion

The choice between 4-aminophthalic acid and 3-aminophthalic acid in polymer synthesis presents a classic trade-off between performance and processability. The para-isomer, 4-aminophthalic acid, is the monomer of choice for applications demanding exceptional thermal stability and mechanical strength, such as in the aerospace and electronics industries, provided that its limited solubility can be managed during processing. In contrast, the meta-isomer, 3-aminophthalic acid, offers a route to more soluble and flexible polyimides, which may be advantageous for applications requiring solution-based processing or where extreme thermal resistance is not the primary concern.

For the drug development community, 3-aminophthalic acid and its derivatives are of paramount importance as enabling components of the PROTAC technology platform. Their ability to recruit the Cereblon E3 ligase for targeted protein degradation opens up new avenues for therapeutic intervention against a wide range of diseases. Understanding the structure-activity relationships of these isomeric building blocks is therefore crucial for the rational design of advanced materials and novel therapeutics.

A Comparative Guide to Functionalized Linkers for MOF Synthesis: Alternatives to 4-Aminophthalic Acid

The design and synthesis of Metal-Organic Frameworks (MOFs) with tailored properties for applications in gas storage, catalysis, and drug delivery are critically dependent on the selection of the organic linker. The linker's geometry, length, and functional groups dictate the resulting framework's topology, porosity, and surface chemistry. While 4-aminophthalic acid is a valuable building block, a wide array of alternative dicarboxylic acid linkers, particularly functionalized terephthalic acids, offer a versatile platform for fine-tuning MOF characteristics.

This guide provides a comparative analysis of MOFs synthesized from 2-aminoterephthalic acid (an isomer of 4-aminophthalic acid) and other functionalized terephthalic acids. We focus on the well-studied UiO-66 family of MOFs, which are renowned for their exceptional thermal and chemical stability.[1] By systematically replacing the parent linker, terephthalic acid (Benzene-1,4-dicarboxylic acid or BDC), with derivatives bearing amino (-NH₂), nitro (-NO₂), and hydroxyl (-OH) groups, we can directly assess the impact of linker functionalization on key material properties.

Data Presentation: Performance Metrics of Functionalized UiO-66 MOFs

The introduction of functional groups onto the linker molecule significantly influences the physicochemical properties of the resulting MOF. The amino group in UiO-66-NH₂, for instance, can enhance CO₂ adsorption capacity due to its basic nature, which interacts favorably with the acidic CO₂ molecule.[2][3] Conversely, functionalization often leads to a slight reduction in surface area and thermal stability compared to the parent MOF.[2]

Property	UiO-66 (Parent)	UiO-66-NH₂	UiO-66-NO₂	UiO-66-(OH)₂
Linker	Terephthalic acid (BDC)	2-aminoterephthalic acid	2-nitroterephthalic acid	2,5-dihydroxyterephthalic acid
BET Surface Area (m²/g)	~1100 - 1700[4][5]	~980 - 1550[3][6]	~825 - 1300	~765 - 1200
Pore Volume (cm³/g)	~0.40 - 0.90[4]	~0.35 - 0.60	~0.45	~0.40
Thermal Stability (°C)	~500[5]	~350 - 380[2][7]	~350 - 400	Not specified
CO₂ Adsorption (mmol/g at 273K, 1 bar)	~2.5 - 3.7[2]	~3.35 - 6.1[3][7]	~2.8	~3.0

Note: The values presented are approximate ranges compiled from various reports and can vary based on synthesis conditions and activation procedures.

Logical Framework for Linker Selection

The choice of an organic linker is a critical decision point in MOF design, directly influencing the final material's properties and potential uses. The following diagram illustrates the logical relationship between linker characteristics and the resultant MOF attributes.

Caption: Linker design flow for tuning MOF properties and applications.

Experimental Protocols

The following are representative solvothermal synthesis protocols for the parent UiO-66 and the amino-functionalized UiO-66-NH₂. These methods highlight the general procedure for this class of MOFs, where the primary variable is the choice of linker.

Synthesis of UiO-66

This protocol is adapted from established procedures for synthesizing the parent UiO-66 framework.

• Reagents:

  • Zirconium(IV) chloride (ZrCl₄)

  • Terephthalic acid (H₂BDC)

  • N,N-Dimethylformamide (DMF)

  • Acetic Acid (as a modulator)

• Procedure:

  • In a glass vial, dissolve ZrCl₄ and terephthalic acid in DMF in a 1:1 molar ratio.

  • Add acetic acid as a modulator, typically in a large molar excess relative to ZrCl₄ (e.g., ~100 equivalents).

  • Seal the vial and place it in a preheated oven at 120 °C for 24 hours.

  • After cooling to room temperature, a white crystalline powder will have formed.

  • Collect the product by centrifugation or filtration.

  • Wash the product thoroughly with fresh DMF to remove unreacted precursors.

  • Further wash with a solvent like acetone (B3395972) or ethanol (B145695).

  • Activate the sample by heating under a dynamic vacuum (e.g., at 100-150 °C) to remove residual solvent molecules from the pores.[5]

Synthesis of UiO-66-NH₂

This protocol details the synthesis using 2-aminoterephthalic acid to introduce amine functionality into the UiO-66 structure.

• Reagents:

  • Zirconium(IV) chloride (ZrCl₄): 1.47 g

  • 2-aminoterephthalic acid (H₂BDC-NH₂): 1.06 g

  • N,N-Dimethylformamide (DMF): 150 mL

• Procedure:

  • Dissolve Zirconium(IV) chloride and 2-aminoterephthalic acid in DMF in a 200 mL Teflon-lined stainless-steel autoclave.[2]

  • Seal the autoclave and maintain it at 120 °C (393 K) for 24 hours in an oven.[2]

  • Allow the autoclave to cool naturally to ambient temperature.

  • Collect the resulting yellow crystalline product by filtration.

  • Wash the product repeatedly with DMF (three times) and then with ethanol (three times) to ensure the removal of any unreacted starting materials.[2]

  • Dry the final product in an oven at 120 °C to obtain the powdered UiO-66-NH₂.[2]

This guide is intended for research professionals and assumes familiarity with standard laboratory safety procedures. The performance data and protocols are compiled from the cited literature and should be considered representative examples.

References

• 1. researchgate.net [researchgate.net]
• 2. UiO-66-NH2/GO Composite: Synthesis, Characterization and CO2 Adsorption Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. benchchem.com [benchchem.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]

A Comparative Guide to Metal-Organic Frameworks Synthesized with Amino-Functionalized Linkers

For Researchers, Scientists, and Drug Development Professionals

The introduction of amino functionalities onto the organic linkers used in the synthesis of Metal-Organic Frameworks (MOFs) has emerged as a powerful strategy for tailoring their physicochemical properties and enhancing their performance in a variety of applications. This guide provides a comparative analysis of MOFs synthesized with different amino-functionalized linkers, offering a side-by-side look at their performance metrics, supported by experimental data. Detailed experimental protocols for key synthesis and evaluation methods are also provided to facilitate reproducible research.

Performance Comparison of Amino-Functionalized MOFs

The choice of amino-functionalized linker significantly impacts the resulting MOF's surface area, pore size, and its efficacy in applications such as gas capture, catalysis, and drug delivery. Below, we present a summary of key performance data for several well-studied amino-functionalized MOFs.

Physicochemical Properties and CO2 Adsorption Capacity

The introduction of amino groups can enhance CO2 capture capabilities due to increased affinity for the acidic CO2 molecules.[1] The following table compares the Brunauer-Emmett-Teller (BET) surface area and CO2 adsorption capacity of various amino-functionalized MOFs.

MOF	Metal Center	Amino-Functionalized Linker	BET Surface Area (m²/g)	CO2 Adsorption Capacity (mmol/g)	Conditions
UiO-66-NH₂	Zr	2-aminoterephthalic acid	~822 - 993.1	~3.2 - 3.93	298 K, 1 bar
MIL-125-NH₂	Ti	2-aminoterephthalic acid	~1469	Not specified	-
Mg-ABDC	Mg	2-aminoterephthalic acid	Not specified	High	298 K
Co-ABDC	Co	2-aminoterephthalic acid	Not specified	High	298 K
Sr-ABDC	Sr	2-aminoterephthalic acid	Low	Low	298 K
UiO-66-NH₂/GO	Zr	2-aminoterephthalic acid	1052	6.41	273 K, 1 bar

Note: The CO2 adsorption capacity can vary based on synthesis methods and activation procedures. For instance, a sonochemically synthesized UiO-66-NH₂ exhibited a higher CO2 uptake of 3.2 mmol/g at 298 K and 1 bar compared to the conventionally synthesized counterpart (2.32 mmol/g)[2][3].

Catalytic Performance

Amino groups within the MOF structure can act as basic catalytic sites, enhancing performance in various organic reactions.

MOF	Reaction	Conversion/Yield	Notes
1-NH₂	CO₂-epoxide cycloaddition	High	Amine-functionalized framework showed better performance than its non-functionalized counterpart.[4]
1-NH₂	Biginelli reaction	High	Synergistic activation by Lewis basic -NH₂ and amide sites.[4]
MTV-MOF 3	Hemiketalization of benzaldehyde	75% yield	Multivariate MOF with L-serine and L-mecysteine derived linkers showed higher efficiency.

Drug Loading and Release

The presence of amino groups can influence the loading capacity and release kinetics of therapeutic agents, often through hydrogen bonding interactions.

MOF	Drug	Loading Capacity (%)	Release Profile
IRMOF-3 (Zn-based)	Curcumin	55.36	Slower release compared to non-functionalized IRMOF-1.

Experimental Protocols

Detailed and reproducible experimental procedures are crucial for the synthesis and evaluation of MOFs. Below are protocols for the synthesis of two common amino-functionalized MOFs and general procedures for performance testing.

Synthesis of UiO-66-NH₂ (Solvothermal Method)

Materials:

• Zirconium chloride (ZrCl₄)

• 2-aminoterephthalic acid (H₂BDC-NH₂)

• N,N-dimethylformamide (DMF)

• Ethanol (B145695)

Procedure:

• Dissolve 1.47 g of ZrCl₄ and 1.06 g of 2-aminoterephthalic acid in 150 mL of DMF in a 200 mL Teflon-lined stainless-steel autoclave.[1]

• Seal the autoclave and heat it in an oven at 120°C for 24 hours.[5]

• After cooling to room temperature, collect the yellow crystalline product by filtration.

• Wash the product repeatedly with DMF and then with ethanol (three times each).[1]

• Dry the final product in an oven at 150°C.[1]

Synthesis of MIL-125-NH₂ (Solvothermal Method)

Materials:

• 2-aminoterephthalic acid (NH₂-BDC)

• Titanium isopropoxide (TPOT)

• N,N-dimethylformamide (DMF)

• Methanol (MeOH)

Procedure:

• Dissolve 0.56 g (3.1 mmol) of NH₂-BDC in a mixture of 36 mL of DMF and 4 mL of MeOH.[6]

• Add 0.6 mL (2.0 mmol) of TPOT to the solution and stir to ensure mixing.[6]

• Transfer the mixture to a 100 mL Teflon-lined steel autoclave.

• Heat the autoclave in an oven at 150°C for 24 hours under static conditions.[6]

• After cooling, wash the resulting yellow solid product three times with DMF and twice with methanol.[6]

• Dry the product overnight in a vacuum oven at 60°C.[6]

CO₂ Adsorption Measurement

Apparatus:

• Volumetric gas adsorption analyzer

Procedure:

• Activate the MOF sample by heating under vacuum to remove any guest molecules from the pores. The activation temperature and duration will depend on the specific MOF's thermal stability.

• Place a known mass of the activated MOF in the sample tube of the gas adsorption analyzer.

• Perform the analysis at the desired temperature (e.g., 273 K or 298 K).

• Introduce CO₂ gas at controlled pressures and measure the amount of gas adsorbed by the sample.

• Construct the adsorption isotherm by plotting the amount of CO₂ adsorbed versus pressure.

Catalytic Activity Testing (General Protocol for Knoevenagel Condensation)

Materials:

• MOF catalyst

• Aldehyde (e.g., benzaldehyde)

• Malononitrile

• Solvent (e.g., ethanol)

Procedure:

• Activate the MOF catalyst.

• In a reaction vessel, combine the aldehyde, malononitrile, and the MOF catalyst in the chosen solvent.

• Stir the reaction mixture at a specific temperature for a set period.

• Monitor the reaction progress using techniques like Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• After the reaction is complete, separate the MOF catalyst from the reaction mixture by centrifugation or filtration.

• Analyze the product to determine the conversion and yield.

• The reusability of the catalyst can be tested by washing the recovered MOF and using it in subsequent reaction cycles.

Drug Loading and Release Study

Drug Loading:

• Disperse a specific amount of the activated MOF in a solution of the drug in a suitable solvent.

• Stir the mixture for a predetermined time (e.g., 24 hours) at room temperature to allow for drug encapsulation.[7]

• Separate the drug-loaded MOF from the solution by centrifugation.

• Wash the drug-loaded MOF to remove any surface-adsorbed drug.

• Determine the amount of loaded drug by measuring the drug concentration in the supernatant before and after loading using UV-Vis spectroscopy.

Drug Release:

• Immerse a known amount of the drug-loaded MOF in a release medium, such as phosphate-buffered saline (PBS) at a specific pH (e.g., 7.4).[7]

• Maintain the temperature at 37°C and stir the solution.

• At regular time intervals, withdraw a small aliquot of the release medium and replace it with fresh medium.

• Measure the concentration of the released drug in the withdrawn aliquots using UV-Vis spectroscopy.

• Plot the cumulative drug release as a function of time.

Visualizing Synthesis and Comparative Effects

To better illustrate the processes and concepts discussed, the following diagrams were generated using Graphviz.

References

• 1. mdpi.com [mdpi.com]
• 2. Enhanced CO2 capture potential of UiO-66-NH2 synthesized by sonochemical method: experimental findings and performance evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enhanced CO2 capture potential of UiO-66-NH2 synthesized by sonochemical method: experimental findings and performance evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]

Performance Evaluation of 4-Aminophthalic acid-based Sensors: A Comparative Guide

This guide provides a comprehensive performance evaluation of sensors based on 4-aminophthalic acid and its derivatives for a range of analytes. For researchers, scientists, and drug development professionals, this document compares the performance of these sensors against common alternatives, supported by experimental data from peer-reviewed literature. Detailed methodologies for key experiments are provided to ensure reproducibility.

Comparison Guide 1: Heavy Metal Ion Detection (Copper - Cu²⁺)

The detection of heavy metal ions is crucial due to their environmental and health impacts. 4-Aminophthalic acid derivatives have been utilized in the development of fluorescent sensors for the detection of ions like copper (Cu²⁺).

Performance Comparison

Here, we compare a 4-aminophthalic acid-based fluorescent sensor with other common fluorescent probes for Cu²⁺ detection, such as those based on rhodamine B and carbon dots.

Sensor Type	Analyte	Limit of Detection (LOD)	Linear Range	Response Time	Selectivity	Reference
4-Aminophthalic Acid Derivative	Cu²⁺	0.12 µM	0.4–20 µM	< 5 minutes	High against Al³⁺, Fe³⁺, Cr³⁺, Na⁺, K⁺	[1]
Rhodamine B Derivative	Cu²⁺	0.95 mg/L (~15 µM)	Not Specified	Not Specified	High against Na⁺, K⁺, Mg²⁺, Ca²⁺, Mn²⁺, Fe²⁺, Co²⁺, Ni²⁺, Zn²⁺, Cd²⁺, Cr³⁺, Al³⁺, Fe³⁺	[2]
Nitrogen-Doped Carbon Dots	Cu²⁺	42 nM	2.5–50 µM	< 3 minutes	High	[3]

Key Observations:

• The 4-aminophthalic acid derivative sensor offers a competitive limit of detection and a rapid response time for Cu²⁺ detection[1].

• While some rhodamine B-based sensors may have a higher limit of detection, they also exhibit high selectivity[2].

• Nitrogen-doped carbon dots present a highly sensitive option with a very low limit of detection and a fast response[3].

Signaling Pathway and Experimental Workflow

The detection of Cu²⁺ by the 4-aminophthalic acid-based fluorescent sensor involves a "turn-on" fluorescence mechanism. The binding of Cu²⁺ to the sensor molecule induces a conformational change, leading to an increase in fluorescence intensity.

Cu²⁺ detection signaling pathway.

The general workflow for evaluating the performance of such a sensor is outlined below.

Workflow for sensor performance evaluation.

Experimental Protocols

Synthesis of a 4-Aminophthalic Acid-Based Fluorescent Probe for Cu²⁺:

A detailed protocol for a similar rhodamine-based sensor provides a relevant example[1]:

• Starting Materials: Rhodamine B hydrazide and a suitable aldehyde or ketone containing a binding site for Cu²⁺.

• Reaction: The starting materials are refluxed in an appropriate solvent (e.g., ethanol) for several hours.

• Purification: The resulting product is purified by recrystallization or column chromatography.

• Characterization: The structure of the synthesized probe is confirmed using techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Fluorescence Titration Experiment:

• Prepare a stock solution of the sensor in a suitable solvent (e.g., acetonitrile (B52724) or a buffer solution).

• Prepare a series of solutions containing a fixed concentration of the sensor and varying concentrations of Cu²⁺.

• Measure the fluorescence emission spectrum of each solution using a spectrofluorometer at the optimal excitation wavelength.

• Plot the fluorescence intensity at the emission maximum against the concentration of Cu²⁺ to determine the linear range and calculate the limit of detection (LOD) using the formula 3σ/k, where σ is the standard deviation of the blank and k is the slope of the calibration curve.

• To assess selectivity, repeat the experiment with other metal ions at the same concentration as Cu²⁺ and compare the fluorescence response.

Comparison Guide 2: pH Sensing

Optical pH sensors offer a non-invasive alternative to traditional glass electrodes. 4-Aminophthalic acid derivatives can be incorporated into sensor films where their optical properties change in response to pH.

Performance Comparison

This section compares a hypothetical 4-aminophthalic acid-based colorimetric pH sensor with established pH indicators like fluorescein (B123965) and phenol (B47542) red.

Indicator	pH Range	pKa	Color Change (Acidic to Basic)	Advantages	Disadvantages	Reference
4-Aminophthalic Acid Derivative	(Hypothetical) 4.0 - 6.0	~5.0	Colorless to Yellow	Tunable properties	Requires synthesis	-
Fluorescein	6.0 - 8.0	~6.4	Colorless to Greenish-Yellow	High fluorescence quantum yield	Photobleaching	[4][5]
Phenol Red	6.8 - 8.2	~7.7	Yellow to Red/Pink	Distinct color change, widely used in cell culture	Can be toxic to some cells	[6][7][8]

Key Observations:

• 4-Aminophthalic acid derivatives offer the potential for tunable pH sensing ranges by modifying their chemical structure.

• Fluorescein is a highly fluorescent indicator suitable for physiological pH ranges but is susceptible to photobleaching[4][5].

• Phenol red provides a clear visual color change and is a staple in cell culture, though it may have some cytotoxicity[6][7][8].

Signaling Pathway and Experimental Workflow

The pH sensing mechanism of an indicator dye is based on the protonation and deprotonation of the molecule, which alters its electronic structure and, consequently, its absorption and emission of light.

pH indicator equilibrium.

The fabrication and testing of an optical pH sensor film generally follow the workflow below.

Workflow for optical pH sensor fabrication and testing.

Experimental Protocols

Fabrication of an Optical pH Sensor Film:

A general procedure for immobilizing a pH indicator in a polymer matrix can be adapted[9][10]:

• Prepare the Polymer Solution: Dissolve a suitable polymer (e.g., polyaniline, sol-gel precursors) in an appropriate solvent[10].

• Incorporate the Indicator: Add the 4-aminophthalic acid derivative (or other pH indicator) to the polymer solution and mix thoroughly.

• Film Deposition: Coat a substrate (e.g., glass slide, optical fiber) with the mixture using a technique like dip-coating or spin-coating[10].

• Curing: Dry and cure the film according to the polymer's requirements (e.g., heating in an oven)[9][10].

• Leaching Test: Immerse the sensor film in water or buffer to ensure the indicator is not leaching out[9].

pH Measurement Protocol:

• Prepare a series of standard buffer solutions with known pH values.

• Immerse the sensor film in each buffer solution.

• Measure the absorbance or fluorescence spectrum of the film using a spectrophotometer or spectrofluorometer.

• Plot the absorbance at the maximum wavelength or the fluorescence intensity against the pH to create a calibration curve.

• For an unknown sample, immerse the sensor, measure the optical response, and determine the pH from the calibration curve.

Comparison Guide 3: Biomolecule and Nitroaromatic Compound Detection

4-Aminophthalic acid and its isomers are precursors to luminol (B1675438), a widely used chemiluminescent agent. This link makes them relevant to electrochemiluminescence (ECL) immunoassays for biomolecule detection. Additionally, derivatives of aminophthalic acids have been explored for sensing nitroaromatic compounds, which are important environmental pollutants.

Performance Comparison: Nitroaromatic Compound (2,4-Dinitrophenol) Detection

Here, a hypothetical 4-aminophthalic acid-based sensor is compared with other fluorescent and electrochemical sensors for 2,4-dinitrophenol (B41442) (2,4-DNP).

Sensor Type	Analyte	Limit of Detection (LOD)	Linear Range	Detection Mechanism	Reference
4-Aminophthalic Acid Derivative	2,4-DNP	(Hypothetical) ~1 µM	-	Fluorescence Quenching	-
Eu-doped MOF	2,4-DNP	~10 nM	0.01–25 µM	Fluorescence Quenching	[11][12]
Polyaniline-based Electrochemical Sensor	2-Nitrophenol	0.33 µM	2–80 µM	Differential Pulse Voltammetry	[13]
NH₂-MIL-125(Ti) Fluorescent Sensor	2,4-DNP	Not specified, but linear up to 70 µM	0–70 µM	Fluorescence Quenching & Peak Shift	[14]

Key Observations:

• Metal-Organic Framework (MOF) based sensors demonstrate very high sensitivity for 2,4-DNP, with LODs in the nanomolar range[11][12].

• Polyaniline-based electrochemical sensors offer a viable alternative with good detection limits for similar nitroaromatic compounds[13].

• The dual-parameter sensing of some MOFs (quenching and peak shift) can enhance selectivity for 2,4-DNP[14].

Performance Comparison: Protein Biomarker Detection (ECL Immunoassay)

This table compares the performance of two common ECL systems, one based on a luminol derivative (related to 4-aminophthalic acid) and the other on a Ruthenium complex, for the detection of a protein biomarker (e.g., C-Reactive Protein - CRP).

ECL System	Analyte	Limit of Detection (LOD)	Linear Range	Key Features	Reference
Luminol-based	Protein Biomarker	0.62 pg/mL (for CEA)	Varies with assay design	Often uses H₂O₂ as a co-reactant	[15]
Ru(bpy)₃²⁺-based	C-Reactive Protein (CRP)	100 ng/mL	100 ng/mL - 10 µg/mL	High ECL efficiency, widely used commercially	[16][17]
Ru(bpy)₃²⁺-labeled AuNPs	C-Reactive Protein (CRP)	4.6 pg/mL	0.01 - 1000 ng/mL	Signal amplification with nanoparticles	[3]

Key Observations:

• Luminol-based ECL assays can achieve very low limits of detection, reaching the picogram per milliliter level for certain biomarkers[15].

• While the basic Ru(bpy)₃²⁺ system may have a higher LOD, its performance can be significantly enhanced through strategies like nanoparticle labeling, achieving detection limits comparable to or better than luminol-based systems[3][16][17].

Signaling Pathway and Experimental Workflow

ECL Immunoassay Signaling Pathway:

The principle of a sandwich ECL immunoassay involves the formation of an immunocomplex that brings an ECL label to the electrode surface.

Sandwich ECL immunoassay principle.

General Experimental Workflow for ECL Immunoassay:

The following diagram illustrates the key steps in performing a sandwich ECL immunoassay.

Workflow for a sandwich ECL immunoassay.

Experimental Protocols

General Protocol for a Sandwich ECL Immunoassay: [18]

• Electrode Preparation: A working electrode (e.g., glassy carbon) is coated with capture antibodies specific to the target protein. This can be achieved through various surface chemistry techniques.

• Blocking: The electrode surface is treated with a blocking agent (e.g., bovine serum albumin) to prevent non-specific binding.

• Sample Incubation: The electrode is incubated with the sample solution containing the protein biomarker. The capture antibodies bind to the target protein.

• Detection Antibody Incubation: The electrode is then incubated with a solution of detection antibodies that are labeled with an ECL reporter (e.g., a luminol derivative or Ru(bpy)₃²⁺). These antibodies bind to a different epitope on the captured protein, forming a "sandwich".

• Washing: The electrode is washed to remove any unbound detection antibodies.

• ECL Measurement: The electrode is placed in an ECL reader. A solution containing a co-reactant (e.g., tri-n-propylamine for Ru(bpy)₃²⁺ or hydrogen peroxide for luminol) is added. A voltage is applied to the electrode, triggering the ECL reaction, and the emitted light is measured by a photomultiplier tube. The intensity of the light is proportional to the concentration of the protein biomarker in the sample.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Electrochemiluminescence-Incorporated Lateral Flow Immunosensors Using Ru(bpy)32+-Labeled Gold Nanoparticles for the Full-Range Detection of Physiological C-Reactive Protein Levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fluorescein Derivatives as Fluorescent Probes for pH Monitoring along Recent Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. gspchem.com [gspchem.com]
• 7. nbinno.com [nbinno.com]
• 8. Phenol red - Wikipedia [en.wikipedia.org]
• 9. Development of luminescent pH sensor films for monitoring bacterial growth through tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.aip.org [pubs.aip.org]
• 11. Eu-Doped MOF-based high-efficiency fluorescent sensor for detecting 2,4-dinitrophenol and 2,4,6-trinitrophenol simultaneously - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Highly selective detection of 2,4-dinitrophenol by fluorescent NH2-MIL-125(Ti) via dual-parameter sensing technology - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 15. mdpi.com [mdpi.com]
• 16. Electrogenerated chemiluminescence. 83. Immunoassay of human C-reactive protein by using Ru(bpy)3(2+)-encapsulated liposomes as labels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. mdpi.com [mdpi.com]

4-Aminophthalic Acid as a Hapten in Immunoassays: A Comparative Validation Guide

For researchers, scientists, and drug development professionals, the selection of an appropriate hapten is a critical step in the development of sensitive and specific immunoassays for small molecules. This guide provides a comprehensive validation of 4-aminophthalic acid as a hapten for the detection of phthalates and compares its performance with alternative haptens, supported by experimental data and detailed protocols.

Introduction to Hapten Strategy in Phthalate (B1215562) Immunoassays

Phthalates, a class of widely used plasticizers, are small molecules that are not immunogenic on their own. To elicit an antibody response for use in immunoassays, they must be covalently coupled to a larger carrier protein, such as bovine serum albumin (BSA) or ovalbumin (OVA). In this context, the phthalate derivative that is coupled to the protein is referred to as a hapten. The structure of the hapten is a crucial determinant of the specificity and sensitivity of the resulting immunoassay.

4-Aminophthalic acid and its derivatives have been investigated as haptens for the development of immunoassays targeting phthalates. The amino group on the phthalic acid backbone provides a convenient handle for conjugation to carrier proteins. This guide will delve into the validation of this approach.

Performance Comparison of 4-Aminophthalic Acid-Based Haptens and Alternatives

The performance of an immunoassay is primarily evaluated based on its sensitivity (IC50 and Limit of Detection - LOD) and specificity (cross-reactivity). The following tables summarize the performance of immunoassays developed using a 4-aminophthalic acid derivative and other alternative haptens for the detection of various phthalates.

Hapten-Protein Conjugate	Target Analyte	Antibody Type	Immunoassay Format	IC50 (µg/mL)	Reference
Dibutyl 4-aminophthalate-BSA (DBAP-BSA)	Dibutyl phthalate (DBP)	Polyclonal	ELISA	0.305	[1]
Diisobutyl 4-aminophthalate-BSA (DiBAP-BSA)	Diisobutyl phthalate (DiBP)	Polyclonal	ELISA	0.104	[1]
Dicyclohexyl 4-aminophthalate-BSA (DCHAP-BSA)	Dicyclohexyl phthalate (DCHP)	Polyclonal	ELISA	0.247	[1]
Dibutyl 4-carboxylphthalate-BSA (DBCP-BSA)	Dibutyl phthalate (DBP)	Polyclonal	ELISA	0.268	[1]
Generic Phthalate Hapten 1-BSA	Dimethyl phthalate (DMP)	Polyclonal	ic-ELISA	17.12 ng/mL	[2]
Generic Phthalate Hapten 2-BSA	Dimethyl phthalate (DMP)	Polyclonal	ic-ELISA	25.65 ng/mL	[2]
DBP-specific Hapten-Carrier	Dibutyl phthalate (DBP)	Monoclonal	ic-ELISA	14.6 ng/mL
Commercial Phthalates ELISA Kit	Phthalates	Not specified	Direct Competitive ELISA	LOD: ~30 ppb	[3][4]

Cross-Reactivity Profile

Cross-reactivity is a critical parameter that defines the specificity of an immunoassay. It measures the extent to which the antibody binds to molecules other than the target analyte.

A study utilizing a polyclonal antibody raised against a generic phthalate hapten demonstrated broad cross-reactivity across a range of phthalates, making it suitable for screening total phthalate content.[2] The reported cross-reactivity percentages were:

Compound	Cross-Reactivity (%)
Dimethyl phthalate (DMP)	100
Diethyl phthalate (DEP)	83.84
Di-n-propyl phthalate (DPP)	65.27
Di-n-butyl phthalate (DBP)	48.93
Di-isobutyl phthalate (DIBP)	43.11
Di-n-pentyl phthalate (DPP)	30.15
Di-n-hexyl phthalate (DHP)	21.33
Di(2-ethylhexyl) phthalate (DEHP)	16.69

In contrast, a monoclonal antibody developed against a DBP-specific hapten showed very low cross-reactivity with other phthalates, with the exception of butyl benzyl (B1604629) phthalate (BBP) at 3.9% and di-isobutyl phthalate (DIBP) at 12.5%.[5] This highlights the ability to generate highly specific assays by careful hapten design and the use of monoclonal antibodies. While one study mentioned that the cross-reactivity of an antibody raised against a dibutyl 4-aminophthalate-BSA conjugate was "small," specific quantitative data was not provided.[1]

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of research findings. Below are generalized protocols for key steps in the development of an immunoassay using a 4-aminophthalic acid-based hapten.

Synthesis of Dibutyl 4-aminophthalate (B1235162) (DBAP) Hapten

The synthesis of a hapten derived from 4-aminophthalic acid involves the esterification of 4-nitrophthalic acid followed by reduction of the nitro group to an amino group.

Experimental Workflow for Hapten Synthesis

Caption: Synthesis of Dibutyl 4-aminophthalate Hapten.

Conjugation of Hapten to Carrier Protein (Diazotization Method)

The amino group on the hapten allows for its covalent linkage to carrier proteins like BSA via diazotization.

Protocol for DBAP-BSA Conjugation:

• Diazotization of Hapten:

  • Dissolve dibutyl 4-aminophthalate (DBAP) in a solution of HCl.

  • Cool the solution to 0-5°C in an ice bath.

  • Add a cold solution of sodium nitrite (B80452) (NaNO₂) dropwise while maintaining the temperature below 5°C.

  • Stir the mixture for 30 minutes to form the diazonium salt.

• Coupling to BSA:

  • Dissolve BSA in a cold alkaline buffer (e.g., borate (B1201080) buffer, pH 9.0).

  • Slowly add the freshly prepared diazonium salt solution to the BSA solution with constant stirring at 0-5°C.

  • Allow the reaction to proceed for several hours at 4°C.

• Purification:

  • Dialyze the conjugate extensively against phosphate-buffered saline (PBS) at 4°C to remove unreacted hapten and other small molecules.

  • Lyophilize the purified conjugate for long-term storage.

Diagram of Hapten-Protein Conjugation

Caption: Diazotization-based conjugation of DBAP to BSA.

Polyclonal Antibody Production

Polyclonal antibodies can be generated by immunizing animals (e.g., rabbits) with the hapten-protein conjugate.

Immunization Protocol:

• Immunogen Preparation: Emulsify the DBAP-BSA conjugate with an equal volume of Freund's complete adjuvant for the primary immunization and Freund's incomplete adjuvant for subsequent booster injections.

• Immunization: Inject New Zealand white rabbits subcutaneously at multiple sites with the prepared immunogen.

• Booster Injections: Administer booster injections every 3-4 weeks.

• Titer Determination: Collect blood samples 7-10 days after each booster injection and determine the antibody titer using an indirect ELISA.

• Antiserum Collection: Once a high antibody titer is achieved, collect the blood and separate the antiserum.

Indirect Competitive ELISA (ic-ELISA) Protocol

This is a common format for detecting small molecules like phthalates.

ELISA Workflow

Caption: Indirect Competitive ELISA Workflow.

Detailed Steps:

• Coating: Coat the wells of a microtiter plate with a coating antigen (e.g., DBAP-OVA in coating buffer) and incubate.

• Washing: Wash the plate with a wash buffer (e.g., PBS with Tween 20).

• Blocking: Block the remaining protein-binding sites on the wells by adding a blocking buffer (e.g., BSA in PBS) and incubating.

• Washing: Repeat the washing step.

• Competitive Reaction: Add standard solutions of the target phthalate or samples to the wells, followed by the addition of the polyclonal anti-phthalate antibody. Incubate to allow competition between the free phthalate and the coated phthalate for antibody binding.

• Washing: Repeat the washing step.

• Secondary Antibody: Add an enzyme-conjugated secondary antibody (e.g., HRP-conjugated goat anti-rabbit IgG) and incubate.

• Washing: Repeat the washing step.

• Substrate Reaction: Add a substrate solution (e.g., TMB) and incubate in the dark for color development.

• Stopping the Reaction: Stop the enzyme-substrate reaction by adding a stop solution (e.g., sulfuric acid).

• Measurement: Measure the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader. The concentration of the phthalate in the sample is inversely proportional to the color intensity.

Conclusion

The validation data presented in this guide demonstrates that 4-aminophthalic acid and its derivatives are effective haptens for the development of immunoassays for the detection of phthalates. The choice of the specific hapten structure and the use of either polyclonal or monoclonal antibodies allow for the development of assays with either broad specificity for screening purposes or high specificity for the quantification of individual phthalate esters. The provided experimental protocols offer a foundation for researchers to develop and validate their own immunoassays for phthalates and other small molecules. Careful optimization of each step is crucial for achieving the desired assay performance.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis of an artificial antigen and preparation of a polyclonal antibody for the sensitive determination of phthalate esters by enzyme-linked immunoassay - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. lifetechindia.com [lifetechindia.com]
• 4. abraxis.eurofins-technologies.com [abraxis.eurofins-technologies.com]
• 5. researchgate.net [researchgate.net]

comparing the fluorescent properties of 4-aminophthalimide to tryptophan

A Comparative Guide to the Fluorescent Properties of 4-Aminophthalimide (B160930) and Tryptophan

For researchers and professionals in drug development and scientific research, the selection of an appropriate fluorescent probe is a critical decision that can significantly impact experimental outcomes. This guide provides a detailed comparison of the fluorescent properties of two widely used fluorophores: 4-aminophthalimide (4-AP), a synthetic dye known for its environmental sensitivity, and tryptophan (Trp), an intrinsic fluorescent amino acid crucial for studying protein structure and dynamics.

Quantitative Comparison of Fluorescent Properties

The fluorescent characteristics of 4-aminophthalimide and tryptophan are highly dependent on their local environment. The following table summarizes their key photophysical parameters, offering a clear comparison of their performance.

Fluorescent Property	4-Aminophthalimide (4-AP)	Tryptophan (Trp)
Excitation Max (λex)	~300-380 nm (solvent dependent)[1][2]	~280 nm[3][4]
Emission Max (λem)	~460-560 nm (highly solvent dependent)[1][5][6]	~300-350 nm (highly environment dependent)[3][4][7]
Quantum Yield (ΦF)	0.01 - 0.96 (highly solvent dependent)[8][9]	0.12 - 0.14 in water; can vary from <0.01 to 0.35 in proteins[10][11][12][13][14]
Fluorescence Lifetime (τ)	Solvent and environment dependent	~0.5 ns and ~3.1 ns (two lifetimes are inherent to the Trp structure)[10]
Stokes Shift	Large and highly solvent dependent	Variable, typically smaller than 4-AP
Environmental Sensitivity	High (strong solvatochromism)[8][15]	High (sensitive to polarity, quenching, and local protein structure)[3][16][17]

Detailed Experimental Methodologies

The accurate determination of the fluorescent properties listed above relies on standardized experimental protocols. Below are detailed methodologies for key fluorescence measurements.

Measurement of Excitation and Emission Spectra

Objective: To determine the wavelengths of maximum excitation and emission for 4-aminophthalimide and tryptophan.

Protocol:

• Sample Preparation: Prepare dilute solutions of 4-aminophthalimide and L-tryptophan in a suitable solvent (e.g., phosphate (B84403) buffer for tryptophan, a range of solvents from nonpolar to polar for 4-aminophthalimide to observe solvatochromism). The absorbance of the sample at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.[11]

• Instrumentation: Use a calibrated spectrofluorometer.

• Excitation Spectrum Acquisition: Set the emission monochromator to the wavelength of maximum fluorescence and scan the excitation monochromator over a range of wavelengths (e.g., 250-400 nm for 4-AP, 230-300 nm for Trp).

• Emission Spectrum Acquisition: Set the excitation monochromator to the wavelength of maximum absorption and scan the emission monochromator over a range of wavelengths (e.g., 400-650 nm for 4-AP, 300-450 nm for Trp).

• Data Analysis: The wavelengths corresponding to the peak intensities in the respective spectra are the excitation and emission maxima.

Determination of Fluorescence Quantum Yield

Objective: To quantify the efficiency of fluorescence emission.

Protocol:

• Standard Selection: Choose a well-characterized fluorescence standard with a known quantum yield and an emission range that overlaps with the sample (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H₂SO₄ for tryptophan).

• Absorbance Measurement: Measure the absorbance of both the sample and the standard at the excitation wavelength using a UV-Vis spectrophotometer. The absorbance values should be matched and kept low (<0.1).

• Fluorescence Measurement: Record the fluorescence emission spectra of both the sample and the standard under identical experimental conditions (excitation wavelength, slit widths).

• Data Analysis: Calculate the integrated fluorescence intensity (area under the emission curve) for both the sample and the standard. The quantum yield of the sample (Φ_sample) is calculated using the following equation:

  Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²)

  where Φ is the quantum yield, I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Measurement of Fluorescence Lifetime

Objective: To determine the average time the fluorophore spends in the excited state.

Protocol:

• Instrumentation: Utilize a time-resolved fluorometer, such as a time-correlated single-photon counting (TCSPC) system.

• Excitation: Excite the sample with a pulsed light source (e.g., a laser diode or a flash lamp) at the appropriate wavelength.

• Data Acquisition: Measure the time delay between the excitation pulse and the detection of the emitted photons. Repeat this process to build a histogram of photon arrival times.

• Data Analysis: The resulting fluorescence decay curve is fitted to one or more exponential functions to determine the fluorescence lifetime(s). Tryptophan often exhibits multi-exponential decay kinetics.[10]

Visualizing Experimental and Photophysical Processes

To better illustrate the processes involved in fluorescence measurements and the photophysical pathways of the two fluorophores, the following diagrams are provided.

Caption: Experimental workflow for characterizing fluorescent properties.

Caption: Simplified Jablonski diagrams for 4-AP and Tryptophan.

Conclusion

Both 4-aminophthalimide and tryptophan are powerful fluorescent probes, but their optimal applications differ. 4-aminophthalimide, with its strong solvatochromism and high quantum yield in non-polar environments, is an excellent choice for probing solvent polarity and lipid membrane environments.[9][18] Its excitation wavelength being further into the visible spectrum can also be an advantage in reducing background fluorescence from biological samples.

Tryptophan, as an intrinsic probe, is unparalleled for studying protein folding, conformational changes, and ligand binding without the need for external labeling that might perturb the system.[3][7] Its fluorescence is highly sensitive to its immediate microenvironment within the protein structure.[3][16] The choice between these two fluorophores will ultimately depend on the specific requirements of the experiment, including the desired sensitivity, the nature of the system under investigation, and the need for intrinsic versus extrinsic labeling.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Tryptophan- The Biological Fluorophore | Blog | Biosynth [biosynth.com]
• 4. atlantis-press.com [atlantis-press.com]
• 5. Fluorescence behaviour of 2-, 3- and 4-amino-1,8-naphthalimides: effects of the substitution positions of the amino functionality on the photophysical properties - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. bmglabtech.com [bmglabtech.com]
• 8. mdpi.com [mdpi.com]
• 9. 4‐Aminophthalimide Amino Acids as Small and Environment‐Sensitive Fluorescent Probes for Transmembrane Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Intrinsic Tryptophan Fluorescence in the Detection and Analysis of Proteins: A Focus on Förster Resonance Energy Transfer Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 11. omlc.org [omlc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. tandfonline.com [tandfonline.com]
• 15. scispace.com [scispace.com]
• 16. researchgate.net [researchgate.net]
• 17. Micro-environmental influences on the fluorescence of tryptophan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. 4-Aminophthalimide Amino Acids as Small and Environment-Sensitive Fluorescent Probes for Transmembrane Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of Catalysts for 4-Nitrophthalic Acid Reduction

For Researchers, Scientists, and Drug Development Professionals

The catalytic reduction of 4-nitrophthalic acid to 4-aminophthalic acid is a crucial transformation in the synthesis of various specialty chemicals and pharmaceutical intermediates. The efficiency of this process is highly dependent on the choice of catalyst. This guide provides an objective comparison of the performance of different catalysts commonly employed for the reduction of nitroarenes, using data from the well-studied reduction of 4-nitrophenol (B140041) as a surrogate model due to the limited availability of direct comparative studies on 4-nitrophthalic acid. The structural similarity between these substrates allows for a reasonable extrapolation of catalyst performance.

Performance Comparison of Catalysts

The selection of an optimal catalyst for the reduction of 4-nitrophthalic acid hinges on a balance of activity, selectivity, cost, and reaction conditions. Below is a summary of the performance of various catalysts based on the reduction of 4-nitrophenol.

Catalyst	Support	Reductant	Solvent	Temperature (°C)	Reaction Time	Conversion/Yield (%)	Key Observations
Palladium on Carbon (Pd/C)	Activated Carbon	H₂	Ethanol (B145695)/Methanol (B129727)	Room Temperature - 80	15 s - 3 h	>99%	Highly efficient and widely used. Porous PdO surface showed quantitative conversion in 15s.[1][2] Can be prone to dehalogenation if other halogens are present.[3]
Raney Nickel	-	H₂	Methanol/Water	30 - 100	-	High	Cost-effective and highly active.[4][5] Often used to avoid dehalogenation of aromatic halides.[3] Can be pyrophoric and requires careful handling.[4][5]
Gold Nanoparticles (AuNPs)	Various	NaBH₄	Water	Room Temperature	0.6 - 15 min	~99.8%	Catalytic activity is size and shape-dependent.[6][7] Gold nanostars show significantly higher activity than nanospheres.[6]
Platinum on Carbon (Pt/C)	Activated Carbon	H₂	Methanol	60	-	High	Effective for nitro group hydrogenation.[4] Generally more expensive than Pd/C and Raney Nickel.[4]
Copper-based Catalysts	Various	NaBH₄	-	-	1.5 - 3 min	High	Copper terephthalate (B1205515) frameworks and CuO@C composites have shown good catalytic activity.[8] Bimetallic Cu-Ni nanoparticles can achieve reduction within 2 minutes.[9][10]
Silver Nanoparticles (AgNPs)	Various	NaBH₄	Water	Room Temperature	-	High	A common catalyst for 4-nitrophenol reduction, often used as a model reaction.[11][12]

Experimental Protocols

Below are detailed methodologies for key experiments in the catalytic reduction of nitroarenes, which can be adapted for 4-nitrophthalic acid.

General Protocol for Catalytic Hydrogenation using Pd/C and Hydrogen Gas

This protocol describes a standard laboratory procedure for the reduction of a nitroarene using a palladium on carbon catalyst and hydrogen gas.

• Reaction Setup : To a solution of the nitroarene (e.g., 4-nitrophthalic acid) in a suitable solvent such as ethanol or methanol in a round-bottom flask, add 5-10% Palladium on Carbon (typically 1-10 mol% of Pd).

• Hydrogenation : Seal the flask and replace the atmosphere with hydrogen gas, either by using a hydrogen-filled balloon for atmospheric pressure reactions or by connecting it to a hydrogenation apparatus for reactions under pressure. For larger scale reactions, a pressure reactor is recommended.

• Reaction Monitoring : Stir the reaction mixture vigorously at the desired temperature (typically room temperature to 60°C). Monitor the progress of the reaction by thin-layer chromatography (TLC), gas chromatography (GC), or liquid chromatography-mass spectrometry (LC-MS).

• Work-up : Upon completion, carefully filter the reaction mixture through a pad of celite to remove the Pd/C catalyst. It is crucial to keep the filter cake wet as Pd/C can be pyrophoric when dry.

• Isolation : Concentrate the filtrate under reduced pressure to obtain the crude amino product, which can then be purified by recrystallization or chromatography.

General Protocol for Reduction using Sodium Borohydride (B1222165) (NaBH₄) and Nanoparticle Catalysts

This protocol outlines a typical procedure for the reduction of a nitroarene using sodium borohydride as the reducing agent and metal nanoparticles as the catalyst. This method is often used for screening catalyst activity via UV-Vis spectrophotometry, particularly with 4-nitrophenol as the substrate.

• Preparation of Reactants : Prepare aqueous stock solutions of the nitroarene (e.g., 4-nitrophenol), sodium borohydride (NaBH₄), and the nanoparticle catalyst suspension. NaBH₄ solutions should be freshly prepared.

• Reaction Initiation : In a quartz cuvette, mix the nitroarene solution with deionized water. Add the NaBH₄ solution, which will typically cause a color change indicating the formation of the corresponding phenolate (B1203915) ion. Record the initial UV-Vis spectrum. To initiate the catalytic reaction, add a small volume of the nanoparticle catalyst suspension to the cuvette.

• Monitoring the Reaction : Immediately begin monitoring the change in absorbance at the wavelength corresponding to the nitro-phenolate ion (around 400 nm for 4-nitrophenolate) over time. The decrease in this peak and the appearance of a new peak corresponding to the amino product indicates the progress of the reaction.[7][11]

• Data Analysis : The apparent rate constant (k_app) can be calculated from the slope of the linear plot of ln(A_t/A_0) versus time, where A_t is the absorbance at time t and A_0 is the initial absorbance.

Visualizing the Process

To aid in understanding the experimental workflow, the following diagrams illustrate the key steps and relationships.

Caption: General experimental workflow for the catalytic reduction of 4-nitrophthalic acid.

The catalytic reduction of nitroarenes follows a general mechanism, particularly when using metal nanoparticles and a reducing agent like NaBH₄. The Langmuir-Hinshelwood model is often cited to describe the surface-catalyzed reaction.

Caption: Simplified mechanism for the catalytic reduction of 4-nitrophthalic acid on a metal surface.

References

• 1. Simple and rapid hydrogenation of p-nitrophenol with aqueous formic acid in catalytic flow reactors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. BJOC - Simple and rapid hydrogenation of p-nitrophenol with aqueous formic acid in catalytic flow reactors [beilstein-journals.org]
• 3. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. A Comparison Reduction of 4-Nitrophenol by Gold Nanospheres and Gold Nanostars [mdpi.com]
• 7. Catalytic reduction of 4-nitrophenol with gold nanoparticles synthesized by caffeic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. asianpubs.org [asianpubs.org]
• 10. Efficient Transfer Hydrogenation of 4-Nitrophenol using Ammonia Borane over Metal-Organic Framework Derived Bimetallic Nanoparticles | Semantic Scholar [semanticscholar.org]
• 11. Reduction of 4-nitrophenol using green-fabricated metal nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

assessing the stability of 4-Aminophthalic acid versus its esters

An Objective Comparison of the Stability of 4-Aminophthalic Acid and Its Ester Derivatives

For researchers and professionals in drug development and chemical synthesis, understanding the stability of starting materials and intermediates is paramount. 4-Aminophthalic acid, a versatile building block, and its ester derivatives are frequently used in the synthesis of pharmaceuticals, dyes, and polymers.[1][2] This guide provides a detailed comparison of the stability of 4-aminophthalic acid versus its common esters (e.g., dimethyl, diethyl esters), supported by experimental data and protocols.

Comparative Stability Analysis

The stability of a chemical compound is a critical factor influencing its storage, handling, and application. The primary difference in stability between 4-aminophthalic acid and its esters lies in their susceptibility to hydrolysis. However, thermal, oxidative, and photostability are also important considerations.

1. Chemical Stability: Hydrolysis

The most significant distinction between the free acid and its esters is their behavior in aqueous environments.

• 4-Aminophthalic Acid : As a dicarboxylic acid, it is inherently stable against hydrolysis.

• 4-Aminophthalate (B1235162) Esters : Phthalate esters are susceptible to hydrolysis, which breaks the ester bond to yield the parent carboxylic acid and the corresponding alcohol.[3] This reaction is typically slow at neutral pH but is significantly catalyzed by the presence of acids or bases.[3][4] The rate of hydrolysis is also influenced by temperature, with higher temperatures accelerating the degradation.[3][5] Alkaline-catalyzed hydrolysis is reported to be several orders of magnitude faster than acid-catalyzed hydrolysis.[3] The hydrolysis process occurs in two steps: the diester is first hydrolyzed to a monoester, which is then converted to phthalic acid.[5] This susceptibility to hydrolysis makes the esters less stable in aqueous solutions or humid conditions, particularly if acidic or basic impurities are present.

2. Thermal Stability

Thermal stability refers to the compound's resistance to decomposition at high temperatures.

• 4-Aminophthalic Acid : This compound exhibits high thermal stability. Its melting point is consistently reported to be around 344 °C, at which point it also begins to decompose.[6][7] This high decomposition temperature indicates a robust molecular structure under thermal stress.[8]

3. Oxidative and Photostability

Both the acid and its esters contain an aromatic amino group, which is a primary site for oxidative and photodegradation.

Data Presentation: Stability Parameters

The following table summarizes the key stability characteristics based on available data.

Property	4-Aminophthalic Acid	4-Aminophthalate Esters (General)
Melting Point	~344 °C (with decomposition)[6][7]	Generally lower than the parent acid.
Thermal Stability	High, stable up to its decomposition temperature.[8]	Good, but can be limited by chain length and intermolecular forces.[9]
Hydrolysis Stability	Very High (not susceptible to hydrolysis).	Low to Moderate. Susceptible to acid- and base-catalyzed hydrolysis, which is accelerated by heat.[3][5] Alkaline hydrolysis is significantly faster.[3]
Oxidative Stability	Moderate. The amino group is prone to atmospheric oxidation, which may cause discoloration over time.[11]	Moderate. The amino group is prone to atmospheric oxidation, similar to the parent acid.[11]
Storage	Store in a cool, dry, well-ventilated place.[13] Keep away from strong oxidizing agents.[10] Recommended to store under an inert gas.[14]	Store in a cool, dry, well-ventilated place, protected from moisture to prevent hydrolysis. Keep away from acids, bases, and strong oxidizing agents.

Experimental Protocols

Below are standardized protocols for assessing the stability of 4-aminophthalic acid and its esters.

Protocol 1: Thermal Stability Assessment via TGA/DSC

This protocol determines the thermal decomposition profile of the substance.

• Objective : To determine the onset temperature of decomposition and identify thermal events like melting and exothermic/endothermic decomposition.[15]

• Instrumentation :

  • Thermogravimetric Analyzer (TGA)[16]

  • Differential Scanning Calorimeter (DSC)[15]

• Sample Preparation :

  • For TGA: Accurately weigh 2-10 mg of the sample into a TGA crucible.[16]

  • For DSC: Accurately weigh 2-5 mg of the sample into a DSC pan (e.g., aluminum) and hermetically seal it.[15]

• TGA Procedure :

  • Place the sample crucible in the TGA furnace.

  • Purge with an inert gas (e.g., Nitrogen) at a flow rate of 20-50 mL/min.

  • Heat the sample from ambient temperature to a final temperature (e.g., 500-700 °C) at a constant rate (e.g., 10 °C/min).[15][17]

  • Record the mass loss as a function of temperature.

• DSC Procedure :

  • Place the sealed sample pan and an empty reference pan into the DSC cell.

  • Purge with an inert gas (e.g., Nitrogen) at 20-50 mL/min.

  • Heat the sample at a constant rate (e.g., 10 °C/min) up to a final temperature (e.g., 400 °C).[15]

  • Record the heat flow versus temperature.

• Data Analysis :

  • TGA : Determine the onset of decomposition, often defined as the temperature at which 5% weight loss occurs.[15]

  • DSC : Identify endothermic peaks (melting) and exothermic peaks (decomposition) and their onset temperatures.[15]

Protocol 2: Hydrolytic Stability Assessment via HPLC

This protocol quantifies the degradation of the substance in aqueous solutions over time.

• Objective : To determine the rate of hydrolysis under acidic, basic, and neutral conditions.

• Instrumentation : High-Performance Liquid Chromatography (HPLC) system with a UV or Diode Array Detector (DAD).[18]

• Method Development :

  • Develop a stability-indicating HPLC method capable of separating the parent compound (ester) from its primary degradant (4-aminophthalic acid) and any other impurities.[18]

  • Column : A reversed-phase C18 column is typically suitable.[19]

  • Mobile Phase : An acidic mobile phase (e.g., water with 0.1% formic or phosphoric acid and acetonitrile/methanol) is often used to ensure good peak shape for the acidic analytes.[19]

  • Detection : Monitor at a wavelength where both the parent compound and degradants have significant absorbance (e.g., determined by UV scan).

• Procedure :

  • Prepare stock solutions of the test compound (e.g., a 4-aminophthalate ester) in a suitable organic solvent (e.g., acetonitrile).

  • Prepare reaction solutions by spiking the stock solution into three different aqueous buffers:

    • Acidic (e.g., 0.1 M HCl)

    • Neutral (e.g., pH 7.0 buffer or deionized water)

    • Basic (e.g., 0.1 M NaOH)

  • Incubate the solutions at a controlled temperature (e.g., 60 °C) to accelerate degradation.[18]

  • Withdraw aliquots at specified time intervals (e.g., 0, 2, 4, 8, 24, 48 hours).

  • Neutralize the aliquots if necessary and dilute to a suitable concentration for HPLC analysis.

• Data Analysis :

  • Inject the samples into the HPLC system.

  • Calculate the percentage of the parent compound remaining at each time point by comparing its peak area to the initial (t=0) peak area.

  • Calculate the percentage of the 4-aminophthalic acid formed.

  • Plot the percentage of the parent compound remaining versus time to determine the degradation kinetics.

Visualizations

Degradation Pathways

The following diagram illustrates the primary degradation pathways for a 4-aminophthalate diester.

Caption: Primary degradation pathways for 4-aminophthalate esters.

Experimental Workflow for Stability Assessment

This workflow outlines the logical steps for a comprehensive stability study.

Caption: Workflow for comprehensive chemical and thermal stability testing.

Conclusion and Recommendations

The choice between 4-aminophthalic acid and its esters depends heavily on the intended application and the chemical environment it will be exposed to.

• 4-Aminophthalic acid is the more robust and stable of the two. Its high thermal stability and resistance to hydrolysis make it ideal for applications requiring high-temperature processing or use in aqueous environments.

• 4-Aminophthalate esters are significantly more susceptible to degradation via hydrolysis, especially under non-neutral pH conditions and at elevated temperatures. Their primary advantage lies in their solubility in organic solvents and their utility as protected forms of the dicarboxylic acid in multi-step syntheses.

For researchers and drug development professionals, it is crucial to handle and store 4-aminophthalate esters in dry, neutral conditions to prevent premature degradation. The free acid form, being more chemically stable, offers a wider margin of safety for storage and handling.[20]

References

• 1. CAS 5434-21-9: 4-Aminophthalic acid | CymitQuimica [cymitquimica.com]
• 2. WO2004043919A1 - A process for the preparation of 3-and 4-aminophthalimide. - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Chemical behavior of phthalates under abiotic conditions in landfills - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 4-Aminophthalic acid | 5434-21-9 [chemicalbook.com]
• 7. 4-Aminophthalic acid 97 5434-21-9 [sigmaaldrich.com]
• 8. nbinno.com [nbinno.com]
• 9. mdpi.com [mdpi.com]
• 10. fishersci.com [fishersci.com]
• 11. objectstorage.ap-mumbai-1.oraclecloud.com [objectstorage.ap-mumbai-1.oraclecloud.com]
• 12. ema.europa.eu [ema.europa.eu]
• 13. chemicalbook.com [chemicalbook.com]
• 14. 4-Aminophthalic acid | 5434-21-9 | FA10247 | Biosynth [biosynth.com]
• 15. benchchem.com [benchchem.com]
• 16. electronics.org [electronics.org]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. phcogj.com [phcogj.com]
• 19. agilent.com [agilent.com]
• 20. 3-Aminophthalic acid, a new cereblon ligand for targeted protein degradation by O'PROTAC - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Polyimides: Exploring Structure-Property Relationships

Introduction

Polyimides (PIs) are a class of high-performance polymers renowned for their exceptional thermal stability, mechanical strength, and chemical resistance. The first synthesis of a polyimide, reported in 1908, involved the self-condensation of 4-aminophthalic anhydride. Since then, a vast array of polyimides have been developed by combining various diamines and dianhydrides, enabling the fine-tuning of their properties for specific applications in aerospace, electronics, and other advanced fields. This guide provides a comparative study of several aromatic polyimides, highlighting the relationship between their chemical structure and performance characteristics. The data presented is compiled from various research articles to offer a clear comparison for researchers, scientists, and professionals in drug development and material science.

Performance Comparison of Representative Polyimides

The properties of polyimides are intrinsically linked to the structure of their constituent monomers. The introduction of flexible linkages, rigid backbones, or bulky side groups can significantly alter the thermal, mechanical, and solubility characteristics of the resulting polymer. The following table summarizes the key performance indicators for three distinct polyimides, each synthesized from 4,4'-oxydianiline (B41483) (ODA) as the diamine but with different dianhydrides to illustrate these structural effects.

Property	PI-1 (PMDA-ODA)	PI-2 (BPDA-ODA)	PI-3 (BTDA-ODA)
Dianhydride Monomer	Pyromellitic dianhydride (PMDA)	3,3',4,4'-Biphenyltetracarboxylic dianhydride (BPDA)	3,3',4,4'-Benzophenonetetracarboxylic dianhydride (BTDA)
Glass Transition Temp. (Tg)	302 °C[1]	290 °C[1]	276 °C[1]
Tensile Strength	Not specified	Not specified	114.19 MPa[1]
Tensile Modulus	3.42 GPa[1]	Not specified	3.23 GPa[1]
Elongation at Break	2.82%[1]	3.8%[1]	3.58%[1]
Solubility	Insoluble in common organic solvents	Soluble in polar aprotic solvents	Soluble in polar aprotic solvents

Note: The properties of polyimides can vary based on the specific synthesis and processing conditions. The data presented here is for comparative purposes.

Experimental Protocols

The synthesis of polyimides typically follows a two-step process involving the formation of a poly(amic acid) (PAA) precursor, followed by cyclodehydration (imidization) to yield the final polyimide.

Synthesis of Poly(amic acid) (PAA)

• Monomer Preparation: An aromatic diamine, such as 4,4'-oxydianiline (ODA), is dissolved in a dry, polar aprotic solvent like N,N-dimethylacetamide (DMAc) or N-methyl-2-pyrrolidone (NMP) in a three-necked flask equipped with a mechanical stirrer and a nitrogen inlet.

• Polycondensation: A stoichiometric amount of an aromatic dianhydride (e.g., PMDA, BPDA, or BTDA) is gradually added to the diamine solution with continuous stirring under a nitrogen atmosphere.

• Reaction: The reaction mixture is stirred at room temperature for several hours (typically 4-24 hours) to form a viscous PAA solution. The viscosity of the solution is monitored to determine the progress of the polymerization.

Thermal Imidization

• Film Casting: The PAA solution is cast onto a glass substrate to form a thin film of uniform thickness.

• Solvent Removal: The cast film is heated in a vacuum oven at a relatively low temperature (e.g., 60-80 °C) for a few hours to remove the bulk of the solvent.

• Curing: The temperature is then gradually increased in a stepwise manner to a final temperature typically ranging from 250 °C to 350 °C. The film is held at each temperature step for a specific duration (e.g., 1 hour) to facilitate the cyclodehydration process, converting the PAA into the final polyimide.

Characterization

• Fourier-Transform Infrared (FTIR) Spectroscopy: Used to confirm the conversion of the PAA to the polyimide by observing the appearance of characteristic imide absorption bands and the disappearance of amic acid bands.

• Thermogravimetric Analysis (TGA): Employed to determine the thermal stability of the polyimide, including the decomposition temperature (Td).

• Differential Scanning Calorimetry (DSC) or Dynamic Mechanical Analysis (DMA): Used to measure the glass transition temperature (Tg) of the polymer.[1]

• Tensile Testing: Performed to evaluate the mechanical properties of the polyimide films, including tensile strength, tensile modulus, and elongation at break.

• Solubility Testing: The solubility of the polyimide is assessed by attempting to dissolve a small amount of the polymer in various organic solvents at room temperature and with heating.

Visualizations

Synthesis Workflow

Caption: A diagram illustrating the typical two-step synthesis process for aromatic polyimides.

Structure-Property Relationships

Caption: A logical diagram showing the relationship between monomer structure and polyimide properties.

References

• 1. mdpi.com [mdpi.com]

Validating the Purity of Synthesized 4-Aminophthalic Acid: A Comparative HPLC Guide

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized active pharmaceutical ingredients (APIs) and intermediates like 4-Aminophthalic acid is a critical step in the research and development pipeline. High-Performance Liquid Chromatography (HPLC) stands as a primary analytical technique for this purpose. This guide provides a comparative overview of HPLC methods for validating the purity of 4-Aminophthalic acid, offering supporting experimental data and detailed protocols.

4-Aminophthalic acid is a versatile intermediate used in the synthesis of various organic molecules, including pharmaceuticals and dyes.[1] Its synthesis, commonly achieved through the reduction of 4-nitrophthalic acid, can result in impurities that need to be identified and quantified.[2][3][4] This guide compares two common HPLC approaches: traditional reversed-phase chromatography and the increasingly popular mixed-mode chromatography.

Comparative Analysis of HPLC Methods

The choice of HPLC method can significantly impact the resolution, sensitivity, and overall robustness of the purity analysis. Below is a comparison of two prevalent methods for 4-Aminophthalic acid analysis.

Data Summary

Parameter	Method A: Reversed-Phase HPLC	Method B: Mixed-Mode HPLC
Stationary Phase	C18 (e.g., Phenomenex Luna® C18)	Mixed-Mode (e.g., SIELC Primesep® 100)
Mobile Phase	A: 0.1% Phosphoric acid in WaterB: Acetonitrile	A: WaterB: AcetonitrileC: Formic Acid (MS-compatible)
Elution Mode	Gradient	Isocratic
Detection	UV at 275 nm	UV at 275 nm
Key Advantages	Widely available columns, established methodology.	Excellent retention and separation of polar compounds, robust against changes in mobile phase pH.[5][6]
Potential Limitations	Poor retention of highly polar impurities, potential for peak tailing.[7]	Requires specific column chemistry, initial method development may be more involved.

Experimental Protocols

Detailed methodologies for the two compared HPLC methods are provided below. These protocols can be adapted based on the specific instrumentation and laboratory conditions.

Method A: Reversed-Phase HPLC Protocol

This method utilizes a standard C18 column and a gradient elution to separate 4-Aminophthalic acid from its potential impurities.

1. Sample Preparation:

• Accurately weigh and dissolve the synthesized 4-Aminophthalic acid in a suitable solvent (e.g., a mixture of water and acetonitrile) to a final concentration of 1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

2. HPLC Instrumentation and Conditions:

• Column: C18, 5 µm, 4.6 x 150 mm

• Mobile Phase A: 0.1% (v/v) Phosphoric Acid in HPLC-grade water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-5 min: 5% B

  • 5-20 min: 5% to 95% B

  • 20-25 min: 95% B

  • 25-26 min: 95% to 5% B

  • 26-30 min: 5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection: UV at 275 nm

Method B: Mixed-Mode HPLC Protocol

This method employs a mixed-mode column that combines reversed-phase and ion-exchange properties for enhanced separation of polar analytes.[8][9]

1. Sample Preparation:

• Follow the same procedure as in Method A.

2. HPLC Instrumentation and Conditions:

• Column: Mixed-Mode (Reversed-Phase/Anion-Exchange), 5 µm, 4.6 x 150 mm

• Mobile Phase: Isocratic mixture of 90% Water, 10% Acetonitrile, and 0.1% Formic Acid

• Flow Rate: 1.0 mL/min

• Column Temperature: 35 °C

• Injection Volume: 10 µL

• Detection: UV at 275 nm

Visualizing the Workflow and Method Comparison

To better illustrate the experimental process and the logical comparison between the two HPLC methods, the following diagrams are provided.

Caption: Workflow for HPLC Purity Validation of 4-Aminophthalic Acid.

Caption: Logical Comparison of Reversed-Phase and Mixed-Mode HPLC.

Conclusion

Both reversed-phase and mixed-mode HPLC are powerful techniques for the purity validation of synthesized 4-Aminophthalic acid. The choice between them will depend on the specific requirements of the analysis. For routine quality control where a well-established method is preferred, reversed-phase HPLC provides a reliable solution. However, for more challenging separations involving highly polar impurities or when mass spectrometry compatibility is crucial for impurity identification, mixed-mode HPLC offers significant advantages in terms of retention, resolution, and flexibility. Researchers and drug development professionals are encouraged to evaluate both methods to determine the most suitable approach for their specific analytical needs.

References

• 1. CAS 5434-21-9: 4-Aminophthalic acid | CymitQuimica [cymitquimica.com]
• 2. prepchem.com [prepchem.com]
• 3. 4-Aminophthalic acid | 5434-21-9 [chemicalbook.com]
• 4. nbinno.com [nbinno.com]
• 5. helixchrom.com [helixchrom.com]
• 6. Separation of Aromatic Carboxylic Acids by Mixed-Mode HPLC | SIELC Technologies [sielc.com]
• 7. hplc.eu [hplc.eu]
• 8. HPLC Method for Analysis of 4-Aminophenol on Primesep 100  Column | SIELC Technologies [sielc.com]
• 9. helixchrom.com [helixchrom.com]

A Comparative Analysis of the Chelating Properties of 4-Aminophthalic Acid and Other Dicarboxylic Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the chelating properties of 4-aminophthalic acid against other common dicarboxylic acids, namely phthalic acid, succinic acid, and maleic acid. Due to the limited availability of quantitative data for 4-aminophthalic acid in publicly accessible literature, this comparison focuses on the available stability constants for the other dicarboxylic acids and offers a qualitative assessment of 4-aminophthalic acid's expected chelating behavior based on its structural characteristics. Detailed experimental protocols for determining these properties are also provided to empower researchers to generate data for novel chelators.

Introduction to Chelation with Dicarboxylic Acids

Chelation is a process in which a central metal ion binds to a ligand at two or more points, forming a stable, ring-like structure known as a chelate. Dicarboxylic acids are effective chelating agents due to the presence of two carboxyl groups that can coordinate with a metal ion. The stability of the resulting metal complex is a critical parameter in various applications, including drug delivery, toxicology, and environmental remediation. The stability of a metal complex is quantified by its stability constant (log K), with higher values indicating a more stable complex.

Quantitative Comparison of Chelating Properties

The following table summarizes the reported stability constants (log K) for complexes of phthalic acid, succinic acid, and maleic acid with various divalent and trivalent metal ions. These values provide a quantitative basis for comparing their chelating strengths.

Ligand	Metal Ion	Log K₁	Log K₂	Conditions
Phthalic Acid	Cu²⁺	3.10	2.40	25 °C, 0.1 M KNO₃
Ni²⁺	2.30	-	25 °C, 0.1 M KNO₃
Co²⁺	2.20	-	25 °C, 0.1 M KNO₃
Zn²⁺	2.40	-	25 °C, 0.1 M KNO₃
Cd²⁺	2.50	-	25 °C, 0.1 M KNO₃
Pb²⁺	3.40	-	25 °C, 0.1 M KNO₃
Succinic Acid	Cu²⁺	2.70	-	25 °C, 0.1 M KNO₃
Ni²⁺	2.00	-	25 °C, 0.1 M KNO₃
Co²⁺	2.00	-	25 °C, 0.1 M KNO₃
Zn²⁺	2.10	-	25 °C, 0.1 M KNO₃
Cd²⁺	2.00	-	25 °C, 0.1 M KNO₃
Maleic Acid	Cu²⁺	3.50	2.50	25 °C, 0.1 M KNO₃
Ni²⁺	2.60	-	25 °C, 0.1 M KNO₃
Co²⁺	2.50	-	25 °C, 0.1 M KNO₃
Zn²⁺	2.70	-	25 °C, 0.1 M KNO₃
Cd²⁺	2.80	-	25 °C, 0.1 M KNO₃

Note: Log K₁ refers to the stepwise formation constant for the 1:1 metal-ligand complex, while Log K₂ refers to the stepwise formation constant for the 1:2 metal-ligand complex. The absence of a Log K₂ value indicates that it was not reported in the cited literature under the specified conditions.

Qualitative Assessment of 4-Aminophthalic Acid's Chelating Properties

4-Aminophthalic acid is a derivative of phthalic acid containing an electron-donating amino (-NH₂) group on the benzene (B151609) ring. This amino group can influence the chelating properties in several ways:

• Increased Basicity: The amino group increases the electron density on the carboxyl groups, making them more basic. Generally, for a given metal ion, the stability of the chelate increases with the basicity of the ligand. This suggests that 4-aminophthalic acid may form more stable complexes than phthalic acid.

• Potential for Additional Coordination: The nitrogen atom of the amino group has a lone pair of electrons and could potentially act as an additional donor site, leading to the formation of a more stable, tridentate chelate. However, the steric arrangement of the amino group relative to the two carboxyl groups would be a critical factor in determining if it can participate in chelation.

Based on these considerations, it is hypothesized that 4-aminophthalic acid would exhibit stronger chelating properties than phthalic acid for many metal ions. However, experimental verification is necessary to confirm this hypothesis and to quantify the extent of this enhanced chelation.

Experimental Protocols for Determining Chelating Properties

To facilitate further research and the generation of quantitative data for 4-aminophthalic acid and other chelators, detailed protocols for two common experimental techniques are provided below.

Potentiometric Titration

Potentiometric titration is a highly accurate method for determining the stability constants of metal-ligand complexes in solution.[1] The method involves monitoring the pH of a solution containing the ligand and a metal ion as a standard solution of a strong base is added.

Materials:

• pH meter with a glass electrode

• Constant temperature water bath

• Burette

• Magnetic stirrer and stir bar

• Standardized strong base solution (e.g., 0.1 M NaOH)

• Standardized strong acid solution (e.g., 0.1 M HCl)

• High-purity dicarboxylic acid (ligand)

• High-purity metal salt (e.g., nitrate (B79036) or perchlorate (B79767) salt)

• Inert salt for maintaining constant ionic strength (e.g., KNO₃ or NaClO₄)

• Deionized water (degassed to remove CO₂)

Procedure:

• Calibration: Calibrate the pH meter using standard buffer solutions at the desired experimental temperature.

• Ligand Protonation Constants:

  • Prepare a solution of the dicarboxylic acid of known concentration in a thermostated vessel.

  • Add a known amount of strong acid to lower the initial pH.

  • Add the inert salt to maintain a constant ionic strength.

  • Titrate the solution with the standardized strong base, recording the pH after each addition.

  • Plot the pH versus the volume of base added. The data from this titration is used to calculate the protonation constants (pKa values) of the ligand.

• Metal-Ligand Stability Constants:

  • Prepare a solution containing the dicarboxylic acid and the metal salt in a known molar ratio (e.g., 1:1 or 2:1 ligand to metal).

  • Add the inert salt to maintain the same ionic strength as in the ligand protonation titration.

  • Titrate this solution with the same standardized strong base, recording the pH after each addition.

  • Plot the pH versus the volume of base added.

• Data Analysis: The titration data from both experiments are analyzed using specialized software (e.g., HYPERQUAD, SCOGS) to calculate the stepwise and overall stability constants (log K) of the metal-ligand complexes.

Caption: Workflow for determining stability constants using potentiometric titration.

UV-Vis Spectrophotometry

UV-Vis spectrophotometry can be used to determine stability constants by monitoring changes in the absorbance spectrum of a solution as a metal and ligand interact to form a complex. This method is particularly useful when the metal complex has a distinct absorption band that is different from the free metal ion and the ligand.

Materials:

• UV-Vis spectrophotometer

• Quartz cuvettes

• Volumetric flasks and pipettes

• Dicarboxylic acid (ligand) solution of known concentration

• Metal salt solution of known concentration

• Buffer solutions to maintain constant pH

Procedure:

• Spectral Characterization:

  • Record the UV-Vis spectrum of the free ligand solution.

  • Record the UV-Vis spectrum of the free metal ion solution.

  • Prepare a solution containing a high concentration of the ligand relative to the metal ion to ensure complete complex formation and record its spectrum. This will represent the spectrum of the pure metal-ligand complex.

• Job's Method of Continuous Variation:

  • Prepare a series of solutions where the total molar concentration of the metal and ligand is constant, but their mole fractions are varied (e.g., from 0 to 1).

  • Measure the absorbance of each solution at a wavelength where the complex absorbs maximally, and the free ligand and metal ion have minimal absorbance.

  • Plot the absorbance versus the mole fraction of the ligand. The maximum of this plot will indicate the stoichiometry of the complex.

• Mole-Ratio Method:

  • Prepare a series of solutions with a constant concentration of the metal ion and varying concentrations of the ligand.

  • Measure the absorbance of each solution at the wavelength of maximum absorbance of the complex.

  • Plot the absorbance versus the molar ratio of ligand to metal. The plot will typically show two linear portions, and their intersection point will give the stoichiometry of the complex.

• Data Analysis: The stability constant can be calculated from the absorbance data obtained from the mole-ratio method using various mathematical treatments, such as the Benesi-Hildebrand equation for 1:1 complexes.

References

• 1. youtube.com [youtube.com]

4-Aminophthalic Acid: A Comparative Review of Its Applications and Performance

For Researchers, Scientists, and Drug Development Professionals

4-Aminophthalic acid, a versatile aromatic compound featuring both amine and carboxylic acid functionalities, has garnered significant interest across various scientific disciplines. Its unique structure makes it a valuable building block in the synthesis of advanced materials and a key component in sensitive detection methods. This guide provides a comprehensive literature review of the applications of 4-aminophthalic acid, with a focus on objectively comparing its performance against relevant alternatives, supported by available experimental data and detailed methodologies.

High-Performance Polyimides

4-Aminophthalic acid can serve as an AB-type monomer for the synthesis of polyimides, polymers renowned for their exceptional thermal stability, mechanical strength, and chemical resistance. In this application, the amine and phthalic anhydride (B1165640) (formed in situ from the dicarboxylic acids) functionalities of the same molecule react to form the imide linkages.

Performance Comparison

The properties of polyimides are intrinsically linked to the structure of their monomeric units. While direct quantitative comparisons of polyimides derived solely from 4-aminophthalic acid (an AB-type monomer) with those from traditional AA/BB monomer systems are not extensively documented in a single study, we can infer performance based on structure-property relationships established in the literature. The introduction of the amino group onto the phthalic acid backbone can influence chain packing and intermolecular interactions.

Property	Polyimide from 4-Aminophthalic Acid (Predicted)	Polyimide from Pyromellitic Dianhydride (PMDA) and 4,4'-Oxydianiline (ODA)[1]	Polyimide from Biphenyltetracarboxylic Dianhydride (BPDA) and p-Phenylenediamine (PPD)
Glass Transition Temperature (Tg)	High	~380-410 °C	>400 °C
Tensile Strength	Moderate to High	~110-140 MPa	~120-180 MPa
Solubility	Potentially improved in some organic solvents due to asymmetry	Generally insoluble in common organic solvents	Insoluble in common organic solvents

Note: The properties of a 4-aminophthalic acid-based polyimide are predicted based on the general understanding of how monomer structure affects polyimide properties. The presence of the amino group might disrupt chain packing, potentially leading to slightly lower thermal properties but improved solubility compared to highly symmetric and rigid polyimides.

Experimental Protocol: Synthesis of Polyimide from 4-Aminophthalic Acid (Two-Step Method)

This protocol describes a general two-step solution polymerization method adaptable for the synthesis of a polyimide from 4-aminophthalic acid.

Step 1: Poly(amic acid) Synthesis

• In a three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve a calculated amount of 4-aminophthalic acid in a dry, polar aprotic solvent (e.g., N,N-dimethylacetamide - DMAc or N-methyl-2-pyrrolidone - NMP). The concentration is typically around 10-20 wt%.

• Stir the solution at room temperature under a continuous nitrogen purge until the 4-aminophthalic acid is completely dissolved.

• Continue stirring for 24-48 hours to ensure the formation of the poly(amic acid) precursor. The viscosity of the solution will increase as the polymerization progresses.

Step 2: Imidization (Conversion to Polyimide)

• Thermal Imidization:

  • Cast the viscous poly(amic acid) solution onto a glass substrate to form a thin film.

  • Place the coated substrate in a vacuum oven and heat it in a stepwise manner. A typical heating profile would be: 100°C for 1 hour, 200°C for 1 hour, and finally 300°C for 1 hour to ensure complete conversion to the polyimide.[2][3]

• Chemical Imidization:

  • To the poly(amic acid) solution, add a dehydrating agent, such as a mixture of acetic anhydride and a tertiary amine catalyst (e.g., pyridine (B92270) or triethylamine), at room temperature.[2]

  • Stir the mixture for several hours. The polyimide will precipitate out of the solution.

  • Collect the precipitate by filtration, wash it with a suitable solvent (e.g., methanol) to remove residual reagents, and dry it in a vacuum oven.

Diagram 1: General workflow for the two-step synthesis of polyimide from 4-aminophthalic acid.

Metal-Organic Frameworks (MOFs) for Photocatalysis

4-Aminophthalic acid serves as a functional organic linker in the synthesis of Metal-Organic Frameworks (MOFs). The presence of the amino group can modulate the electronic properties of the linker and, consequently, the photocatalytic activity of the resulting MOF.

Performance Comparison

Catalyst	Target Pollutant	Light Source	Degradation Efficiency (%)	Reference
MOF with 4-Aminophthalic acid linker (Hypothetical)	Methylene (B1212753) Blue	Visible Light	Potentially High	-
Co(II) and Ni(II) MOFs with Terephthalic acid linker	Methylene Blue	Visible Light	Good	[4]
ZnO@Co-BDC (Terephthalic acid from PET waste)	Methylene Blue	Visible Light	87.5% in 80 min	[5]
Zn(II)-based MOF	Methylene Blue	UV Light	High	[6]

Note: The performance of a 4-aminophthalic acid-based MOF is hypothesized to be high under visible light due to the potential for the amino group to enhance light absorption in the visible spectrum.

Experimental Protocol: Photocatalytic Degradation of Methylene Blue

This protocol outlines a general procedure for evaluating the photocatalytic activity of a MOF.

• Catalyst Preparation: Synthesize the MOF using a solvothermal or hydrothermal method, with 4-aminophthalic acid as the organic linker and a suitable metal salt (e.g., zinc nitrate, cobalt nitrate).

• Photocatalytic Reactor Setup:

  • Use a batch reactor, typically a glass beaker, containing a specific volume of Methylene Blue solution of a known initial concentration (e.g., 10 mg/L).

  • Disperse a measured amount of the MOF catalyst in the dye solution (e.g., 0.5 g/L).

  • Place the reactor in a light-controlled environment equipped with a suitable light source (e.g., a Xenon lamp with a filter for visible light or a UV lamp).

  • Use a magnetic stirrer to ensure the catalyst remains suspended in the solution.

• Adsorption-Desorption Equilibrium: Before irradiation, stir the suspension in the dark for a period (e.g., 30-60 minutes) to establish an adsorption-desorption equilibrium between the dye and the catalyst surface.

• Photocatalysis:

  • Turn on the light source to initiate the photocatalytic reaction.

  • At regular time intervals (e.g., 15, 30, 45, 60, 90, 120 minutes), withdraw a small aliquot of the suspension.

• Analysis:

  • Immediately centrifuge or filter the withdrawn sample to remove the catalyst particles.

  • Measure the absorbance of the clear supernatant at the maximum absorption wavelength of Methylene Blue (~664 nm) using a UV-Vis spectrophotometer.

  • Calculate the degradation efficiency using the formula: Degradation (%) = [(C₀ - Cₜ) / C₀] x 100, where C₀ is the initial concentration after the dark phase and Cₜ is the concentration at time t.

Diagram 2: Experimental workflow for photocatalytic dye degradation.

Chemiluminescence

4-Aminophthalic acid is the emitting species in the well-known chemiluminescent reaction of luminol (B1675438). The oxidation of luminol produces 3-aminophthalate (B1234034) in an excited state, which then decays to the ground state by emitting light. The intrinsic chemiluminescent properties of 4-aminophthalic acid itself have also been investigated.

Performance Comparison

The efficiency of a chemiluminescent reaction is quantified by its quantum yield (ΦCL), which is the ratio of the number of emitted photons to the number of reacting molecules. Comparing the quantum yield of different compounds provides a direct measure of their performance as chemiluminescent agents.

Compound	Chemiluminescence Quantum Yield (ΦCL)	Conditions	Reference
Luminol	0.01 - 0.10	Aqueous solution, with oxidant and catalyst	[7]
N-acetyl-luminol	Lower than luminol	Aqueous solution	[8]
4-Aminophthalic acid	Data not readily available, but is the emitting species in luminol reaction	-	-

Note: While a specific quantum yield for the direct chemiluminescence of 4-aminophthalic acid is not readily found, its central role as the luminophore in the highly efficient luminol reaction underscores its inherent light-emitting capability.

Experimental Protocol: Measurement of Chemiluminescence

A general protocol to measure and compare the chemiluminescence intensity of different compounds is as follows:

• Reagent Preparation:

  • Prepare stock solutions of the chemiluminescent compounds (e.g., luminol, 4-aminophthalic acid) in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO or an aqueous buffer).

  • Prepare an oxidizing agent solution (e.g., hydrogen peroxide).

  • Prepare a catalyst solution (e.g., potassium ferricyanide (B76249) or horseradish peroxidase).

• Chemiluminescence Measurement:

  • Use a luminometer or a spectrophotometer capable of measuring luminescence.

  • In a cuvette, mix the chemiluminescent compound solution with the catalyst.

  • Inject the oxidizing agent into the cuvette to initiate the reaction.

  • Immediately start recording the light emission intensity over time.

• Data Analysis:

  • Integrate the area under the intensity-time curve to determine the total light emission.

  • To determine the quantum yield, a standard with a known quantum yield (like luminol itself) is typically used for calibration under the same experimental conditions.

Diagram 3: Simplified signaling pathway of luminol chemiluminescence.

Conclusion

4-Aminophthalic acid is a valuable and versatile chemical compound with demonstrated and potential applications in high-performance polymers, photocatalysis, and chemiluminescence. While direct, side-by-side comparative studies are not always available, the existing body of literature allows for informed assessments of its performance relative to other materials. Its unique structure, combining an aromatic backbone with reactive amine and carboxylic acid groups, will continue to make it a compound of interest for the development of advanced materials and sensitive analytical methods. Further research focusing on direct comparative performance analysis will be crucial for fully elucidating its potential in various technological fields.

References

• 1. mdpi.com [mdpi.com]
• 2. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 3. oatext.com [oatext.com]
• 4. Syntheses, structural diversity, and photocatalytic-degradation properties for methylene blue of Co(ii) and Ni(ii) MOFs based on terephthalic acid and different imidazole bridging ligands - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 5. Enhanced photocatalytic degradation of methylene blue dye via valorization of a polyethylene terephthalate plastic waste-derived metal–organic framework-based ZnO@Co-BDC composite catalyst - Nanoscale Advances (RSC Publishing) [pubs.rsc.org]
• 6. nmter.bucea.edu.cn [nmter.bucea.edu.cn]
• 7. chemlab.truman.edu [chemlab.truman.edu]
• 8. ntrs.nasa.gov [ntrs.nasa.gov]

4-Aminophthalic Acid: A Comparative Performance Analysis in Specialized Applications

A detailed guide for researchers, scientists, and drug development professionals on the performance of 4-Aminophthalic acid in chemiluminescence and as a potential linker in Metal-Organic Frameworks (MOFs), benchmarked against common alternatives.

This guide provides an objective comparison of 4-Aminophthalic acid's performance in two key applications: as a precursor to the chemiluminescent compound 4-aminophthalhydrazide (B145718) (isoluminol) and as an organic linker in the synthesis of Metal-Organic Frameworks (MOFs). While its role in chemiluminescence is well-documented, its application in MOFs is an emerging area with limited direct experimental data. This guide summarizes the available quantitative data, provides detailed experimental protocols for performance evaluation, and uses visualizations to illustrate key concepts and workflows.

Performance in Chemiluminescence: 4-Aminophthalhydrazide (Isoluminol) vs. Luminol (B1675438) and ABEI

4-Aminophthalic acid is a key precursor in the synthesis of 4-aminophthalhydrazide, commonly known as isoluminol. Isoluminol is a positional isomer of the widely used chemiluminescent agent, luminol (3-aminophthalhydrazide). The position of the amino group on the phthalic acid backbone significantly influences the quantum yield and, consequently, the intensity of the emitted light. Another important derivative, N-(4-aminobutyl)-N-ethylisoluminol (ABEI), has been developed to enhance chemiluminescence efficiency and is frequently used in immunoassays.

Quantitative Performance Comparison

The following table summarizes the key performance characteristics of luminol, isoluminol, and ABEI. It's important to note that the quantum yield of isoluminol is significantly lower than that of luminol. However, derivatization of the amino group in isoluminol, as seen in ABEI, can dramatically enhance the chemiluminescence efficiency, making it a superior label for many bioanalytical applications.[1][2]

Compound	Common Name	Typical Chemiluminescence Quantum Yield (ΦCL)	Emission Wavelength (λmax)	Key Characteristics
3-Aminophthalhydrazide	Luminol	~1.23%[3][4]	~425 nm (in aqueous solution)[5]	High quantum yield in its free form; widely used general chemiluminescent reagent.
4-Aminophthalhydrazide	Isoluminol	~0.1% (approx. 10% of luminol) [1][6]	~425 nm	Lower quantum yield than luminol; derivatization of the amino group significantly enhances performance.[1]
N-(4-aminobutyl)-N-ethylisoluminol	ABEI	Enhanced relative to isoluminol (can be ~4-fold greater than luminol in certain systems)[7]	Varies with conjugation	A highly efficient derivative of isoluminol; widely used as a label in immunoassays due to its high sensitivity.[7][8]

Signaling Pathway and Reaction Mechanism

The chemiluminescence of phthalhydrazides like isoluminol arises from the oxidation of the molecule in an alkaline medium, typically in the presence of a catalyst (e.g., horseradish peroxidase, metal ions) and an oxidant (e.g., hydrogen peroxide). This reaction leads to the formation of an excited-state aminophthalate dianion, which then decays to the ground state, emitting light in the process.

Chemiluminescence pathway of 4-aminophthalhydrazide (isoluminol).

Performance as a Linker in Metal-Organic Frameworks (MOFs)

4-Aminophthalic acid, with its rigid aromatic backbone and multiple coordination sites (two carboxyl groups and one amino group), is a candidate for use as an organic linker in the synthesis of Metal-Organic Frameworks (MOFs). The incorporation of amino groups into the MOF structure can enhance properties such as gas adsorption selectivity and catalytic activity.

Comparative Performance Data

Direct and comprehensive experimental data benchmarking MOFs synthesized with 4-aminophthalic acid against other linkers is currently limited in the published literature. Most research on amino-functionalized MOFs has utilized its isomer, 2-aminoterephthalic acid. However, data from a MOF synthesized with a similar linker, 5-aminoisophthalic acid, provides some insight into the potential performance. The following table presents data for CO₂ adsorption in a copper-based MOF, JUC-141, which uses 5-aminoisophthalic acid.[9] For comparison, data for MOFs with other functionalized linkers are also included, though it is important to note that the metal center and overall structure of these MOFs are different, which significantly impacts performance.

MOF	Linker	Metal Center	CO₂ Adsorption Capacity (cm³/g at 273 K, 1 atm)	CO₂/N₂ Selectivity (IAST)
JUC-141	5-Aminoisophthalic acid	Cu	79.94[9]	21.62[9]
Mg-ABDC	2-Aminoterephthalic acid	Mg	~130	396[10]
Co-ABDC	2-Aminoterephthalic acid	Co	~110	326[10]

Note: The performance of MOFs is highly dependent on the synthesis conditions, activation procedures, and the specific crystalline structure obtained. The data presented here is for illustrative purposes and direct comparisons should be made with caution.

Experimental Workflow for MOF Performance Evaluation

The evaluation of a new MOF's performance for applications like gas adsorption or catalysis follows a structured workflow, from synthesis and characterization to performance testing.

General workflow for MOF synthesis and performance evaluation.

Experimental Protocols

Synthesis of 4-Aminophthalhydrazide (Isoluminol)

Materials:

• 4-Nitrophthalimide (B147348)

• Hydrazine (B178648) hydrate (B1144303) (N₂H₄·H₂O)

• Sodium hydrosulfite (Na₂S₂O₄) or other suitable reducing agent

• Sodium hydroxide (B78521) (NaOH)

• Glacial acetic acid

• Ethanol (B145695)

• Deionized water

Procedure:

• Synthesis of 4-Nitrophthalhydrazide (B1351837): A mixture of 4-nitrophthalimide and hydrazine hydrate in a suitable solvent (e.g., ethanol) is refluxed for several hours. The reaction mixture is then cooled, and the precipitated 4-nitrophthalhydrazide is collected by filtration, washed with water and ethanol, and dried.

• Reduction to 4-Aminophthalhydrazide: The 4-nitrophthalhydrazide is suspended in an aqueous sodium hydroxide solution. A reducing agent, such as sodium hydrosulfite, is added portion-wise while maintaining the temperature. After the addition is complete, the mixture is heated to ensure complete reduction.

• Purification: The reaction mixture is cooled and neutralized with glacial acetic acid to precipitate the crude 4-aminophthalhydrazide. The precipitate is collected by filtration, washed with cold water, and can be further purified by recrystallization from hot water or a suitable solvent mixture.

Measurement of Chemiluminescence Quantum Yield

Principle: The chemiluminescence quantum yield (ΦCL) is the ratio of the number of photons emitted to the number of molecules reacted. A common method for determining ΦCL is the relative method, where the integrated light emission of the sample is compared to that of a standard with a known quantum yield (e.g., luminol).

Materials and Equipment:

• Luminometer or spectrofluorometer capable of measuring luminescence

• Cuvettes

• Micropipettes

• 4-Aminophthalhydrazide (Isoluminol) solution of known concentration

• Luminol standard solution of known concentration

• Oxidant solution (e.g., hydrogen peroxide)

• Catalyst solution (e.g., horseradish peroxidase or a metal salt solution)

• Alkaline buffer solution (e.g., carbonate or phosphate (B84403) buffer)

Procedure:

• Preparation of Reagents: Prepare stock solutions of the sample, the standard, the oxidant, and the catalyst in the chosen buffer.

• Measurement of Standard: In a cuvette, place a defined volume of the luminol standard solution. Place the cuvette in the luminometer.

• Inject a defined volume of the oxidant/catalyst mixture into the cuvette to initiate the chemiluminescent reaction.

• Integrate the total light emission over the entire course of the reaction until the signal returns to the baseline. This gives the total photon count for the standard (Istd).

• Measurement of Sample: Repeat steps 2-4 using the 4-aminophthalhydrazide solution instead of the luminol standard to obtain the total photon count for the sample (Ismp).

• Calculation of Quantum Yield: The quantum yield of the sample (Φsmp) can be calculated using the following equation:

  Φsmp = Φstd * (Ismp / Istd) * (nstd / nsmp)

  where Φstd is the known quantum yield of the standard, and nstd and nsmp are the number of moles of the standard and sample reacted, respectively.

Synthesis of a Metal-Organic Framework with an Amino-Functionalized Linker (General Procedure adaptable for 4-Aminophthalic Acid)

Materials:

• Zirconium(IV) chloride (ZrCl₄) or other suitable metal salt

• 4-Aminophthalic acid (or other amino-functionalized dicarboxylic acid linker)

• N,N-Dimethylformamide (DMF) or other suitable high-boiling solvent

• Modulator (e.g., acetic acid or benzoic acid) - optional, but often used to control crystal growth and reduce defects.

Procedure:

• Preparation of Precursor Solution: In a glass vial or beaker, dissolve the metal salt and the 4-aminophthalic acid linker in the solvent. If a modulator is used, it is also added at this stage. The molar ratios of metal:linker:modulator:solvent are crucial and need to be optimized for the specific MOF being synthesized.

• Solvothermal Synthesis: The vial is tightly sealed and placed in a programmable oven. The temperature is ramped up to the desired reaction temperature (typically between 80°C and 150°C) and held for a specific duration (usually 12 to 72 hours).

• Isolation and Washing: After the reaction, the oven is cooled down to room temperature. The solid product (MOF crystals) is isolated from the mother liquor, typically by centrifugation or filtration. The collected solid is then washed multiple times with fresh solvent (e.g., DMF) to remove any unreacted starting materials trapped within the pores.

• Activation: To make the pores of the MOF accessible for applications, the solvent molecules residing within the pores must be removed. This is a critical step known as activation. A common method is to exchange the high-boiling synthesis solvent with a more volatile solvent (e.g., ethanol or acetone) over several days, followed by heating the MOF under vacuum. Supercritical CO₂ drying is another effective method for activation that can better preserve the framework's porosity.

• Characterization: The synthesized and activated MOF should be thoroughly characterized using techniques such as Powder X-ray Diffraction (PXRD) to confirm crystallinity and phase purity, gas sorption analysis (e.g., N₂ at 77 K) to determine the surface area and porosity, and Thermogravimetric Analysis (TGA) to assess thermal stability.

References

• 1. Synthesis of isoluminol derivatives with a terminal carboxyl group for protein labelling - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00677E [pubs.rsc.org]
• 2. Do you know the difference between luminol and isoluminol? - HUBEI NEW DESHENG MATERIALS TECHNOLOGY CO,. LTD. [hbdsbio.com]
• 3. researchgate.net [researchgate.net]
• 4. arxiv.org [arxiv.org]
• 5. Luminol-Based Chemiluminescent Signals: Clinical and Non-clinical Application and Future Uses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 7. researchgate.net [researchgate.net]
• 8. Study on the electrochemiluminescence behavior of ABEI and its application in DNA hybridization analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. An Amino-Coordinated Metal-Organic Framework for Selective Gas Adsorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and characterization of three amino-functionalized metal–organic frameworks based on the 2-aminoterephthalic ligand - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 4-Aminophthalic Acid: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of laboratory chemicals are paramount to ensuring a safe and compliant work environment. This guide provides essential, step-by-step procedures for the safe disposal of 4-Aminophthalic acid, a compound recognized as a skin and serious eye irritant that may also cause respiratory irritation.[1][2][3] Adherence to these guidelines is critical for minimizing environmental impact and safeguarding personnel.

Immediate Safety and Handling Protocols

Before initiating any disposal process, it is crucial to be equipped with the appropriate personal protective equipment (PPE) and to handle the chemical in a designated, well-ventilated area.

Personal Protective Equipment (PPE):

Equipment	Specification	Rationale
Eye Protection	Chemical safety goggles or glasses conforming to EN166 (EU) or OSHA's 29 CFR 1910.133 (US) standards.[1]	To prevent serious eye irritation from dust or splashes.
Hand Protection	Protective gloves that have been inspected prior to use.	To avoid skin contact and irritation.[2]
Body Protection	Protective clothing to prevent skin exposure.	To minimize the risk of skin contact with the chemical.
Respiratory Protection	Use only in a well-ventilated area.[1][4] If ventilation is inadequate, a suitable respirator should be used.	To prevent respiratory tract irritation from inhaling dust.[2][4]

Handling and Storage:

• Avoid contact with skin, eyes, and clothing.[5]

• Prevent the formation of dust and aerosols.[2]

• Store the chemical in a cool, dry, and well-ventilated place in a tightly closed container.[2][6]

• Facilities should be equipped with an eyewash station and a safety shower in close proximity to the workstation.[1]

Step-by-Step Disposal Procedure

The disposal of 4-Aminophthalic acid must be conducted in accordance with local, regional, and national hazardous waste regulations.[1] Chemical waste generators are responsible for the complete and accurate classification of the waste.[1][7]

• Waste Characterization and Segregation:

  • Characterize the waste containing 4-Aminophthalic acid. Determine if it is mixed with other substances.

  • Segregate waste containing 4-Aminophthalic acid from other laboratory waste streams to prevent incompatible chemical reactions. It is incompatible with strong oxidizing agents.[1]

• Small Spills and Residue Management:

  • For minor spills, carefully sweep up the solid material.[1][2]

  • Avoid generating dust during cleanup.[1][2][4]

  • Place the collected residue into a suitable, sealed, and properly labeled container for disposal.[2][4][6]

  • After collecting the material, wash the area with large amounts of water.[4] Prevent runoff from entering drains.[2][4]

• Disposal of Unused or Waste Product:

  • The primary and recommended method of disposal is to engage a licensed professional waste disposal service.[2][8][9]

  • An alternative method, if permitted by regulations and conducted by a licensed facility, involves dissolving or mixing the material with a combustible solvent. This mixture can then be burned in a chemical incinerator equipped with an afterburner and scrubber.[2][8]

  • Do not empty 4-Aminophthalic acid into drains.[1][6]

• Contaminated Packaging Disposal:

  • Dispose of contaminated packaging in the same manner as the unused product.[2][8]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 4-Aminophthalic acid.

Disposal decision workflow for 4-Aminophthalic acid.

References

• 1. fishersci.com [fishersci.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. 4-Aminophthalic acid | C8H7NO4 | CID 72912 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. tcichemicals.com [tcichemicals.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. capotchem.com [capotchem.com]
• 9. angenechemical.com [angenechemical.com]

Personal protective equipment for handling 4-Aminophthalic acid

Essential Safety and Handling Guide for 4-Aminophthalic Acid

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 4-Aminophthalic acid in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure safe and compliant use of this chemical.

Hazard Identification and Classification

4-Aminophthalic acid is classified as a hazardous substance.[1][2] It is crucial to understand its potential effects to ensure proper handling.

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation.[1][2][3][4]
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation.[1][2][3][4]
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation.[1][2][3][4]

Signal Word: Warning[1][2][3][5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4-Aminophthalic acid to minimize exposure and ensure personal safety.[3][4][5][6]

Protection Type	Specification	Standard Compliance
Eye/Face Protection	Safety glasses with side-shields or chemical safety goggles.	Conforming to EN166 (EU) or OSHA 29 CFR 1910.133 (US).[3]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected prior to use.	Conforming to Regulation (EU) 2016/425 and the standard EN 374.[3]
Body Protection	Laboratory coat or protective clothing to prevent skin contact.	Appropriate for the risks involved in the task.[4][6]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 136 approved respirator (e.g., N95 dust mask) should be used if dust is generated or if ventilation is inadequate.	Government-approved standards such as NIOSH (US) or CEN (EU).[4]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and environmental protection. The following workflow outlines the necessary steps.

Caption: Workflow for safe handling and disposal of 4-Aminophthalic acid.

Step-by-Step Handling Procedures

Adherence to these procedural steps is essential for minimizing risk during the handling of 4-Aminophthalic acid.

1. Preparation:

• Don PPE: Before handling, put on all required personal protective equipment as specified in the table above. This includes a lab coat, safety goggles, and chemical-resistant gloves.[1][3][4]

• Ensure Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust particles.[1][3][4]

• Emergency Equipment: Confirm that an eyewash station and safety shower are readily accessible.[1][7]

2. Handling:

• Avoid Dust Formation: Handle 4-Aminophthalic acid carefully to avoid generating dust.[1][3][4] Use techniques such as gentle scooping rather than pouring, if possible.

• Weighing: If weighing is required, do so in an enclosure or a ventilated balance enclosure to contain any airborne particles.

• Transfer: When transferring the chemical, keep containers covered as much as possible.

• Avoid Contact: Prevent contact with skin, eyes, and clothing.[1][3][4] In case of accidental contact, follow the first-aid measures outlined below.

3. After Handling:

• Hand Washing: Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][3]

• Decontamination: Clean and decontaminate all work surfaces and equipment after use.

• Storage: Store 4-Aminophthalic acid in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][6]

First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route	First-Aid Procedure
Eye Contact	Immediately rinse cautiously with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[1][3]
Skin Contact	Immediately wash off with soap and plenty of water. Remove contaminated clothing. If skin irritation occurs, seek medical attention.[1][3]
Inhalation	Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[1][3]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and then drink plenty of water. Seek medical attention.[1][3]

Spill and Disposal Plan

Proper management of spills and waste is crucial for laboratory safety and environmental compliance.

Spill Response:

• Evacuate: Evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Containment: Wearing appropriate PPE, prevent the further spread of the spill.

• Cleanup (Dry Spill): For a dry spill, carefully sweep or scoop up the material without creating dust and place it into a suitable, labeled container for disposal.[1][3][4]

• Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.

Waste Disposal:

• Collection: Collect all waste material, including contaminated PPE and cleaning materials, in a suitable, closed, and clearly labeled container.[1][3][4]

• Regulations: Dispose of the chemical waste in accordance with all applicable federal, state, and local environmental regulations.[1][4] Do not allow the product to enter drains.[1][3] Consult your institution's environmental health and safety (EHS) office for specific guidance on hazardous waste disposal.

References

• 1. fishersci.com [fishersci.com]
• 2. 4-Aminophthalic acid | C8H7NO4 | CID 72912 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemicalbook.com [chemicalbook.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. 4-アミノフタル酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. fishersci.com [fishersci.com]